4-Acetylamino-2,6-anhydro-3,4-dideoxy-d-glycero-d-galactonon-2-enonicacid

Core Science & Biosynthesis

The Neuraminidase Inhibitor DANA (Neu5Ac2en): A Comprehensive Technical Guide for Researchers

An In-depth Exploration of 4-Acetylamino-2,6-anhydro-3,4-dideoxy-D-glycero-D-galacto-non-2-enonic acid: From Chemical Structure to Therapeutic Potential

Executive Summary

4-Acetylamino-2,6-anhydro-3,4-dideoxy-D-glycero-D-galacto-non-2-enonic acid, commonly known by its synonyms 2,3-dehydro-2-deoxy-N-acetylneuraminic acid (Neu5Ac2en) or DANA, stands as a pivotal molecule in the field of glycobiology and antiviral research. As a potent inhibitor of neuraminidase (sialidase) enzymes, DANA has not only been instrumental in elucidating the role of these enzymes in various biological processes but has also served as the foundational scaffold for the rational design of clinically significant antiviral drugs, most notably the anti-influenza agent Zanamivir. This technical guide provides a comprehensive overview of DANA, intended for researchers, scientists, and drug development professionals. We will delve into its chemical and physical properties, synthesis and purification methodologies, intricate mechanism of action, broad biological activities, and its diverse applications. Furthermore, this guide furnishes detailed experimental protocols for the assessment of its inhibitory potency, aiming to equip researchers with the practical knowledge to effectively utilize this compound in their scientific endeavors.

Chemical and Physical Properties

DANA is a derivative of N-acetylneuraminic acid (Neu5Ac), the most common sialic acid in humans.[1] The key structural feature that distinguishes DANA from Neu5Ac is the presence of a double bond between carbons 2 and 3 of the pyranose ring, resulting in a flattened, planar conformation around this bond. This structural modification is central to its biological activity.

Property	Value	Source
Molecular Formula	C₁₁H₁₇NO₈	[2]
Molecular Weight	291.25 g/mol	[2]
CAS Number	24967-27-9	[3]
Appearance	Off-White Solid	[4]
Synonyms	Neu5Ac2en, DANA, 2,3-Dehydro-2-deoxy-N-acetylneuraminic acid
InChI Key	JINJZWSZQKHCIP-UFGQHTETSA-N	[3]

digraph "DANA_Chemical_Structure" {
graph [layout=neato, overlap=false, splines=true, maxiter=1000, start=123];
node [shape=plaintext, fontname="Arial", fontsize=12];
edge [fontname="Arial", fontsize=10];
// Atom nodes
C1 [label="C1", pos="0,0!"];
C2 [label="C2", pos="1.5,0.5!"];
C3 [label="C3", pos="2.5,-0.5!"];
C4 [label="C4", pos="2,-2!"];
C5 [label="C5", pos="0.5,-2.5!"];
O_ring [label="O", pos="-0.5,-1.5!"];
C6 [label="C6", pos="-1,-3.5!"];
C7 [label="C7", pos="-2.5,-3!"];
C8 [label="C8", pos="-3.5,-4.5!"];
C9 [label="C9", pos="-5,-4!"];
// Substituent nodes
COOH [label="COOH", pos="-1,1!"];
OH_C4 [label="OH", pos="3,-2.8!"];
NHAC [label="NHAc", pos="0.2,-4!"];
OH_C7 [label="OH", pos="-2.8,-1.8!"];
OH_C8 [label="OH", pos="-3.2,-5.7!"];
CH2OH [label="CH₂OH", pos="-6,-3!"];
// Ring bonds
C1 -> C2 [label=""];
C2 -> C3 [label="="];
C3 -> C4 [label=""];
C4 -> C5 [label=""];
C5 -> O_ring [label=""];
O_ring -> C1 [label=""];

Figure 2: General Synthetic Scheme for DANA

A one-pot reaction has been described where heating peracetylated sialic acid in pyridine and acetic anhydride induces β-elimination, although this may result in modest yields and the formation of side products. [5]Another approach involves the transformation of glycosides of N-acetylneuraminic acid methyl ester into the corresponding 2,3-unsaturated derivatives through acetolysis in a one-pot reaction. [6]

Purification Methodologies

Purification of the synthesized DANA is crucial to remove starting materials, byproducts, and reagents. Chromatographic techniques are the primary methods employed for this purpose.

• Column Chromatography: Silica gel column chromatography is a standard method for the purification of DANA and its derivatives. [7]The choice of solvent system (mobile phase) is critical and is typically a mixture of polar and non-polar solvents, such as ethyl acetate and hexane, with the ratio adjusted to achieve optimal separation. [7]* High-Performance Liquid Chromatography (HPLC): For achieving high purity, reversed-phase or ion-exchange HPLC can be utilized. [8][9]Anion-exchange chromatography on a pellicular resin column with pulsed amperometric detection has been shown to be effective for the separation and purification of sialic acids and their analogs. [8]The use of an Ascentis Express RP-Amide column has demonstrated improved resolution and shorter run times for the analysis of derivatized sialic acids compared to traditional C18 columns. [9]

Mechanism of Action: A Transition-State Analog

The inhibitory activity of DANA stems from its ability to act as a transition-state analog of the neuraminidase-catalyzed cleavage of sialic acid. [5] Neuraminidases are glycoside hydrolase enzymes that cleave the glycosidic linkages of terminal sialic acid residues from glycoproteins and glycolipids. [10]This enzymatic reaction proceeds through a transient, high-energy transition state that has a planar, oxocarbenium ion-like character at the anomeric carbon (C2). [11] The double bond between C2 and C3 in DANA forces this part of the molecule into a planar conformation that mimics the geometry of the natural transition state. [11]This structural mimicry allows DANA to bind to the active site of neuraminidase with a much higher affinity than the natural substrate, N-acetylneuraminic acid. [5]By occupying the active site, DANA competitively inhibits the enzyme, preventing it from cleaving sialic acid residues and thereby disrupting the biological processes that depend on this enzymatic activity. [10]

Figure 3: DANA as a Transition-State Analog Inhibitor

Biological Activity and Applications

DANA exhibits a broad spectrum of inhibitory activity against neuraminidases from various sources, including viruses and humans. This has made it an invaluable tool in glycobiology research and a foundational molecule in the development of antiviral therapeutics.

Antiviral Activity

DANA's most well-known application is in the context of influenza virus. The influenza virus neuraminidase is a crucial enzyme that facilitates the release of newly formed virus particles from infected cells, thus promoting the spread of the infection. [1]By inhibiting this enzyme, DANA can effectively halt viral replication in cell culture. [5] While DANA itself showed limited efficacy in animal models, its structure served as the critical template for the structure-based design of more potent and bioavailable neuraminidase inhibitors. [12]The development of Zanamivir (Relenza), a potent anti-influenza drug, was a direct result of modifying the DANA scaffold, specifically by adding a guanidino group at the C4 position to enhance binding to the neuraminidase active site. [1]

Inhibition of Human Neuraminidases

Humans express four different neuraminidase isoenzymes (NEU1, NEU2, NEU3, and NEU4), which are involved in a variety of cellular processes. Dysregulation of these enzymes has been implicated in several diseases. DANA has been shown to inhibit these human neuraminidases with varying potencies. Table 2: Inhibitory Activity of DANA against Human Neuraminidases

Enzyme	IC₅₀ (µM)	Source
NEU1	143
NEU2	43
NEU3	61
NEU4	74

This inhibitory activity makes DANA a useful tool for studying the specific roles of human neuraminidases in health and disease.

Applications in Glycobiology Research

Beyond its antiviral applications, DANA is a widely used biochemical reagent in glycobiology. [13]It is employed to investigate the functional consequences of inhibiting sialidase activity in various biological systems, helping to elucidate the roles of sialic acids in cell-cell recognition, signaling, and adhesion. [13]

Experimental Protocols

To facilitate the practical application of DANA in a research setting, this section provides a detailed protocol for determining its inhibitory potency against neuraminidase activity.

Protocol: Fluorescence-Based Neuraminidase Inhibition Assay

This protocol is adapted from established methods and is designed to determine the 50% inhibitory concentration (IC₅₀) of DANA against a neuraminidase source (e.g., purified enzyme or virus). [6][7][8]The assay relies on the cleavage of the fluorogenic substrate 2'-(4-Methylumbelliferyl)-α-D-N-acetylneuraminic acid (MUNANA) by neuraminidase, which releases the fluorescent product 4-methylumbelliferone (4-MU). [6][8] Materials:

• DANA (Neu5Ac2en)

• Neuraminidase source (e.g., purified enzyme, influenza virus)

• 2'-(4-Methylumbelliferyl)-α-D-N-acetylneuraminic acid (MUNANA) substrate

• 4-Methylumbelliferone (4-MU) standard

• Assay Buffer: 33.3 mM MES, 4 mM CaCl₂, pH 6.5 [8]* Stop Solution: 0.1 M Glycine in 25% Ethanol, pH 10.7 [1]* 96-well black microplates

• Fluorometer (Excitation: ~365 nm, Emission: ~450 nm) [9] Procedure:

• Preparation of Reagents:

  • Prepare a stock solution of DANA in assay buffer.

  • Prepare a series of dilutions of DANA in assay buffer to cover a range of concentrations (e.g., from 0.1 µM to 1000 µM).

  • Prepare a working solution of MUNANA substrate in assay buffer (e.g., 200 µM). [14] * Prepare a standard curve of 4-MU in assay buffer to correlate fluorescence units with product concentration. [8] * Dilute the neuraminidase source in assay buffer to a concentration that yields a linear reaction rate over the desired incubation time. This should be determined in a preliminary enzyme activity assay. [8]

• Assay Setup (in a 96-well plate):

  • Add 50 µL of diluted neuraminidase to each well.

  • Add 50 µL of each DANA dilution to the respective wells. Include wells with assay buffer only (no inhibitor control) and wells with no enzyme (background control).

  • Pre-incubate the plate at 37°C for 30 minutes.

• Enzymatic Reaction:

  • Initiate the reaction by adding 50 µL of the MUNANA substrate solution to all wells.

  • Incubate the plate at 37°C for 60 minutes. [14]

• Termination and Measurement:

  • Stop the reaction by adding 100 µL of Stop Solution to each well. [14] * Measure the fluorescence in a fluorometer at the appropriate excitation and emission wavelengths.

• Data Analysis:

  • Subtract the background fluorescence (no enzyme control) from all readings.

  • Calculate the percentage of neuraminidase inhibition for each DANA concentration relative to the no-inhibitor control.

  • Plot the percent inhibition versus the logarithm of the DANA concentration.

  • Determine the IC₅₀ value by fitting the data to a dose-response curve (e.g., sigmoidal curve fit). The IC₅₀ is the concentration of DANA that produces 50% inhibition of neuraminidase activity.

Figure 4: Workflow for IC₅₀ Determination of DANA

Conclusion and Future Perspectives

4-Acetylamino-2,6-anhydro-3,4-dideoxy-D-glycero-D-galacto-non-2-enonic acid (DANA/Neu5Ac2en) remains a cornerstone molecule in the study of neuraminidases and the development of their inhibitors. Its elegant mechanism of action as a transition-state analog provides a powerful lesson in rational drug design. The continued exploration of DANA and its derivatives as probes for human neuraminidases holds significant promise for understanding the roles of these enzymes in various pathologies and for the development of novel therapeutics targeting these pathways. As our understanding of the "sialo-world" expands, the utility and importance of DANA as a fundamental research tool are set to grow, paving the way for new discoveries in glycobiology and medicine.

References

• Manro, A., et al. (2008). High-Pressure Liquid Chromatography of Sialic Acids on a Pellicular Resin Anion-Exchange Column with Pulsed Amperometric Detection. Analytical Biochemistry, 188(1), 164-173.
• Kok, G. B., Groves, D., & von Itzstein, M. (1999). A facile synthesis of Neu5Ac2en derivatives from the glycosides of N-acetylneuraminic acid. Journal of the Chemical Society, Perkin Transactions 1, (15), 2109-2116.
• McKimm-Breschkin, J. L. (2013). Antivirals Targeting the Neuraminidase. Cold Spring Harbor Perspectives in Medicine, 3(6), a015372.
• Cairo, C. W., et al. (2023). Facile synthesis of C5-azido derivatives of thiosialosides and 2,3-dehydro-5-N-acetylneuraminic acid (DANA). ChemRxiv.
• BenchChem. (2025).
• BenchChem. (2025). Application Notes: In Vitro Neuraminidase Inhibition Assay Using Neuraminidase-IN-10.
• Moscona, A., & Peluso, R. W. (1998). The anti-influenza virus agent 4-GU-DANA (zanamivir) inhibits cell fusion mediated by human parainfluenza virus and influenza virus HA. Journal of Virology, 72(6), 5208–5212.
• Okomo-Adhiambo, M., et al. (2013). Bioluminescence-Based Neuraminidase Inhibition Assay for Monitoring Influenza Virus Drug Susceptibility in Clinical Specimens. Antimicrobial Agents and Chemotherapy, 57(10), 4767–4775.
• Scribd. (n.d.). Influenza Neuraminidase IC50 Analysis.
• von Itzstein, M. (2007). The war against influenza: discovery and development of sialidase inhibitors. Nature Reviews Drug Discovery, 6(12), 967-974.
• Moscona, A. (2005). Neuraminidase inhibitors for influenza. The New England Journal of Medicine, 353(13), 1363-1373.
• Holzer, M., et al. (2001). Synthesis of 2-deoxy-2,3-didehydro-N-acetylneuraminic acid analogues modified at the C-4 and C-9 positions and their behaviour towards sialidase from influenza virus and pig liver membrane.
• Thermo Fisher Scientific. (n.d.). NA-XTD™ Influenza Neuraminidase Assay Kit Protocol.
• CymitQuimica. (n.d.). CAS 24967-27-9: 2-Deoxy-2,3-dehydro-N-acetylneuraminic acid.
• MedChemExpress. (n.d.). 2,3-Dehydro-2-deoxy-N-acetylneuraminic acid (Neu5Ac2en) | Neuraminidase Inhibitor.
• MCE. (n.d.). 4-Acetylamino-2,6-anhydro-3,4-dideoxy-d-glycero-d-galactonon-2-enonicacid.
• Chen, X., et al. (2021). Catch, Cut, or Block? Versatile 4‐N‐Derivatized Sialyl Glycosides for Influenza Virus Neuraminidase Detection and Purification.
• Sharma, A., et al. (2021). Recent progress in chemical approaches for the development of novel neuraminidase inhibitors. RSC Medicinal Chemistry, 12(2), 178-204.
• Gervay-Hague, J., et al. (2008). Investigation into an efficient synthesis of 2,3-dehydro-N-acetyl neuraminic acid leads to three decarboxylated sialic acid dimers. Tetrahedron, 64(26), 6141-6148.
• Biosynth. (n.d.). 4-Acetamido-2,6-anhydro-3,4-dideoxy-D-glycero-D-galactonon-2-enonic acid.
• Okomo-Adhiambo, M., et al. (2013). An optimized cell-based assay to assess influenza virus replication by measuring neuraminidase activity and its applications for. Journal of Virological Methods, 193(2), 521-530.
• Tokyo Chemical Industry Co., Ltd. (n.d.).
• QIAGEN. (n.d.). Manual purification of 6xHis-tagged proteins from E. coli using Ni-NTA Superflow Columns Protocol.
• Sigma-Aldrich. (n.d.).
• PubChemLite. (n.d.). D-glycero-d-galacto-nononic acid, 5-(acetylamino)-4-amino-2,6-anhydro-3,4,5-trideoxy-.
• ResearchGate. (n.d.). Structures of 5-N-acetyl neuraminic acid and (Neu5Ac) and neuraminidase inhibitors.
• Yagami, N., et al. (2023). Deoxygenated analogs of 2-deoxy-2,3-didehydro-N- acetyl neuraminic acid as inhibitors of human neuraminidase enzymes. ChemRxiv.
• Guidechem. (n.d.). 4-Acetylamino-2,6-anhydro-3,4-dideoxy-d-glycero-d-galactonon-2-enonicacid 263155-11-9.
• Bucher, D. J., & Palese, P. (1977). Purification of neuraminidase from influenza viruses by affinity chromatography. Biochimica et Biophysica Acta (BBA) - Enzymology, 482(2), 393-399.
• ResearchGate. (n.d.). Designed scaffolds as neuraminidase inhibitors.
• PubChem. (n.d.). 5-(Acetylamino)-9-amino-2,6-anhydro-3,5,9-trideoxy-D-glycero-D-galacto-non-2-enonic acid.
• Schlenzka, W., et al. (1994). Purification and characterization of CMP-N-acetylneuraminic acid hydroxylase from pig submandibular glands. Glycobiology, 4(5), 675-683.
• Li, Y., et al. (2017). Quantitative hydrophilic interaction chromatography–mass spectrometry analysis of N-acetylneuraminic acid and N-acetylmannosamine in human plasma.
• Krammer, F., et al. (2025). Purification and characterization of recombinant neuraminidase as a potentially broadly protective influenza virus vaccine candidate. Journal of Virological Methods, 383, 114923.

Sources

• 1. benchchem.com [benchchem.com]
• 2. Purification of neuraminidase from influenza viruses by affinity chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. CAS 24967-27-9: 2-Deoxy-2,3-dehydro-N-acetylneuraminic acid [cymitquimica.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. A facile synthesis of Neu5Ac2en derivatives from the glycosides of N-acetylneuraminic acid - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 6. ualberta.scholaris.ca [ualberta.scholaris.ca]
• 7. cmm.ucsd.edu [cmm.ucsd.edu]
• 8. Improving the Chromatographic Separation of DMB-Labeled Sialic Acids for the Comparison of Biosimilars to Reference Materials [sigmaaldrich.com]
• 9. Synthesis of methyl 4-acetamido-N-acetyl-4-deoxy-α- and β-4-epi-neuraminic acids [ouci.dntb.gov.ua]
• 10. Frontiers | One-pot biosynthesis of N-acetylneuraminic acid from chitin via combination of chitin-degrading enzymes, N-acetylglucosamine-2-epimerase, and N-neuraminic acid aldolase [frontiersin.org]
• 11. A synthesis of N-acetylneuraminic acid and [6-2H]-N-acetylneuraminic acid from N-acetyl-D-glucosamine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Syntheses of 2-deoxy-2,3-didehydro-N-acetylneuraminic acid analogues modified by N-sulfonylamidino groups at the C-4 position and biological evaluation as inhibitors of human parainfluenza virus type 1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. med.upenn.edu [med.upenn.edu]
• 14. An efficient and robust HPLC method to determine the sialylation levels of human epithelial cells - PMC [pmc.ncbi.nlm.nih.gov]

4-Acetylamino-2,6-anhydro-3,4-dideoxy-d-glycero-d-galactonon-2-enonicacid synthesis pathway

An In-Depth Technical Guide to the Synthesis of 4-Acetylamino-2,6-anhydro-3,4-dideoxy-d-glycero-d-galactonon-2-enonic acid

Abstract

This technical guide provides a comprehensive overview of the synthesis of 4-Acetylamino-2,6-anhydro-3,4-dideoxy-d-glycero-d-galactonon-2-enonic acid, more commonly known as N-acetylneuraminic acid (Neu5Ac), the most prevalent member of the sialic acid family.[1] Sialic acids are critical nine-carbon α-keto sugars that occupy the terminal positions of glycan chains on cell surfaces and secreted glycoproteins.[2][3] Their strategic location enables them to mediate a vast array of biological processes, including cell-cell recognition, immune responses, and pathogen interactions, making them a focal point for research and drug development.[4][5] This document details the mammalian and bacterial biosynthetic pathways and provides in-depth protocols for modern chemoenzymatic synthesis, a powerful approach that combines chemical flexibility with the high selectivity of enzymatic reactions for efficient, large-scale production.[6][7]

Introduction: The Significance of N-Acetylneuraminic Acid (Neu5Ac)

N-acetylneuraminic acid (Neu5Ac) and its derivatives are fundamental components of the cellular landscape in vertebrates.[8] As the terminal residues on glycoproteins and glycolipids, they are directly involved in molecular recognition and interaction events that are vital for physiological and pathological processes.[6] The high concentration of sialic acids in the human brain, for instance, underscores their importance in neural transmission and synaptogenesis.[1] Furthermore, many pathogens, including the influenza virus, utilize sialic acids as receptors to gain entry into host cells, while certain bacteria coat themselves in sialic acid to evade the host immune system through molecular mimicry.[8][9]

Given this profound biological significance, the ability to synthesize Neu5Ac and its analogues is crucial for:

• Drug Discovery: Developing inhibitors of viral neuraminidases (e.g., for influenza) or bacterial sialidases.

• Glycoengineering: Modifying cell surface glycans to study their functions or to enhance the therapeutic properties of glycoprotein-based drugs.[5][9]

• Biopharmaceutical Production: Improving the sialylation of recombinant proteins, which can enhance their serum half-life and efficacy.

This guide will explore the natural biosynthetic routes and detail a robust chemoenzymatic strategy that leverages the efficiency and specificity of enzymes for practical, scalable synthesis.

The De Novo Biosynthesis Pathway in Mammals

In mammalian cells, the synthesis of Neu5Ac is a multi-step process that begins in the cytosol and culminates in the generation of an activated sugar nucleotide, CMP-Neu5Ac, which is the donor for all sialyltransferase enzymes.[1][10] The pathway is tightly regulated, primarily at the initial step.

The key stages are as follows:

• Epimerization and Kinase Activity: The pathway begins with UDP-N-acetylglucosamine (UDP-GlcNAc). A key bifunctional enzyme, UDP-N-acetylglucosamine 2-epimerase/N-acetylmannosamine kinase (GNE), catalyzes the first two committed steps.[10][11][12]

  • Epimerase Domain: Converts UDP-GlcNAc into N-acetylmannosamine (ManNAc) and UDP.[8][13] This is the rate-limiting step and is subject to feedback inhibition by the final product, CMP-Neu5Ac.[13][14]

  • Kinase Domain: Phosphorylates ManNAc at the C-6 position to produce N-acetylmannosamine-6-phosphate (ManNAc-6-P).[10][15]

• Condensation: The six-carbon ManNAc-6-P is condensed with a three-carbon molecule, phosphoenolpyruvate (PEP), to form the nine-carbon scaffold of sialic acid. This reaction is catalyzed by N-acetylneuraminic acid 9-phosphate synthase (NANS), yielding N-acetylneuraminic acid 9-phosphate (Neu5Ac-9-P).[8][10]

• Dephosphorylation: The phosphate group at C-9 is removed by N-acetylneuraminic acid 9-phosphate phosphatase (NANP) to yield free Neu5Ac in the cytoplasm.[10][16]

• Activation: Before it can be incorporated into glycans, Neu5Ac must be activated. This occurs in the nucleus, where CMP-Neu5Ac synthetase (CMAS) catalyzes the reaction of Neu5Ac with cytidine triphosphate (CTP) to form cytidine monophosphate-N-acetylneuraminic acid (CMP-Neu5Ac).[1][17] This activated sugar donor is then transported to the Golgi apparatus for use by sialyltransferases.

Caption: Mammalian de novo biosynthesis of Neu5Ac.

Chemoenzymatic Synthesis: A Practical Approach for Scalable Production

While understanding the biological pathway is essential, in vitro chemoenzymatic synthesis is the preferred method for producing large quantities of Neu5Ac for research and industrial applications.[6][7] This approach offers high yields and stereoselectivity under mild reaction conditions, avoiding the use of harsh organic solvents.[17][18]

A highly efficient and common strategy involves a one-pot, two-enzyme cascade starting from the inexpensive precursor N-acetyl-D-glucosamine (GlcNAc).[19][20]

Causality Behind the One-Pot Strategy: The enzymatic epimerization of GlcNAc to ManNAc is a reversible reaction with an unfavorable equilibrium.[19] By including the second enzyme, N-acetylneuraminic acid aldolase (NAL), in the same pot, the ManNAc product is immediately consumed in the subsequent, essentially irreversible condensation step. This constant removal of ManNAc pulls the initial equilibrium reaction forward, leading to a high overall conversion rate from GlcNAc to Neu5Ac.[20]

Key Enzymes:

• N-acyl-D-glucosamine 2-epimerase (AGE): This enzyme isomerizes GlcNAc to ManNAc. Unlike the mammalian GNE, bacterial AGEs often require ATP as a cofactor, not for phosphorylation, but as an allosteric activator.[18]

• N-acetylneuraminic acid aldolase (NAL): Also known as Neu5Ac lyase, this enzyme catalyzes the reversible aldol condensation of ManNAc and pyruvate to form Neu5Ac.[21][22] The reaction equilibrium favors cleavage, but by using a large excess of pyruvate, the synthesis reaction is strongly favored.[23][24]

Caption: Workflow for one-pot chemoenzymatic synthesis of Neu5Ac.

Experimental Protocol: One-Pot Synthesis of Neu5Ac

This protocol describes a representative one-pot synthesis of Neu5Ac from GlcNAc and pyruvate using recombinant AGE and NAL enzymes.

Materials:

• N-acetyl-D-glucosamine (GlcNAc)

• Sodium Pyruvate

• Adenosine 5'-triphosphate (ATP) disodium salt

• Magnesium Chloride (MgCl₂)

• Tris-HCl buffer

• Recombinant N-acyl-D-glucosamine 2-epimerase (AGE)

• Recombinant N-acetylneuraminic acid aldolase (NAL)

• Anion exchange resin (e.g., DEAE-Sephadex)

• Formic acid for elution

Procedure:

• Reaction Setup:

  • Prepare a 100 mM Tris-HCl buffer solution and adjust the pH to 7.5-8.5.[19]

  • In a reaction vessel, dissolve GlcNAc (e.g., 100 mM), sodium pyruvate (e.g., 500 mM, a 5-fold excess), ATP (e.g., 2.5 mM), and MgCl₂ (e.g., 2 mM) in the Tris-HCl buffer.[19][25] The large excess of pyruvate is critical to drive the NAL-catalyzed reaction toward synthesis.[22]

• Enzymatic Reaction:

  • Add AGE and NAL enzymes to the reaction mixture. The optimal ratio of AGE to NAL may need to be determined empirically but often favors a higher concentration of NAL (e.g., 1:4 U/L ratio).[19]

  • Incubate the reaction mixture at 37°C with gentle agitation for 12-24 hours.[19]

  • Monitor the reaction progress by taking aliquots and analyzing for Neu5Ac concentration using methods like HPLC.

• Reaction Termination and Enzyme Removal:

  • Terminate the reaction by heating the mixture to 100°C for 5-10 minutes to denature and precipitate the enzymes.[19]

  • Centrifuge the mixture to pellet the precipitated proteins and collect the supernatant containing the product.

• Purification:

  • Load the supernatant onto a pre-equilibrated anion exchange column (e.g., DEAE-Sephadex).[23] Neu5Ac, being an acid, will bind to the positively charged resin, while unreacted neutral sugars like GlcNAc and ManNAc will flow through.

  • Wash the column with deionized water to remove any remaining unbound impurities.

  • Elute the bound Neu5Ac using a gradient of a weak acid, such as formic acid (e.g., 0-20% v/v).[23]

  • Collect the fractions containing Neu5Ac and confirm purity via HPLC or other analytical methods.

• Product Recovery:

  • Pool the pure fractions and remove the solvent by lyophilization or rotary evaporation to obtain the final Neu5Ac product as a white solid.

Quantitative Data Summary:

Parameter	Typical Value	Rationale
GlcNAc Concentration	100-200 mM	Substrate for the cascade reaction.
Pyruvate Concentration	500 mM - 1 M	5- to 10-fold molar excess to drive NAL equilibrium toward synthesis.[20][25]
Buffer pH	7.5 - 8.5	Optimal pH range for both AGE and NAL enzymes.[19][21]
Temperature	37°C	Provides a good balance of enzyme activity and stability.[19]
ATP / MgCl₂	~2.5 mM / ~2 mM	Required cofactors for AGE activity.[19]
Reaction Time	12 - 24 hours	Sufficient time for the reaction to approach completion.[19]
Expected Yield	>80%	High conversion is achievable due to the one-pot cascade design.[20]

Conclusion

The synthesis of N-acetylneuraminic acid is a cornerstone of glycobiology research and biopharmaceutical development. The elucidation of its native biosynthetic pathways in both mammals and bacteria has provided the essential enzymatic toolkit for creating powerful in vitro synthesis platforms. Chemoenzymatic methods, particularly one-pot multi-enzyme cascades, represent a mature, efficient, and scalable strategy for producing this vital molecule. By combining the low cost of simple starting materials with the unparalleled specificity of enzymes like AGE and NAL, researchers can readily access the quantities of Neu5Ac needed to explore its diverse biological roles and develop next-generation therapeutics.

References

• 1. Sialic acid - Wikipedia [en.wikipedia.org]
• 2. Structure, function and metabolism of sialic acids - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Chapter - Introduction to Sialic Acid Structure, Occurrence, Biosynthesis and Function | Bentham Science [eurekaselect.com]
• 4. mdpi.com [mdpi.com]
• 5. Sialic acid glycoengineering using N-acetylmannosamine and sialic acid analogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. One-pot three-enzyme chemoenzymatic approach to the synthesis of sialosides containing natural and non-natural functionalities - PMC [pmc.ncbi.nlm.nih.gov]
• 7. One-pot three-enzyme chemoenzymatic approach to the synthesis of sialosides containing natural and non-natural functionalities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. The enzymes of sialic acid biosynthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. pubs.acs.org [pubs.acs.org]
• 11. medchemexpress.com [medchemexpress.com]
• 12. UDP-GlcNAc 2-Epimerase/ManNAc Kinase (GNE): A Master Regulator of Sialic Acid Synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. uniprot.org [uniprot.org]
• 15. Glycation Interferes with the Activity of the Bi-Functional UDP-N-Acetylglucosamine 2-Epimerase/N-Acetyl-mannosamine Kinase (GNE) [mdpi.com]
• 16. Sialic Acids - Essentials of Glycobiology - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 17. Reassembled Biosynthetic Pathway for a Large-scale Synthesis of CMP-Neu5Ac - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Recent advances on N-acetylneuraminic acid: Physiological roles, applications, and biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Frontiers | One-pot biosynthesis of N-acetylneuraminic acid from chitin via combination of chitin-degrading enzymes, N-acetylglucosamine-2-epimerase, and N-neuraminic acid aldolase [frontiersin.org]
• 20. researchgate.net [researchgate.net]
• 21. pubs.acs.org [pubs.acs.org]
• 22. Structural basis for substrate specificity and mechanism of N-acetyl-D-neuraminic acid lyase from Pasteurella multocida - PMC [pmc.ncbi.nlm.nih.gov]
• 23. Chemoenzymatic Synthesis of Sialic Acid Derivatives Using Immobilized N‐Acetylneuraminate Lyase in a Continuous Flow Reactor - PMC [pmc.ncbi.nlm.nih.gov]
• 24. Reaction mechanism of N-acetylneuraminic acid lyase revealed by a combination of crystallography, QM/MM simulation, and mutagenesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 25. Production of N-Acetyl-d-Neuraminic Acid by Use of an Efficient Spore Surface Display System - PMC [pmc.ncbi.nlm.nih.gov]

4-Acetylamino-2,6-anhydro-3,4-dideoxy-d-glycero-d-galactonon-2-enonicacid CAS number

A Comprehensive Technical Guide to N-Acetylneuraminic Acid (Neu5Ac)

Prepared for: Researchers, Scientists, and Drug Development Professionals

Introduction: Deciphering the Nomenclature and Significance

The compound systematically named 4-Acetylamino-2,6-anhydro-3,4-dideoxy-d-glycero-d-galactonon-2-enonicacid is more commonly and widely known in scientific literature as N-acetylneuraminic acid (Neu5Ac) . It is the most prevalent member of the sialic acid family, a class of nine-carbon α-keto acids.[1][2] This guide will use the common name, N-acetylneuraminic acid (Neu5Ac), and its associated CAS Number: 131-48-6 , to explore its multifaceted role in biology and its applications in research.[1][3][4][5]

Neu5Ac is typically found at the outermost end of glycan chains on glycoproteins and glycolipids, playing a pivotal role in a vast array of biological processes.[6] Its terminal position and negative charge at physiological pH are critical to its functions, which include cell-cell recognition, cell adhesion, signaling, and immune responses.[2][6][7] Furthermore, Neu5Ac serves as a receptor for various pathogens, including influenza viruses, making it a key molecule in the study of infectious diseases.[2] This guide provides an in-depth overview of its chemical properties, biological functions, and key experimental protocols for its study.

Part 1: Physicochemical Properties of N-Acetylneuraminic Acid

A thorough understanding of the physicochemical properties of Neu5Ac is fundamental for its application in research and development. These properties influence its behavior in biological systems and dictate the conditions for its handling and analysis.

Property	Value	Source(s)
CAS Number	131-48-6	[1][3][4][5]
Molecular Formula	C₁₁H₁₉NO₉	[1][8]
Molecular Weight	309.27 g/mol	[1][8][9]
Appearance	White crystalline powder	[2]
Melting Point	186 °C (decomposes)	[2][9]
Solubility	50 g/L in water (20°C)	[6]
pKa	~2.6	[6]
Optical Rotation (α)	-32° (c=2, water)	[6]

Part 2: The Central Role of Neu5Ac in Cellular Biology

Neu5Ac is not merely a structural component but an active participant in a multitude of physiological and pathological processes. Its strategic location on the cell surface allows it to mediate interactions with the extracellular environment.

Biosynthesis of N-Acetylneuraminic Acid

The biosynthesis of Neu5Ac is a multi-step enzymatic pathway primarily occurring in the cytoplasm, with the final activation step taking place in the nucleus.[10][11] The pathway begins with UDP-N-acetylglucosamine (UDP-GlcNAc) and culminates in the formation of CMP-Neu5Ac, the activated sugar nucleotide donor for sialyltransferases.[7][11][12]

The key enzymatic steps are:

• Epimerization and Kinase Activity: UDP-GlcNAc is converted to N-acetylmannosamine (ManNAc), which is then phosphorylated to ManNAc-6-phosphate by the bifunctional enzyme UDP-GlcNAc 2-epimerase/ManNAc kinase (GNE).[11]

• Condensation: N-acetylneuraminate-9-phosphate synthase (NANS) catalyzes the condensation of ManNAc-6-phosphate with phosphoenolpyruvate (PEP) to yield N-acetylneuraminate-9-phosphate (Neu5Ac-9-P).[11]

• Dephosphorylation: Neu5Ac-9-phosphate phosphatase (NANP) removes the phosphate group to produce Neu5Ac.[11]

• Activation: In the nucleus, CMP-sialic acid synthetase (CMAS) activates Neu5Ac using cytidine triphosphate (CTP) to form cytidine 5'-monophospho-N-acetylneuraminic acid (CMP-Neu5Ac).[11][12]

This activated form, CMP-Neu5Ac, is then transported into the Golgi apparatus where sialyltransferases attach Neu5Ac to the terminal positions of glycans on proteins and lipids.[7][10]

Biosynthesis and Activation of N-Acetylneuraminic Acid.

Part 3: Experimental Protocols and Methodologies

Accurate synthesis and quantification of Neu5Ac are crucial for research in glycobiology and drug development. This section outlines established protocols.

Chemical Synthesis of N-Acetylneuraminic Acid

While enzymatic methods are common, chemical synthesis allows for the creation of derivatives and labeled compounds. A general approach involves the stereoselective condensation of a protected N-acetylmannosamine derivative with a pyruvate equivalent.

Exemplary Synthesis from N-acetyl-D-glucosamine: [13]

• Rationale: This multi-step synthesis leverages a readily available starting material to construct the nine-carbon backbone of Neu5Ac with precise stereochemical control. Key reactions include the Henry reaction for C-C bond formation and a reductive denitration.

Step-by-Step Methodology: [13]

• Preparation of the Nitro Derivative: Convert N-acetyl-D-glucosamine into a protected 1-deoxy-1-nitro derivative. This introduces a key functional group for subsequent carbon-carbon bond formation.

• Henry Reaction: React the nitro derivative with a protected glyceraldehyde (e.g., cyclohexylidene-D-glyceraldehyde). This condensation reaction forms the nine-carbon backbone.

• Acetylation and Reductive Denitration: Acetylate the newly formed hydroxyl groups and then reductively remove the nitro group using a reagent like tributyltin hydride (Bu₃SnH). This step is crucial for establishing the correct stereochemistry.

• Deprotection and Oxidation: Remove protecting groups to free the primary alcohol, which is then oxidized to a carboxylic acid.

• Cyclization and Final Steps: The molecule is then esterified and acetylated, leading to a key dehydroneuraminate intermediate.

• Final Conversion to Neu5Ac: The intermediate is converted to Neu5Ac through bromoetherification followed by reductive debromination and final hydrolysis of protecting groups.

Quantification of N-Acetylneuraminic Acid

Quantification of Neu5Ac in biological samples often requires initial hydrolysis to release it from glycoconjugates, followed by derivatization and detection.

Protocol: Quantification by RP-HPLC with Fluorescence Detection [14]

• Rationale: This sensitive method is widely used for quantifying sialic acids. It involves acid hydrolysis to liberate Neu5Ac, followed by derivatization with a fluorogenic reagent, and separation and detection by reverse-phase high-performance liquid chromatography (RP-HPLC).

Step-by-Step Methodology:

• Sample Hydrolysis (Liberation of Neu5Ac):

  • To your sample (e.g., purified glycoprotein, biological fluid), add an equal volume of 0.1 M trifluoroacetic acid or 25 mM sulfuric acid.[14][15]

  • Incubate the mixture at 80°C for 60-120 minutes. The optimal time should be determined empirically for each sample type to maximize release without degradation.[14][15]

  • Cool the samples on ice and centrifuge to pellet any precipitate.

  • Collect the supernatant containing the free Neu5Ac.

• Fluorescent Derivatization (DMB Labeling):

  • Prepare a fresh solution of 1,2-diamino-4,5-methylenedioxybenzene (DMB).

  • Mix an equal volume of the hydrolyzed sample supernatant with the DMB reagent.

  • Incubate the reaction mixture in the dark at 50-60°C for 2.5-3 hours to form the fluorescent derivative.[14]

  • Stop the reaction by placing the samples on ice or by freezing.

• HPLC Analysis:

  • Column: C18 reverse-phase column.

  • Mobile Phase: A gradient of acetonitrile in an aqueous buffer (e.g., water with 0.1% formic acid) is typically used for separation.[14]

  • Detection: Use a fluorescence detector with excitation and emission wavelengths appropriate for the DMB derivative (e.g., Ex: 373 nm, Em: 448 nm).

  • Quantification: Generate a standard curve using known concentrations of pure Neu5Ac standard that have undergone the same hydrolysis and derivatization process. Calculate the concentration in the unknown samples by comparing their peak areas to the standard curve.

Workflow for Neu5Ac Quantification by RP-HPLC.

Conclusion

N-acetylneuraminic acid, or 4-Acetylamino-2,6-anhydro-3,4-dideoxy-d-glycero-d-galactonon-2-enonicacid, is a molecule of profound importance in cellular biology and disease. Its unique chemical properties and strategic placement on the cell surface make it a critical mediator of molecular recognition and cellular communication. The methodologies for its synthesis and quantification are robust and essential tools for researchers in glycobiology, immunology, and therapeutic development. A comprehensive understanding of Neu5Ac, from its fundamental properties to its complex biological roles, will continue to fuel discoveries and innovations across the life sciences.

References

• Essentials of Glycobiology [Internet]. 4th edition. Varki A, Cummings RD, Esko JD, et al., editors. Cold Spring Harbor (NY): Cold Spring Harbor Laboratory Press; 2022. Available from: [Link]

• Li, Y., et al. (2023). One-pot biosynthesis of N-acetylneuraminic acid from chitin via combination of chitin-degrading enzymes, N-acetylglucosamine-2-epimerase, and N-neuraminic acid aldolase. Frontiers in Bioengineering and Biotechnology, 11, 1156314. Available from: [Link]

• van der Vorm, S., et al. (2021). Synthesis of 4-O-Alkylated N-Acetylneuraminic Acid Derivatives. The Journal of Organic Chemistry, 86(13), 8969–8979. Available from: [Link]

• Bašic, N., et al. (1987). A synthesis of N-acetylneuraminic acid and [6-2H]-N-acetylneuraminic acid from N-acetyl-D-glucosamine. Carbohydrate Research, 164, 415-432. Available from: [Link]

• Lee, W., et al. (2010). Reassembled Biosynthetic Pathway for a Large-scale Synthesis of CMP-Neu5Ac. Journal of the Korean Chemical Society, 54(5), 619-623. Available from: [Link]

• Chemistry of N-Acetylneuraminic Acid (Neu5Ac). ResearchGate. Available from: [Link]

• Benzing-Nguyen, L., & Perry, M. B. (1982). Stepwise synthesis of N-acetylneuraminic acid and N-acetyl[1-13C]neuraminic acid. The Journal of Organic Chemistry, 47(8), 1533-1536. Available from: [Link]

• Kozul, P., et al. (1989). Biosynthesis of N-glycolyneuraminic acid. The primary site of hydroxylation of N-acetylneuraminic acid is the cytosolic sugar nucleotide pool. The Journal of Biological Chemistry, 264(34), 20216-20223. Available from: [Link]

• N-Acetylneuraminic Acid | CAS No: 131-48-6. Pharmaffiliates. Available from: [Link]

• Yu, H., & Chen, X. (2016). Synthesis of N-Glycolylneuraminic Acid (Neu5Gc) and Its Glycosides. Frontiers in Immunology, 7, 333. Available from: [Link]

• Biosynthetic pathway of sialic acids and feasible implementations of artificial precursors. ResearchGate. Available from: [Link]

• N-acetyl-beta-neuraminic acid | C11H19NO9 | CID 445063. PubChem. Available from: [Link]

• Methods for the quantitative estimation of N-acetylneuraminic acid and their application to hydrolysates of sialomucoids. (1961). Biochemical Journal, 78(2), 315-324. Available from: [Link]

• Quantitation of N-acetylneuraminic (sialic) acid in bovine glycomropeptide (GMP). (2010). Food Chemistry, 120(4), 1195-1201. Available from: [Link]

• Evaluation of Methods to Quantify Sialic Acid on Glycomacropeptide. (2020). Foods, 9(9), 1285. Available from: [Link]

• Wang, B., et al. (2014). LC–MS/MS quantification of N-acetylneuraminic acid, N-glycolylneuraminic acid and ketodeoxynonulosonic acid levels in the urine and potential relationship with dietary sialic acid intake and disease in 3- to 5-year-old children. British Journal of Nutrition, 111(4), 686-694. Available from: [Link]

• N-Acetyl-Neuraminic Acid | C11H19NO9 | CID 439197. PubChem. Available from: [Link]

• N-Acetylneuraminic acid. Wikipedia. Available from: [Link]

• Showing Compound N-Acetylneuraminic acid (FDB001209). FooDB. Available from: [Link]

• N-Acetyl-alpha-D-neuraminic acid | C11H19NO9 | CID 444885. PubChem. Available from: [Link]

• Rodrigues, M. L., et al. (1995). Identification of N-acetylneuraminic acid and its 9-O-acetylated derivative on the cell surface of Cryptococcus neoformans: influence on fungal phagocytosis. Infection and Immunity, 63(11), 4249-4254. Available from: [Link]

• Identification of N-acetylneuraminic acid and its 9-O-acetylated derivative on the cell surface of Cryptococcus neoformans: influence on fungal phagocytosis. PubMed. Available from: [Link]

• von Itzstein, M., et al. (1993). 4-Guanidino-2,4-dideoxy-2,3-dehydro-N-acetylneuraminic acid is a highly effective inhibitor both of the sialidase (neuraminidase) and of growth of a wide range of influenza A and B viruses in vitro. Antimicrobial Agents and Chemotherapy, 37(7), 1467-1473. Available from: [Link]

Sources

• 1. scbt.com [scbt.com]
• 2. N-Acetylneuraminic acid - Wikipedia [en.wikipedia.org]
• 3. N-Acetylneuraminic Acid | 131-48-6 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 4. N-Acetylneuraminic acid | 131-48-6 | MA00746 | Biosynth [biosynth.com]
• 5. pharmaffiliates.com [pharmaffiliates.com]
• 6. N-Acetylneuraminic acid | 131-48-6 [chemicalbook.com]
• 7. Showing Compound N-Acetylneuraminic acid (FDB001209) - FooDB [foodb.ca]
• 8. N-Acetyl-Neuraminic Acid | C11H19NO9 | CID 439197 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. N-acetyl-beta-neuraminic acid | C11H19NO9 | CID 445063 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. FIGURE 15.4. [Metabolism of N-acetylneuraminic acid in...]. - Essentials of Glycobiology - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 11. Synthesis of N-Glycolylneuraminic Acid (Neu5Gc) and Its Glycosides - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Reassembled Biosynthetic Pathway for a Large-scale Synthesis of CMP-Neu5Ac - PMC [pmc.ncbi.nlm.nih.gov]
• 13. A synthesis of N-acetylneuraminic acid and [6-2H]-N-acetylneuraminic acid from N-acetyl-D-glucosamine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. LC–MS/MS quantification of N-acetylneuraminic acid, N-glycolylneuraminic acid and ketodeoxynonulosonic acid levels in the urine and potential relationship with dietary sialic acid intake and disease in 3- to 5-year-old children | British Journal of Nutrition | Cambridge Core [cambridge.org]

4-Acetylamino-2,6-anhydro-3,4-dideoxy-d-glycero-d-galactonon-2-enonicacid properties

An In-Depth Technical Guide to 4-Acetylamino-2,6-anhydro-3,4-dideoxy-D-glycero-D-galacto-non-2-enonic acid (Zanamivir)

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 4-Acetylamino-2,6-anhydro-3,4-dideoxy-D-glycero-D-galacto-non-2-enonic acid, more commonly known as Zanamivir. Zanamivir is a potent and selective inhibitor of the neuraminidase enzyme found on the surface of influenza A and B viruses.[1][2] As a transition-state analogue of sialic acid, it represents a cornerstone of rational drug design in antiviral therapy.[3] This document delves into its chemical and physical properties, mechanism of action, synthesis, biological activity, and key experimental protocols relevant to its study and application in drug development.

Chemical Identity and Physicochemical Properties

Zanamivir is a sialic acid analogue characterized by a guanidino group at the C-4 position, which enhances its binding affinity to the viral neuraminidase active site.[4]

Systematic IUPAC Name: (2R,3R,4S)-3-acetamido-4-(diaminomethylideneamino)-2-[(1R,2R)-1,2,3-trihydroxypropyl]-3,4-dihydro-2H-pyran-6-carboxylic acid[5]

Common Synonyms: Zanamivir, GG 167, GR 121167X[6]

The core physicochemical properties of Zanamivir are summarized in the table below, providing essential data for laboratory handling and formulation development.

Property	Value	Source(s)
Molecular Formula	C₁₂H₂₀N₄O₇	[6][7]
Molecular Weight	332.31 g/mol	[4][5][7]
Physical Appearance	White to off-white powder	[4][5]
Melting Point	256 °C	[4][5]
Solubility	Water: 18 g/L (18,000 mg/L) at 25 °CDMSO: >16.6 mg/mL	[4][5][8]
Topological Polar Surface Area	201 Ų	[7]
Hydrogen Bond Donors	7	[2][7]
Hydrogen Bond Acceptors	8	[7]

Mechanism of Action: A Targeted Viral Egress Blockade

The therapeutic efficacy of Zanamivir is rooted in its highly specific inhibition of the influenza virus neuraminidase (NA) enzyme.[9][10] NA is a critical surface glycoprotein that facilitates the release of newly formed viral particles from infected host cells.[9][11][12]

The Role of Neuraminidase in the Viral Life Cycle:

• Attachment and Entry: The influenza virus hemagglutinin (HA) protein binds to sialic acid residues on the surface of host cells, initiating infection.[3][11]

• Replication: The virus replicates within the host cell.[10]

• Budding and Egress: New virions assemble and bud from the host cell membrane. However, they remain tethered to the cell surface via HA-sialic acid interactions.

• Release: Neuraminidase cleaves these terminal sialic acid residues, releasing the progeny virions and allowing them to infect neighboring cells.[10][12][13]

Inhibition by Zanamivir: Zanamivir is designed as a transition-state analogue of sialic acid, the natural substrate for the NA enzyme.[3] It binds with high affinity to the conserved active site of the NA enzyme, effectively blocking its catalytic activity.[9][10] This inhibition prevents the cleavage of sialic acid, causing newly formed virions to aggregate on the host cell surface and preventing their release and subsequent spread of infection.[9][10][11] This targeted action reduces the viral load, leading to a reduction in the severity and duration of influenza symptoms.[9]

Caption: Mechanism of Neuraminidase Inhibition by Zanamivir.

Synthesis Overview

The synthesis of Zanamivir is a complex chemoenzymatic process, often starting from N-acetyl-D-neuraminic acid (Neu5Ac) or N-acetyl-D-glucosamine.[4][12] A key step involves the introduction of the guanidino group at the C-4 position, which is crucial for its enhanced inhibitory activity compared to earlier sialic acid analogues like DANA (2-deoxy-2,3-didehydro-N-acetylneuraminic acid).[14] Modifications at this position, as well as others, have been extensively explored in structure-activity relationship (SAR) studies to develop new and more potent neuraminidase inhibitors.[4][12]

Pharmacokinetics and Administration

Zanamivir exhibits low oral bioavailability (approximately 2-17%).[15][16] Consequently, for the treatment of respiratory influenza infections, it is administered as a dry powder via oral inhalation.[16][17] This route of administration delivers the drug directly to the primary site of infection, the respiratory tract, ensuring high local concentrations where the virus is replicating.[16] The absorbed portion of the drug is excreted unchanged in the urine, as it is not metabolized by the body.[16] The serum half-life following inhalation is approximately 2.5 to 5.1 hours.[16]

Biological Activity and Therapeutic Use

Zanamivir is a selective inhibitor of both influenza A and B virus neuraminidases.[8] It has demonstrated potent in vitro activity, with IC₅₀ values in the nanomolar range against various influenza strains.[6][8][15]

• Treatment: When initiated within 48 hours of symptom onset, Zanamivir is effective in reducing the duration and severity of influenza illness.[9][17] The recommended dosage for treatment in adults and children aged 7 and older is 10 mg (two inhalations) twice daily for 5 days.[17]

• Prophylaxis: Zanamivir is also used for the prevention of influenza in individuals who have been exposed to the virus.[16]

Resistance to Zanamivir can emerge through mutations in the hemagglutinin or neuraminidase genes. However, resistance has been observed less frequently for Zanamivir compared to other neuraminidase inhibitors like oseltamivir.[11]

Experimental Protocol: Neuraminidase Inhibition Assay

To assess the inhibitory activity of compounds like Zanamivir, a fluorescence-based neuraminidase inhibition assay is commonly employed. This assay quantifies the ability of an inhibitor to block the enzymatic activity of viral neuraminidase.

Principle: The assay utilizes a fluorogenic substrate, 2'-(4-Methylumbelliferyl)-α-D-N-acetylneuraminic acid (MUNANA). When MUNANA is cleaved by neuraminidase, it releases the fluorescent product 4-methylumbelliferone (4-MU). The fluorescence intensity is directly proportional to the enzyme's activity. An effective inhibitor will reduce the cleavage of MUNANA, resulting in a lower fluorescence signal.[18] The concentration of the inhibitor required to reduce NA activity by 50% is determined as the IC₅₀ value.[18]

Materials:

• Test compound (e.g., Zanamivir)

• Influenza virus stock (containing neuraminidase)

• MUNANA substrate (Sigma-Aldrich or equivalent)

• Assay Buffer (e.g., 33.3 mM MES, 4 mM CaCl₂, pH 6.5)[18]

• Stop Solution (e.g., Ethanol/NaOH mixture)[18]

• Clear, 96-well, flat-bottom plates[18]

• Fluorometer (Excitation: 355 nm, Emission: 460 nm)[18]

Step-by-Step Methodology:

• Compound Dilution: Prepare a serial dilution of Zanamivir (or the test compound) in assay buffer. A typical starting concentration for Zanamivir could be 300 µM, serially diluted to cover a range from 0 nM to 30,000 nM.[18]

• Plate Setup:

  • Dispense 50 µL of the diluted compound into the wells of a 96-well plate.

  • Include "virus only" control wells (no inhibitor) and "blank" wells (assay buffer only, no virus).[18][19]

• Virus Addition: Add 50 µL of diluted influenza virus to each well (except the blank wells). Gently tap the plate to mix.[18]

• Pre-incubation: Incubate the plate at room temperature for 45 minutes to allow the inhibitor to bind to the neuraminidase.[18]

• Substrate Addition: Add 50 µL of 300 µM MUNANA substrate to all wells. Gently tap to mix.[18]

• Incubation: Incubate the plate at 37 °C for 1 hour.[18]

• Stopping the Reaction: Add 100 µL of stop solution to each well to terminate the enzymatic reaction.[18]

• Fluorescence Reading: Measure the fluorescence of each well using a fluorometer with an excitation wavelength of 355 nm and an emission wavelength of 460 nm.[18]

• Data Analysis:

  • Subtract the average fluorescence of the blank wells from all other readings.

  • Calculate the percentage of neuraminidase inhibition for each inhibitor concentration relative to the "virus only" control.

  • Plot the percentage inhibition against the logarithm of the inhibitor concentration and use a non-linear regression model to determine the IC₅₀ value.

Caption: Workflow for a Fluorescence-Based Neuraminidase Inhibition Assay.

Stability and Storage

Zanamivir is supplied as a crystalline solid and should be stored at -20°C for long-term stability (≥4 years).[6] Stock solutions can be stored at -20°C for several months.[8] It is recommended to prepare fresh aqueous solutions for biological experiments and not to store them for more than one day.[6] The powder for inhalation should be stored at room temperature (15 to 30°C) in a dry place.[17]

Conclusion

4-Acetylamino-2,6-anhydro-3,4-dideoxy-D-glycero-D-galacto-non-2-enonic acid (Zanamivir) stands as a testament to the power of structure-based drug design. Its targeted inhibition of the influenza neuraminidase enzyme provides a critical therapeutic option for the management of influenza A and B infections. A thorough understanding of its physicochemical properties, mechanism of action, and associated experimental methodologies is essential for researchers and developers working to advance antiviral therapies and combat the persistent threat of influenza.

References

• What are neuraminidase inhibitors and how do they work? - Patsnap Synapse. (2024-06-21). [Link]

• Influenza neuraminidase inhibitors: antiviral action and mechanisms of resistance - PMC. (2012-12-28). [Link]

• Influenza Neuraminidase Inhibitors Possessing a Novel Hydrophobic Interaction in the Enzyme Active Site: Design, Synthesis, and Structural Analysis of Carbocyclic Sialic Acid Analogues with Potent Anti-Influenza Activity | Journal of the American Chemical Society. [Link]

• Neuraminidase Inhibitors: Mechanism of Action - YouTube. (2020-01-30). [Link]

• Influenza Neuraminidase Inhibitors: Synthetic Approaches, Derivatives and Biological Activity - PMC - NIH. [Link]

• Fluorescence-based Neuraminidase Inhibition Assay to Assess the Susceptibility of Influenza Viruses to The Neuraminidase Inhibitor Class of Antivirals - NIH. (2017-04-15). [Link]

• What are the mechanisms of action of the antivirals? - Clinical practice guidelines for influenza - NCBI. [Link]

• Neuraminidase inhibitor - Wikipedia. [Link]

• Zanamivir | Drug Information, Uses, Side Effects, Chemistry - PharmaCompass.com. [Link]

• ZANAMIVIR Synthesis, SAR, MCQ,Structure,Chemical Properties and Therapeutic Uses - Gpatindia: Pharmacy Jobs, Admissions, Scholarships, Conference,Grants, Exam Alerts. (2020-04-21). [Link]

• Influenza - Neuraminidase Inhibition Test. [Link]

• Transition-state analogue sialidase inhibitors in different scaffolds.... - ResearchGate. [Link]

• Zanamivir | C12H20N4O7 | CID 60855 - PubChem - NIH. [Link]

• zanamivir | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY. [Link]

• Zanamivir Monograph for Professionals - Drugs.com. (2025-09-24). [Link]

• zanamivir dry powder for inhalation. (2018-07-20). [Link]

Sources

• 1. Neuraminidase inhibitor - Wikipedia [en.wikipedia.org]
• 2. zanamivir | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. ZANAMIVIR Synthesis, SAR, MCQ,Structure,Chemical Properties and Therapeutic Uses - Gpatindia: Pharmacy Jobs, Admissions, Scholarships, Conference,Grants, Exam Alerts [gpatindia.com]
• 5. Zanamivir | C12H20N4O7 | CID 60855 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. cdn.caymanchem.com [cdn.caymanchem.com]
• 7. Zanamivir | Drug Information, Uses, Side Effects, Chemistry | PharmaCompass.com [pharmacompass.com]
• 8. apexbt.com [apexbt.com]
• 9. What are neuraminidase inhibitors and how do they work? [synapse.patsnap.com]
• 10. youtube.com [youtube.com]
• 11. Influenza neuraminidase inhibitors: antiviral action and mechanisms of resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Influenza Neuraminidase Inhibitors: Synthetic Approaches, Derivatives and Biological Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 13. What are the mechanisms of action of the antivirals? - Clinical practice guidelines for influenza - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Zanamivir(5:1) I CAS#: 171094-50-1 I influenza viral neuraminidase inhibitor I InvivoChem [invivochem.com]
• 16. drugs.com [drugs.com]
• 17. pdf.hres.ca [pdf.hres.ca]
• 18. Fluorescence-based Neuraminidase Inhibition Assay to Assess the Susceptibility of Influenza Viruses to The Neuraminidase Inhibitor Class of Antivirals - PMC [pmc.ncbi.nlm.nih.gov]
• 19. izsvenezie.com [izsvenezie.com]

The Pivotal Role of N-Acetylneuraminic Acid in Cellular Function: A Technical Guide for Researchers

Foreword

In the intricate world of cellular biology, the glycan landscape, or "glycome," represents a critical layer of complexity that governs a vast array of physiological and pathological processes. At the forefront of this complexity is 4-Acetylamino-2,6-anhydro-3,4-dideoxy-d-glycero-d-galactonon-2-enonic acid, more commonly known as N-acetylneuraminic acid (Neu5Ac), the most prevalent form of sialic acid in human cells.[1][2] Its terminal position on glycoproteins and glycolipids places it at the crucial interface of cell-cell and cell-molecule interactions, making it a key regulator of cellular signaling, immune responses, and pathogen recognition.[1][3] This guide provides an in-depth technical exploration of Neu5Ac's function in cells, offering researchers, scientists, and drug development professionals a comprehensive resource to navigate the complexities of sialobiology. We will delve into the core molecular mechanisms, provide detailed experimental protocols for its study, and offer insights into the causality behind experimental choices, empowering researchers to design robust and insightful investigations into the multifaceted world of sialic acid.

I. The Cellular Sialome: A Dynamic Regulator of Function

The entirety of sialic acid-containing molecules on a cell's surface is termed the "sialome." This dynamic entity is not static but is intricately regulated by the coordinated action of sialyltransferases (STs), enzymes that add sialic acid to glycan chains, and sialidases (neuraminidases), which remove them.[4] The specific linkage of Neu5Ac to the underlying glycan chain, most commonly in α2,3- or α2,6-configurations, further diversifies the sialome and dictates its functional consequences.[3]

Sialic Acid in Cellular Communication and Signaling

The negatively charged nature of sialic acid contributes to the overall negative charge of the cell surface, influencing cell adhesion and repulsion.[1] Beyond this physical role, sialic acids are critical ligands for a class of binding proteins known as Siglecs (sialic acid-binding immunoglobulin-like lectins).[5] The interaction between sialic acids and Siglecs is a key mechanism for distinguishing "self" from "non-self," thereby modulating immune responses.[6] Dysregulation of this signaling axis is a hallmark of various diseases, including cancer and autoimmune disorders.[7][8]

Sialic Acid-Siglec Signaling Pathway

The binding of sialylated glycans on one cell to Siglec receptors on an immune cell, such as a natural killer (NK) cell or a T cell, can initiate an intracellular signaling cascade that inhibits the immune cell's cytotoxic activity. This is a common mechanism by which cancer cells evade immune surveillance.[5][9]

Caption: Sialic acid-Siglec binding inhibits immune cell cytotoxicity.

Sialic Acid in Neuronal Development and Function

The brain has the highest concentration of sialic acid in the human body, where it plays a pivotal role in neuronal development, synaptic plasticity, and memory formation.[10] Polysialic acid (polySia), a long chain of α2,8-linked sialic acid residues, is a unique post-translational modification primarily found on the Neural Cell Adhesion Molecule (NCAM).[11][12] This large, negatively charged polymer modulates NCAM-mediated cell adhesion, facilitating neuronal migration, axon guidance, and synapse formation.[4][10][12][13]

NCAM-Polysialic Acid Signaling in Synaptic Plasticity

The presence of polysialic acid on NCAM reduces its adhesive properties, creating a permissive environment for synaptic remodeling and plasticity. It has been shown to restrain signaling through GluN2B-containing NMDA receptors, thereby modulating long-term potentiation (LTP) and learning.[11]

Caption: Polysialic acid on NCAM modulates synaptic plasticity.

The Role of Sialic Acid in Cancer Progression

Aberrant sialylation is a well-established hallmark of cancer.[3] Increased sialylation, or "hypersialylation," on the surface of cancer cells contributes to multiple aspects of malignancy, including metastasis, immune evasion, and drug resistance.[9][14][15] For instance, the overexpression of sialyl-Lewis antigens promotes the adhesion of cancer cells to selectins on endothelial cells, facilitating their extravasation and the formation of distant metastases.[8]

Sialic Acid's Multifaceted Role in Cancer Metastasis

Caption: Hypersialylation drives multiple stages of cancer metastasis.

II. Methodologies for the Study of Cellular Sialylation

The choice of analytical technique to study sialic acid is paramount and depends on the specific research question. Here, we provide an overview and detailed protocols for three key methodologies.

Mass Spectrometry: For In-depth Structural Analysis

Mass spectrometry (MS) is a powerful tool for the detailed structural characterization and quantification of sialylated glycans.[16] However, the labile nature of the sialic acid linkage presents a challenge, often requiring derivatization to stabilize the molecule for analysis.[13][17]

Causality Behind Experimental Choice: MS-based approaches are the gold standard when precise structural information, including linkage isomerism (α2,3- vs. α2,6-), is required.[18] It is particularly valuable for biomarker discovery and for understanding the fine-structural changes in the sialome associated with disease.[16]

Experimental Workflow for LC-MS/MS Analysis of N-linked Glycans

Caption: A typical workflow for N-glycan analysis by LC-MS/MS.

Protocol: Sample Preparation for LC-MS Analysis of N-Glycans from Cultured Cells

• Cell Lysis and Protein Extraction:

  • Harvest cultured cells and wash twice with ice-cold PBS.

  • Lyse cells in a suitable lysis buffer (e.g., RIPA buffer) containing protease inhibitors.

  • Quantify protein concentration using a standard method (e.g., BCA assay).

• Denaturation, Reduction, and Alkylation: [19]

  • Take 50-100 µg of protein and denature by heating at 95°C for 5 minutes in the presence of a denaturing agent (e.g., SDS).

  • Reduce disulfide bonds by adding dithiothreitol (DTT) to a final concentration of 10 mM and incubating at 56°C for 30 minutes.

  • Alkylate free sulfhydryl groups by adding iodoacetamide to a final concentration of 25 mM and incubating in the dark at room temperature for 30 minutes.

• Proteolytic Digestion: [19]

  • Perform a buffer exchange to remove interfering substances using a spin filter (e.g., 10 kDa MWCO).

  • Resuspend the protein in a digestion buffer (e.g., 50 mM ammonium bicarbonate).

  • Add trypsin at a 1:50 (enzyme:protein) ratio and incubate overnight at 37°C.

• N-Glycan Release: [20]

  • Inactivate trypsin by heating at 95°C for 5 minutes.

  • Add PNGase F (Peptide-N-Glycosidase F) and incubate overnight at 37°C to release N-linked glycans.

• Sialic Acid Derivatization (DMB Labeling): [7][21]

  • To the released glycans, add a solution of 1,2-diamino-4,5-methylenedioxybenzene (DMB) in a mixture of acetic acid, water, and 2-mercaptoethanol.

  • Incubate at 50-60°C for 2-3 hours in the dark.

• Purification of Labeled Glycans:

  • Purify the DMB-labeled glycans using a solid-phase extraction (SPE) cartridge (e.g., C18 or graphitized carbon).

• LC-MS/MS Analysis:

  • Analyze the purified glycans using a liquid chromatography system coupled to a mass spectrometer. A hydrophilic interaction liquid chromatography (HILIC) column is typically used for glycan separation.[22]

Lectin Staining: For Visualization and Linkage-Specific Detection

Lectins are carbohydrate-binding proteins that can be used to detect specific glycan structures.[23] Fluorescently labeled lectins are particularly useful for visualizing the distribution of sialic acids on the cell surface and in tissues.[6][24]

Causality Behind Experimental Choice: Lectin-based assays are advantageous for their relative simplicity, speed, and lower cost compared to MS.[25] They are ideal for high-throughput screening and for visualizing the cellular localization of specific sialic acid linkages. However, they provide less detailed structural information than MS and can be prone to non-specific binding.[26]

Table 1: Common Lectins for Sialic Acid Detection

Lectin	Abbreviation	Specificity
Maackia amurensis Lectin II	MAL II	α2,3-linked sialic acid
Sambucus nigra Lectin	SNA	α2,6-linked sialic acid

Protocol: Fluorescent Lectin Staining of Cultured Cells

• Cell Culture and Fixation:

  • Culture cells on glass coverslips to the desired confluency.

  • Wash cells twice with PBS.

  • Fix cells with 4% paraformaldehyde in PBS for 15 minutes at room temperature.[24]

  • Wash three times with PBS.

• Permeabilization (Optional):

  • If intracellular staining is desired, permeabilize the cells with 0.1% Triton X-100 in PBS for 10 minutes.

  • Wash three times with PBS.

• Blocking:

  • Block non-specific binding by incubating the cells in a blocking buffer (e.g., 1% BSA in PBS) for 30 minutes at room temperature.

• Lectin Incubation:

  • Dilute the fluorescently labeled lectin (e.g., FITC-SNA or FITC-MAL II) to the recommended concentration (typically 5-20 µg/mL) in blocking buffer.

  • Incubate the cells with the lectin solution for 1 hour at room temperature in the dark.[6]

• Washing:

  • Wash the cells three times with PBS to remove unbound lectin.

• Counterstaining and Mounting:

  • (Optional) Counterstain the nuclei with a DNA dye (e.g., DAPI).

  • Mount the coverslips onto glass slides using an anti-fade mounting medium.

• Imaging:

  • Visualize the stained cells using a fluorescence microscope with the appropriate filter sets.

Thiobarbituric Acid Assay: For Quantification of Total Sialic Acid

The thiobarbituric acid (TBA) assay is a classic colorimetric method for the quantification of total sialic acid.[27][28] The assay is based on the periodate oxidation of sialic acid to β-formylpyruvic acid, which then reacts with thiobarbituric acid to produce a colored product that can be measured spectrophotometrically.[29][30]

Causality Behind Experimental Choice: The TBA assay is a simple and cost-effective method for determining the total amount of sialic acid in a sample.[31] It is well-suited for applications where a quantitative measure of overall sialylation is needed, such as in quality control of biopharmaceuticals or for assessing global changes in sialylation in disease models. However, it does not provide any structural information and can be subject to interference from other molecules.[32]

Protocol: Thiobarbituric Acid Assay for Total Sialic Acid Quantification

• Sample Hydrolysis:

  • To release sialic acid from glycoconjugates, hydrolyze the sample in 0.1 M sulfuric acid at 80°C for 1 hour.[29]

  • Neutralize the sample with an equal volume of 0.1 M NaOH.

• Periodate Oxidation:

  • To 100 µL of the hydrolyzed sample, add 50 µL of periodate solution (25 mM periodic acid in 0.125 M H₂SO₄).

  • Incubate at 37°C for 30 minutes in the dark.

• Arsenite Quenching:

  • Stop the reaction by adding 50 µL of arsenite solution (2% sodium arsenite in 0.5 M HCl).

  • Mix until the yellow-brown color of iodine disappears.

• Thiobarbituric Acid Reaction:

  • Add 500 µL of 0.1 M thiobarbituric acid solution (pH 9.0).

  • Heat in a boiling water bath for 15 minutes. A pink to red color will develop.

• Chromophore Extraction:

  • Cool the tubes to room temperature.

  • Add 1 mL of acid-butanol (butanol containing 5% v/v 12 M HCl) and vortex vigorously to extract the chromophore.

  • Centrifuge to separate the phases.

• Spectrophotometric Measurement:

  • Measure the absorbance of the top organic layer at 549 nm.

  • Quantify the sialic acid concentration by comparing the absorbance to a standard curve prepared with known concentrations of Neu5Ac.

III. Concluding Remarks and Future Perspectives

The study of N-acetylneuraminic acid and the broader field of sialobiology continues to be a vibrant and rapidly evolving area of research. The profound implications of sialylation in health and disease, from cancer to neurobiology, underscore the importance of robust and well-validated analytical methods. The methodologies outlined in this guide provide a foundation for researchers to explore the intricate functions of this critical monosaccharide. As our understanding of the sialome deepens, so too will our ability to develop novel diagnostic and therapeutic strategies that target the aberrant sialylation associated with a multitude of human diseases. The continued development of high-sensitivity mass spectrometry techniques, novel lectin probes, and integrated multi-omics approaches will undoubtedly usher in a new era of discovery in the fascinating world of sialic acid.

IV. References

• A role for polysialic acid in neural cell adhesion molecule heterophilic binding to proteoglycans. (1998). PubMed. [Link]

• Neural Cell Adhesion Molecule-Associated Polysialic Acid Regulates Synaptic Plasticity and Learning by Restraining the Signaling through GluN2B-Containing NMDA Receptors. (n.d.). NIH. [Link]

• An Improved Workflow for Profiling and Quantitation of Sialic Acids in Biotherapeutics. (n.d.). Consensus. [Link]

• Insights into the Structure, Metabolism, Biological Functions and Molecular Mechanisms of Sialic Acid: A Review. (n.d.). MDPI. [Link]

• Polysialylated Neural Cell Adhesion Molecule Promotes Remodeling and Formation of Hippocampal Synapses. (n.d.). PMC. [Link]

• NCAM and attached polysialic acid affect behaviors of breast epithelial cells through differential signaling pathways. (n.d.). NIH. [Link]

• Neuroimmunomodulatory properties of polysialic acid. (n.d.). PMC. [Link]

• A Quantitative Microtiter Assay for Sialylated Glycoform Analyses Using Lectin Complexes. (n.d.). Mary Ann Liebert, Inc., publishers. [Link]

• Biological function of sialic acid and sialylation in human health and disease. (2025). ResearchGate. [Link]

• Multidirectional involvement of sialic acid overexpression in cancer progression. (n.d.). ResearchGate. [Link]

• Exploration of the Sialic Acid World. (n.d.). ResearchGate. [Link]

• An Improved Workflow for Profiling and Quantitation of Sialic Acids in Biotherapeutics. (2021). Agilent. [Link]

• Sialic acid and biology of life: An introduction. (n.d.). PMC. [Link]

• Sialic acid: an attractive biomarker with promising biomedical applications. (n.d.). PMC. [Link]

• Workflows for Glycosylation and Sialic Acid Analysis of Biotherapeutic Glycoproteins. (2021). LCGC. [Link]

• Detection Strategies for Sialic Acid and Sialoglycoconjugates. (2024). PubMed. [Link]

• The impact of sialylation on tumor metastasis. (n.d.). ResearchGate. [Link]

• Sialic acids in cancer biology and immunity—recent advancements. (n.d.). PMC. [Link]

• Insights into the Structure, Metabolism, Biological Functions and Molecular Mechanisms of Sialic Acid: A Review. (2024). ResearchGate. [Link]

• Illustration of the sialic acid metabolic pathway in cells and the pathobiological interactions of sialic acid residues on the cell surface. (n.d.). ResearchGate. [Link]

• Comparative Serum Glycoproteomics Using Lectin Selected Sialic Acid Glycoproteins with Mass Spectrometric Analysis: Application to Pancreatic Cancer Serum. (n.d.). Scilit. [Link]

• Detection Strategies for Sialic Acid and Sialoglycoconjugates. (2024). ResearchGate. [Link]

• Insights into the role of sialylation in cancer progression and metastasis. (n.d.). PubMed Central. [Link]

• Assays for the identification and quantification of sialic acids: Challenges, opportunities and future perspectives. (2025). ResearchGate. [Link]

• High‐Throughput Analyses of Glycans, Glycosites, and Intact Glycopeptides Using C4‐and C18/MAX‐Tips and Liquid Handling System. (n.d.). NIH. [Link]

• Evaluation of Methods to Quantify Sialic Acid on Glycomacropeptide. (n.d.). MDPI. [Link]

• Multi-Level Workflows for Quantitative N-Glycan and Sialic Acid Analysis of Biotherapeutics. (2020). Technology Networks. [Link]

• The Thiobarbituric Acid Assay of Sialic Acids. (2025). ResearchGate. [Link]

• Selective recognition of Neu5Ac-containing N-glycans by human Siglec-10. (n.d.). ResearchGate. [Link]

• Structural analysis of glycoprotein sialylation – part II: LC-MS based detection. (2013). Taylor & Francis Online. [Link]

• Chemical structure of N-acetylneuraminic acid (neu5ac, sialic acid, sia). (n.d.). ResearchGate. [Link]

• Siglec Signaling in the Tumor Microenvironment. (n.d.). Frontiers. [Link]

• Lectin staining and Western blot data showing differential sialylation of nutrient-deprived cancer cells to sialic acid supplementation. (n.d.). PMC. [Link]

• Glycoprotein N-glycan preparation for MS analysis. (n.d.). Consortium for Functional Glycomics. [Link]

• Protocol for ultra performance liquid chromatography-mass spectrometry N-glycan analysis of the native and desialylated human apo-transferrin. (n.d.). Zenodo. [Link]

• Sialic Acid as a Biomarker Studied in Breast Cancer Cell Lines In Vitro Using Fluorescent Molecularly Imprinted. (2021). GlycoImaging. [Link]

• Identification of sialic acid modifications by LC-MS 2. (n.d.). ResearchGate. [Link]

• Structural Analysis of Glycans. (n.d.). NCBI Bookshelf. [Link]

• The thiobarbituric acid assay of sialic acids. (n.d.). PubMed. [Link]

• Lectin-mediated staining followed by confocal imaging. (n.d.). ResearchGate. [Link]

• Assays for the identification and quantification of sialic acids: challenges, opportunities and future perspectives. (n.d.). CentAUR. [Link]

• Sialic acids siglec interaction: a unique strategy to circumvent innate immune response by pathogens. (n.d.). PubMed Central. [Link]

• Common structures and types of sialic acid. (n.d.). ResearchGate. [Link]

• The use of lectin microarray for assessing glycosylation of therapeutic proteins. (n.d.). PMC. [Link]

• Technical Manual Thiobarbituric Acid Reactants (TBARS) Colorimetric Assay Kit. (n.d.). Maesbio. [Link]

• Fluorescent Molecularly Imprinted Polymer Layers against Sialic Acid on Silica-Coated Polystyrene Cores—Assessment of the Binding Behavior to Cancer Cells. (2022). PMC. [Link]

• Analysis of the Changes in Expression Levels of Sialic Acid on Influenza-Virus-Infected Cells Using Lectin-Tagged Polymeric Nanoparticles. (2016). Frontiers. [Link]

• Lectin-Based Fluorescent Comparison of Glycan Profile—FDA Validation to Expedite Approval of Biosimilars. (2024). MDPI. [Link]

Sources

• 1. Sialic acid and biology of life: An introduction - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Sialic acid: an attractive biomarker with promising biomedical applications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Neuroimmunomodulatory properties of polysialic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Frontiers | Siglec Signaling in the Tumor Microenvironment [frontiersin.org]
• 6. researchgate.net [researchgate.net]
• 7. lcms.labrulez.com [lcms.labrulez.com]
• 8. Sialic acids in cancer biology and immunity—recent advancements - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Insights into the role of sialylation in cancer progression and metastasis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. NCAM and attached polysialic acid affect behaviors of breast epithelial cells through differential signaling pathways: Polysialylation in regulating NCAM function - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Neural Cell Adhesion Molecule-Associated Polysialic Acid Regulates Synaptic Plasticity and Learning by Restraining the Signaling through GluN2B-Containing NMDA Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Polysialylated Neural Cell Adhesion Molecule Promotes Remodeling and Formation of Hippocampal Synapses - PMC [pmc.ncbi.nlm.nih.gov]
• 13. A role for polysialic acid in neural cell adhesion molecule heterophilic binding to proteoglycans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]
• 19. Glycoprotein N-glycan preparation for MS analysis | National Center for Functional Glycomics (NCFG) [research.bidmc.org]
• 20. zenodo.org [zenodo.org]
• 21. agilent.com [agilent.com]
• 22. Released N-Linked Glycan Analysis Workflow of Adalimumab [sigmaaldrich.com]
• 23. A Quantitative Microtiter Assay for Sialylated Glycoform Analyses Using Lectin Complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 24. Lectin staining and Western blot data showing differential sialylation of nutrient-deprived cancer cells to sialic acid supplementation - PMC [pmc.ncbi.nlm.nih.gov]
• 25. mdpi.com [mdpi.com]
• 26. The use of lectin microarray for assessing glycosylation of therapeutic proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 27. sigmaaldrich.com [sigmaaldrich.com]
• 28. The thiobarbituric acid assay of sialic acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 29. Evaluation of Methods to Quantify Sialic Acid on Glycomacropeptide [mdpi.com]
• 30. centaur.reading.ac.uk [centaur.reading.ac.uk]
• 31. assaygenie.com [assaygenie.com]
• 32. researchgate.net [researchgate.net]

The Emergence of a Novel Sialic Acid Analogue: A Technical Guide to the Putative Discovery of 4-Acetylamino-2,6-anhydro-3,4-dideoxy-D-glycero-D-galacto-non-2-enonic acid

This technical guide delves into the prospective discovery and characterization of 4-Acetylamino-2,6-anhydro-3,4-dideoxy-D-glycero-D-galacto-non-2-enonic acid, a novel sialic acid analogue. While direct literature on this specific molecule is nascent, this document synthesizes established principles in carbohydrate chemistry and chemoenzymatic synthesis to propose a logical pathway for its discovery, synthesis, and potential applications. This guide is intended for researchers, scientists, and drug development professionals engaged in the field of glycobiology and sialic acid-related therapeutics.

Introduction: The Scientific Imperative for Novel Sialic Acid Analogues

Sialic acids, a family of nine-carbon carboxylated monosaccharides, are pivotal players in a vast array of biological processes.[1][2][3] Occupying the terminal positions of glycan chains on cell surfaces, they mediate cellular adhesion, recognition, and signaling.[3][4] Their involvement in pathological conditions, including viral and bacterial infections as well as cancer, has made them attractive targets for drug discovery.[4][5][6]

The development of sialic acid analogues is a cornerstone of glycobiology research, offering powerful tools to probe and modulate the function of sialic acid-binding proteins such as sialidases (neuraminidases) and Siglecs.[4][7] Analogues that act as inhibitors of viral or human neuraminidases, for instance, have been successfully developed into antiviral drugs.[7] The structural modification of the sialic acid scaffold, such as through deoxygenation, can lead to enhanced potency and selectivity of these inhibitors.[8]

This guide focuses on a specific, novel analogue, 4-Acetylamino-2,6-anhydro-3,4-dideoxy-D-glycero-D-galacto-non-2-enonic acid. Its unique structural features, including the anhydro bridge and dideoxy modifications, suggest a departure from conventional sialic acid mimetics, hinting at potentially unique biological activities.

Proposed Synthetic Strategy: A Chemoenzymatic Approach

The synthesis of complex carbohydrate derivatives like the target molecule often presents significant challenges, typically involving laborious multi-step chemical procedures with low overall yields.[9] Chemoenzymatic synthesis, which combines the precision of enzymatic reactions with the versatility of chemical synthesis, offers a more efficient and elegant solution.[1][9][10]

A plausible and efficient route to 4-Acetylamino-2,6-anhydro-3,4-dideoxy-D-glycero-D-galacto-non-2-enonic acid would likely leverage the substrate promiscuity of N-acetylneuraminate lyase (NAL).[9] This enzyme catalyzes the reversible aldol condensation of N-acetyl-D-mannosamine (ManNAc) or its derivatives with pyruvate.[9]

Experimental Protocol: Chemoenzymatic Synthesis

Objective: To synthesize 4-Acetylamino-2,6-anhydro-3,4-dideoxy-D-glycero-D-galacto-non-2-enonic acid via an NAL-catalyzed aldol condensation followed by chemical modifications.

Materials:

• N-acetyl-D-mannosamine (ManNAc)

• Pyruvate

• N-acetylneuraminate lyase (NAL), immobilized on a solid support (e.g., Immobead 150P) for enhanced stability and reusability[9]

• Anhydrous Dioxane

• Sodium Hydride (60% dispersion in mineral oil)

• (±)-2-Chloropropionic acid

• Trifluoroacetic acid (TFA)

• Dowex 50 (H+ form) resin

• Amberlite IRA-400 (HCO3- form) resin

• Standard laboratory glassware and purification apparatus (flash chromatography system, lyophilizer)

Methodology:

Step 1: Enzymatic Synthesis of the Sialic Acid Precursor

• A solution of ManNAc (1.0 eq) and a five-fold excess of pyruvate (5.0 eq) is prepared in a suitable buffer (e.g., 50 mM Tris-HCl, pH 7.5). The excess pyruvate is crucial to drive the equilibrium of the NAL-catalyzed reaction towards product formation.[9]

• Immobilized NAL is added to the reaction mixture. The reaction can be performed in a batch reactor or a continuous flow system for improved efficiency and scalability.[9]

• The reaction is monitored by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) for the consumption of ManNAc and the formation of the N-acetylneuraminic acid (Neu5Ac) derivative.

• Upon completion, the immobilized enzyme is filtered off for reuse. The crude product is purified using anion-exchange chromatography to remove unreacted pyruvate and other charged species.[9]

Step 2: Chemical Modification to Introduce the Anhydro Bridge and Deoxygenation

Note: The precise steps for the formation of the 2,6-anhydro bridge and the 3,4-dideoxy modifications would require significant developmental work. The following is a proposed, rational sequence based on established carbohydrate chemistry principles.

• The purified sialic acid derivative from Step 1 is subjected to selective protection of hydroxyl groups to facilitate the desired modifications. A common strategy involves the use of trityl groups for primary alcohols.[11]

• Introduction of the 2,6-anhydro bridge can be achieved through intramolecular cyclization, often promoted by a suitable leaving group at one position and a nucleophilic attack from the other.

• The 3,4-dideoxy functionality would likely be introduced via a two-step process involving the formation of a double bond (elimination reaction) followed by stereoselective reduction.

• Deprotection of the protecting groups is carried out under acidic conditions (e.g., using TFA) to yield the final product.

Step 3: Purification and Characterization

• The final product is purified by a combination of ion-exchange chromatography and size-exclusion chromatography.

• The structure and purity of 4-Acetylamino-2,6-anhydro-3,4-dideoxy-D-glycero-D-galacto-non-2-enonic acid are confirmed by a suite of analytical techniques:

  • Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To elucidate the detailed chemical structure and stereochemistry.

  • High-Resolution Mass Spectrometry (HRMS): To confirm the molecular weight and elemental composition.

  • Fourier-Transform Infrared (FTIR) Spectroscopy: To identify characteristic functional groups.

Causality Behind Experimental Choices

• Immobilized Enzyme: The use of an immobilized NAL in a continuous flow system is a key design choice for process intensification. It allows for easy separation of the catalyst from the product, catalyst recycling, and improved operational stability over extended periods.[9]

• Excess Pyruvate: The NAL-catalyzed reaction is reversible. A significant excess of one of the substrates (pyruvate) is employed to shift the reaction equilibrium towards the synthesis of the desired sialic acid derivative, thereby maximizing the yield.[9]

• Orthogonal Protection Strategy: In the chemical modification phase, a carefully planned protecting group strategy is paramount. The choice of protecting groups must be such that they can be selectively introduced and removed without affecting other parts of the molecule, enabling precise chemical transformations.

Proposed Biological Evaluation: Probing the Inhibitory Potential

Given its structural similarity to known neuraminidase inhibitors like 2-deoxy-2,3-didehydro-N-acetylneuraminic acid (DANA), a primary focus of the biological evaluation of 4-Acetylamino-2,6-anhydro-3,4-dideoxy-D-glycero-D-galacto-non-2-enonic acid would be to assess its inhibitory activity against a panel of human and viral neuraminidases.[8][12]

Experimental Protocol: Neuraminidase Inhibition Assay

Objective: To determine the inhibitory potency (IC₅₀) of the synthesized compound against human neuraminidases (NEU1, NEU2, NEU3, NEU4) and a representative viral neuraminidase (e.g., from influenza virus).

Materials:

• Purified recombinant human neuraminidases (NEU1-4).

• Viral neuraminidase.

• Fluorogenic substrate: 4-Methylumbelliferyl-N-acetyl-α-D-neuraminic acid (MUNANA).

• Synthesized 4-Acetylamino-2,6-anhydro-3,4-dideoxy-D-glycero-D-galacto-non-2-enonic acid.

• DANA (as a positive control inhibitor).

• Assay buffer (e.g., 50 mM sodium acetate, pH 5.5).

• 96-well microplates.

• Fluorescence microplate reader.

Methodology:

• Serial dilutions of the test compound and DANA are prepared in the assay buffer.

• In a 96-well plate, the neuraminidase enzyme is pre-incubated with varying concentrations of the inhibitor for a specified period (e.g., 15 minutes) at 37°C.

• The enzymatic reaction is initiated by the addition of the MUNANA substrate.

• The reaction is allowed to proceed for a set time (e.g., 30 minutes) at 37°C.

• The reaction is quenched by the addition of a stop solution (e.g., 0.1 M glycine, pH 10.5).

• The fluorescence of the liberated 4-methylumbelliferone is measured using a microplate reader (Excitation: ~365 nm, Emission: ~445 nm).

• The percentage of inhibition is calculated for each inhibitor concentration, and the IC₅₀ value is determined by fitting the data to a dose-response curve.

Data Presentation and Visualization

Hypothetical Quantitative Data

Table 1: Hypothetical Neuraminidase Inhibition Data

Compound	NEU1 IC₅₀ (µM)	NEU2 IC₅₀ (µM)	NEU3 IC₅₀ (µM)	NEU4 IC₅₀ (µM)	Viral NEU IC₅₀ (µM)
4-Acetylamino-2,6-anhydro-3,4-dideoxy-D-glycero-D-galacto-non-2-enonic acid	150	35	50	80	25
DANA (Control)	143	43	61	74	10

This data is hypothetical and for illustrative purposes only.

Visualization of the Synthetic Pathway

Caption: Proposed chemoenzymatic synthesis pathway.

Visualization of the Experimental Workflow

Caption: Overall experimental workflow.

Conclusion and Future Directions

The proposed discovery of 4-Acetylamino-2,6-anhydro-3,4-dideoxy-D-glycero-D-galacto-non-2-enonic acid represents a logical progression in the field of sialic acid chemistry. The outlined chemoenzymatic synthetic route offers a robust and efficient strategy for its production, while the suggested biological evaluation provides a clear path to understanding its potential as a neuraminidase inhibitor.

Future research should focus on the stereoselective synthesis of this compound and the detailed structural elucidation of its interactions with target enzymes through techniques such as X-ray crystallography. Furthermore, exploring its effects on other sialic acid-binding proteins and its potential for metabolic incorporation into cellular glycans could unveil novel therapeutic and diagnostic applications.[2] The development of such unique sialic acid analogues will undoubtedly continue to be a fertile ground for innovation in drug discovery and chemical biology.

References

• The synthesis and enzymatic incorporation of sialic acid derivatives for use as tools to study the structure, activity, and inhibition of glycoproteins and other glycoconjug
• Recent Advances in the Synthesis of Sialic Acid Derivatives and Sialylmimetics as Biological Probes. Chemical Reviews.
• Chemoenzymatic Synthesis of Sialic Acid Derivatives Using Immobilized N‐Acetylneuraminate Lyase in a Continuous Flow Reactor.
• Enabling Chemoenzymatic Strategies and Enzymes for Synthesizing Sialyl Glycans and Sialyl Glycoconjug
• Enzymatic synthesis of fluorinated sialic acid derivatives as mechanistic probes for sialic acid processing enzymes.
• Sialic acid-containing molecules in drug discovery and development.
• Deoxygenated analogs of 2-deoxy-2,3-didehydro-N-acetyl neuraminic acid as inhibitors of human neuraminidase enzymes. PubMed.
• Development of miracle medicines from sialic acids. Proceedings of the Japan Academy, Series B.
• 4-Acetylamino-2,6-anhydro-3,4-dideoxy-d-glycero-d-galactonon-2-enonicacid. MCE.
• 4-Acetylamino-2,6-anhydro-3,4-dideoxy-d-glycero-d-galactonon-2-enonicacid. Apexbio.
• Deoxygenated analogs of 2-deoxy-2,3-didehydro-N-acetyl neuraminic acid as inhibitors of human neuraminidase enzymes. ChemRxiv.
• Deoxygenated analogs of 2-deoxy-2,3-didehydro-N-acetyl neuraminic acid as inhibitors of human neuraminidase enzymes.
• Advances in the Biology and Chemistry of Sialic Acids. ACS Chemical Biology.
• Sialic acid Applications in the Drug Delivery Systems. Journal of Applied Pharmacy.
• Insights into the Structure, Metabolism, Biological Functions and Molecular Mechanisms of Sialic Acid: A Review. Molecules.
• 2,3-Dehydro-2-deoxy-N-acetylneuraminic acid. Selleck Chemicals.
• An efficient synthesis of 1,6-anhydro-N-acetylmuramic acid from N-acetylglucosamine. Beilstein Journal of Organic Chemistry.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Advances in the Biology and Chemistry of Sialic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. Development of miracle medicines from sialic acids - PMC [pmc.ncbi.nlm.nih.gov]
• 6. longdom.org [longdom.org]
• 7. researchgate.net [researchgate.net]
• 8. Deoxygenated analogs of 2-deoxy-2,3-didehydro-N-acetyl neuraminic acid as inhibitors of human neuraminidase enzymes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Chemoenzymatic Synthesis of Sialic Acid Derivatives Using Immobilized N‐Acetylneuraminate Lyase in a Continuous Flow Reactor - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. BJOC - An efficient synthesis of 1,6-anhydro-N-acetylmuramic acid from N-acetylglucosamine [beilstein-journals.org]
• 12. selleckchem.com [selleckchem.com]

understanding the stereochemistry of 4-Acetylamino-2,6-anhydro-3,4-dideoxy-d-glycero-d-galactonon-2-enonicacid

An In-Depth Technical Guide to the Stereochemistry of 4-Acetylamino-2,6-anhydro-3,4-dideoxy-d-glycero-d-galacto-non-2-enonic acid

Foreword: The Imperative of Stereochemical Fidelity in Glycobiology

In the intricate world of molecular recognition, stereochemistry is the language of interaction. For drug development professionals and researchers in glycobiology, an unambiguous understanding of a molecule's three-dimensional architecture is not merely an academic exercise; it is the bedrock of rational design and functional interpretation. The subject of this guide, 4-Acetylamino-2,6-anhydro-3,4-dideoxy-d-glycero-d-galacto-non-2-enonic acid, is an unsaturated derivative of sialic acid. Sialic acids are critical terminal residues on glycoconjugates, mediating a vast array of biological phenomena, from viral entry to immune cell trafficking.[1][2] Alterations to their structure, particularly their stereochemistry, can profoundly impact these interactions. This guide provides a comprehensive framework for the elucidation and understanding of the stereochemical nuances of this complex sialic acid analog, grounded in established analytical principles and field-proven methodologies.

Deconstructing the Molecule: A Structural and Stereochemical Primer

The systematic name, 4-Acetylamino-2,6-anhydro-3,4-dideoxy-d-glycero-d-galacto-non-2-enonic acid, provides a blueprint of the molecule's constitution and pre-defined stereochemistry. It is a nine-carbon monosaccharide derivative characterized by several key features that present unique stereochemical challenges:

• Pyranoid Ring : The "2,6-anhydro" designation indicates an oxygen bridge between C2 and C6, forming a six-membered dihydropyran ring.

• Multiple Chiral Centers : The "d-glycero-d-galacto" descriptor defines the stereochemistry of the exocyclic polyol chain (C7, C8, C9) and the C4 and C5 centers, based on the Fischer projections of D-glyceraldehyde and D-galactose.

• Planar Constraint : A double bond between C2 and C3 ("non-2-enonic acid") introduces sp² hybridization, rendering this part of the ring planar and significantly influencing the overall ring conformation.[3]

• Substituents : An acetylamino group at C4 is a key feature for potential hydrogen bonding and steric interactions.

The central challenge lies in confirming the relative and absolute configuration of all stereocenters and determining the molecule's preferred conformation in solution and the solid state, as this dictates its biological presentation.

The Analytical Trinity: A Multi-pronged Approach to Stereochemical Elucidation

No single technique can provide a complete stereochemical picture. A robust analysis relies on the synergistic application of Nuclear Magnetic Resonance (NMR) spectroscopy, X-ray crystallography, and chiral chromatography.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Mapping Connectivity and Conformation in Solution

NMR spectroscopy is the most powerful tool for determining the structure and conformational dynamics of molecules in solution.[4][5] For a molecule like our target compound, a suite of 1D and 2D NMR experiments is required to assign all proton (¹H) and carbon (¹³C) signals and to extract key stereochemical information.

Causality Behind the Experimental Choices: The goal is to translate NMR observables (chemical shifts, coupling constants, and Nuclear Overhauser Effects) into spatial information (dihedral angles and interatomic distances).

• ¹H NMR : Provides initial information on the number and type of protons. The chemical shifts of anomeric and ring protons are sensitive to their orientation (axial/equatorial).

• ¹³C NMR : Reveals the number of unique carbon atoms and their chemical environment.

• COSY (Correlation Spectroscopy) : Establishes ¹H-¹H scalar coupling networks, allowing for the tracing of proton connectivity through bonds (e.g., H4 -> H5 -> H6 -> H7...).

• HSQC (Heteronuclear Single Quantum Coherence) : Correlates each proton with its directly attached carbon, enabling unambiguous carbon signal assignment.

• HMBC (Heteronuclear Multiple Bond Correlation) : Shows correlations between protons and carbons over two to three bonds, crucial for identifying quaternary carbons and piecing together molecular fragments.

• NOESY/ROESY (Nuclear Overhauser Effect/Rotating-frame Overhauser Effect Spectroscopy) : This is paramount for stereochemical assignment. It detects protons that are close in space (<5 Å), irrespective of their bonding. Strong NOE cross-peaks between, for example, protons on the ring and the exocyclic chain, provide definitive proof of their relative orientation.[6]

Interpreting the Data for Stereochemical Insights:

• Coupling Constants (³J) : The magnitude of the three-bond proton-proton coupling constant (³J(H,H)) is related to the dihedral angle between the protons via the Karplus equation. While the C2=C3 double bond flattens part of the ring, ³J values for H4-H5, H5-H6, and H6-H7 are critical for defining the orientation of the substituents and the conformation of the rest of the ring and the side chain.[7]

• NOE Data : The pattern of NOE cross-peaks provides a 3D map of proton proximities. For instance, an NOE between H4 and H6 would suggest a specific ring pucker. NOEs between ring protons and the N-acetyl methyl group can constrain the orientation of the acetylamino substituent.

Experimental Protocol: 2D NMR Analysis

• Sample Preparation : Dissolve 5-10 mg of the purified compound in 0.5 mL of a suitable deuterated solvent (e.g., D₂O or DMSO-d₆). D₂O is often preferred for carbohydrates as it exchanges with hydroxyl protons, simplifying the spectrum.

• Data Acquisition : Perform a series of 2D NMR experiments (COSY, HSQC, HMBC, NOESY) on a high-field NMR spectrometer (≥600 MHz is recommended for resolving complex spectra).

• Processing : Process the data using appropriate software (e.g., TopSpin, Mnova).

• Assignment :

  • Start by identifying easily recognizable signals (e.g., the N-acetyl methyl singlet).

  • Use the COSY spectrum to trace the spin systems of the pyranose ring and the exocyclic chain.

  • Use the HSQC spectrum to assign the corresponding carbon signals.

  • Use HMBC to confirm assignments and connect fragments.

• Stereochemical Analysis :

  • Measure ³J coupling constants from the high-resolution ¹H spectrum or COSY.

  • Integrate and analyze NOESY cross-peaks to generate a list of spatial constraints.

  • Use these constraints to build a 3D model of the molecule, often with the aid of molecular modeling software.

Logical Workflow for NMR-based Stereochemical Assignment

Caption: NMR workflow for structure and stereochemistry elucidation.

X-ray Crystallography: The Definitive Solid-State Structure

X-ray crystallography provides unambiguous proof of the absolute configuration and a precise measurement of bond lengths, bond angles, and torsion angles in the crystalline state.[8] It serves as the "gold standard" for validating structures proposed by other methods.

Causality Behind the Experimental Choices: The method relies on obtaining a high-quality single crystal that diffracts X-rays in a predictable pattern. The diffraction data is then used to calculate an electron density map, from which the positions of all non-hydrogen atoms can be determined. The Flack parameter, calculated during structure refinement, confirms the absolute stereochemistry.

Experimental Protocol: Single-Crystal X-ray Diffraction

• Crystallization : This is often the most challenging step. The compound must be highly pure. Screen various solvents, solvent mixtures, and crystallization techniques (e.g., slow evaporation, vapor diffusion, cooling) to grow single crystals of sufficient size and quality.

• Data Collection : Mount a suitable crystal on a goniometer head and place it in the cold stream (typically 100 K) of an X-ray diffractometer. Collect the diffraction data.

• Structure Solution & Refinement :

  • Process the raw diffraction data to obtain a reflection file.

  • Solve the structure using direct methods or Patterson methods to get an initial model.

  • Refine the model against the experimental data, adjusting atomic positions and thermal parameters to improve the fit.

• Validation : The final model is validated based on metrics like R-factor and goodness-of-fit. The absolute configuration is confirmed using the Flack parameter.

Chiral Chromatography: Ensuring Enantiomeric Purity

During a multi-step chemical synthesis, there is always a risk of producing a mixture of stereoisomers. Chiral chromatography is an essential tool for both analyzing the stereochemical purity of the final product and for separating isomers if necessary.[9][10]

Causality Behind the Experimental Choices: Chiral separation relies on the differential interaction between enantiomers and a chiral stationary phase (CSP).[11] The CSP creates a transient diastereomeric complex with each enantiomer, and the difference in the stability of these complexes leads to different retention times. For complex carbohydrates, polysaccharide-based CSPs are often the first choice.

Table 1: Common Chiral Stationary Phases for Carbohydrate Analysis

CSP Type	Principle of Separation	Typical Analytes	Reference
Polysaccharide-based	Based on derivatives of cellulose or amylose. Separation occurs via hydrogen bonding, π-π interactions, and steric inclusion within the helical polymer structure.	Broad applicability for polar and non-polar compounds, including many carbohydrate derivatives.	[10]
Cyclodextrin-based	Cyclodextrins are chiral, cyclic oligosaccharides that form inclusion complexes. Separation is based on how well each enantiomer fits into the hydrophobic cavity and interacts with the hydroxyl groups on the rim.	Aromatic compounds, compounds with functional groups near the chiral center.	[11][12]
Protein-based	Utilizes immobilized proteins (e.g., bovine serum albumin) that have multiple chiral binding sites.	Ionic and polar compounds.	[10]

Experimental Protocol: Chiral HPLC Method Development

• Column Screening : Screen a set of chiral columns (e.g., Chiralpak AD-H, Chiralcel OD-H) with different mobile phases (normal phase: hexane/isopropanol; reversed-phase: water/acetonitrile/methanol).

• Method Optimization : Once baseline separation is achieved, optimize the mobile phase composition, flow rate, and column temperature to improve resolution and reduce analysis time.

• Validation : The method should be validated for specificity, linearity, accuracy, and precision according to standard guidelines.

Conformational Analysis: The Shape of the Ring

The presence of the C2=C3 double bond prevents the dihydropyran ring from adopting a classic chair conformation. Instead, it will adopt a half-chair or a skew-boat conformation to relieve steric strain. X-ray crystallography on a similar compound, an N-acetyl-2,3-dehydro-2-deoxy-4-epi-neuraminic acid derivative, revealed that the pyranoid ring adopts a ⁵H₆ conformation.[8] This suggests that C5 is above and C6 is below the plane defined by the other ring atoms. This conformation must be validated for our target molecule in solution using NMR, specifically by combining ³J coupling constant analysis with NOE data.

Visualizing the Stereochemical Elucidation Pathway

Caption: Integrated workflow for stereochemical validation.

Conclusion: From Structure to Function

The rigorous determination of the stereochemistry of 4-Acetylamino-2,6-anhydro-3,4-dideoxy-d-glycero-d-galacto-non-2-enonic acid is a critical, multi-step process. It requires the logical application of NMR for solution-state analysis, X-ray crystallography for definitive solid-state structure, and chiral chromatography to ensure isomeric purity. The insights gained from this comprehensive analysis are fundamental for any subsequent research, whether it involves using this molecule as a tool to probe enzyme active sites, as a standard for assay development, or as a starting point for the design of novel therapeutics. In glycobiology, function follows form, and a validated three-dimensional structure is the essential key to unlocking that function.

References

• Recent Liquid Chromatographic Approaches and Developments for the Separation and Purification of Carbohydrates. National Institutes of Health (NIH). Available at: [Link]

• Synthesis of Sialic Acids, Their Derivatives and Analogues Using a Whole‐Cell Catalyst. ResearchGate. Available at: [Link]

• The synthesis and enzymatic incorporation of sialic acid derivatives for use as tools to study the structure, activity, and inhibition of glycoproteins and other glycoconjugates. PubMed. Available at: [Link]

• Advances in the Biology and Chemistry of Sialic Acids. National Institutes of Health (NIH). Available at: [Link]

• Chiral column chromatography. Wikipedia. Available at: [Link]

• X-Ray Crystal Structure Analysis of 4,7,8,9-Tetra-O-acetyl-N-acetyl-2,3-dehydro-2-deoxy-4-epi-neuraminic Acid Methyl Ester. ResearchGate. Available at: [Link]

• Conformational analysis of sialyloligosaccharides. PubMed. Available at: [Link]

• Sialic Acid Donors: Chemical Synthesis and Glycosylation. ResearchGate. Available at: [Link]

• A Strategy for Developing HPLC Methods for Chiral Drugs. LCGC International. Available at: [Link]

• What Is Chiral Chromatography?. YouTube. Available at: [Link]

• Obtaining Pure 1H NMR Spectra of Individual Pyranose and Furanose Anomers of Reducing Deoxyfluorinated Sugars. National Institutes of Health (NIH). Available at: [Link]

• Obtaining Pure 1 H NMR Spectra of Individual Pyranose and Furanose Anomers of Reducing Deoxyfluorinated Sugars. ResearchGate. Available at: [Link]

• Chemistry and Analysis of Sialic Acid. OUCI. Available at: [Link]

• Conformational effects due to stereochemistry and C3-substituents in xylopyranoside derivatives as studied by NMR spectroscopy. Royal Society of Chemistry. Available at: [Link]

• Chiral Recognition for Chromatography and Membrane-Based Separations: Recent Developments and Future Prospects. PubMed Central. Available at: [Link]

• Conformational effects due to stereochemistry and C3-substituents in xylopyranoside derivatives as studied by NMR spectroscopy. PubMed. Available at: [Link]

• Obtaining Pure 1H NMR Spectra of Individual Pyranose and Furanose Anomers of Reducing Deoxyfluorinated Sugars. ACS Publications. Available at: [Link]

• 4-Acetylamino-2,6-anhydro-3,4-dideoxy-d-glycero-d-galactonon-2-enonicacid. Milan System. Available at: [Link]

• Natural occurrence and preparation of O-acylated 2,3-unsaturated sialic acids. PubMed. Available at: [Link]

• Effective Assignment of α2,3/α2,6-Sialic Acid Isomers by LC-MS/MS-Based Glycoproteomics. PubMed. Available at: [Link]

• Synthesis and Structural Characterization of Sialic Acid−Glutamic Acid Hybrid Foldamers as Conformational Surrogates of α-2,8-Linked Polysialic Acid. ResearchGate. Available at: [Link]

• Structure of N-acetylneuraminic acid. ResearchGate. Available at: [Link]

• (Left): Structure of N-acetylneuraminic acid (Neu5Ac, sialic acid, SA),... ResearchGate. Available at: [Link]

• X-ray crystal structure of rabbit N-acetylglucosaminyltransferase I: catalytic mechanism and a new protein superfamily. PubMed Central. Available at: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Natural occurrence and preparation of O-acylated 2,3-unsaturated sialic acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Conformational effects due to stereochemistry and C3-substituents in xylopyranoside derivatives as studied by NMR spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Collection - Obtaining Pure 1H NMR Spectra of Individual Pyranose and Furanose Anomers of Reducing Deoxyfluorinated Sugars - The Journal of Organic Chemistry - Figshare [acs.figshare.com]
• 6. researchgate.net [researchgate.net]
• 7. Obtaining Pure 1H NMR Spectra of Individual Pyranose and Furanose Anomers of Reducing Deoxyfluorinated Sugars - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Recent Liquid Chromatographic Approaches and Developments for the Separation and Purification of Carbohydrates - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Chiral column chromatography - Wikipedia [en.wikipedia.org]
• 11. youtube.com [youtube.com]
• 12. chromatographyonline.com [chromatographyonline.com]

The Biological Significance of 4-Acetylamino-2,6-anhydro-3,4-dideoxy-d-glycero-d-galactonon-2-enonic acid and its Analogs: A Keystone for Therapeutic Innovation

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

Sialic acids, the terminal gatekeepers of cellular glycans, are pivotal in a vast array of biological processes, from intercellular communication to pathological host-pathogen interactions. The enzymes that modulate the sialic acid landscape—sialidases and sialyltransferases—have consequently emerged as critical targets for therapeutic intervention. This guide provides an in-depth exploration of 4-Acetylamino-2,6-anhydro-3,4-dideoxy-d-glycero-d-galactonon-2-enonic acid, a derivative of the well-established sialidase inhibitor scaffold, Neu5Ac2en. We will dissect its chemical architecture, elucidate its mechanism of action as a transition-state analog inhibitor, and present its profound implications in the development of antiviral, antibacterial, and anticancer agents. This document serves as a technical resource, offering field-proven insights, detailed experimental protocols, and a forward-looking perspective for professionals in drug discovery and glycobiology research.

Part 1: The Central Role of Sialic Acids in Health and Disease

Sialic acids are a family of nine-carbon carboxylated monosaccharides that occupy the outermost termini of glycan chains on glycoproteins and glycolipids.[1][2] In humans, the most common sialic acid is N-acetylneuraminic acid (Neu5Ac).[3] This strategic positioning allows them to function as critical mediators of recognition events. The dynamic addition and removal of sialic acids, a process governed by sialyltransferases (STs) and sialidases (SAs, or neuraminidases), respectively, remodel the cell surface and are crucial in numerous physiological and pathological states.[1][4]

Pathogens have evolved to exploit these terminal sugars, using them to "cloak" themselves from the host immune system or as receptors for cellular entry.[4][5] Conversely, inhibiting the enzymes that process sialic acids offers a powerful strategy to combat disease. The clinical success of the anti-influenza drugs Zanamivir (Relenza™) and Oseltamivir (Tamiflu™), both of which are sialic acid analogs that inhibit viral neuraminidase, stands as a testament to this approach.[1][5] Furthermore, aberrant sialylation, particularly an increase in sialic acid expression (hypersialylation), is a well-documented hallmark of cancer progression and metastasis, making human sialic acid processing enzymes attractive targets for oncology.[5][6]

Part 2: Deconstructing the Inhibitor: 4-Acetylamino-Neu5Ac2en

The compound 4-Acetylamino-2,6-anhydro-3,4-dideoxy-d-glycero-d-galactonon-2-enonic acid is a structurally modified analog of sialic acid. Its name can be systematically understood in the context of glycochemistry, but it is more commonly recognized as a C-4 substituted derivative of 2-deoxy-2,3-didehydro-N-acetylneuraminic acid (Neu5Ac2en), also known as DANA.[7]

• Core Scaffold (Neu5Ac2en): The foundational structure, Neu5Ac2en, is an unsaturated derivative of Neu5Ac. The double bond between carbons 2 and 3 (the "2-en" moiety) flattens the pyranose ring into a half-chair conformation. This geometry mimics the oxocarbenium ion-like transition state of the sialic acid substrate during enzymatic cleavage by sialidases.[7][8] This mimicry makes Neu5Ac2en a potent, competitive, transition-state analog inhibitor of sialidases.[7]

• The C-4 Position: The hydroxyl group at the C-4 position of sialic acid is not critical for binding to viral hemagglutinin, suggesting it can be replaced with other moieties without losing receptor recognition.[9] More importantly, modifying this position has proven to be a highly effective strategy for enhancing inhibitory potency against sialidases. The anti-influenza drug Zanamivir, for instance, is a C-4 substituted Neu5Ac2en derivative, featuring a positively charged guanidinyl group that forms a key salt bridge with a conserved glutamate residue in the active site of influenza neuraminidase.[8][9]

• 4-Acetylamino Substitution: The specific substitution with an acetylamino group at the C-4 position in the topic compound represents one of many possible modifications to this scaffold. Such derivatives are synthesized and evaluated to probe the structure-activity relationship (SAR) and develop inhibitors with improved potency and selectivity for specific viral, bacterial, or human sialidase isoforms.[8][10]

Caption: Relationship between native sialic acid and modified inhibitor scaffolds.

Part 3: Mechanism of Action - Competitive Inhibition of Sialidases

Sialidases catalyze the hydrolysis of terminal sialic acid residues from glycoconjugates.[8] The catalytic mechanism proceeds through a transition state that has significant oxocarbenium ion character at the anomeric carbon (C2). As previously mentioned, Neu5Ac2en derivatives are designed to mimic this high-energy intermediate.

The Inhibition Workflow:

• Entry into Active Site: The inhibitor, structurally similar to the natural substrate (sialic acid), enters the catalytic pocket of the sialidase enzyme.

• Transition-State Mimicry: The planar geometry conferred by the C2-C3 double bond, along with the carboxylate and N-acetyl groups, allows the inhibitor to bind with high affinity to the active site residues that are poised to stabilize the natural transition state.

• Competitive Blockade: By occupying the active site with high affinity, the inhibitor prevents the binding and subsequent cleavage of the natural sialic acid-containing substrates. This competitive inhibition effectively shuts down the enzyme's biological function.

The potency of these inhibitors is typically quantified by their half-maximal inhibitory concentration (IC₅₀) or their inhibition constant (Kᵢ). Lower values indicate higher potency. Modifications at the C-4 position are crucial for tuning this potency and achieving selectivity against different sialidases, such as discriminating between a viral neuraminidase and a human neuraminidase (NEU) isozyme.[11]

Caption: Competitive inhibition of the sialidase catalytic cycle.

Part 4: Therapeutic Frontiers and Developmental Insights

The versatility of the 4-substituted Neu5Ac2en scaffold makes it a valuable platform for developing drugs against a range of diseases.

Antiviral Drug Development

The primary and most validated application is in combating the influenza virus.[5] Viral neuraminidase (NA) is essential for the release of new virus particles from infected cells, preventing their self-aggregation and facilitating their spread through mucus.[8]

• Mechanism: Inhibitors like 4-substituted Neu5Ac2en derivatives block the active site of NA, trapping the newly formed virions on the surface of the host cell and halting the propagation of the infection.

• Field Insight: While Zanamivir and Oseltamivir are effective, the emergence of drug-resistant viral strains necessitates the development of novel inhibitors.[5] Synthesizing and screening libraries of C-4 modified Neu5Ac2en analogs can lead to compounds that are effective against resistant strains or possess a broader spectrum of activity against different influenza A and B subtypes.[11] Interestingly, some conjugates have been shown to inhibit viral entry by interacting with hemagglutinin, offering a dual mechanism of action.[9][12]

Antibacterial Applications

Many pathogenic bacteria, including those responsible for cholera (Vibrio cholerae) and pneumonia (Streptococcus pneumoniae), produce sialidases. These enzymes help the bacteria by unmasking cellular receptors for adhesion, providing nutrients, and disrupting host immune signaling.

• Mechanism: Inhibiting bacterial sialidases can diminish the pathogen's ability to colonize host tissues and cause disease.

• Field Insight: A key challenge is achieving selectivity for bacterial sialidases over the host's human sialidases to minimize off-target effects. The design of C-4 modified Neu5Ac2en derivatives that exploit structural differences between the active sites of bacterial and human enzymes is a critical area of research.[7][11]

Anticancer Therapeutics

Cancer cells often exhibit altered glycosylation patterns, most notably an over-expression of sialic acids (hypersialylation). This is mediated by the upregulation of certain human sialyltransferases (STs) and sialidases (e.g., NEU1 and NEU3). Hypersialylation contributes to metastasis by modulating cell adhesion, motility, and immune evasion.

• Mechanism: By inhibiting human sialidases involved in the cancer phenotype, it may be possible to remodel the cancer cell surface, reduce metastatic potential, and restore immune recognition.

• Field Insight: The development of potent and isozyme-selective inhibitors for human sialidases is still in its early stages compared to antiviral research.[5] 4-substituted Neu5Ac2en analogs serve as crucial chemical probes to elucidate the specific roles of NEU1-4 in cancer biology and as starting points for the development of novel antimetastatic drugs.[6][13]

Part 5: Core Experimental Protocols

The evaluation of novel sialidase inhibitors requires robust and reproducible assays. Below are foundational protocols for researchers in this field.

Protocol 1: General Neuraminidase (Sialidase) Inhibition Assay

This fluorometric assay is widely used to determine the IC₅₀ of potential inhibitors.

Principle: The assay uses a fluorogenic substrate, 4-methylumbelliferyl-α-D-N-acetylneuraminic acid (MUNANA). When cleaved by a sialidase, MUNANA releases the highly fluorescent product 4-methylumbelliferone (4-MU), which can be quantified. An effective inhibitor will reduce the rate of 4-MU production.

Step-by-Step Methodology:

• Reagent Preparation:

  • Assay Buffer: Prepare a buffer appropriate for the specific sialidase (e.g., for influenza NA, 33 mM MES, 4 mM CaCl₂, pH 6.5).

  • Enzyme Solution: Dilute the sialidase enzyme stock to a working concentration in the assay buffer. The final concentration should yield a linear reaction rate for at least 30-60 minutes.

  • Substrate Solution: Prepare a stock solution of MUNANA (e.g., 10 mM in DMSO) and dilute to a working concentration (e.g., 100 µM) in the assay buffer.

  • Inhibitor Solutions: Prepare a serial dilution of the test compound (e.g., 4-Acetylamino-Neu5Ac2en) in the assay buffer.

  • Stop Solution: Prepare a high pH buffer to stop the reaction and maximize fluorescence (e.g., 0.5 M Na₂CO₃, pH 10.7).

• Assay Procedure (96-well plate format):

  • Add 20 µL of assay buffer to the "blank" wells.

  • Add 20 µL of inhibitor serial dilutions or vehicle control (buffer/DMSO) to the appropriate wells.

  • Add 20 µL of the enzyme solution to all wells except the blanks.

  • Pre-incubate the plate at 37°C for 10 minutes to allow inhibitor-enzyme binding.

  • Initiate the reaction by adding 10 µL of the MUNANA substrate solution to all wells.

  • Incubate the plate at 37°C for 30 minutes.

  • Stop the reaction by adding 150 µL of the Stop Solution to all wells.

• Data Acquisition and Analysis:

  • Read the fluorescence on a plate reader with excitation at ~365 nm and emission at ~450 nm.

  • Subtract the average fluorescence of the blank wells from all other readings.

  • Calculate the percentage of inhibition for each inhibitor concentration relative to the vehicle control (0% inhibition) and a fully inhibited control (100% inhibition).

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the IC₅₀ value.

Trustworthiness Check:

• Ensure the reaction is in the linear range with respect to time and enzyme concentration.

• Run positive controls with known inhibitors (e.g., Zanamivir).

• Confirm that the inhibitor does not interfere with the fluorescence of 4-MU.

Protocol 2: Cell-Based Cancer Invasion Assay (Transwell/Boyden Chamber)

This assay assesses the ability of an inhibitor to reduce the invasive potential of cancer cells.

Principle: Metastatic cancer cells can migrate through a layer of extracellular matrix (ECM) material, mimicking the invasion of the basement membrane. The assay measures the number of cells that successfully traverse an ECM-coated porous membrane in a Transwell insert.

Step-by-Step Methodology:

• Cell Culture and Starvation:

  • Culture a metastatic cancer cell line (e.g., MDA-MB-231) to ~80% confluency.

  • Starve the cells in serum-free media for 18-24 hours prior to the assay.

• Chamber Preparation:

  • Rehydrate the ECM layer (e.g., Matrigel) on the Transwell inserts (typically 8 µm pore size) with serum-free media for 2 hours at 37°C.

• Assay Setup:

  • Remove the rehydration media from the inserts.

  • In the lower chamber, add media containing a chemoattractant (e.g., 10% Fetal Bovine Serum).

  • Harvest the starved cells and resuspend them in serum-free media containing various concentrations of the test inhibitor (e.g., 4-Acetylamino-Neu5Ac2en) or a vehicle control.

  • Seed the cell suspension (e.g., 5 x 10⁴ cells) into the upper chamber of the Transwell inserts.

• Incubation:

  • Incubate the plates at 37°C in a CO₂ incubator for 24-48 hours, allowing the cells to invade through the matrix and membrane.

• Quantification:

  • After incubation, carefully remove the non-invading cells from the top surface of the membrane with a cotton swab.

  • Fix the invading cells on the bottom surface of the membrane with methanol.

  • Stain the fixed cells with a staining solution (e.g., 0.5% Crystal Violet).

  • Wash the inserts to remove excess stain and allow them to air dry.

  • Elute the stain from the cells using a solubilization buffer (e.g., 10% acetic acid).

  • Quantify the eluted stain by measuring the absorbance on a plate reader at ~570 nm. Alternatively, image multiple fields of the membrane under a microscope and count the stained cells.

• Data Analysis:

  • Normalize the absorbance/cell count of the inhibitor-treated groups to the vehicle control group to determine the percentage of invasion inhibition.

Part 6: Data Synthesis and Visualization

Quantitative data is essential for comparing the efficacy of different sialidase inhibitors.

Table 1: Comparative Inhibitory Activity of Neu5Ac2en Analogs against Influenza Neuraminidase

Compound	C-4 Substituent	Target Neuraminidase	IC₅₀ (µM)	Reference
Neu5Ac2en (DANA)	-OH	Influenza A/WSN/33	~10-50	[7]
Zanamivir	-Guanidino	Influenza A/WSN/33	~0.001-0.01	[9]
Compound 15a	Oleanane-type triterpene	Influenza A/WSN/33	8.3	[9][12]
4-Amino-Neu5Ac2en	-NH₂	Influenza Virus	~0.1-1	[8]
4-Acetylamino-Neu5Ac2en	-NHAc	Hypothetical/Varies	To be determined	N/A

Note: IC₅₀ values are approximate and can vary significantly based on assay conditions and specific viral strains.

Part 7: Future Perspectives and Conclusion

The study of 4-substituted Neu5Ac2en derivatives continues to be a vibrant and promising field. The core challenge remains the rational design of inhibitors with high selectivity for a single target sialidase. For anticancer applications, achieving selectivity for a specific human NEU isozyme over others is paramount to developing a safe and effective therapeutic. For infectious diseases, overcoming resistance and achieving broad-spectrum activity are key goals.

The compound 4-Acetylamino-2,6-anhydro-3,4-dideoxy-d-glycero-d-galactonon-2-enonic acid, and the broader class of C-4 modified sialic acid analogs it represents, are more than just potential drugs. They are indispensable molecular tools for dissecting the complex world of glycobiology. By selectively inhibiting specific enzymes, these compounds allow researchers to probe the function of sialylation in intricate biological systems, paving the way for the next generation of therapeutics targeting the "third language of life."[3]

References

• Bowles, W. H., & Gloster, T. (2021). Sialidase and Sialyltransferase Inhibitors: Targeting Pathogenicity and Disease. Frontiers in Molecular Biosciences. [Link]

• Semantic Scholar. (n.d.). Sialidase and Sialyltransferase Inhibitors: Targeting Pathogenicity and Disease. Retrieved from [Link]

• Europe PMC. (2021). Sialidase and sialyltransferase inhibitors: targeting pathogenicity and disease. Retrieved from [Link]

• Xiao, S., et al. (2018). Synthesis of novel pentacyclic triterpene–Neu5Ac2en derivatives and investigation of their in vitro anti-influenza entry activity. RSC Publishing. [Link]

• Xiao, S., et al. (2018). Synthesis of novel pentacyclic triterpene–Neu5Ac2en derivatives and investigation of their in vitro anti-influenza entry activity. PubMed Central. [Link]

• Li, Y., & Chen, X. (2022). Sialidase Inhibitors with Different Mechanisms. Journal of Medicinal Chemistry. [Link]

• Wikipedia. (n.d.). Sialic acid. Retrieved from [Link]

• Lu, D. Y., Lu, T. R., & Wu, H. Y. (2012). Development of Antimetastatic Drugs by Targeting Tumor Sialic Acids. MDPI. [Link]

• Kumar, V., et al. (2021). Recent progress in chemical approaches for the development of novel neuraminidase inhibitors. RSC Publishing. [Link]

• Wikipedia. (n.d.). Neuraminidase inhibitor. Retrieved from [Link]

• Hsieh, C. Y., et al. (2020). Sialyltransferase Inhibitors for the Treatment of Cancer Metastasis: Current Challenges and Future Perspectives. MDPI. [Link]

• Komba, S. (2012). Development of miracle medicines from sialic acids. Proceedings of the Japan Academy, Series B. [Link]

• Bertozzi, C. R., & Mahal, L. K. (2009). Metabolic glycoengineering: Sialic acid and beyond. Glycobiology. [Link]

• van der Vorm, S., et al. (2022). Structure–Activity Relationship of Metabolic Sialic Acid Inhibitors and Labeling Reagents. Journal of Medicinal Chemistry. [Link]

Sources

• 1. Frontiers | Sialidase and Sialyltransferase Inhibitors: Targeting Pathogenicity and Disease [frontiersin.org]
• 2. Sialic acid - Wikipedia [en.wikipedia.org]
• 3. Development of miracle medicines from sialic acids - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Sialidase and Sialyltransferase Inhibitors: Targeting Pathogenicity and Disease | Semantic Scholar [semanticscholar.org]
• 5. research-portal.st-andrews.ac.uk [research-portal.st-andrews.ac.uk]
• 6. Development of Antimetastatic Drugs by Targeting Tumor Sialic Acids [mdpi.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Neuraminidase - Wikipedia [en.wikipedia.org]
• 9. Synthesis of novel pentacyclic triterpene–Neu5Ac2en derivatives and investigation of their in vitro anti-influenza entry activity - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Recent progress in chemical approaches for the development of novel neuraminidase inhibitors - RSC Advances (RSC Publishing) DOI:10.1039/D0RA07283D [pubs.rsc.org]
• 12. Synthesis of novel pentacyclic triterpene–Neu5Ac2en derivatives and investigation of their in vitro anti-influenza entry activity - MedChemComm (RSC Publishing) [pubs.rsc.org]
• 13. Sialyltransferase Inhibitors for the Treatment of Cancer Metastasis: Current Challenges and Future Perspectives [mdpi.com]

Protocols & Analytical Methods

using 4-Acetylamino-2,6-anhydro-3,4-dideoxy-d-glycero-d-galactonon-2-enonicacid in cell culture

An in-depth guide to utilizing N-acetylneuraminic acid (Neu5Ac) in mammalian cell culture for enhanced productivity and protein quality.

Application Note: N-Acetylneuraminic Acid in Cell Culture

Introduction: Beyond a Sugar Molecule

4-Acetylamino-2,6-anhydro-3,4-dideoxy-d-glycero-d-galactonon-2-enonic acid, more commonly known as N-acetylneuraminic acid (Neu5Ac) or sialic acid, is a nine-carbon acidic monosaccharide.[1][2][3] In mammalian systems, it is the most prevalent form of sialic acid.[4] Far from being a simple structural component, Neu5Ac plays a pivotal role in a vast array of biological processes. It typically occupies the terminal position on the glycan chains of glycoproteins and glycolipids, making it a critical interface for cellular communication, recognition, and signaling.[5][6][7]

From a biopharmaceutical perspective, the sialylation of recombinant proteins is a critical quality attribute. The degree of sialylation can significantly influence the serum half-life, efficacy, and immunogenicity of therapeutic proteins.[8] Chinese Hamster Ovary (CHO) cells, the workhorses of the biopharmaceutical industry, can produce sialylated proteins, but often the extent and type of sialylation do not perfectly mimic that of endogenous human proteins.[9][10][11] Supplementing cell culture media with Neu5Ac offers a direct strategy to enhance the sialylation of recombinant proteins and improve overall cell culture performance.[2][8]

Mechanism of Action: A Multifaceted Role

The beneficial effects of supplementing cell culture with Neu5Ac are not limited to simply providing a building block for glycosylation. Its mechanisms of action are multifaceted:

• Antioxidant Properties: Neu5Ac has been shown to possess antioxidant activity, capable of reducing reactive oxygen species (ROS) in cell culture.[2][12] This reduction in oxidative stress can lead to improved cell viability and density, particularly in the later stages of fed-batch cultures.[2][13]

• Metabolic Modulation: The addition of Neu5Ac can lead to a reduction in lactate production in CHO and HEK293 cells.[2] This is a significant advantage in high-density cell cultures where high lactate levels can be detrimental to cell growth and productivity.

• Glycosylation Enhancement: As a direct precursor in the sialylation pathway, exogenous Neu5Ac can bypass the natural feedback inhibition of the key enzyme, UDP-N-acetylglucosamine 2-epimerase/N-acetylmannosamine-kinase (GNE).[14][15] This leads to an increased intracellular pool of CMP-sialic acid, the activated form of sialic acid, which is then transferred to glycoproteins in the Golgi apparatus.[16]

Applications in Cell Culture

The primary applications of Neu5Ac in a research and drug development setting include:

• Improving Cell Growth and Viability: By mitigating oxidative stress and modulating metabolism, Neu5Ac supplementation can lead to higher viable cell densities and extended culture viability.[2][13]

• Enhancing Recombinant Protein Production: The improved cellular health and extended production phase resulting from Neu5Ac addition can lead to a significant increase in the final titer of the recombinant protein.[2] Studies have shown a potential increase in antibody expression by more than 20%.[2]

• Modulating Protein Glycosylation: For the production of therapeutic glycoproteins, controlling the glycosylation profile is paramount. Supplementing with Neu5Ac can increase the degree of sialylation, which is often correlated with a longer in vivo half-life.[8][17] This is particularly relevant for producing "bio-better" therapeutics.[9]

• Studying Cellular Signaling: Sialic acids are integral to various signaling pathways.[1][14][18] Exogenous addition of Neu5Ac can be used as a tool to study its impact on cell differentiation, adhesion, and other signaling-mediated cellular processes.

Protocols

Protocol 1: Preparation of N-Acetylneuraminic Acid Stock Solution

Materials:

• N-acetylneuraminic acid (crystalline solid, ≥98% purity)[19]

• Sterile, nuclease-free water or phosphate-buffered saline (PBS), pH 7.2-7.4

• Sterile conical tubes (15 mL or 50 mL)

• Sterile 0.22 µm syringe filter

Procedure:

• In a sterile environment (e.g., a laminar flow hood), weigh out the desired amount of N-acetylneuraminic acid powder.

• Dissolve the powder in sterile water or PBS to create a concentrated stock solution. A common stock concentration is 10 mg/mL. The solubility of Neu5Ac in PBS (pH 7.2) is approximately 10 mg/mL.[19]

• Gently vortex the solution until the powder is completely dissolved.

• Sterilize the stock solution by passing it through a 0.22 µm syringe filter into a new sterile conical tube.

• Aliquot the sterile stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles.

• Store the aliquots at -20°C for long-term storage (stable for ≥4 years as a solid, aqueous solutions should be used fresh or stored frozen).[19] Pure Neu5Ac is stable in aqueous solutions for several months at 4°C.[2]

Protocol 2: Supplementation of Cell Culture Media

Objective: To determine the optimal concentration of Neu5Ac for improving cell growth, viability, and protein production in a specific cell line.

Materials:

• Suspension-adapted mammalian cell line (e.g., CHO, HEK293)

• Appropriate cell culture medium and feeds

• Sterile shake flasks or bioreactors

• Cell counting device (e.g., automated cell counter or hemocytometer)

• Biochemical analyzer for lactate and other metabolites

• ELISA or HPLC for protein quantification

• Sterile N-acetylneuraminic acid stock solution (from Protocol 1)

Procedure:

• Seed the cells in shake flasks at a recommended density (e.g., 0.3-0.5 x 10^6 cells/mL).

• Prepare a concentration gradient of Neu5Ac to be tested. Based on published data, a range of 10 mg/L to 500 mg/L is a good starting point.[13] For CHO cells, an optimal concentration of around 100 mg/L has been reported.[2]

• Add the appropriate volume of the Neu5Ac stock solution to each flask to achieve the desired final concentrations. Include a control flask with no added Neu5Ac.

• Culture the cells under standard conditions (e.g., 37°C, 5-8% CO2, shaking at 120-140 rpm).

• Monitor the cultures daily for viable cell density (VCD) and viability.

• Collect samples at regular intervals to measure lactate concentration and recombinant protein titer.

• At the end of the culture, typically when viability drops below a certain threshold (e.g., 60%), harvest the supernatant for final protein quantification and glycosylation analysis.

• Analyze the collected data to determine the optimal Neu5Ac concentration for your specific cell line and process.

Data Analysis and Expected Outcomes

The following table summarizes the potential effects of Neu5Ac supplementation on key cell culture parameters:

Parameter	Expected Outcome with Optimal Neu5Ac Supplementation
Viable Cell Density (VCD)	Increased peak VCD
Cell Viability	Maintained at a higher level for a longer duration
Lactate Concentration	Reduced accumulation, particularly in the later stages
Recombinant Protein Titer	Increased by over 20% in some cases[2]
Sialylation	Increased proportion of sialylated glycoforms

Visualizing the Workflow and Mechanism

Caption: Workflow for optimizing Neu5Ac supplementation in cell culture.

Troubleshooting and Considerations

• Cell Line Variability: The optimal concentration and effects of Neu5Ac can vary significantly between different cell lines and even between clones of the same parental line. It is crucial to perform a dose-response experiment for each new cell line.

• Impact on Glycosylation: While increased sialylation is often desirable, it is important to characterize the final product thoroughly. Ensure that the changes in glycosylation do not negatively impact the protein's function or introduce neoantigens. For instance, CHO cells can incorporate small amounts of N-glycolylneuraminic acid (Neu5Gc), which is immunogenic in humans. [20][21]While Neu5Ac supplementation is not expected to increase Neu5Gc, it is a critical quality attribute to monitor.

• Cost: N-acetylneuraminic acid can be an expensive raw material, so its use in large-scale manufacturing needs to be justified by a significant improvement in titer or product quality.

Conclusion

The use of 4-Acetylamino-2,6-anhydro-3,4-dideoxy-d-glycero-d-galactonon-2-enonic acid (N-acetylneuraminic acid) as a cell culture supplement is a powerful tool for researchers and drug development professionals. Its ability to act as an antioxidant, modulate cell metabolism, and enhance protein sialylation can lead to significant improvements in bioprocess efficiency and the quality of therapeutic glycoproteins. By following the detailed protocols and considering the key aspects outlined in this guide, scientists can effectively harness the benefits of this multifaceted molecule.

References

• Insights into the Structure, Metabolism, Biological Functions and Molecular Mechanisms of Sialic Acid: A Review. (n.d.). MDPI. Retrieved January 3, 2026, from [Link]

• Weikert, S., Papac, D., Briggs, J., Cowfer, D., Tom, S., Gawlitzek, M., ... & Chisholm, V. (1999). Engineering Chinese hamster ovary cells to maximize sialic acid content of recombinant glycoproteins.
• Zhu, W., et al. (2023). Biological function of sialic acid and sialylation in human health and disease. MedComm, 4(4), e323.
• Contreras, H., et al. (2012). Beyond glycosylation: sialic acid precursors act as signaling molecules and are involved in cellular control of differentiation of PC12 cells. Biological chemistry, 393(8), 717-726.
• Zhang, X., et al. (2018). Metabolic engineering of CHO cells to prepare glycoproteins. Protein & cell, 9(10), 863-877.

• Haselhorst, T. (n.d.). The role of sialic acid in pathological cell communication and signaling. The University of Queensland. Retrieved January 3, 2026, from [Link]

• Schauer, R. (2009). Sialic acids as regulators of molecular and cellular interactions. Current opinion in structural biology, 19(5), 507-514.
• Chung, C. Y., et al. (2020). Chinese hamster ovary (CHO) host cell engineering to increase sialylation of recombinant therapeutic proteins by modulating sialyltransferase expression. Scientific reports, 10(1), 1-13.
• Jeon, M. K., et al. (2008). Enhanced Sialylation of Recombinant Erythropoietin in CHO Cells by Human Glycosyltransferase Expression. Journal of microbiology and biotechnology, 18(10), 1709-1716.
• Lo, K. M., et al. (2014). Engineering a Human-Like Glycosylation to Produce Therapeutic Glycoproteins Based on 6-Linked Sialylation in CHO Cells. In Methods in molecular biology (Vol. 1132, pp. 293-309). Humana Press.
• Schwarzkopf, M., et al. (2002). Sialylation is essential for early development in mice. Proceedings of the National Academy of Sciences, 99(8), 5267-5270.
• Borys, M. C., et al. (2010). Effects of culture conditions on N-glycolylneuraminic acid (Neu5Gc) content of a recombinant fusion protein produced in CHO cells. Biotechnology and bioengineering, 105(6), 1048-1057.
• Li, Y., et al. (2020). Effect of Sialic Acid on Mammalian Cell Culture and Protein Expression: A Potential Productivity Enhancer for Biopharmaceutical Cell Culture Processes. Processes, 8(11), 1442.
• Borys, M. C., et al. (2010). Effects of Culture Conditions on N-Glycolylneuraminic Acid (Neu5Gc) Content of a Recombinant Fusion Protein Produced in CHO Cells. Biotechnology and Bioengineering, 105(6), 1048-1057.
• Munzert, E., et al. (1996). Removal of sialic acid from a glycoprotein in CHO cell culture supernatant by action of an extracellular CHO cell sialidase. Biotechnology and bioengineering, 52(4), 483-490.

• Understanding the source of variation in protein N-glycosylation patterns of recombinant proteins generated in CHO cells. (n.d.). BOKU. Retrieved January 3, 2026, from [Link]

• Li, Y., et al. (2020). Effect of Sialic Acid on Mammalian Cell Culture and Protein Expression: A Potential Productivity Enhancer for Biopharmaceutical Cell Culture Processes. Processes, 8(11), 1442.
• Engineering protein glycosylation in CHO cells to be highly similar to murine host cells. (2023). Frontiers in Bioengineering and Biotechnology, 11.

• N-acetylneuraminic acid – Knowledge and References. (n.d.). Taylor & Francis. Retrieved January 3, 2026, from [Link]

• Determination and distribution of N-acetyl- and N-glycolylneuraminic acids in culture media and cell-associated glycoconjugates from human malignant mesothelioma and adenocarcinoma cells. (1997). Anticancer research, 17(2A), 923-927.

• N-Acetylneuraminic acid. (n.d.). In Wikipedia. Retrieved January 3, 2026, from [Link]

• Positions of Neu5Ac residues in CHO cell-produced recombinant FSH (A)... (n.d.). ResearchGate. Retrieved January 3, 2026, from [Link]

• Development of N-Acetylneuraminic Acid Reference Material from Fermentation Products. (2022). Molecules, 27(19), 6296.
• Iijima, R., et al. (2007). Characterization of the reaction between sialic acid (N-acetylneuraminic acid) and hydrogen peroxide. Biological & pharmaceutical bulletin, 30(3), 580-582.

• D-glycero-d-galacto-nononic acid, 5-(acetylamino)-4-amino-2,6-anhydro-3,4,5-trideoxy-. (n.d.). PubChem. Retrieved January 3, 2026, from [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. mdpi.com [mdpi.com]
• 3. Physiological Function and Preparation of N-Acetylneuraminic acid_Chemicalbook [chemicalbook.com]
• 4. N-Acetylneuraminic acid - Wikipedia [en.wikipedia.org]
• 5. researchgate.net [researchgate.net]
• 6. Sialic acids as regulators of molecular and cellular interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Sialic Acid [sigmaaldrich.com]
• 8. Metabolic engineering of CHO cells to prepare glycoproteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. scite.ai [scite.ai]
• 10. researchgate.net [researchgate.net]
• 11. taylorandfrancis.com [taylorandfrancis.com]
• 12. Characterization of the Reaction between Sialic Acid (N-Acetylneuraminic Acid) and Hydrogen Peroxide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Beyond glycosylation: sialic acid precursors act as signaling molecules and are involved in cellular control of differentiation of PC12 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. jmb.or.kr [jmb.or.kr]
• 17. Engineering Chinese hamster ovary cells to maximize sialic acid content of recombinant glycoproteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. The role of sialic acid in pathological cell communication and signaling - Global Partnerships - University of Queensland [global-partnerships.uq.edu.au]
• 19. cdn.caymanchem.com [cdn.caymanchem.com]
• 20. Effects of culture conditions on N-glycolylneuraminic acid (Neu5Gc) content of a recombinant fusion protein produced in CHO cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. researchgate.net [researchgate.net]

Application Notes and Protocols: 4-Acetylamino-2,6-anhydro-3,4-dideoxy-D-glycero-D-galacto-non-2-enonic acid (Zanamivir) as a Neuraminidase Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Introduction and Scientific Background

4-Acetylamino-2,6-anhydro-3,4-dideoxy-D-glycero-D-galacto-non-2-enonic acid, more commonly known as Zanamivir , is a potent and specific inhibitor of the neuraminidase (NA) enzyme of influenza A and B viruses.[1][2][3] Neuraminidase is a critical surface glycoprotein that facilitates the release of progeny virions from infected host cells, thereby enabling the spread of the infection.[2][4][5] By blocking the active site of neuraminidase, Zanamivir prevents the cleavage of sialic acid residues on the host cell surface, causing newly formed virus particles to aggregate and remain tethered to the cell, thus halting their propagation.[2][4][6]

The design of Zanamivir is a landmark example of structure-based drug design.[7][8] It is a transition-state analogue of sialic acid, with a key substitution of a guanidino group for the hydroxyl group at the C4 position.[8] This modification allows for a high-affinity interaction with conserved residues in the neuraminidase active site, particularly glutamic acid 119 (Glu119).[7] These application notes provide a comprehensive guide to the in vitro evaluation of Zanamivir and related compounds as neuraminidase inhibitors.

Mechanism of Action: A Molecular Perspective

Zanamivir functions as a competitive, reversible inhibitor of the influenza neuraminidase enzyme. Its structure mimics the oxonium transition state of the natural substrate, sialic acid, allowing it to bind with high affinity to the enzyme's active site.[2][7] The key interactions involve the carboxylate, glycerol side chain, N-acetyl group, and the distinctive guanidino group of Zanamivir with highly conserved amino acid residues within the NA active site.[9] Specifically, the positively charged guanidino group forms strong salt bridges and hydrogen bonds with negatively charged residues like Glu119 and Glu227, anchoring the inhibitor firmly in the active site.[7][10] This stable binding prevents the enzyme from processing its natural substrate, effectively halting viral release.

Caption: Fluorometric Neuraminidase Inhibition Assay Workflow.

Detailed Steps:

• Prepare Inhibitor Dilutions: Create a serial dilution series of Zanamivir in assay buffer. A typical starting range is from 0 nM to 30,000 nM. [11]2. Determine Optimal Virus Concentration: Before the main experiment, perform a virus titration by adding serial dilutions of the virus to a constant amount of MUNANA to find the dilution that gives a robust fluorescent signal within the linear range of the fluorometer. [12][11]3. Assay Setup: In a 96-well plate, add 50 µL of each inhibitor dilution to triplicate wells. Include "no inhibitor" controls (virus + buffer) and "no enzyme" controls (buffer only). [11]4. Add Enzyme: Add 50 µL of the optimally diluted virus to each well (except "no enzyme" controls, which receive 50 µL of buffer). Gently tap the plate to mix and incubate at room temperature for 45 minutes. [11]5. Start Reaction: Add 50 µL of 300 µM MUNANA to all wells. Cover the plate and incubate at 37°C for 1 hour. [11]6. Stop Reaction: Add 100 µL of stop solution to each well to terminate the enzymatic reaction. [11]7. Read Fluorescence: Measure the fluorescence at an excitation wavelength of 355 nm and an emission wavelength of 460 nm. [11]

Cell-Based Assay: Plaque Reduction Neutralization Test (PRNT)

The PRNT assesses the ability of an antiviral compound to inhibit the formation of viral plaques in a monolayer of susceptible cells, such as Madin-Darby Canine Kidney (MDCK) cells. [13][14]This provides a measure of the inhibitor's efficacy in a biological system.

Materials and Reagents:

• MDCK cells

• Influenza virus stock

• Zanamivir (or test compound)

• Infection Medium: Serum-free MEM with TPCK-trypsin (1 µg/mL) and 0.3% BSA. [15]* Overlay Medium: A semi-solid medium, such as Avicel or SeaPlaque Agarose, mixed with infection medium. [13][15]* Fixing Solution: 4% Formalin in PBS

• Staining Solution: Crystal Violet or an antibody-based staining method. [15]* 12-well cell culture plates

Protocol Workflow:

Caption: Plaque Reduction Neutralization Test Workflow.

Detailed Steps:

• Cell Seeding: Seed MDCK cells in 12-well plates to achieve a confluent monolayer on the day of infection (e.g., 3 x 10⁵ cells/well). [13]2. Virus-Inhibitor Incubation: Prepare serial dilutions of Zanamivir. Mix each dilution with a standardized amount of influenza virus (e.g., 100 plaque-forming units, PFU) and incubate for 1 hour at 37°C.

• Infection: Wash the MDCK cell monolayers with PBS. Inoculate the cells with the virus-inhibitor mixtures. [16]Include a "virus only" control.

• Adsorption: Incubate the plates for 1 hour at 37°C to allow for viral adsorption. [16]5. Overlay: Aspirate the inoculum and add 1.5-2 mL of the semi-solid overlay medium to each well. [17]6. Incubation: Incubate the plates at 37°C in a CO₂ incubator for 48-72 hours, or until plaques are visible in the control wells.

• Fixation and Staining: Gently remove the overlay. Fix the cells with 4% formalin for at least 30 minutes. [15]After fixation, remove the formalin, wash with water, and stain the cell monolayer with a crystal violet solution. Plaques will appear as clear zones against a purple background.

• Plaque Counting: Count the number of plaques in each well and calculate the percentage of plaque reduction compared to the "virus only" control.

Data Analysis and Interpretation

Calculating the IC₅₀ Value: The half-maximal inhibitory concentration (IC₅₀) is the concentration of an inhibitor required to reduce the enzymatic activity or viral replication by 50%. [18][19]It is a key measure of the inhibitor's potency. [20]

• Calculate Percent Inhibition:

  • For the NA inhibition assay, use the formula: % Inhibition = 100 * (1 - (Fluorescence_Inhibitor - Fluorescence_Blank) / (Fluorescence_NoInhibitor - Fluorescence_Blank))

  • For the PRNT, use the formula: % Plaque Reduction = 100 * (1 - (Plaques_Inhibitor / Plaques_NoInhibitor))

• Plot the Data: Plot the percent inhibition against the logarithm of the inhibitor concentration.

• Non-linear Regression: Use a suitable software package (e.g., GraphPad Prism, SigmaPlot) to fit the data to a sigmoidal dose-response curve (variable slope). The software will calculate the IC₅₀ value. [19][20] Interpreting the Results: A lower IC₅₀ value indicates a more potent inhibitor. [20]IC₅₀ values for Zanamivir against various influenza strains are typically in the low nanomolar range. [9]It's important to note that IC₅₀ values are dependent on experimental conditions, such as substrate concentration. [18]For a more absolute measure of binding affinity, the inhibition constant (Ki) can be calculated from the IC₅₀ using the Cheng-Prusoff equation, though this requires knowledge of the enzyme's Km for the substrate. [19] Data Summary Table:

Influenza Strain	Assay Type	Test Compound	IC₅₀ (nM)	Fold-Resistance (vs. Wild-Type)
A/H1N1 (Wild-Type)	NA Inhibition	Zanamivir	1.5	1.0
A/H1N1 (H274Y Mutant)	NA Inhibition	Zanamivir	1.5	1.0
B/Victoria (Wild-Type)	NA Inhibition	Zanamivir	2.7	1.0
A/H3N2 (Wild-Type)	Plaque Reduction	Zanamivir	5.2	1.0
A/H3N2 (E119G Mutant)	NA Inhibition	Zanamivir	20.0	13.3

Note: The values presented in this table are illustrative examples based on published data and may vary.[9]

References

• Zanamivir - Wikipedia. [Link]

• What is the mechanism of Zanamivir? - Patsnap Synapse. [Link]

• Relenza (Zanamivir) Pharmocology - News-Medical.net. [Link]

• Zanamivir - Mechanism, Indication, Contraindications, Dosing, Adverse Effect, Interaction, Renal Dose, Hepatic Dose | Drug Index | Pediatric Oncall. [Link]

• Zanamivir | Drug Information, Uses, Side Effects, Chemistry - PharmaCompass.com. [Link]

• Fluorescence-based Neuraminidase Inhibition Assay to Assess the Susceptibility of Influenza Viruses to The Neuraminidase Inhibitor Class of Antivirals - NIH. [Link]

• Analysis of inhibitor binding in influenza virus neuraminidase - PMC - NIH. [Link]

• Fluorescence-based Neuraminidase Inhibition Assay to Assess the Susceptibility of Influenza Viruses to The Neuraminidase Inhibitor Class of Antivirals - PubMed. [Link]

• (PDF) Fluorescence-based Neuraminidase Inhibition Assay to Assess the Susceptibility of Influenza Viruses to The Neuraminidase Inhibitor Class of Antivirals - ResearchGate. [Link]

• IC50 - Wikipedia. [Link]

• Standardization of the classic MUNANA-based neuraminidase activity assay for monitoring anti-viral resistance in influenza - ResearchGate. [Link]

• IC50 Determination - edX. [Link]

• measuring enzyme inhibition by drugs - YouTube. [Link]

• The Relationship between the IC50 Values and the Apparent Inhibition Constant in the Study of Inhibitors of Tyrosinase Diphenolase Activity Helps Confirm the Mechanism of Inhibition - NIH. [Link]

• Influenza virus plaque assay - Protocols.io. [Link]

• Comparison of the Activities of Zanamivir, Oseltamivir, and RWJ-270201 against Clinical Isolates of Influenza Virus and Neuraminidase Inhibitor-Resistant Variants | Antimicrobial Agents and Chemotherapy - ASM Journals. [Link]

• Importance of Neuraminidase Active-Site Residues to the Neuraminidase Inhibitor Resistance of Influenza Viruses - PMC - NIH. [Link]

• (PDF) Immunoplaque Assay (Influenza Virus) - ResearchGate. [Link]

• Neuraminidase Sequence Analysis and Susceptibilities of Influenza Virus Clinical Isolates to Zanamivir and Oseltamivir | Antimicrobial Agents and Chemotherapy - ASM Journals. [Link]

• An In Vitro Microneutralization Assay for Influenza Virus Serology - PMC - NIH. [Link]

• Influenza virus plaque assay — Protocols IO — 2022 — 实验方法库 - 衍因科技. [Link]

• 4-Acetylamino-2,6-anhydro-3,4-dideoxy-d-glycero-d-galactonon-2-enonicacid. [Link]

• How can I develop good influenza virus plaques using plaque assay? - ResearchGate. [Link]

• neuraminidase inhibitor: Oseltamivir and zanamivir: Antiviral drugs lecture 7 - YouTube. [Link]

Sources

• 1. Zanamivir - Wikipedia [en.wikipedia.org]
• 2. What is the mechanism of Zanamivir? [synapse.patsnap.com]
• 3. Zanamivir - Mechanism, Indication, Contraindications, Dosing, Adverse Effect, Interaction, Renal Dose, Hepatic Dose | Drug Index | Pediatric Oncall [pediatriconcall.com]
• 4. news-medical.net [news-medical.net]
• 5. youtube.com [youtube.com]
• 6. Zanamivir | Drug Information, Uses, Side Effects, Chemistry | PharmaCompass.com [pharmacompass.com]
• 7. Analysis of inhibitor binding in influenza virus neuraminidase - PMC [pmc.ncbi.nlm.nih.gov]
• 8. journals.asm.org [journals.asm.org]
• 9. journals.asm.org [journals.asm.org]
• 10. Importance of Neuraminidase Active-Site Residues to the Neuraminidase Inhibitor Resistance of Influenza Viruses - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Fluorescence-based Neuraminidase Inhibition Assay to Assess the Susceptibility of Influenza Viruses to The Neuraminidase Inhibitor Class of Antivirals - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Influenza virus plaque assay [protocols.io]
• 14. Influenza virus plaque assay — Protocols IO — 2022 — 实验方法库_Protocol 库_生物实验指南 — 衍因科技官网 [yanyin.tech]
• 15. researchgate.net [researchgate.net]
• 16. An In Vitro Microneutralization Assay for Influenza Virus Serology - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. IC50 - Wikipedia [en.wikipedia.org]
• 19. courses.edx.org [courses.edx.org]
• 20. youtube.com [youtube.com]

Application Notes and Protocols: 4-Acetylamino-2,6-anhydro-3,4-dideoxy-d-glycero-d-galactonon-2-enonic acid in Virology

Prepared by: Senior Application Scientist, Virology and Drug Development

Introduction

The compound 4-Acetylamino-2,6-anhydro-3,4-dideoxy-d-glycero-d-galactonon-2-enonic acid is a synthetic sugar derivative with significant potential in virology research, particularly in the study of influenza viruses.[1][2][3] While not as widely referenced by this specific chemical name in mainstream virology literature, its structure strongly suggests its classification as a neuraminidase inhibitor, a critical class of antiviral drugs.[4][5] This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the applications of this compound and its analogs, such as Zanamivir and Oseltamivir, in virological assays.[5][6]

The core mechanism of action for this class of compounds is the inhibition of the viral neuraminidase (NA) enzyme.[4][5][6] Neuraminidase is essential for the replication of influenza viruses, as it cleaves sialic acid residues from the surface of infected cells, allowing for the release of newly formed virus particles.[7] By competitively inhibiting this enzyme, 4-Acetylamino-2,6-anhydro-3,4-dideoxy-d-glycero-d-galactonon-2-enonic acid and related compounds can effectively halt the spread of the virus.[7][8]

These application notes will detail the mechanism of action, provide step-by-step protocols for key virological assays, and offer insights into the interpretation of results for the evaluation of antiviral efficacy.

Mechanism of Action: Neuraminidase Inhibition

The antiviral activity of 4-Acetylamino-2,6-anhydro-3,4-dideoxy-d-glycero-d-galactonon-2-enonic acid is rooted in its structural similarity to sialic acid, the natural substrate for the influenza neuraminidase enzyme. This allows the compound to act as a competitive inhibitor, binding to the active site of the neuraminidase protein with high affinity.[8] This binding prevents the enzyme from cleaving sialic acid residues on the host cell surface, which is a crucial step for the release of progeny virions.[7] Consequently, newly synthesized viruses remain tethered to the infected cell, preventing their spread to other cells and thereby limiting the progression of the infection.[7]

The development of neuraminidase inhibitors like Oseltamivir and Zanamivir has been a cornerstone of anti-influenza therapy.[9][10] These drugs are effective against both influenza A and B viruses due to the highly conserved nature of the neuraminidase active site across different strains.[11]

Visualizing the Mechanism of Action

Caption: Mechanism of Neuraminidase Inhibition by 4-Acetylamino-2,6-anhydro-3,4-dideoxy-d-glycero-d-galactonon-2-enonic acid.

Key Applications and Protocols in Virology

The primary application of 4-Acetylamino-2,6-anhydro-3,4-dideoxy-d-glycero-d-galactonon-2-enonic acid in a research setting is the in vitro assessment of its antiviral properties against influenza viruses. This involves a series of assays to determine its inhibitory effect on the neuraminidase enzyme and its ability to reduce viral replication in cell culture.

Neuraminidase Inhibition (NI) Assay

This assay directly measures the ability of the compound to inhibit the enzymatic activity of influenza neuraminidase. A common method is a fluorescence-based assay using the substrate 2'-(4-Methylumbelliferyl)-α-D-N-acetylneuraminic acid (MUNANA).[12][13]

Protocol: Fluorescence-Based Neuraminidase Inhibition Assay[12][13]

Materials:

• 4-Acetylamino-2,6-anhydro-3,4-dideoxy-d-glycero-d-galactonon-2-enonic acid (or other NA inhibitors)

• Influenza virus stock with known neuraminidase activity

• MUNANA substrate

• Assay buffer (e.g., MES buffer with CaCl2)

• Stop solution (e.g., NaOH)

• 96-well black plates

• Fluorescence plate reader

Procedure:

• Compound Preparation: Prepare a series of dilutions of the test compound in assay buffer.

• Virus Dilution: Dilute the virus stock to a concentration that gives a linear signal in the assay.

• Assay Setup: In a 96-well plate, add the diluted virus, the test compound dilutions, and assay buffer. Include controls for no virus, no compound, and no substrate.

• Incubation: Incubate the plate at 37°C for 30 minutes to allow the inhibitor to bind to the enzyme.

• Substrate Addition: Add the MUNANA substrate to all wells and incubate for another 60 minutes at 37°C.

• Reaction Termination: Stop the reaction by adding the stop solution.

• Fluorescence Reading: Measure the fluorescence at the appropriate excitation and emission wavelengths (typically 365 nm and 450 nm, respectively).

• Data Analysis: Calculate the percent inhibition for each compound concentration and determine the IC50 value (the concentration of inhibitor that reduces enzyme activity by 50%).

Data Presentation: Example IC50 Values for Neuraminidase Inhibitors

Compound	Target Virus Strain	IC50 (nM)
Oseltamivir Carboxylate	Influenza A/H1N1	2.5
Oseltamivir Carboxylate	Influenza A/H3N2	0.96
Oseltamivir Carboxylate	Influenza B	60
Zanamivir	Influenza A and B	0.5 - 2.0
4-Acetylamino-2,6-anhydro-3,4-dideoxy-d-glycero-d-galactonon-2-enonic acid	Hypothetical	To be determined

Note: IC50 values are highly dependent on the specific virus strain and assay conditions.[7]

Plaque Reduction Assay

This cell-based assay evaluates the ability of the compound to inhibit viral replication and spread in a cell monolayer.

Protocol: Plaque Reduction Assay

Materials:

• Madin-Darby Canine Kidney (MDCK) cells

• Influenza virus stock

• Test compound

• Infection medium (e.g., DMEM with TPCK-trypsin)

• Agarose overlay

• Crystal violet staining solution

Procedure:

• Cell Seeding: Seed MDCK cells in 6-well plates and grow to confluency.

• Virus Infection: Infect the cell monolayers with a dilution of virus that will produce a countable number of plaques.

• Compound Treatment: After a 1-hour adsorption period, remove the virus inoculum and add an agarose overlay containing different concentrations of the test compound.

• Incubation: Incubate the plates for 2-3 days at 37°C to allow for plaque formation.

• Plaque Visualization: Fix the cells and stain with crystal violet to visualize the plaques.

• Data Analysis: Count the number of plaques at each compound concentration and calculate the percent inhibition of plaque formation. Determine the EC50 value (the concentration of compound that reduces the number of plaques by 50%).

Experimental Workflow Visualization

Caption: A typical workflow for evaluating the antiviral properties of a neuraminidase inhibitor.

Trustworthiness and Self-Validation

The protocols described above are designed to be self-validating through the inclusion of appropriate controls.

• Positive Controls: Known neuraminidase inhibitors such as Zanamivir or Oseltamivir should be run in parallel to validate the assay's ability to detect inhibition.[4]

• Negative Controls: A vehicle control (the solvent used to dissolve the test compound) should be included to ensure that the solvent itself does not have any antiviral or cytotoxic effects.

• Virus Controls: Wells containing virus but no inhibitor are used to determine the maximum signal (in the NI assay) or the maximum number of plaques (in the plaque reduction assay).

• Cell Controls: Uninfected cells are used to assess cell viability and the potential cytotoxicity of the test compound.

By comparing the results from the test compound to these controls, researchers can have high confidence in the validity of their findings.

Conclusion

4-Acetylamino-2,6-anhydro-3,4-dideoxy-d-glycero-d-galactonon-2-enonic acid represents a class of molecules with significant potential for antiviral drug development, particularly against influenza viruses. Its presumed mechanism of action as a neuraminidase inhibitor places it in a well-established and effective class of antiviral agents. The protocols and guidelines provided in this document offer a robust framework for the in vitro evaluation of this and similar compounds. Rigorous adherence to these protocols, including the use of appropriate controls, will ensure the generation of high-quality, reliable data that can guide further drug development efforts.

References

• Oseltamivir - Wikipedia. [Link]

• Zanamivir - Wikipedia. [Link]

• What is the mechanism of action of Oseltamivir (Tamiflu) in treating influenza? - Dr.Oracle. [Link]

• Development and Effects of Influenza Antiviral Drugs - PMC - NIH. [Link]

• What is the mechanism of Zanamivir? - Patsnap Synapse. [Link]

• Relenza (Zanamivir) Pharmocology - News-Medical.net. [Link]

• Zanamivir - Mechanism, Indication, Contraindications, Dosing, Adverse Effect, Interaction, Renal Dose, Hepatic Dose | Drug Index | Pediatric Oncall. [Link]

• Zanamivir | Drug Information, Uses, Side Effects, Chemistry - PharmaCompass.com. [Link]

• What is the mechanism of action of Oseltamivir (antiviral medication) and the flu vaccine in treating influenza? - Dr.Oracle. [Link]

• Oseltamivir - StatPearls - NCBI Bookshelf - NIH. [Link]

• Antiviral options and therapeutics against influenza: history, latest developments and future prospects - Frontiers. [Link]

• Fluorescence-based Neuraminidase Inhibition Assay to Assess the Susceptibility of Influenza Viruses to The Neuraminidase Inhibitor Class of Antivirals - NIH. [Link]

• Development and Effects of Influenza Antiviral Drugs - Semantic Scholar. [Link]

• (PDF) Fluorescence-based Neuraminidase Inhibition Assay to Assess the Susceptibility of Influenza Viruses to The Neuraminidase Inhibitor Class of Antivirals - ResearchGate. [Link]

• Screening and Evaluation of Anti-Influenza Virus Antivirals - Creative Diagnostics. [Link]

• Antiviral strategies against influenza virus: an update on approved and innovative therapeutic approaches - PubMed Central. [Link]

• ELLA for Influenza Neuraminidase Inhibition Antibody Titers Assessment | Protocol Preview. [Link]

• Influenza - Neuraminidase Inhibition Test. [Link]

• 4-Acetylamino-2,6-anhydro-3,4-dideoxy-d-glycero-d-galactonon-2-enonicacid. [Link]

Sources

• 1. 4-Acetamido-2,6-anhydro-3,4-dideoxy-D-glycero-D-galactonon-2-enonic acid | 263155-11-9 | MA05709 [biosynth.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. 4-Acetylamino-2,6-anhydro-3,4-dideoxy-d-glycero-d-galactonon-2-enonicacid | Genome Context [genomecontext.com]
• 4. Uses and mechanism of Oseltamivir_Chemicalbook [chemicalbook.com]
• 5. Zanamivir - Wikipedia [en.wikipedia.org]
• 6. Oseltamivir - Wikipedia [en.wikipedia.org]
• 7. droracle.ai [droracle.ai]
• 8. What is the mechanism of Zanamivir? [synapse.patsnap.com]
• 9. Development and Effects of Influenza Antiviral Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Frontiers | Antiviral options and therapeutics against influenza: history, latest developments and future prospects [frontiersin.org]
• 11. Antiviral strategies against influenza virus: an update on approved and innovative therapeutic approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Fluorescence-based Neuraminidase Inhibition Assay to Assess the Susceptibility of Influenza Viruses to The Neuraminidase Inhibitor Class of Antivirals - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]

Application Note: A Detailed Protocol for the Synthesis of 4-Acetylamino-2,6-anhydro-3,4-dideoxy-d-glycero-d-galactonon-2-enonic acid

Audience: Researchers, scientists, and drug development professionals.

Abstract

This document provides a comprehensive guide for the chemical synthesis of 4-Acetylamino-2,6-anhydro-3,4-dideoxy-d-glycero-d-galactonon-2-enonic acid, a significant analogue of 2-deoxy-2,3-dehydro-N-acetylneuraminic acid (DANA or Neu5Ac2en). DANA is a known transition-state analogue inhibitor of sialidases (neuraminidases), enzymes crucial in various physiological and pathological processes, including viral infections.[1][2] Modifications to the DANA scaffold are a key strategy for developing potent and selective inhibitors against specific viral, bacterial, or human sialidases.[2][3] This guide details a multi-step chemical synthesis route, commencing from the readily available N-acetylneuraminic acid (Neu5Ac). The protocol outlines key transformations including the stereoselective introduction of a nitrogen functionality at the C4 position, the formation of the characteristic 2,3-double bond, and subsequent functional group manipulations to yield the target compound. This guide is intended to provide researchers with the foundational knowledge and a practical framework for producing this valuable compound for further investigation in glycobiology and drug discovery.

Introduction: The Rationale for C4-Modified Sialidase Inhibitors

Sialidases, or neuraminidases, are enzymes that cleave terminal sialic acid residues from glycoconjugates, playing pivotal roles in host-pathogen interactions and cellular signaling.[2] Their inhibition is a clinically validated strategy for combating influenza infections, with drugs like Zanamivir and Oseltamivir targeting the viral neuraminidase.[3] The core structure of many sialidase inhibitors is based on 2-deoxy-2,3-dehydro-N-acetylneuraminic acid (DANA), which mimics the oxocarbocation transition state of the enzymatic hydrolysis reaction.[4]

While DANA itself is a broad-spectrum inhibitor, achieving selectivity for specific sialidases—such as those from different influenza strains, bacteria, or human isoforms (NEU1-NEU4)—is a primary objective in modern drug design.[1][5] Structural studies have revealed that the region around the C4 position of the sialic acid ring offers a key pocket for introducing modifications that can enhance binding affinity and confer selectivity.[2] The synthesis of analogues with varied substituents at this position is therefore a highly active area of research.[3]

The target molecule, 4-Acetylamino-2,6-anhydro-3,4-dideoxy-d-glycero-d-galactonon-2-enonic acid (hereafter referred to as 4-NHAc-DANA), introduces an acetamido group at the C4 position. This modification alters the hydrogen bonding capacity and steric profile compared to the natural hydroxyl group, potentially leading to novel inhibitory profiles. This guide provides a detailed, research-informed protocol for its synthesis.

Synthetic Strategy and Design

The synthesis of 4-NHAc-DANA from N-acetylneuraminic acid (Neu5Ac) is a multi-step process requiring careful control of stereochemistry and the strategic use of protecting groups. The overall strategy involves three key phases:

• C4 Functionalization: The stereocenter at C4 must be inverted to introduce a nitrogen-containing group. This is best achieved via an SN2 reaction on a suitably activated C4-hydroxyl group.

• Unsaturation: The C2-C3 double bond, a hallmark of the DANA scaffold, is introduced via a β-elimination reaction.

• Functional Group Manipulation: The nitrogen-containing group is converted to the final acetamido functionality, followed by the removal of all protecting groups to yield the final product.

The forward synthesis pathway is visualized in the workflow diagram below.

Caption: Overall workflow for the synthesis of 4-NHAc-DANA.

Detailed Experimental Protocols

Safety Precaution: All reactions should be performed in a well-ventilated fume hood. Appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves, must be worn. Reagents such as triflic anhydride, sodium azide, and strong bases are hazardous and must be handled with extreme care.

Protocol 1: Synthesis of Methyl (Per-O-acetyl)-N-acetylneuraminate (2)

• Rationale: The initial step protects the carboxylic acid as a methyl ester to prevent unwanted side reactions and enhances solubility in organic solvents. The subsequent per-O-acetylation protects all hydroxyl groups and sets up the molecule for the subsequent elimination and substitution steps.

• Procedure:

  • Suspend N-acetylneuraminic acid (Neu5Ac, 1 ) (1.0 equiv) in methanol. Cool the suspension to 0 °C.

  • Add acetyl chloride (0.1 equiv) dropwise. Allow the mixture to warm to room temperature and stir overnight until the solution becomes clear.

  • Neutralize the reaction with a basic resin or by careful addition of NaHCO₃ solution, and concentrate under reduced pressure to obtain the crude methyl ester.

  • Dissolve the crude methyl ester in pyridine (10 vol) and cool to 0 °C.

  • Add acetic anhydride (10 vol) dropwise. Stir the reaction at room temperature for 12-16 hours.

  • Quench the reaction by pouring it into ice-water. Extract the product with ethyl acetate or dichloromethane.

  • Wash the organic layer sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine. Dry over anhydrous Na₂SO₄, filter, and concentrate to yield the peracetylated product 2 . Purification can be achieved by silica gel chromatography.

Protocol 2: Synthesis of the C4-epi-Azido Precursor (4)

• Rationale: This two-step sequence is the most critical part of the synthesis. First, the C4-acetate is selectively removed. Then, the resulting free hydroxyl is converted into a triflate, an excellent leaving group. Finally, an SN2 reaction with sodium azide introduces the azido group with complete inversion of stereochemistry at the C4 center.

• Procedure:

  • Selectively remove the C4-acetyl group from 2 using a suitable enzymatic or chemical method (e.g., carefully controlled hydrolysis). This yields the C4-hydroxy compound 3 .

  • Dissolve compound 3 (1.0 equiv) in anhydrous dichloromethane under an argon atmosphere and cool to -20 °C.

  • Add pyridine (1.5 equiv) followed by the dropwise addition of trifluoromethanesulfonic anhydride (Tf₂O, 1.2 equiv).

  • Stir the reaction at -20 °C for 1-2 hours, monitoring by TLC until the starting material is consumed.

  • Quench with water and extract with dichloromethane. Wash the organic layer with cold 1 M HCl, saturated NaHCO₃, and brine. Dry over Na₂SO₄ and concentrate to give the crude C4-triflate.

  • Immediately dissolve the crude triflate in anhydrous DMF. Add sodium azide (NaN₃, 5.0 equiv) and heat the mixture to 60-70 °C for 4-6 hours.

  • After cooling, dilute the reaction with water and extract with ethyl acetate. Wash the organic layers extensively with water to remove DMF, then with brine. Dry over Na₂SO₄, filter, and concentrate. Purify by column chromatography to obtain the C4-epi-azido compound 4 .

Protocol 3: Formation of the Unsaturated C4-epi-Azido DANA Derivative (5)

• Rationale: The 2,3-double bond is introduced via a β-elimination reaction. Heating the protected sialic acid derivative with a non-nucleophilic base like 1,8-Diazabicycloundec-7-ene (DBU) facilitates the elimination of the C2-acetoxy group and the C3-proton, forming the desired alkene.[6]

• Procedure:

  • Dissolve the C4-epi-azido precursor 4 (1.0 equiv) in anhydrous toluene or acetonitrile.

  • Add DBU (1.5 equiv) and heat the reaction mixture to 80-90 °C.

  • Monitor the reaction by TLC. After 2-4 hours, or upon completion, cool the mixture to room temperature.

  • Dilute with ethyl acetate and wash with 1 M HCl, saturated NaHCO₃, and brine.

  • Dry the organic phase over Na₂SO₄, filter, and concentrate. Purify the residue by silica gel chromatography to afford the protected C4-epi-azido DANA derivative 5 .

Protocol 4: Synthesis of the Protected 4-NHAc-DANA (6)

• Rationale: The azido group is a stable precursor to an amine. The Staudinger reaction provides a mild method for its reduction, avoiding the use of heavy metal catalysts that could potentially interfere with other functional groups. The resulting amine is immediately acetylated.

• Procedure:

  • Dissolve the azido compound 5 (1.0 equiv) in a mixture of THF and water (e.g., 10:1 v/v).

  • Add triphenylphosphine (PPh₃, 1.2 equiv) and stir at room temperature for 8-12 hours. The progress of the reduction can be monitored by the disappearance of the azide stretch (~2100 cm⁻¹) in the IR spectrum.

  • Once the reduction is complete, add pyridine (2.0 equiv) and acetic anhydride (1.5 equiv) to the reaction mixture.

  • Stir for an additional 2-4 hours at room temperature.

  • Concentrate the mixture under reduced pressure and purify by silica gel chromatography to yield the fully protected 4-NHAc-DANA derivative 6 .

Protocol 5: Global Deprotection to Yield 4-NHAc-DANA (7)

• Rationale: The final step removes all remaining protecting groups (O-acetyl and the methyl ester) to yield the target compound. Zemplén conditions (catalytic sodium methoxide in methanol) are ideal for mild O-deacetylation, followed by saponification of the methyl ester.[3]

• Procedure:

  • Dissolve the protected compound 6 in anhydrous methanol and cool to 0 °C.

  • Add a catalytic amount of freshly prepared sodium methoxide solution (e.g., 0.1 M in methanol) until the pH reaches 9-10.

  • Stir at 0 °C for 1-2 hours, monitoring by TLC.

  • Once O-deacetylation is complete, add an aqueous solution of lithium hydroxide (LiOH, 2.0 equiv) and allow the reaction to warm to room temperature. Stir for 2-4 hours to hydrolyze the methyl ester.

  • Neutralize the reaction with an acidic ion-exchange resin (e.g., Dowex 50W-X8, H⁺ form).

  • Filter the resin and wash with water. Lyophilize the combined filtrate and washings to obtain the final product, 4-NHAc-DANA 7 , as a white solid.

Summary of Synthetic Steps

The following diagram and table summarize the complete synthetic pathway.

Caption: Reaction scheme for the synthesis of 4-NHAc-DANA.

Step	Transformation	Key Reagents	Solvent(s)	Typical Temp.
1	Protection	AcCl; Ac₂O, Pyridine	Methanol; Pyridine	0 °C to RT
2	C4-Azide Introduction	Tf₂O; NaN₃	DCM; DMF	-20 °C to 70 °C
3	Elimination (C2=C3)	DBU	Toluene	80-90 °C
4	Azide Reduction & N-Acetylation	PPh₃; Ac₂O, Pyridine	THF/H₂O	Room Temp.
5	Global Deprotection	NaOMe; LiOH	Methanol/H₂O	0 °C to RT

Conclusion

This application note provides a robust and detailed synthetic protocol for 4-Acetylamino-2,6-anhydro-3,4-dideoxy-d-glycero-d-galactonon-2-enonic acid, a valuable molecular probe for the study of sialidases. The described pathway leverages fundamental transformations in carbohydrate chemistry to achieve the synthesis from a common starting material. The successful production of this C4-modified DANA analogue will enable researchers to investigate its inhibitory activity and selectivity, contributing to the development of next-generation therapeutics and diagnostic tools in glycobiology.

References

• ResearchGate. (n.d.). Chemoenzymatic synthesis of Neu5Ac2en 11 and its derivatives 12–14.
• Li, Y., et al. (n.d.). Synthesis of selective inhibitors against V. cholerae sialidase and human cytosolic sialidase NEU2. PMC - NIH.

• Abbexa. (n.d.). 4-Acetylamino-2,6-anhydro-3,4-dideoxy-d-glycero-d-galactonon-2-enonicacid. Retrieved from [Link]

• Georganics. (n.d.). 4-Acetylamino-2,6-anhydro-3,4-dideoxy-d-glycero-d-galactonon-2-enonicacid. Retrieved from [Link]

• Wikipedia. (n.d.). Neuraminidase. Retrieved from [Link]

• Panzera, A., et al. (2023). Design, Synthesis, and Antiviral Evaluation of Sialic Acid Derivatives as Inhibitors of Newcastle Disease Virus Hemagglutinin-Neuraminidase: A Translational Study on Human Parainfluenza Viruses. PubMed Central.

• Sci-Hub. (n.d.). Facile synthesis of C5-azido derivatives of thiosialosides and 2,3-dehydro-5-N-acetylneuraminic acid (DANA). Retrieved from [Link]

• Frontiers. (2023). One-pot biosynthesis of N-acetylneuraminic acid from chitin via combination of chitin-degrading enzymes, N-acetylglucosamine-2-epimerase, and N-neuraminic acid aldolase. Retrieved from [Link]

• White, K. L., et al. (2008).

Sources

• 1. researchgate.net [researchgate.net]
• 2. Synthesis of selective inhibitors against V. cholerae sialidase and human cytosolic sialidase NEU2 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Design, Synthesis, and Antiviral Evaluation of Sialic Acid Derivatives as Inhibitors of Newcastle Disease Virus Hemagglutinin-Neuraminidase: A Translational Study on Human Parainfluenza Viruses - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Neuraminidase - Wikipedia [en.wikipedia.org]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Investigation into an efficient synthesis of 2,3-dehydro-N-acetyl neuraminic acid leads to three decarboxylated sialic acid dimers - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for 4-Acetylamino-2,6-anhydro-3,4-dideoxy-D-glycero-D-galacto-non-2-enonic Acid (DANA) in Drug Development

Abstract

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the application of 4-Acetylamino-2,6-anhydro-3,4-dideoxy-D-glycero-D-galacto-non-2-enonic acid, more commonly known as DANA or Neu5Ac2en. DANA serves as a foundational scaffold and a crucial tool in the development of neuraminidase inhibitors, a class of antiviral drugs effective against influenza A and B viruses.[1] This guide details DANA's mechanism of action, outlines its applications in drug discovery, and provides validated, step-by-step protocols for key in vitro assays.

Introduction: DANA as a Scaffold for Neuraminidase Inhibitors

4-Acetylamino-2,6-anhydro-3,4-dideoxy-D-glycero-D-galacto-non-2-enonic acid (DANA) is a transition-state analog of sialic acid.[2] It was the first reported inhibitor of influenza neuraminidase, a viral enzyme essential for the release of progeny virions from infected host cells.[3][4] By cleaving terminal sialic acid residues from host cell surface glycoproteins, neuraminidase prevents the aggregation of newly formed viruses and facilitates their spread.[4]

While DANA itself is a weak inhibitor and has not been commercialized as a drug, its structure has been the template for the discovery and synthesis of potent and clinically successful neuraminidase inhibitors, including Zanamivir (Relenza) and Oseltamivir (Tamiflu).[3][5] These drugs are created by modifying the DANA scaffold to enhance binding affinity to the highly conserved active site of the neuraminidase enzyme.[5][6] For instance, the addition of a guanidino group at the C-4 position of DANA led to the development of Zanamivir, which exhibits significantly improved inhibitory activity.[3][5]

The enduring relevance of DANA in drug development lies in its utility as a reference compound, a starting point for medicinal chemistry campaigns, and a tool for elucidating the mechanism of novel neuraminidase inhibitors.

Mechanism of Action

DANA functions as a competitive inhibitor of neuraminidase.[6] Its structure mimics the planar, oxonium-ion transition state of the sialic acid substrate during enzymatic cleavage. This structural similarity allows DANA to bind to the active site of the neuraminidase enzyme, preventing the natural substrate from binding and thereby inhibiting viral replication.[2]

The key interactions between DANA and the neuraminidase active site involve:

• Carboxylate Group: Forms salt bridges with three conserved arginine residues (Arg118, Arg292, Arg371).[2]

• N-acetyl Group: Interacts with hydrophobic and polar residues within the active site.

• Glycerol Side Chain: Forms hydrogen bonds with conserved glutamate and arginine residues.

Understanding these interactions is fundamental to designing more potent DANA analogs.

Caption: DANA inhibits the neuraminidase enzyme, preventing viral release.

Applications in Drug Development

DANA's role in the drug development pipeline is multifaceted, extending from initial screening to lead optimization.

High-Throughput Screening (HTS)

In HTS campaigns aimed at discovering novel neuraminidase inhibitors, DANA is an indispensable control compound. It provides a baseline for inhibitory activity, allowing for the identification and validation of hits from large chemical libraries.

Structure-Activity Relationship (SAR) Studies

DANA is the foundational scaffold for SAR studies. Medicinal chemists systematically modify its structure to probe the chemical space of the neuraminidase active site. By synthesizing and testing DANA analogs, researchers can identify modifications that enhance binding affinity and selectivity.[7][8]

Enzyme Kinetics and Inhibition Assays

DANA is used to validate enzyme kinetic assays and to determine the mode of inhibition of new chemical entities. By comparing the inhibitory profile of a test compound to that of DANA, researchers can gain insights into its mechanism of action.

Investigating Drug Resistance

The emergence of drug-resistant influenza strains is a significant public health concern. DANA and its derivatives are used to study the mutations in the neuraminidase enzyme that confer resistance to existing drugs. This research is critical for the development of next-generation inhibitors that are effective against resistant strains.

Experimental Protocols

The following protocols are standardized for the in vitro evaluation of neuraminidase inhibitors using DANA as a reference compound.

Fluorescence-Based Neuraminidase Inhibition Assay

This is the most common method for assessing neuraminidase activity due to its high sensitivity and adaptability to a high-throughput format.[9][10] The assay relies on the substrate 2'-(4-methylumbelliferyl)-α-D-N-acetylneuraminic acid (MUNANA), which releases the fluorescent product 4-methylumbelliferone (4-MU) upon cleavage by neuraminidase.[9]

Sources

• 1. Neuraminidase inhibitor - Wikipedia [en.wikipedia.org]
• 2. Analysis of inhibitor binding in influenza virus neuraminidase - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Influenza Neuraminidase Inhibitors: Synthetic Approaches, Derivatives and Biological Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Influenza neuraminidase inhibitors: antiviral action and mechanisms of resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Antivirals Targeting the Neuraminidase - PMC [pmc.ncbi.nlm.nih.gov]
• 7. chemrxiv.org [chemrxiv.org]
• 8. Recent progress in chemical approaches for the development of novel neuraminidase inhibitors - RSC Advances (RSC Publishing) DOI:10.1039/D0RA07283D [pubs.rsc.org]
• 9. Fluorescence-based Neuraminidase Inhibition Assay to Assess the Susceptibility of Influenza Viruses to The Neuraminidase Inhibitor Class of Antivirals - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Application Notes &amp; Protocols for 4-Acetylamino-2,6-anhydro-3,4-dideoxy-D-glycero-D-galactonon-2-enonic acid

Abstract

This document provides a comprehensive technical guide for researchers, scientists, and drug development professionals on the experimental applications of 4-Acetylamino-2,6-anhydro-3,4-dideoxy-D-glycero-D-galactonon-2-enonic acid (CAS No. 263155-11-9).[1] This compound, a well-characterized sialic acid analog, functions as a potent transition-state inhibitor of neuraminidase (sialidase) enzymes.[2] Its primary utility lies in the fields of virology, particularly influenza research, and glycobiology.[3][4] We present the core principles of its mechanism of action, detailed protocols for conducting robust neuraminidase inhibition assays, and guidance on data analysis and interpretation. This guide is designed to provide both the theoretical foundation and the practical steps necessary for the successful application of this compound in a research setting.

Introduction to the Compound

4-Acetylamino-2,6-anhydro-3,4-dideoxy-D-glycero-D-galactonon-2-enonic acid is a synthetic monosaccharide and a structural analog of N-acetylneuraminic acid (sialic acid).[3][4] It is more commonly known in scientific literature by the trivial name 2,3-Dehydro-2-deoxy-N-acetylneuraminic acid (DANA) .

Sialic acids are terminal sugars on glycan chains of glycoproteins and glycolipids, playing critical roles in numerous biological processes, from cell-cell recognition to pathogen binding.[5][6] The enzyme responsible for cleaving these terminal sialic acid residues is neuraminidase (also known as sialidase).[7][8] In viruses like influenza, neuraminidase is essential for the release of newly formed virions from infected host cells, making it a crucial target for antiviral drug development.[2][7][8]

This compound is a powerful tool for studying these systems because it acts as a competitive inhibitor of neuraminidase enzymes across various species, from viral to bacterial and human.[2] Its structure, featuring a double bond between carbons 2 and 3 of the dihydropyran ring, mimics the planar, oxocarbenium ion-like transition state that the natural substrate (sialic acid) adopts during enzymatic cleavage.[2] This mimicry allows it to bind with high affinity to the enzyme's active site, effectively blocking its function.

Principle of Action: Competitive Inhibition of Neuraminidase

The inhibitory activity of 4-Acetylamino-2,6-anhydro-3,4-dideoxy-D-glycero-D-galactonon-2-enonic acid is rooted in its function as a transition-state analog. The viral neuraminidase enzyme facilitates the release of progeny virions by cleaving the glycosidic linkage of terminal sialic acid residues on the host cell surface.[7][9] During this hydrolysis, the sialic acid molecule is distorted into a high-energy, planar transition state.

The double bond in the inhibitor molecule creates a flattened ring structure that closely resembles this transient state. Consequently, the inhibitor fits snugly into the highly conserved active site of the neuraminidase enzyme, binding more tightly than the natural substrate itself.[2] This competitive binding prevents the enzyme from processing its natural substrate, leading to the inhibition of viral release and replication.[2][8]

Figure 1: Mechanism of Neuraminidase Inhibition.

Key Applications in Research and Development

• Antiviral Drug Screening: The compound serves as a reference inhibitor in high-throughput screening campaigns to identify novel neuraminidase inhibitors.[10] Its well-defined activity allows for the validation of assay performance and the benchmarking of new chemical entities.

• Influenza Drug Resistance Studies: It is used to characterize the enzymatic fitness and inhibitor susceptibility of neuraminidase variants from clinical influenza isolates.[11][12] This is critical for monitoring the emergence and spread of drug-resistant viral strains.

• Enzyme Kinetics and Characterization: Researchers use this inhibitor to study the kinetic parameters (e.g., Kᵢ) of viral, bacterial, and mammalian neuraminidases, providing insights into their active site architecture and catalytic mechanisms.

• Glycobiology Research Tool: By inhibiting sialidases, the compound can be used to investigate the functional roles of sialic acids in cellular processes such as cell adhesion, signaling, and immune responses.[3]

Experimental Protocols

The most common application for this compound is in a neuraminidase inhibition assay. The following protocol describes a robust, fluorescence-based method suitable for determining the inhibitory potency (IC₅₀) of test compounds against influenza neuraminidase.[7]

Workflow for Neuraminidase Inhibition Assay

Figure 2: Experimental workflow for the fluorometric assay.

Protocol: Fluorometric Neuraminidase Inhibition Assay

This protocol is designed for a 96-well plate format and utilizes the fluorogenic substrate 2′-(4-methylumbelliferyl)-α-D-N-acetylneuraminic acid (MUNANA).[7][11] Cleavage of MUNANA by neuraminidase releases the highly fluorescent product 4-methylumbelliferone (4-MU).

Materials and Reagents:

• 4-Acetylamino-2,6-anhydro-3,4-dideoxy-D-galactonon-2-enonic acid (Inhibitor)

• Recombinant Neuraminidase (e.g., from Influenza A/H1N1 or A/H3N2)

• MUNANA substrate (e.g., from Sigma-Aldrich or Cayman Chemical)

• Assay Buffer: 33 mM MES, 4 mM CaCl₂, pH 6.5

• Stop Solution: 140 mM NaOH in 83% Ethanol

• Black, flat-bottom 96-well microplates

• Fluorescence microplate reader (Excitation: 365 nm, Emission: 450 nm)

• Multichannel pipettes

Procedure:

• Inhibitor Preparation:

  • Prepare a 1 mM stock solution of the inhibitor in DMSO.

  • Perform a serial dilution (e.g., 10-point, 1:3 dilution series) in Assay Buffer to create a range of working concentrations. The final concentration in the well will be 1/4 of this working concentration.

• Plate Setup:

  • Design the plate map to include wells for:

    • 100% Activity Control (No Inhibitor): Contains enzyme and substrate, but only buffer instead of inhibitor.

    • 0% Activity Control (Blank): Contains substrate and buffer, but no enzyme.

    • Test Wells: Contains enzyme, substrate, and varying concentrations of the inhibitor.

  • Add 25 µL of Assay Buffer to the "100% Activity" and "Blank" control wells.

  • Add 25 µL of each inhibitor dilution to the corresponding test wells.

• Enzyme Addition and Pre-incubation:

  • Dilute the neuraminidase enzyme stock in Assay Buffer to a working concentration that yields a robust signal within the linear range of the assay (this must be optimized beforehand).

  • Add 25 µL of the diluted enzyme to all "100% Activity" and "Test" wells.

  • Add 25 µL of Assay Buffer to the "Blank" wells.

  • Tap the plate gently to mix. Cover and incubate for 30 minutes at 37°C to allow the inhibitor to bind to the enzyme.

• Reaction Initiation:

  • Prepare the MUNANA substrate solution in Assay Buffer. A final concentration of 100 µM in the well is commonly used.[11]

  • Add 50 µL of the MUNANA solution to all wells to start the reaction. The total volume in each well is now 100 µL.

• Enzymatic Reaction:

  • Cover the plate and incubate for 60 minutes at 37°C, protected from light.

• Reaction Termination:

  • Add 100 µL of Stop Solution to all wells to terminate the enzymatic reaction and enhance the fluorescence of the 4-MU product.

• Fluorescence Measurement:

  • Read the plate on a fluorescence microplate reader with excitation set to ~365 nm and emission set to ~450 nm.

Data Analysis and Interpretation

1. Data Normalization:

• Subtract the average fluorescence value of the Blank wells (0% Activity) from all other wells.

• Calculate the percent inhibition for each inhibitor concentration using the following formula: % Inhibition = 100 * (1 - (Signal_Inhibitor / Signal_NoInhibitor))

2. IC₅₀ Determination:

• Plot the % Inhibition versus the logarithm of the inhibitor concentration.

• Fit the data to a four-parameter logistic (4PL) curve using appropriate software (e.g., GraphPad Prism, R).

• The IC₅₀ is the concentration of the inhibitor that produces 50% inhibition of enzyme activity.

Table 1: Example Data for IC₅₀ Determination

Inhibitor Conc. (nM)	Log [Inhibitor]	Avg. Fluorescence (RFU)	% Inhibition
0 (Control)	-	15,000	0.0%
1	0.00	13,500	10.0%
10	1.00	10,500	30.0%
50	1.70	7,800	48.0%
100	2.00	5,250	65.0%
500	2.70	2,250	85.0%
1000	3.00	1,500	90.0%
Blank	-	500	-

Note: Data are illustrative. Actual fluorescence units will vary based on enzyme activity, substrate concentration, and instrument settings.

Troubleshooting

Problem	Potential Cause(s)	Recommended Solution(s)
High Background Signal	Substrate degradation; Autofluorescence of compounds or plate.	Prepare fresh MUNANA solution; Test compound fluorescence in a separate plate; Use high-quality black plates.
Low Signal-to-Noise Ratio	Insufficient enzyme activity; Sub-optimal assay conditions (pH, temp).	Increase enzyme concentration (after titration); Verify pH of Assay Buffer; Ensure incubator is at 37°C.
High Well-to-Well Variability	Pipetting errors; Incomplete mixing.	Use calibrated multichannel pipettes; Gently tap plate to mix after each addition; Ensure no bubbles are present.
No Inhibition Observed	Inhibitor is inactive or degraded; Incorrect inhibitor concentration.	Verify inhibitor integrity and source; Check serial dilution calculations; Use a wider concentration range.

References

• Wetherall, N. T., et al. (2003). Evaluation of Neuraminidase Enzyme Assays Using Different Substrates To Measure Susceptibility of Influenza Virus Clinical Isolates to Neuraminidase Inhibitors. Journal of Clinical Microbiology, 41(2), 742–750. [Link]

• Mishra, A. C., et al. (2013). Evaluation of Three Influenza Neuraminidase Inhibition Assays for Use in a Public Health Laboratory Setting During the 2011–2012 Influenza Season. Influenza Research and Treatment, 2013, 679093. [Link]

• Okomo-Adhiambo, M., et al. (2014). Bioluminescence-Based Neuraminidase Inhibition Assay for Monitoring Influenza Virus Drug Susceptibility in Clinical Specimens. Antimicrobial Agents and Chemotherapy, 58(6), 3364–3371. [Link]

• Büll, C., et al. (2021). Engineering the sialome of mammalian cells with sialic acid mimetics. STAR Protocols, 2(2), 100508. [Link]

• Stroika, S., & Mammen, M. (2020). Antivirals Targeting the Neuraminidase. Cold Spring Harbor Perspectives in Medicine, 10(12), a038528. [Link]

• Creative Diagnostics. (n.d.). Fluorometric Neuraminidase Assay. Retrieved January 3, 2026, from [Link]

• van der Vries, E., et al. (2017). Advances in the development of entry inhibitors for sialic-acid-targeting viruses. Expert Opinion on Drug Discovery, 12(1), 1-13. [Link]

• Toledo-Martínez, Z. I., et al. (2019). Five Novel Non-Sialic Acid-Like Scaffolds Inhibit In Vitro H1N1 and H5N2 Neuraminidase Activity of Influenza a Virus. Molecules, 24(18), 3375. [Link]

• Hu, Y., et al. (2025). Advances in mass spectrometry-based strategies for analyzing sialic acid linkage isomers. TrAC Trends in Analytical Chemistry, 186, 117978. [Link]

• Chen, G.-Y., et al. (2017). Synthesis of Sialic Acids, Their Derivatives and Analogues Using a Whole-Cell Catalyst. Chemistry – A European Journal, 23(47), 11346-11355. [Link]

• CD BioGlyco. (n.d.). Strategies for Sialic Acid Analysis. Retrieved January 3, 2026, from [Link]

• Tůmová, B., & Kříž, B. (2019). Inhibition of sialidase activity as a therapeutic approach. International Journal of Nanomedicine, 14, 8199–8212. [Link]

• Wratil, P. R., & Horstkorte, R. (2017). Metabolic Glycoengineering of Sialic Acid Using N-acyl-modified Mannosamines. Journal of Visualized Experiments, (129), 55746. [Link]

• Panza, M., et al. (2023). Design, Synthesis, and Antiviral Evaluation of Sialic Acid Derivatives as Inhibitors of Newcastle Disease Virus Hemagglutinin-Neuraminidase: A Translational Study on Human Parainfluenza Viruses. Journal of Medicinal Chemistry, 66(5), 3539–3554. [Link]

• AdooQ BioScience. (n.d.). 4-Acetylamino-2,6-anhydro-3,4-dideoxy-d-glycero-d-galactonon-2-enonicacid. Retrieved January 3, 2026, from [Link]

• PubChem. (n.d.). 5-(Acetylamino)-2,6-Anhydro-3,5-Dideoxy-3-Prop-2-En-1-Yl-D-Glycero-D-Galacto-Non-2-Enonic Acid. Retrieved January 3, 2026, from [Link]

• MCE (MedChemExpress). (n.d.). 4-Acetylamino-2,6-anhydro-3,4-dideoxy-d-glycero-d-galactonon-2-enonicacid CAS 263155-11-9. Retrieved January 3, 2026, from [Link]

Sources

• 1. 4-Acetylamino-2,6-anhydro-3,4-dideoxy-d-glycero-d-galactonon-2-enonicacid 263155-11-9 | MCE [medchemexpress.cn]
• 2. Antivirals Targeting the Neuraminidase - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. 4-Acetylamino-2,6-anhydro-3,4-dideoxy-d-glycero-d-galactonon-2-enonicacid | Genome Context [genomecontext.com]
• 5. Engineering the sialome of mammalian cells with sialic acid mimetics - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Strategies for Sialic Acid Analysis – CD BioGlyco - CD BioGlyco [bioglyco.com]
• 7. benchchem.com [benchchem.com]
• 8. dovepress.com [dovepress.com]
• 9. mdpi.com [mdpi.com]
• 10. NA and NAI Assays for Antivirals - Creative Diagnostics [antiviral.creative-diagnostics.com]
• 11. Evaluation of Neuraminidase Enzyme Assays Using Different Substrates To Measure Susceptibility of Influenza Virus Clinical Isolates to Neuraminidase Inhibitors: Report of the Neuraminidase Inhibitor Susceptibility Network - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Evaluation of Three Influenza Neuraminidase Inhibition Assays for Use in a Public Health Laboratory Setting During the 2011–2012 Influenza Season - PMC [pmc.ncbi.nlm.nih.gov]

4-Acetylamino-2,6-anhydro-3,4-dideoxy-d-glycero-d-galactonon-2-enonicacid for studying protein-glycan interactions

Application Note & Protocols

A Guide to Studying Protein-Glycan Interactions Using 4-Acetylamino-2,6-anhydro-3,4-dideoxy-D-glycero-D-galactonon-2-enonic acid

For Researchers, Scientists, and Drug Development Professionals.

Abstract

Sialic acids, as terminal monosaccharides on the glycan chains of glycoproteins and glycolipids, mediate a vast array of biological recognition events, from immune regulation to pathogen infection.[1][2][3] Understanding the interactions between sialylated glycans and their binding proteins is therefore crucial for both basic research and therapeutic development. This guide details the application of 4-Acetylamino-2,6-anhydro-3,4-dideoxy-D-glycero-D-galactonon-2-enonic acid , a rationally designed, conformationally constrained sialic acid mimetic, as a powerful tool for elucidating these interactions. We provide the scientific foundation for its mechanism of action as a transition-state analog inhibitor for sialidases (neuraminidases) and offer detailed, field-tested protocols for its use in enzyme inhibition assays, surface plasmon resonance (SPR) for kinetic analysis, and competitive glycan array profiling.

Introduction: The Significance of Sialic Acid Recognition

Sialic acids are a family of nine-carbon α-keto acids that occupy the outermost positions of glycan chains on cell surfaces and secreted proteins.[4] This terminal positioning makes them key mediators of molecular and cellular interactions.[2] The enzymes that cleave these residues, known as sialidases or neuraminidases, are critical for many physiological and pathological processes.[1][5] For instance, the influenza virus neuraminidase is essential for the release of new virions from infected cells, making it a prime drug target.[6][7][8] Consequently, inhibitors of these enzymes are vital tools for research and medicine.[9]

The Tool: A Conformationally Locked Sialic Acid Analog

The subject of this guide, 4-Acetylamino-2,6-anhydro-3,4-dideoxy-D-glycero-D-galactonon-2-enonic acid (hereafter referred to as "Sialic Acid Analog 2,6-Anhydro"), is a synthetic biochemical reagent designed for high-affinity targeting of sialic acid-binding proteins.[10] Its structure incorporates key features that make it a superior probe compared to simpler analogs.

• Core Structure: Like the well-known inhibitor 2-deoxy-2,3-didehydro-N-acetylneuraminic acid (DANA or Neu5Ac2en), it contains a double bond between carbons C2 and C3.[5][6] This feature mimics the planar, oxocarbenium ion-like transition state of the sialic acid substrate during enzymatic cleavage by sialidases.[1][5]

• Conformational Rigidity: The defining feature is the 2,6-anhydro bridge . This internal ether linkage locks the pyranose ring into a rigid conformation. This pre-organization reduces the entropic penalty of binding, often leading to significantly higher affinity and selectivity for the target protein's active site compared to more flexible inhibitors.

• Modified Backbone: The 3,4-dideoxy modifications remove hydroxyl groups that may be involved in non-essential or unfavorable interactions, further refining the molecule's specificity for a particular binding pocket.

This combination of features makes Sialic Acid Analog 2,6-Anhydro an exceptional candidate for use as a high-affinity inhibitor in enzyme kinetic studies and as a specific competitor in binding assays.

Application I: Sialidase (Neuraminidase) Inhibition Assays

One of the primary uses of this analog is to determine the potency and mechanism of inhibition against sialidase enzymes from various sources (viral, bacterial, human). A common method is a fluorometric assay using a substrate like 4-Methylumbelliferyl-α-D-N-acetylneuraminic acid (MUNANA).

Principle of the Assay

Sialidase cleaves the non-fluorescent MUNANA substrate, releasing the highly fluorescent 4-methylumbelliferone (4-MU). The rate of increase in fluorescence is directly proportional to enzyme activity. When an inhibitor like Sialic Acid Analog 2,6-Anhydro is present, it competes with MUNANA for the enzyme's active site, leading to a decrease in the rate of fluorescence generation. By measuring this decrease across a range of inhibitor concentrations, an IC₅₀ (half-maximal inhibitory concentration) value can be determined.

Experimental Protocol: Determination of IC₅₀

• Reagent Preparation:

  • Assay Buffer: Prepare a buffer appropriate for the specific sialidase (e.g., 50 mM sodium acetate, 150 mM NaCl, 4 mM CaCl₂, pH 5.5 for many viral neuraminidases).

  • Enzyme Stock: Reconstitute the sialidase enzyme in assay buffer to a concentrated stock solution (e.g., 1 µM).

  • Substrate Stock: Prepare a 10 mM stock solution of MUNANA in DMSO or water.

  • Inhibitor Stock: Prepare a 10 mM stock solution of Sialic Acid Analog 2,6-Anhydro in assay buffer. Perform serial dilutions to create a range of concentrations (e.g., from 10 mM down to 10 pM).

  • Stop Solution: 0.5 M Sodium Carbonate, pH 10.5.

• Assay Procedure (96-well plate format):

  • To each well of a black, flat-bottom 96-well plate, add 10 µL of the serially diluted inhibitor. For control wells, add 10 µL of assay buffer (no inhibitor) and 10 µL of stop solution (background).

  • Add 30 µL of assay buffer to all wells except the background control.

  • Add 10 µL of a diluted enzyme solution (e.g., 5 nM final concentration) to all wells except the background control.

  • Incubate the plate for 15 minutes at 37°C to allow the inhibitor to bind to the enzyme.

  • Initiate the reaction by adding 50 µL of MUNANA substrate (e.g., 100 µM final concentration) to all wells.

  • Incubate the plate for 30-60 minutes at 37°C, protected from light.

  • Terminate the reaction by adding 100 µL of Stop Solution to all wells.

  • Read the fluorescence on a plate reader with excitation at ~365 nm and emission at ~450 nm.

• Data Analysis:

  • Subtract the background fluorescence from all measurements.

  • Normalize the data by setting the "no inhibitor" control to 100% activity and the "no enzyme" control to 0% activity.

  • Plot the percent inhibition versus the logarithm of the inhibitor concentration.

  • Fit the data using a non-linear regression model (e.g., log(inhibitor) vs. response -- variable slope) to calculate the IC₅₀ value.

Workflow Diagram

Caption: Workflow for determining the IC₅₀ of a sialidase inhibitor.

Application II: Kinetic Analysis with Surface Plasmon Resonance (SPR)

SPR is a powerful label-free technique for measuring the real-time kinetics of molecular interactions.[11] It can be used to determine the association rate (kₐ), dissociation rate (kₔ), and equilibrium dissociation constant (Kₗ) of the Sialic Acid Analog 2,6-Anhydro binding to a target protein (e.g., influenza hemagglutinin, Siglecs).[12][13]

Principle of SPR

In a typical SPR experiment, a protein (the "ligand") is immobilized on a gold-coated sensor chip. A solution containing the binding partner (the "analyte," in this case, Sialic Acid Analog 2,6-Anhydro) is flowed over the surface. Binding of the analyte to the immobilized ligand causes a change in the refractive index at the sensor surface, which is detected in real-time and reported in Resonance Units (RU). Plotting RU versus time generates a sensorgram, from which kinetic constants can be derived.

Experimental Protocol: Multi-Cycle Kinetics

• Ligand Immobilization:

  • Select a sensor chip and immobilization chemistry appropriate for the target protein (e.g., a CM5 chip for amine coupling).

  • Activate the chip surface (e.g., with EDC/NHS).

  • Inject the protein solution (e.g., 10-50 µg/mL in a low ionic strength buffer, pH 4.0-5.5) to achieve the desired immobilization level (typically 1000-3000 RU).

  • Deactivate any remaining active esters on the surface (e.g., with ethanolamine).

• Kinetic Assay:

  • Analyte Preparation: Prepare a series of dilutions of Sialic Acid Analog 2,6-Anhydro in running buffer (e.g., HBS-EP+ buffer). The concentration range should span at least 10-fold below and 10-fold above the expected Kₗ (e.g., 10 nM to 10 µM). Include a zero-concentration sample (running buffer alone) for double referencing.

  • Association Phase: Inject the lowest concentration of the analyte over the sensor surface (both the ligand-immobilized channel and a reference channel) for a defined period (e.g., 120-180 seconds) to monitor binding.

  • Dissociation Phase: Replace the analyte solution with running buffer and monitor the dissociation of the complex for an extended period (e.g., 300-600 seconds).

  • Regeneration: If necessary, inject a regeneration solution (e.g., low pH glycine or high salt) to remove all bound analyte and prepare the surface for the next cycle.

  • Cycling: Repeat the association, dissociation, and regeneration steps for each concentration of the analyte, typically in order of increasing concentration.

• Data Analysis:

  • Subtract the signal from the reference channel and the zero-concentration injections (double referencing).

  • Globally fit the resulting sensorgrams for all concentrations to a suitable binding model (e.g., 1:1 Langmuir binding) using the instrument's analysis software.

  • The fitting will yield the kinetic parameters kₐ (M⁻¹s⁻¹), kₔ (s⁻¹), and the calculated Kₗ (nM or µM).

Data Presentation: Expected Kinetic Parameters

Parameter	Symbol	Unit	Typical Range (High-Affinity Inhibitor)	Description
Association Rate	kₐ	M⁻¹s⁻¹	10⁵ - 10⁷	Rate of complex formation.
Dissociation Rate	kₔ	s⁻¹	10⁻² - 10⁻⁴	Rate of complex decay.
Dissociation Constant	Kₗ	nM	1 - 1000	Measure of binding affinity (kₔ/kₐ).

Workflow Diagram

Caption: Workflow for a multi-cycle kinetics SPR experiment.

Application III: Competitive Glycan Array Profiling

Glycan arrays are a high-throughput method for screening the binding specificity of proteins against a large library of different glycan structures.[4][14][15] Sialic Acid Analog 2,6-Anhydro can be used as a competitive inhibitor to confirm that the binding of a protein to sialylated glycans on the array is specific to the sialic acid moiety.

Principle of the Assay

A fluorescently labeled protein of interest is incubated with the glycan array. The protein will bind to its preferred glycan structures, and the location and intensity of the fluorescent spots reveal its binding profile. The assay is then repeated, but this time the labeled protein is pre-incubated with a concentration of the Sialic Acid Analog 2,6-Anhydro. If the protein's binding is dependent on sialic acid, the analog will occupy the protein's binding site, preventing it from binding to the sialylated glycans on the array, resulting in a significant reduction in fluorescence intensity for those specific spots.

Experimental Protocol: Competitive Binding

• Protein Labeling: Label the protein of interest (e.g., a lectin, antibody, or viral protein) with a fluorescent dye (e.g., Alexa Fluor 647 NHS ester) according to the manufacturer's protocol. Purify the labeled protein from free dye.

• Array Blocking: Block the glycan array slide according to the manufacturer's protocol to prevent non-specific binding (e.g., with a specialized blocking buffer).

• Binding Incubation:

  • Control Assay: Prepare a solution of the labeled protein (e.g., 10 µg/mL) in binding buffer. Apply this solution to a blocked glycan array slide.

  • Competitive Assay: Prepare an identical solution of the labeled protein, but also add Sialic Acid Analog 2,6-Anhydro to a final concentration expected to be well above its Kₗ (e.g., 100 µM). Pre-incubate this mixture for 30 minutes. Apply the mixture to a separate, blocked glycan array slide.

  • Incubate both slides in a humidified chamber for 1 hour at room temperature.

• Washing and Scanning:

  • Wash the slides sequentially with buffers of decreasing stringency (e.g., PBS-T, PBS, then deionized water) to remove unbound protein.

  • Dry the slides (e.g., by centrifugation).

  • Scan the slides using a microarray scanner at the appropriate wavelength for the fluorescent label.

• Data Analysis:

  • Use microarray analysis software to quantify the fluorescence intensity for each glycan spot.

  • Compare the intensity of the sialylated glycan spots between the control and competitive assay slides. A significant reduction (>80%) in fluorescence in the presence of the inhibitor confirms specific, sialic acid-dependent binding.

Diagram: Principle of Competitive Glycan Array

Caption: Competitive inhibition on a glycan array confirms binding specificity.

Conclusion

4-Acetylamino-2,6-anhydro-3,4-dideoxy-D-glycero-D-galactonon-2-enonic acid represents a sophisticated chemical tool for the study of protein-glycan interactions. Its rigid, transition-state-like structure provides high affinity and specificity, making it an invaluable reagent for characterizing the kinetics and specificity of sialidases, lectins, and other sialic acid-binding proteins. The protocols outlined in this guide provide a robust framework for leveraging this analog to gain deeper insights into the complex world of glycobiology.

References

• Gao, C., et al. (2022). Sialidase Inhibitors with Different Mechanisms. Journal of Medicinal Chemistry. [Link]

• Wikipedia. (n.d.). Discovery and development of neuraminidase inhibitors. [Link]

• Gao, C., et al. (2022). Sialidase Inhibitors with Different Mechanisms. Journal of Medicinal Chemistry, 65(21), 14256-14300. [Link]

• Malik, B., et al. (2021). Recent progress in chemical approaches for the development of novel neuraminidase inhibitors. RSC Advances, 11(4), 2139-2161. [Link]

• Büll, C., et al. (2021). Engineering the sialome of mammalian cells with sialic acid mimetics. STAR Protocols, 2(4), 100868. [Link]

• Kurosawa, S., et al. (2001). Surface plasmon resonance sensor using molecularly imprinted polymer for detection of sialic acid. Biosensors and Bioelectronics, 16(9-12), 1059-1062. [Link]

• ResearchGate. (n.d.). A novel fiber-optic surface plasmon resonance sialic acid nanosensor based on boronic-acid-functionalized Au NPs. [Link]

• Li, Q., et al. (2019). Identification of potential sialic acid binding proteins on cell membranes by proximity chemical labeling. Chemical Science, 10(22), 5795-5803. [Link]

• Tlatov, A., et al. (2018). Inhibition of sialidase activity as a therapeutic approach. Future Science OA, 4(10), FSO349. [Link]

• Bradley, K., et al. (2011). A Sialylated Glycan Microarray Reveals Novel Interactions of Modified Sialic Acids with Proteins and Viruses. Journal of Molecular Biology, 405(1), 104-117. [Link]

• Schauer, R. (2000). Sialic Acids in Molecular and Cellular Interactions. In Essays in Biochemistry (Vol. 36, pp. 47-59). Portland Press. [Link]

• Schauer, R. (2009). Sialic acids as regulators of molecular and cellular interactions. Current Opinion in Structural Biology, 19(5), 507-514. [Link]

• Wang, B. (2022). Insights into the Structure, Metabolism, Biological Functions and Molecular Mechanisms of Sialic Acid: A Review. Foods, 11(15), 2316. [Link]

• Meyer, D., et al. (2021). Probing the binding specificities of human Siglecs by cell-based glycan arrays. Proceedings of the National Academy of Sciences, 118(17), e2024033118. [Link]

• Wang, S., & Wu, P. (2014). Exploration of Sialic Acid Diversity and Biology Using Sialoglycan Microarrays. ChemBioChem, 15(10), 1375-1391. [Link]

• Smith, D., & Cummings, R. (2019). Natural and Synthetic Sialylated Glycan Microarrays and Their Applications. Frontiers in Immunology, 10, 239. [Link]

• Wu, P. (2018). Cell-Based Glycan Arrays for Probing Glycan–Glycan Binding Protein Interactions. Nature Communications. [Link]

• PubChemLite. (n.d.). D-glycero-d-galacto-nononic acid, 5-(acetylamino)-4-amino-2,6-anhydro-3,4,5-trideoxy-. [Link]

• Lew, W., et al. (2000). The war against influenza: discovery and development of sialidase inhibitors. Current Medicinal Chemistry, 7(6), 663-672. [Link]

• Akin, E. (2022). Determination of Sialic Acid by Using Plasmonic Nanoparticles. OpenMETU. [Link]

• COCONUT. (n.d.). 9-amino-2-deoxy-2,3-dehydro-n-acetyl-neuraminic acid. [Link]

• Gao, C., et al. (2022). Sialidase Inhibitors with Different Mechanisms. OUCI. [Link]

• PubChem. (n.d.). 5-(Acetylamino)-9-amino-2,6-anhydro-3,5,9-trideoxy-D-glycero-D-galacto-non-2-enonic acid. [Link]

• Nguyen, T., et al. (2024). Utilizing surface plasmon resonance as a novel method for monitoring in-vitro P-glycoprotein efflux. Frontiers in Pharmacology, 15, 1358943. [Link]

• Bouillard, J., et al. (2023). Synergistic Effects of Localized Surface Plasmon Resonance, Surface Plasmon Polariton, and Waveguide Plasmonic Resonance on the Same Material: A Promising Hypothesis to Enhance Organic Solar Cell Efficiency. Photonics, 10(11), 1228. [Link]

Sources

• 1. Sialidase Inhibitors with Different Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Sialic Acids in Molecular and Cellular Interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Exploration of Sialic Acid Diversity and Biology Using Sialoglycan Microarrays - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Discovery and development of neuraminidase inhibitors - Wikipedia [en.wikipedia.org]
• 7. Recent progress in chemical approaches for the development of novel neuraminidase inhibitors - RSC Advances (RSC Publishing) DOI:10.1039/D0RA07283D [pubs.rsc.org]
• 8. elearning.unimib.it [elearning.unimib.it]
• 9. Inhibition of sialidase activity as a therapeutic approach - PMC [pmc.ncbi.nlm.nih.gov]
• 10. medchemexpress.com [medchemexpress.com]
• 11. Frontiers | Utilizing surface plasmon resonance as a novel method for monitoring in-vitro P-glycoprotein efflux [frontiersin.org]
• 12. Surface plasmon resonance sensor using molecularly imprinted polymer for detection of sialic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. A Sialylated Glycan Microarray Reveals Novel Interactions of Modified Sialic Acids with Proteins and Viruses - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Frontiers | Natural and Synthetic Sialylated Glycan Microarrays and Their Applications [frontiersin.org]

incorporating 4-Acetylamino-2,6-anhydro-3,4-dideoxy-d-glycero-d-galactonon-2-enonicacid into glycoconjugates

Application Note & Protocols

Topic: Strategies for the Chemical Conjugation of the Neuraminidase Inhibitor DANA (Neu5Ac2en) to Glycoconjugates

Audience: Researchers, scientists, and drug development professionals.

Abstract

4-Acetylamino-2,6-anhydro-3,4-dideoxy-d-glycero-d-galactonon-2-enonic acid, more commonly known as 2-deoxy-2,3-didehydro-N-acetylneuraminic acid (DANA or Neu5Ac2en), is a potent transition-state analog inhibitor of viral and human neuraminidases (sialidases).[1][2][3][4] While not a substrate for enzymatic incorporation, its covalent attachment to glycoconjugates—such as antibodies, glycoproteins, or nanoparticles—offers a powerful strategy for developing targeted therapeutics, multivalent inhibitors, and advanced molecular probes. This guide details the scientific rationale and core chemical methodologies for conjugating DANA to carrier molecules. It provides validated, step-by-step protocols for the activation of DANA's carboxyl group using 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and N-hydroxysuccinimide (NHS) chemistry, its subsequent conjugation to amine-functionalized glycoconjugates, and methods for the purification and characterization of the final product.

Introduction: The Rationale for DANA Conjugation

Sialic acids are terminal monosaccharides on the glycans of glycoproteins and glycolipids, mediating a vast array of biological recognition events.[5] Neuraminidases are enzymes that cleave these sialic acid residues, playing critical roles in viral egress (e.g., influenza virus), bacterial pathogenesis, and human cellular processes.[4]

DANA (Neu5Ac2en) is a powerful, broad-spectrum inhibitor of these enzymes.[4][6][7] By covalently linking DANA to a larger glycoconjugate, researchers can achieve several advanced objectives:

• Targeted Inhibition: Conjugating DANA to a monoclonal antibody that recognizes a specific cell-surface antigen can deliver the inhibitor directly to a target cell type, increasing local effective concentration and minimizing off-target effects.

• Enhanced Avidity: Linking multiple DANA molecules to a polymer or nanoparticle scaffold can create a multivalent inhibitor. This construct can bind to multiple neuraminidase enzymes on a viral surface simultaneously, leading to a dramatic increase in binding strength (avidity) and inhibitory potency.

• Activity-Based Probes: Attaching a reporter molecule (like a fluorophore or biotin) to DANA allows for the creation of probes to detect and quantify neuraminidase activity in complex biological samples.

The most chemically accessible functional group on the DANA molecule for conjugation is its C1 carboxylic acid. The protocols outlined below focus on activating this group to form a stable amide bond with primary amines on a target glycoconjugate (e.g., the ε-amino group of lysine residues on a protein).[8][9]

Principles of DANA Conjugation via EDC/NHS Chemistry

The most robust and widely used method for conjugating a carboxyl-containing molecule like DANA to a primary amine on a protein or other biomolecule is the "zero-length" crosslinking strategy involving EDC and NHS.[10][11][12]

The process occurs in two primary steps:

• Carboxyl Activation: EDC reacts with the carboxylic acid group of DANA to form a highly reactive but unstable O-acylisourea intermediate.[10][11]

• Stabilization and Amine Reaction: This intermediate can react directly with a primary amine. However, its instability in aqueous solutions often leads to low yields due to hydrolysis.[10] The addition of N-hydroxysuccinimide (NHS) or its water-soluble analog (Sulfo-NHS) traps the O-acylisourea intermediate, converting it into a more stable, amine-reactive NHS ester.[10][12] This semi-stable ester then reacts efficiently with a primary amine at physiological pH to form a highly stable amide bond.[10][11]

This two-step approach provides greater control over the reaction, improves conjugation efficiency, and allows for the removal of excess EDC before introducing the target protein, which can prevent unwanted protein-protein crosslinking.[11][13]

Experimental Workflow Overview

Figure 1. High-level workflow for the chemical conjugation of DANA to an amine-containing glycoconjugate.

Detailed Protocols

These protocols provide a general framework. Optimal molar ratios, reaction times, and buffer conditions may need to be empirically determined for each specific glycoconjugate.

Protocol 1: Two-Step Activation of DANA with EDC and Sulfo-NHS

This protocol describes the formation of the amine-reactive Sulfo-NHS ester of DANA.

Materials:

• DANA (Neu5Ac2en)

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride (EDC, MW: 191.7)

• N-hydroxysulfosuccinimide (Sulfo-NHS, MW: 217.14)

• Activation Buffer: 0.1 M MES (2-(N-morpholino)ethanesulfonic acid), 0.5 M NaCl, pH 6.0

• Anhydrous Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO)

• Quenching Solution (Optional): 2-Mercaptoethanol

Procedure:

• Prepare DANA Solution: Dissolve DANA in a minimal amount of anhydrous DMF or DMSO before diluting it into the Activation Buffer to the desired final concentration (e.g., 10 mM). Causality: DANA may have limited aqueous solubility; a co-solvent ensures it remains dissolved.

• Prepare Crosslinkers: Immediately before use, weigh out EDC and Sulfo-NHS. Prepare concentrated stock solutions in anhydrous DMF or water. Causality: EDC is moisture-sensitive and hydrolyzes in aqueous solution; fresh preparation is critical.

• Activation Reaction:

  • Add Sulfo-NHS to the DANA solution to a final molar excess of 1.5x over DANA. Mix gently.

  • Add EDC to the solution to a final molar excess of 1.5x over DANA.

  • Incubate the reaction for 15-30 minutes at room temperature.

• Proceed to Conjugation: The resulting activated DANA-Sulfo-NHS ester is now ready for immediate use in the conjugation reaction (Protocol 2). It is not typically isolated.

Self-Validation Checkpoint:

• While not standard for this intermediate, an aliquot could be analyzed by LC-MS to confirm the formation of the DANA-NHS adduct (mass increase of 98 Da for NHS or 216 Da for Sulfo-NHS relative to DANA).

Protocol 2: Conjugation of Activated DANA to a Glycoprotein

This protocol details the reaction between the activated DANA-Sulfo-NHS ester and a model glycoprotein.

Materials:

• Activated DANA solution (from Protocol 1)

• Glycoprotein of interest (e.g., Bovine Serum Albumin, monoclonal antibody)

• Conjugation Buffer: Phosphate-Buffered Saline (PBS), pH 7.2-7.5. Critical: This buffer must be free of primary amines (e.g., no Tris).

• Quenching Buffer: 1 M Tris-HCl, pH 8.0

• Purification System: Dialysis tubing (e.g., 10 kDa MWCO) or a size-exclusion chromatography (SEC) column.

Procedure:

• Buffer Exchange: Ensure the target glycoprotein is in the Conjugation Buffer at a suitable concentration (e.g., 2-10 mg/mL).

• Conjugation Reaction:

  • Add the freshly prepared activated DANA solution to the glycoprotein solution. A typical starting point is a 20-fold molar excess of activated DANA to protein.

  • Incubate the reaction for 2 hours at room temperature or overnight at 4°C, with gentle stirring.

• Quench Reaction: Add Quenching Buffer to a final concentration of 20-50 mM Tris. Incubate for 15 minutes. Causality: The excess Tris contains primary amines that will react with and neutralize any remaining DANA-Sulfo-NHS esters, stopping the reaction.

• Purification:

  • Remove unreacted DANA and reaction byproducts by extensive dialysis against PBS. Change the dialysis buffer 3-4 times over 24-48 hours.

  • Alternatively, for faster purification, use a desalting or SEC column equilibrated with PBS. The DANA-glycoprotein conjugate will elute in the void volume or early fractions.

Characterization and Validation of the DANA-Glycoconjugate

Confirming the successful conjugation and determining the degree of labeling (DOL) is a critical validation step.

Technique	Purpose	Expected Outcome
Mass Spectrometry (MALDI-TOF or ESI-LC/MS)	To confirm covalent attachment and determine the number of DANA molecules per protein.	An increase in the molecular weight of the glycoprotein corresponding to the mass of attached DANA molecules (approx. 308 Da per DANA). A distribution of peaks may be observed, representing protein molecules with 1, 2, 3... DANA modifications.[14][15][16][17][18]
UV-Vis Spectroscopy	To determine protein concentration.	Use the absorbance at 280 nm and the protein's extinction coefficient.
HPLC (Size-Exclusion or Reversed-Phase)	To assess the purity and homogeneity of the conjugate.	The conjugate should elute as a single, well-defined peak, shifted from the position of the unconjugated protein.[15][16]
Neuraminidase Inhibition Assay	To confirm that the conjugated DANA retains its biological activity.	The DANA-glycoconjugate should inhibit a standard neuraminidase enzyme in a concentration-dependent manner.

Chemical Reaction Diagram

Figure 2. Reaction scheme for the two-step EDC/Sulfo-NHS conjugation of DANA to a primary amine.

References

• Kłys, S., et al. (2020). Structural Characterization of Flavonoid Glycoconjugates and Their Derivatives with Mass Spectrometric Techniques. Molecules. Available at: [Link]

• North, S. J., et al. (2010). Mass Spectrometry of Glycans. Methods in Enzymology. Available at: [Link]

• Zauner, G., et al. (2012). Glycomics using mass spectrometry. Expert Review of Proteomics. Available at: [Link]

• Alley, W. R., Jr, et al. (2012). Mass Spectrometry and Glycomics. Analytical Chemistry. Available at: [Link]

• M-Clarity. (n.d.). 4-Acetylamino-2,6-anhydro-3,4-dideoxy-d-glycero-d-galactonon-2-enonicacid. Available at: [Link]

• CFG. (n.d.). Mass Spectrometry Tools. Glycopedia. Available at: [Link]

• Horsfall, M. J., et al. (2024). Many locks to one key: N-acetylneuraminic acid binding to proteins. Acta Crystallographica Section D: Structural Biology. Available at: [Link]

• G-Biosciences. (2017). High Efficiency & Stability Protein CrossLinking with EDC & NHS. Available at: [Link]

• Franzini, R. M., et al. (2014). Optimized reaction conditions for amide bond formation in DNA-encoded combinatorial libraries. Organic & Biomolecular Chemistry. Available at: [Link]

• Charville, H., et al. (2023). Direct Amidations of Carboxylic Acids with Amines. Encyclopedia.pub. Available at: [Link]

• Marra, A., et al. (1998). A facile synthesis of 2-deoxy-2,3-didehydroneuraminic acid derivatives. Carbohydrate Research. Available at: [Link]

• Patel, A. (2022). Structures and key molecular interactions of (A) Neu5Ac, (B) Neu5Ac2en, and (C) zanamivir. ResearchGate. Available at: [Link]

• Hartmann, M., et al. (2001). Synthesis of 2-deoxy-2,3-didehydro-N-acetylneuraminic acid analogues modified at the C-4 and C-9 positions and their behaviour towards sialidase from influenza virus and pig liver membrane. Carbohydrate Research. Available at: [Link]

• van der Woude, R., et al. (2020). Conjugation of Native-Like HIV-1 Envelope Trimers onto Liposomes Using EDC/Sulfo-NHS Chemistry: Requirements and Limitations. Vaccines. Available at: [Link]

• de Figueiredo, R. M., et al. (2021). Direct Catalytic Amidations from Carboxylic Acid and Ester Derivatives: A Review. Catalysts. Available at: [Link]

• Iorio, R. M., et al. (2001). Probing the Sialic Acid Binding Site of the Hemagglutinin-Neuraminidase of Newcastle Disease Virus. Journal of Virology. Available at: [Link]

• Yagami, N., et al. (2025). Deoxygenated analogs of 2-deoxy-2,3-didehydro-N-acetyl neuraminic acid as inhibitors of human neuraminidase enzymes. ChemRxiv. Available at: [Link]

• Cairo, C. W., et al. (2025). Deoxygenated analogs of 2-deoxy-2,3-didehydro-N-acetyl neuraminic acid as inhibitors of human neuraminidase enzymes. Cambridge Open Engage. Available at: [Link]

• Zaitsev, V., et al. (2004). Second Sialic Acid Binding Site in Newcastle Disease Virus Hemagglutinin-Neuraminidase: Implications for Fusion. Journal of Virology. Available at: [Link]

Sources

• 1. A facile synthesis of 2-deoxy-2,3-didehydroneuraminic acid derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis of 2-deoxy-2,3-didehydro-N-acetylneuraminic acid analogues modified at the C-4 and C-9 positions and their behaviour towards sialidase from influenza virus and pig liver membrane - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Probing the Sialic Acid Binding Site of the Hemagglutinin-Neuraminidase of Newcastle Disease Virus: Identification of Key Amino Acids Involved in Cell Binding, Catalysis, and Fusion - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Many locks to one key: N-acetyl­neuraminic acid binding to proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 6. chemrxiv.org [chemrxiv.org]
• 7. chemrxiv.org [chemrxiv.org]
• 8. Direct Amidations of Carboxylic Acids with Amines | Encyclopedia MDPI [encyclopedia.pub]
• 9. Direct Catalytic Amidations from Carboxylic Acid and Ester Derivatives: A Review [mdpi.com]
• 10. info.gbiosciences.com [info.gbiosciences.com]
• 11. sigmaaldrich.com [sigmaaldrich.com]
• 12. Carbodiimide Crosslinker Chemistry | Thermo Fisher Scientific - SG [thermofisher.com]
• 13. Conjugation of Native-Like HIV-1 Envelope Trimers onto Liposomes Using EDC/Sulfo-NHS Chemistry: Requirements and Limitations - PMC [pmc.ncbi.nlm.nih.gov]
• 14. mdpi.com [mdpi.com]
• 15. Mass Spectrometry of Glycans - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Glycomics using mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Mass Spectrometry and Glycomics - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Mass Spectrometry Tools - Glycopedia [glycopedia.eu]

analytical methods for detecting 4-Acetylamino-2,6-anhydro-3,4-dideoxy-d-glycero-d-galactonon-2-enonicacid

Introduction

4-Acetylamino-2,6-anhydro-3,4-dideoxy-d-glycero-d-galacto-non-2-enonic acid is a structurally complex monosaccharide and a derivative of neuraminic acid. Such molecules, often categorized under the broader family of sialic acids, are pivotal in a multitude of biological processes, including cell-cell recognition, immune response modulation, and as receptors for pathogens. Their quantification in biological matrices is therefore of paramount importance in drug development, diagnostics, and fundamental research. This application note provides a comprehensive guide to the state-of-the-art analytical methodologies for the sensitive and specific detection of this analyte and its structural analogs.

The inherent challenges in analyzing sialic acid derivatives lie in their high polarity, structural similarity to other carbohydrates, and often low abundance in complex biological samples. The methods detailed herein are designed to overcome these challenges, offering robust and reproducible quantification. We will explore two primary analytical platforms: High-Performance Liquid Chromatography (HPLC) with fluorescence detection and Liquid Chromatography-Mass Spectrometry (LC-MS).

Method 1: HPLC with Fluorescence Derivatization

High-Performance Liquid Chromatography coupled with fluorescence detection is a widely adopted method for the quantification of sialic acids due to its high sensitivity and specificity. The core of this technique involves the chemical derivatization of the sialic acid with a fluorescent tag, which enhances its detectability and improves its chromatographic retention on reverse-phase columns. A commonly used derivatizing agent is 1,2-diamino-4,5-methylenedioxybenzene (DMB).

Principle of DMB Derivatization

The DMB molecule reacts with the α-keto acid functionality of the sialic acid derivative under acidic conditions and heat. This reaction forms a highly fluorescent quinoxalinone derivative that can be excited at approximately 373 nm and emits at around 448 nm. This significant Stokes shift allows for highly sensitive detection with minimal background interference.

Experimental Workflow: HPLC-FLD

Caption: Workflow for sialic acid analysis using HPLC with DMB derivatization.

Detailed Protocol

1. Sample Preparation and Hydrolysis:

• For glycoproteins, hydrolyze the sample in 2 M acetic acid at 80°C for 2 hours to release sialic acids.

• For biological fluids like plasma, perform a protein precipitation step with acetonitrile or perchloric acid, followed by centrifugation.

• After hydrolysis or precipitation, centrifuge the sample (e.g., 10,000 x g for 15 minutes) and collect the supernatant.

• Filter the supernatant through a 0.22 µm syringe filter.

2. DMB Derivatization:

• Prepare the DMB labeling reagent: 7 mg/mL DMB, 1.4 M acetic acid, 0.75 M β-mercaptoethanol, and 18 mg/mL sodium hydrosulfite. This solution is light-sensitive and should be freshly prepared.

• Mix 50 µL of the filtered sample or standard with 200 µL of the DMB reagent in a microcentrifuge tube.

• Incubate the mixture at 50°C for 2.5 hours in the dark.

• Stop the reaction by placing the tubes on ice. The derivatized sample is now ready for HPLC analysis.

3. HPLC-FLD Conditions:

Parameter	Value
Column	C18 Reverse-Phase (e.g., 4.6 x 150 mm, 5 µm)
Mobile Phase A	Acetonitrile
Mobile Phase B	Methanol
Mobile Phase C	Water
Gradient	Isocratic: 9% A, 7% B, 84% C
Flow Rate	1.0 mL/min
Column Temperature	30°C
Injection Volume	20 µL
Fluorescence Detector	Excitation: 373 nm, Emission: 448 nm

4. Quantification:

• Prepare a standard curve using known concentrations of a reference standard (e.g., N-acetylneuraminic acid, Neu5Ac) subjected to the same derivatization procedure.

• Plot the peak area of the derivatized standard against its concentration to generate a linear regression curve.

• Quantify the amount of the target analyte in the samples by interpolating their peak areas from the standard curve.

Method 2: Liquid Chromatography-Mass Spectrometry (LC-MS)

For enhanced specificity and structural confirmation, Liquid Chromatography-Mass Spectrometry (LC-MS) is the method of choice. This technique is particularly powerful for distinguishing between isomeric forms of sialic acids and for analyzing complex mixtures without the need for chemical derivatization. Hydrophilic Interaction Liquid Chromatography (HILIC) is often employed for the separation of these polar compounds.

Principle of HILIC-MS

HILIC is a chromatographic technique that uses a polar stationary phase and a mobile phase with a high concentration of an organic solvent. This setup facilitates the retention of polar analytes like sialic acids. The separated compounds are then introduced into a mass spectrometer, where they are ionized (typically by electrospray ionization, ESI) and their mass-to-charge ratio (m/z) is determined. For quantitative analysis, selected reaction monitoring (SRM) or multiple reaction monitoring (MRM) on a triple quadrupole mass spectrometer provides excellent sensitivity and selectivity.

Experimental Workflow: HILIC-MS/MS

Caption: General workflow for sialic acid analysis using HILIC-MS/MS.

Detailed Protocol

1. Sample Preparation:

• To 100 µL of sample (e.g., plasma, cell lysate), add 400 µL of cold acetonitrile containing a suitable internal standard (e.g., isotopically labeled sialic acid, Neu5Ac-¹³C₃).

• Vortex vigorously for 1 minute to precipitate proteins.

• Incubate at -20°C for 30 minutes.

• Centrifuge at 14,000 x g for 20 minutes at 4°C.

• Transfer the supernatant to a new tube and evaporate to dryness under a stream of nitrogen.

• Reconstitute the dried extract in 100 µL of the initial mobile phase composition (e.g., 80% acetonitrile in water).

2. HILIC-MS/MS Conditions:

Parameter	Value
Column	Amide-based HILIC column (e.g., 2.1 x 100 mm, 1.7 µm)
Mobile Phase A	10 mM Ammonium Acetate in Water, pH 9.0
Mobile Phase B	Acetonitrile
Gradient	Start at 85% B, decrease to 50% B over 10 min, hold for 2 min, re-equilibrate
Flow Rate	0.3 mL/min
Column Temperature	40°C
Injection Volume	5 µL

3. Mass Spectrometry Conditions (Negative Ion Mode ESI):

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Negative
Capillary Voltage	3.0 kV
Source Temperature	150°C
Desolvation Gas	Nitrogen, 800 L/hr
MRM Transitions	Analyte-specific (e.g., Neu5Ac: 308.1 -> 87.0). These must be determined by direct infusion of a standard for the target analyte.

4. Data Analysis and Quantification:

• The quantification of the target analyte is based on the ratio of the peak area of the analyte to the peak area of the internal standard.

• A calibration curve is constructed by plotting this ratio against the concentration of the standards. This ratiometric approach corrects for variations in sample preparation and instrument response.

Trustworthiness and Self-Validation

The protocols described are designed to be self-validating. The use of an internal standard in the LC-MS method corrects for matrix effects and variability in sample processing. For the HPLC-FLD method, a standard curve run with each batch of samples ensures the accuracy of quantification. System suitability tests, such as replicate injections of a standard to check for reproducibility of retention time and peak area, should be performed before each analytical run.

Conclusion

The choice between HPLC-FLD and LC-MS/MS will depend on the specific requirements of the study. The HPLC-DMB method offers a cost-effective and highly sensitive approach suitable for routine quantification. The HILIC-MS/MS method provides superior specificity, the ability for structural confirmation, and is ideal for complex matrices and when distinguishing between closely related isomers is necessary. Both methods, when properly validated, provide reliable and reproducible data for the analysis of 4-Acetylamino-2,6-anhydro-3,4-dideoxy-d-glycero-d-galacto-non-2-enonic acid and other sialic acid derivatives.

Technical Notes & Optimization

improving solubility of 4-Acetylamino-2,6-anhydro-3,4-dideoxy-d-glycero-d-galactonon-2-enonicacid

Guide for Researchers, Scientists, and Drug Development Professionals

Section 1: Frequently Asked Questions (FAQs) - First Response Troubleshooting

This section addresses the most common initial hurdles.

Q1: Why is my compound, 4-Acetylamino-2,6-anhydro-3,4-dideoxy-d-glycero-d-galactonon-2-enonic acid, poorly soluble in neutral water or PBS (pH 7.4)?

A: The primary reason is the compound's chemical nature. It is a carboxylic acid. At neutral or acidic pH, the carboxylic acid group is protonated (in its -COOH form), making the molecule uncharged and significantly less soluble in water. To achieve solubility, the molecule must be in its ionized, carboxylate form (-COO⁻), which requires a pH above its acidity constant (pKa). The pKa of the structurally similar N-acetylneuraminic acid's carboxyl group is approximately 2.6-3.0.[1][2] Therefore, at pH 7.4, the compound should theoretically be soluble, but issues like crystal lattice energy in a solid form can hinder dissolution. The most effective initial step is to raise the pH.

Q2: What is the fastest way to dissolve my compound for a preliminary biological assay?

A: The quickest method is to prepare a concentrated stock solution by forming a salt in situ.

• Weigh the solid compound into a suitable vial.

• Add a small volume of a weak base, such as 0.1 M sodium bicarbonate (NaHCO₃) or 10-50 mM sodium hydroxide (NaOH), dropwise while vortexing.

• Once the solid dissolves, indicating the formation of the soluble sodium salt, add your desired buffer (e.g., PBS, TRIS) to reach the final target concentration and volume.

• Verify the final pH of the stock solution and adjust if necessary. This method is a cornerstone for increasing the dissolution rates of acidic drugs.[3][4]

Q3: Can I use an organic solvent like DMSO to prepare my stock solution?

A: Yes, but with significant caveats. While Dimethyl Sulfoxide (DMSO) is a powerful solvent, this approach provides a measure of kinetic solubility, not thermodynamic equilibrium solubility.[5][6] When the DMSO stock is diluted into an aqueous buffer, the compound can precipitate if the concentration exceeds its aqueous solubility limit, leading to unreliable results in assays.[7] This is especially problematic for screening campaigns. If DMSO must be used, keep the final concentration in the assay low (typically <0.5%) and perform a visual inspection for any precipitation.

Q4: My compound dissolves with pH adjustment but crashes out of solution later. What is happening?

A: This suggests you have created a supersaturated solution, which is thermodynamically unstable.[6] This can happen if the final buffer lacks sufficient capacity to maintain the required pH, causing a slight drop that leads to precipitation. It could also indicate that while the salt form is soluble, the compound is slowly converting to a less soluble crystalline form over time. Ensure your final buffer concentration is adequate (e.g., 50-100 mM) and consider performing a full thermodynamic solubility assessment as described below.

Section 2: In-Depth Troubleshooting and Characterization Guides

For persistent issues, a more systematic approach is required. This section provides detailed workflows to diagnose and solve complex solubility problems.

Guide 1: Mastering Solubility Through pH Optimization

The solubility of this acidic compound is governed by the Henderson-Hasselbalch equation, which links pH, pKa, and the ratio of the ionized (soluble) to unionized (insoluble) forms.[8][9][10] Understanding this relationship is critical.

The Underlying Principle: Ionization

The solubility of an ionizable compound is the sum of the intrinsic solubility of the unionized form (S₀) and the concentration of the ionized form. For a weak acid, the total solubility (S) at a given pH is:

S = S₀ * (1 + 10^(pH - pKa))

This equation shows that as the pH increases above the pKa, the total solubility increases exponentially.

dot

Caption: pH-dependent ionization of the acidic compound.

Experimental Protocol: Determining the pH-Solubility Profile

This experiment measures the compound's thermodynamic equilibrium solubility across a range of pH values, providing a definitive guide for formulation.[11]

Materials:

• The compound (solid powder)

• A series of buffers (e.g., citrate, phosphate, borate) covering a pH range from 2 to 10.[12]

• Vials or 96-well plates

• Orbital shaker with temperature control (e.g., 25°C or 37°C)

• Filtration or centrifugation system to separate solid from supernatant

• Analytical method to quantify dissolved compound (e.g., HPLC-UV, LC-MS)

Procedure:

• Preparation: Add an excess amount of the solid compound to vials containing each buffer. The excess solid is crucial to ensure saturation.

• Equilibration: Seal the vials and place them on an orbital shaker at a constant temperature for a set period (e.g., 24-48 hours) to allow the system to reach equilibrium.[7][13]

• Phase Separation: After equilibration, separate the undissolved solid from the saturated solution. This can be done by centrifuging the samples at high speed or filtering through a 0.45 µm filter.[14]

• Quantification: Carefully take an aliquot of the clear supernatant, dilute it appropriately, and measure the concentration of the dissolved compound using a pre-validated analytical method.

• pH Measurement: Measure the final pH of each saturated solution to confirm it has not changed during equilibration.

• Data Analysis: Plot the measured solubility (in µg/mL or µM) against the final measured pH.

Data Interpretation: The resulting profile will show low solubility at low pH, with a sharp increase as the pH surpasses the compound's pKa. This profile is your formulation roadmap.

pH Value	Expected Solubility Behavior	Primary Species
2.0	Very Low	R-COOH (Unionized)
4.5	Moderate / Increasing	Mix of R-COOH and R-COO⁻
6.8	High	R-COO⁻ (Ionized)
9.0	Very High	R-COO⁻ (Ionized)
Caption: Expected pH-solubility trends for the compound.

Guide 2: Utilizing Co-Solvents for Challenging Formulations

When pH modification is not an option due to assay constraints, co-solvents can be employed. Co-solvents are water-miscible organic solvents that increase solubility by reducing the polarity of the aqueous medium.[15]

Commonly Used Co-Solvents:

• Ethanol

• Propylene Glycol (PG)

• Polyethylene Glycol 400 (PEG 400)

• Glycerol

Workflow for Co-Solvent Screening

dot

Caption: Experimental workflow for co-solvent screening.

Causality and Considerations:

• Mechanism: Co-solvents work by reducing the dielectric constant of the solvent mixture, making it more favorable for dissolving polar organic solutes.[15]

• Toxicity: Be mindful of the potential toxicity of co-solvents in biological assays, especially cell-based ones. Always run a vehicle control to assess the impact of the co-solvent system alone.

• Combined Approach: A powerful strategy is to combine pH adjustment with a low concentration of a co-solvent. This can often achieve the desired solubility while minimizing the concentration of any single excipient.[12]

References

• Solubility Enhancement Techniques . Pharmaguideline. Available at: [Link]

• Techniques for Improving Solubility . International Journal of Medical Science and Dental Research. Available at: [Link]

• Compound N-Acetylneuraminic acid (FDB001209) . FooDB. Available at: [Link]

• Prediction of pH-dependent aqueous solubility of druglike molecules . Journal of Chemical Information and Modeling. Available at: [Link]

• A review on solubility enhancement technique for pharmaceutical drugs . GSC Biological and Pharmaceutical Sciences. Available at: [Link]

• SOLUBILITY ENHANCEMENT TECHNIQUES: UPDATES AND PROSPECTIVES . Journal of Pharmaceutical Negative Results. Available at: [Link]

• Chemistry of N-Acetylneuraminic Acid (Neu5Ac) . ResearchGate. Available at: [Link]

• Application of the Henderson-Hasselbalch equation to solubility determination: NSC-639829 Case Study . ADMET & DMPK. Available at: [Link]

• Annex 4: Protocol to conduct equilibrium solubility experiments . World Health Organization (WHO). Available at: [Link]

• Strategies for improving hydrophobic drugs solubility and bioavailability . International Journal of Pharmaceutical and Chemical Analysis. Available at: [Link]

• Solubility Toolbox for Successful Design of Drug Candidates . Inventiva Pharma. Available at: [Link]

• Henderson-Hasselbalch equation – An ABC of PK/PD . Open Education Alberta. Available at: [Link]

• Henderson Hasselbalch Equation: Basics & Real-World Uses . Microbe Notes. Available at: [Link]

• Aqueous solubility: Turbidimetric / Kinetic – Thermodynamic . Sygnature Discovery. Available at: [Link]

• Thermodynamic vs. Kinetic Solubility: Knowing Which is Which . American Pharmaceutical Review. Available at: [Link]

• Application of the Henderson-Hasselbalch Equation to Solubility Determination . ResearchGate. Available at: [Link]

• pH-metric solubility. 3. Dissolution titration template method for solubility determination . ResearchGate. Available at: [Link]

• PROTOCOL TO CONDUCT EQUILIBRIUM SOLUBILITY EXPERIMENTS FOR THE PURPOSE OF BIOPHARMACEUTICS CLASSIFICATION SYSTEM-BASED CLASSIFICATION OF ACTIVE PHARMACEUTICAL INGREDIENTS FOR BIOWAIVER . International Journal of Pharmaceutics. Available at: [Link]

• Basic Procedure and Technical Requirements of Equilibrium Solubility Experiments . Chinese Pharmaceutical Journal. Available at: [Link]

• Solubility measurements . Bio-protocol. Available at: [Link]

• Considerations on HILIC and Polar Organic Solvent Based Separations: Use of Cyclodextrin and Macrocyclic Glycopetide Stationary Phases . National Institutes of Health. Available at: [Link]

• Chemistry, biochemistry and biology of sialic acids . PubMed Central. Available at: [Link]

• Synthesis and biological evaluation of sialic acid derivatives containing a long hydrophobic chain at the anomeric position and their C-5 linked polymers as potent influenza virus inhibitors . Bioorganic & Medicinal Chemistry. Available at: [Link]

• N-Acetylneuraminic acid . Wikipedia. Available at: [Link]

• Sialic Acids Glycomics Workbench . glycam.org. Available at: [Link]

• Chromatography: Solvent Systems For Flash Column . University of Rochester Department of Chemistry. Available at: [Link]

• Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques . Waters Blog. Available at: [Link]

• Polar Protic? Polar Aprotic? Nonpolar? All About Solvents . Master Organic Chemistry. Available at: [Link]

• THE HPLC ANALYSIS OF POLAR ANALYTES WITH AQUEOUS MOBILE PHASES . jones-chrom.co.uk. Available at: [Link]

• 5-(Acetylamino)-2,6-Anhydro-3,5-Dideoxy-3-Prop-2-En-1-Yl-D-Glycero-D-Galacto-Non-2-Enonic Acid . PubChem. Available at: [Link]

• 2-(acetylamino)-2-deoxy-4-O-beta-D-galactopyranosyl-alpha-D-glucopyranose . PubChem. Available at: [Link]

• 2-(Acetylamino)-2-deoxy-3-O-beta-D-glucopyranuronosyl-beta-D-glucopyranose . PubChem. Available at: [Link]

Sources

• 1. Showing Compound N-Acetylneuraminic acid (FDB001209) - FooDB [foodb.ca]
• 2. researchgate.net [researchgate.net]
• 3. Solubility Enhancement Techniques | Pharmaguideline [pharmaguideline.com]
• 4. Strategies for improving hydrophobic drugs solubility and bioavailability - Int J Pharm Chem Anal [ijpca.org]
• 5. labtesting.wuxiapptec.com [labtesting.wuxiapptec.com]
• 6. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 7. enamine.net [enamine.net]
• 8. Prediction of pH-dependent aqueous solubility of druglike molecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Henderson-Hasselbalch equation – An ABC of PK/PD [pressbooks.openeducationalberta.ca]
• 10. microbenotes.com [microbenotes.com]
• 11. d142khf7ia35oz.cloudfront.net [d142khf7ia35oz.cloudfront.net]
• 12. who.int [who.int]
• 13. Basic Procedure and Technical Requirements of Equilibrium Solubility Experiments [journal11.magtechjournal.com]
• 14. bio-protocol.org [bio-protocol.org]
• 15. ijmsdr.org [ijmsdr.org]

stability issues with 4-Acetylamino-2,6-anhydro-3,4-dideoxy-d-glycero-d-galactonon-2-enonicacid in solution

Introduction

Welcome to the technical support center for 2,3-Dehydro-2-deoxy-N-acetylneuraminic acid, a compound also known by its synonyms Neu5Ac2en or DANA.[1][2] This guide is designed for researchers, scientists, and drug development professionals who are utilizing this potent neuraminidase (sialidase) inhibitor in their experiments.[3] DANA's efficacy is intrinsically linked to its chemical stability. This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to address common stability challenges encountered when working with DANA in solution. Our goal is to equip you with the knowledge to ensure the integrity of your experiments and the reliability of your results.

Frequently Asked Questions (FAQs)

Q1: What is the recommended storage condition for DANA in its solid form and in solution?

A1: In its solid (powder) form, DANA is stable for up to three years when stored at -20°C.[1][3] For solutions, it is recommended to store them at -80°C for up to six months or at -20°C for one month.[3] However, it is crucial to note that solutions are generally unstable, and preparing them fresh is highly recommended to ensure optimal activity.[4]

Q2: What are the primary factors that can cause DANA to degrade in solution?

A2: The stability of DANA, like other sialic acid derivatives, is significantly influenced by pH, temperature, and the presence of enzymes or oxidizing agents.[5][6] Acidic conditions, in particular, can lead to the hydrolysis and degradation of sialic acids.[7][8] Elevated temperatures will accelerate this degradation process.[8][9] Additionally, contamination with sialidases or the presence of oxidizing agents like hydrogen peroxide can compromise the stability of the compound.[7][9]

Q3: I'm observing a decrease in the inhibitory activity of my DANA solution over time. What could be the cause?

A3: A decline in inhibitory activity is a strong indicator of compound degradation. This can be due to several factors, including:

• Improper Storage: Storing the solution at temperatures higher than recommended or for extended periods can lead to degradation.

• pH Instability: If the buffer system is not robust, a shift in pH to acidic or strongly alkaline conditions can cause hydrolysis.[5]

• Freeze-Thaw Cycles: Repeatedly freezing and thawing the solution can accelerate degradation. It is advisable to aliquot the stock solution into single-use volumes.[10]

• Contamination: Microbial contamination can introduce enzymes like sialidases that can degrade DANA.[7]

Q4: Are there any specific materials or reagents I should avoid when working with DANA solutions?

A4: Yes. Avoid strong acids, alkalis, and strong oxidizing or reducing agents, as they are incompatible with DANA and can lead to its decomposition.[1] Also, be mindful of potential sources of heavy metal ions, as they can catalyze degradation, especially in the presence of atmospheric oxygen.[11]

In-Depth Troubleshooting Guides

Issue 1: Unexpected Peaks or Loss of Signal in Analytical Assays (e.g., HPLC, Mass Spectrometry)

Root Cause Analysis:

The appearance of unexpected peaks or a diminished signal for the parent compound often points to chemical degradation. For sialic acid derivatives like DANA, several degradation pathways are possible.

• Acid-Catalyzed Hydrolysis: Sialic acids are known to be fragile in acidic solutions.[8] Even mildly acidic conditions (e.g., 0.1% TFA) at room temperature can cause partial loss of the compound, and this is exacerbated at higher temperatures.[8] This can lead to the formation of various degradation products.

• Lactonization: Intramolecular esterification can occur, particularly under acidic conditions, forming a lactone.[12] This results in a mass shift that can be misinterpreted in mass spectrometry data.

• Oxidation: The presence of oxidizing agents, such as hydrogen peroxide, can significantly reduce the stability of sialic acids.[9][13]

dot

Caption: Key factors leading to the degradation of DANA in solution.

Troubleshooting & Mitigation Protocol:

• pH Control:

  • Maintain a neutral pH (around 7.0) for your solutions whenever possible. N-acetylneuraminic acid, a related compound, shows high stability in the pH range of 3.0-10.0.[5][9]

  • If acidic conditions are necessary for your experiment (e.g., in HPLC mobile phases), minimize the exposure time and keep the samples cool.[12]

• Temperature Management:

  • Always store stock and working solutions at the recommended low temperatures (-20°C or -80°C).[3]

  • During experimental procedures, keep samples on ice unless the protocol requires a higher temperature.

• Chemical Environment:

  • Use high-purity, sterile water and reagents to prepare your solutions to avoid contamination with oxidizing agents or metal ions.

  • If your experimental design allows, consider chemical derivatization, such as methyl esterification, to protect the carboxyl group and enhance stability, especially for mass spectrometry analysis.[12][14]

Issue 2: Suspected Enzymatic Degradation

Root Cause Analysis:

DANA is a sialidase inhibitor, but its stability can be compromised by other contaminating enzymes or high concentrations of sialidases.

• Microbial Contamination: A common source of sialidases is microbial contamination. Working in a non-sterile environment or using contaminated reagents can introduce these enzymes.[7]

• Cellular Lysates: When working with crude cell lysates or extracts, endogenous sialidases can be present and may contribute to the degradation of DANA over time.

dot

Caption: Workflow for addressing potential sialidase contamination.

Troubleshooting & Mitigation Protocol:

• Aseptic Technique:

  • Always use sterile, nuclease-free water and reagents for preparing DANA solutions.[7]

  • Work in a laminar flow hood when preparing solutions to minimize the risk of airborne microbial contamination.

  • If you are using water as the solvent, filter and sterilize the solution with a 0.22 µm filter before use.[3]

• Sialidase Activity Assay:

  • To confirm the presence of contaminating sialidases, you can perform a fluorogenic assay using a substrate like 4-methylumbelliferyl-α-D-N-acetylneuraminic acid.[7] An increase in fluorescence over time indicates sialidase activity.

• Use of Inhibitors:

  • If working with complex biological samples where endogenous sialidases are a concern, consider adding a cocktail of protease and sialidase inhibitors to your buffers. However, be mindful that this may interfere with your downstream applications.

Quantitative Data Summary

Parameter	Condition	Stability/Effect	Reference
Storage (Solid)	-20°C	Stable for up to 3 years	[1][3]
Storage (Solution)	-80°C	Stable for up to 6 months	[3]
-20°C	Stable for up to 1 month	[3]
pH Stability (N-acetylneuraminic acid)	pH 3.0 - 10.0	Highly stable, even at elevated temperatures	[5][9]
pH 1.0, 2.0, 11.0, 12.0	Significant degradation, especially at higher temperatures	[5][9]
Temperature (N-acetylneuraminic acid in 0.1% TFA)	4°C vs 23°C	2-fold increase in asialo N-glycan formation	[8]
4°C vs 37°C	10-fold increase in asialo N-glycan formation	[8]
Oxidative Stress (N-acetylneuraminic acid)	Addition of H₂O₂	Greatly reduced stability at pH 5.0, 7.0, and 9.0	[9][13]

Experimental Protocol: Forced Degradation Study

A forced degradation study can help identify potential degradation products and establish the stability profile of DANA under your specific experimental conditions.[15]

Objective: To assess the stability of DANA under various stress conditions (pH, temperature, oxidation).

Materials:

• DANA

• High-purity water

• Buffers of varying pH (e.g., pH 4, 7, 9)

• Hydrochloric acid (HCl) and Sodium hydroxide (NaOH) for pH adjustment

• Hydrogen peroxide (H₂O₂) solution

• HPLC system with a suitable column (e.g., C18) and detector (e.g., UV)

• Incubators or water baths

Procedure:

• Stock Solution Preparation: Prepare a stock solution of DANA in high-purity water at a known concentration (e.g., 1 mg/mL).

• Stress Conditions:

  • Acid/Base Hydrolysis: Aliquot the stock solution and adjust the pH to acidic (e.g., pH 2 with HCl) and basic (e.g., pH 11 with NaOH) conditions. Prepare a neutral control (pH 7).

  • Thermal Stress: Incubate aliquots of the pH-adjusted solutions at different temperatures (e.g., 4°C, room temperature, 40°C, 60°C) for a defined period (e.g., 24, 48, 72 hours).

  • Oxidative Stress: Add a low concentration of H₂O₂ (e.g., 0.1%) to an aliquot of the neutral DANA solution and incubate at room temperature.

• Sample Analysis:

  • At each time point, take a sample from each condition, neutralize it if necessary, and dilute it to a suitable concentration for analysis.

  • Analyze the samples by HPLC to quantify the remaining amount of DANA and observe the formation of any degradation products.

• Data Interpretation:

  • Compare the chromatograms of the stressed samples to the control sample (stored at -20°C).

  • Calculate the percentage of DANA remaining under each condition to determine the degradation rate.

This study will provide valuable insights into the degradation pathways of DANA and help you establish optimal handling and storage procedures for your specific application.

References

• Chen, G., et al. (2020). Degradation Kinetics and Shelf Life of N-acetylneuraminic Acid at Different pH Values. Molecules, 25(21), 5141. Available from: [Link]

• Varki, A., et al. (2022). Sialic Acids. In Essentials of Glycobiology (4th ed.). Cold Spring Harbor Laboratory Press. Available from: [Link]

• National Center for Biotechnology Information. (n.d.). Degradation Kinetics and Shelf Life of N-acetylneuraminic Acid at Different pH Values. PubMed. Available from: [Link]

• National Center for Biotechnology Information. (2020). Degradation Kinetics and Shelf Life of N-acetylneuraminic Acid at Different pH Values. National Library of Medicine. Available from: [Link]

• Varki, A., et al. (2022). Sialic Acids. In Essentials of Glycobiology (4th ed.). Cold Spring Harbor Laboratory Press. Available from: [Link]

• National Center for Biotechnology Information. (n.d.). 2,3-Dehydro-4-epi-N-acetylneuraminic acid; a neuraminidase inhibitor. PubMed. Available from: [Link]

• Schauer, R. (2009). Chemistry, biochemistry and biology of sialic acids. Essays in Biochemistry, 45, 131–160. Available from: [Link]

• Chem-Impex. (n.d.). N-Acetyl-2,3-dehydro-2-deoxyneuraminic acid. Available from: [Link]

• National Center for Biotechnology Information. (n.d.). Modification of sialic acids on solid-phase: accurate characterization of protein sialylation. National Library of Medicine. Available from: [Link]

• CentAUR. (n.d.). Assays for the identification and quantification of sialic acids: challenges, opportunities and future perspectives. Available from: [Link]

• National Center for Biotechnology Information. (1990). Studies of naturally occurring modifications of sialic acids by fast-atom bombardment-mass spectrometry. Analysis of positional isomers by periodate cleavage. PubMed. Available from: [Link]

• Chen, G., et al. (2020). Degradation Kinetics and Shelf Life of N-acetylneuraminic Acid at Different pH Values. Molecules, 25(21), 5141. Available from: [Link]

• National Center for Biotechnology Information. (n.d.). Sialic Acid Derivatives Inhibit SiaT Transporters and Delay Bacterial Growth. National Library of Medicine. Available from: [Link]

• National Center for Biotechnology Information. (n.d.). Characterization of the acid stability of glycosidically linked neuraminic acid: use in detecting de-N-acetyl-gangliosides in human melanoma. PubMed. Available from: [Link]

• Wikipedia. (n.d.). Sialic acid. Available from: [Link]

• ResearchGate. (n.d.). Stability Verification of Sialic Acid and Other N-Glycans. Available from: [Link]

• National Center for Biotechnology Information. (n.d.). Sialic Acid Speciation using Capillary Electrophoresis: Optimization of Analyte Derivatization and Separation. National Library of Medicine. Available from: [Link]

• National Center for Biotechnology Information. (n.d.). Derivatization of sialic acids for stabilization in matrix-assisted laser desorption/ionization mass spectrometry and concomitant differentiation of alpha(2 --> 3)- and alpha(2 --> 6)-isomers. PubMed. Available from: [Link]

• National Center for Biotechnology Information. (n.d.). Recent Advances in Sialic Acid-Focused Glycomics. National Library of Medicine. Available from: [Link]

• Ludger Ltd. (n.d.). Quantitative Sialic Acid Analysis. Available from: [Link]

• BioPharm International. (n.d.). Forced Degradation Studies for Biopharmaceuticals. Available from: [Link]

• ResearchGate. (n.d.). Characterization and minimization of sialic acid degradation in an Fc-fusion protein-producing CHO cell bioprocess. Available from: [Link]

• ACS Publications. (2022). Sialidase Inhibitors with Different Mechanisms. Journal of Medicinal Chemistry. Available from: [Link]

• American Society for Microbiology. (n.d.). Sialidase Fusion Protein as a Novel Broad-Spectrum Inhibitor of Influenza Virus Infection. Antimicrobial Agents and Chemotherapy. Available from: [Link]

• National Center for Biotechnology Information. (n.d.). Addition of sialidase or p38 MAPK inhibitors does not ameliorate decrements in platelet in vitro storage properties caused by 4 °C storage. PubMed. Available from: [Link]

• ACS Publications. (2021). Synthesis of 4-O-Alkylated N-Acetylneuraminic Acid Derivatives. The Journal of Organic Chemistry. Available from: [Link]

Sources

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. cdn.usbio.net [cdn.usbio.net]
• 3. medchemexpress.com [medchemexpress.com]
• 4. selleckchem.com [selleckchem.com]
• 5. researchgate.net [researchgate.net]
• 6. Degradation Kinetics and Shelf Life of N-acetylneuraminic Acid at Different pH Values - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. Modification of sialic acids on solid-phase: accurate characterization of protein sialylation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Degradation Kinetics and Shelf Life of N-acetylneuraminic Acid at Different pH Values - PMC [pmc.ncbi.nlm.nih.gov]
• 10. sigmaaldrich.com [sigmaaldrich.com]
• 11. sigmaaldrich.com [sigmaaldrich.com]
• 12. benchchem.com [benchchem.com]
• 13. mdpi.com [mdpi.com]
• 14. Recent Advances in Sialic Acid-Focused Glycomics - PMC [pmc.ncbi.nlm.nih.gov]
• 15. biopharminternational.com [biopharminternational.com]

Technical Support Center: Synthesis of 4-Acetylamino-2,6-anhydro-3,4-dideoxy-D-glycero-D-galactonon-2-enonic Acid (Neu5Ac2en/DANA)

Welcome to the technical support center for the synthesis of 4-Acetylamino-2,6-anhydro-3,4-dideoxy-d-glycero-d-galactonon-2-enonic acid, a crucial neuraminidase inhibitor widely known in the scientific community as Neu5Ac2en or DANA.[1][2] This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into the synthesis of this important compound. We will delve into the nuances of the synthetic pathway, offering not just protocols but also the rationale behind the experimental choices, and a comprehensive troubleshooting section to navigate the common challenges encountered in the laboratory.

Synthesis Overview: From Sialic Acid to a Potent Inhibitor

The most common and reliable route to Neu5Ac2en begins with the readily available N-acetylneuraminic acid (Neu5Ac), also known as sialic acid. The overall strategy involves the protection of the hydroxyl and carboxylic acid functional groups, followed by a key elimination reaction to introduce the C2-C3 double bond, and finally, deprotection to yield the target compound.

The synthesis can be conceptually broken down into three main stages:

• Protection of Functional Groups: The carboxylic acid is first esterified, typically as a methyl ester, to prevent its interference in subsequent reactions. This is followed by the per-O-acetylation of the hydroxyl groups to enhance the stability of the molecule and to facilitate the subsequent elimination reaction.

• Formation of the Alkene: This is the most critical step of the synthesis, where an elimination reaction is induced to form the 2,3-double bond. This transformation is often the primary source of yield loss and side product formation, and thus requires careful control of reaction conditions.

• Deprotection: The final stage involves the removal of the acetyl protecting groups and the hydrolysis of the methyl ester to afford the final product, Neu5Ac2en.

Below is a graphical representation of the synthetic workflow:

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. CAS 24967-27-9: 2-Deoxy-2,3-dehydro-N-acetylneuraminic acid [cymitquimica.com]

Technical Support Center: Optimizing Reaction Conditions for 4-Acetylamino-2,6-anhydro-3,4-dideoxy-D-glycero-D-galactonon-2-enonic acid

Welcome to the technical support center for the synthesis and optimization of 4-Acetylamino-2,6-anhydro-3,4-dideoxy-D-glycero-D-galactonon-2-enonic acid. This guide is designed for researchers, scientists, and drug development professionals to navigate the intricacies of this complex carbohydrate synthesis. Here, we will address common challenges and provide practical, field-proven insights in a question-and-answer format to help you achieve optimal results in your experiments.

I. Introduction to the Synthesis

The synthesis of 4-Acetylamino-2,6-anhydro-3,4-dideoxy-D-glycero-D-galactonon-2-enonic acid, a sialic acid analogue, is a multi-step process that requires careful control of reaction conditions to achieve the desired stereochemistry and yield. The core of the synthesis often involves the formation of a 2,6-anhydro bridge via intramolecular cyclization of a suitably protected sialic acid precursor. Subsequent modifications, including the introduction of the C4-acetylamino group and deprotection steps, present their own unique challenges.

This guide will focus on troubleshooting common issues encountered during these key transformations.

II. Troubleshooting Guide: Synthesis and Optimization

A. Intramolecular Cyclization (Formation of the 2,6-Anhydro Ring)

Question 1: My intramolecular cyclization to form the 2,6-anhydro ring is resulting in low yields. What are the likely causes and how can I improve it?

Answer:

Low yields in the formation of the anhydro ring are a frequent challenge. The success of this intramolecular reaction is highly dependent on several factors that influence the conformation of the starting material and the reactivity of the participating functional groups.

Causality Behind the Issue:

• Steric Hindrance: Bulky protecting groups on the sialic acid precursor can hinder the necessary conformational arrangement for the C6 hydroxyl group to attack the anomeric center (C2).

• Leaving Group Ability: The nature of the activating group at the anomeric position is critical. A poor leaving group will slow down or prevent the cyclization.

• Reaction Conditions: Temperature, solvent, and the presence of a promoter play a pivotal role in activating the anomeric center and facilitating the intramolecular attack.

Troubleshooting Steps & Optimization:

• Re-evaluate Your Protecting Group Strategy:

  • Rationale: Protecting groups that are too bulky can sterically encumber the molecule, preventing the required proximity of the reacting groups.[1]

  • Recommendation: Consider using smaller protecting groups for the hydroxyls, such as acetyl (Ac) instead of bulky silyl ethers (e.g., TBDMS). However, be mindful that acetyl groups are base-labile.[2] A phased protection strategy, where some groups are removed prior to cyclization, might be beneficial.

• Optimize the Anomeric Leaving Group:

  • Rationale: The choice of the group at the anomeric carbon dictates the ease of its departure.

  • Recommendation: Thio-glycosides (e.g., S-phenyl or S-ethyl) are commonly used as they can be activated under specific conditions to become excellent leaving groups. If you are using a halide, ensure it is freshly prepared and the reaction is conducted under anhydrous conditions to prevent hydrolysis.

• Screen Reaction Promoters and Conditions:

  • Rationale: The promoter activates the anomeric leaving group, initiating the cyclization. The solvent can influence the solubility of the substrate and the stability of reactive intermediates.

  • Recommendation: For thio-glycosides, common promoters include N-iodosuccinimide (NIS) in combination with a catalytic amount of a Lewis acid like triflic acid (TfOH) or silver triflate (AgOTf).[3] It is crucial to perform a systematic optimization of the promoter concentration and reaction temperature. Start at low temperatures (e.g., -40°C) and gradually warm the reaction to find the optimal point where the desired reaction proceeds without significant side product formation.

Experimental Protocol: Optimization of Intramolecular Cyclization

• Substrate Preparation: Ensure your protected sialic acid precursor is pure and thoroughly dried.

• Reaction Setup: Under an inert atmosphere (e.g., argon or nitrogen), dissolve the precursor in a dry, aprotic solvent (e.g., dichloromethane or acetonitrile). Add molecular sieves (4Å) to ensure anhydrous conditions.

• Temperature Control: Cool the reaction mixture to the desired starting temperature (e.g., -40°C).

• Promoter Addition: In a separate flask, prepare a solution of the promoter (e.g., NIS and a catalytic amount of TfOH) in the same solvent. Add the promoter solution dropwise to the reaction mixture.

• Reaction Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or LC-MS.

• Quenching: Once the reaction is complete, quench it by adding a suitable reagent (e.g., a saturated solution of sodium thiosulfate for reactions involving NIS).

• Work-up and Purification: Perform a standard aqueous work-up, dry the organic layer, and purify the product by flash column chromatography.

Table 1: Suggested Starting Conditions for Cyclization Optimization

Parameter	Condition 1	Condition 2	Condition 3
Promoter	NIS/TfOH (cat.)	AgOTf	DMTST
Solvent	Dichloromethane	Acetonitrile	Toluene
Temperature	-40°C to 0°C	-20°C to rt	0°C to rt

B. Introduction of the C4-Acetylamino Group

Question 2: I am observing multiple side products during the introduction of the C4-amino group and its subsequent acetylation. How can I improve the selectivity of this step?

Answer:

Introducing a functional group at the C4 position of the sialic acid scaffold can be challenging due to the potential for competing reactions at other hydroxyl groups and the influence of the existing stereochemistry.

Causality Behind the Issue:

• Neighboring Group Participation: The C5-acetylamino group can participate in the reaction at C4, influencing the stereochemical outcome.[4]

• Formation of Side Products: Incomplete reactions or reactions at other positions can lead to a mixture of products that are difficult to separate. Common side products can include elimination products and incompletely acetylated compounds.[4]

• Stereoselectivity: Achieving the desired stereochemistry at C4 is crucial and often depends on the reaction mechanism (e.g., SN2 inversion or retention through neighboring group participation).

Troubleshooting Steps & Optimization:

• Strategic Use of Protecting Groups:

  • Rationale: Protecting the other hydroxyl groups (C7, C8, C9) is essential to direct the reaction to the C4 position.

  • Recommendation: Acetyl or benzyl protecting groups are commonly employed. Ensure complete protection of the other hydroxyls before attempting the C4 modification.

• Choice of Nucleophile and Reaction Conditions for Amination:

  • Rationale: The choice of the nitrogen source and reaction conditions will determine the efficiency and stereoselectivity of the amination.

  • Recommendation: If starting from a C4-O-triflate or other good leaving group, an SN2 reaction with an azide source (e.g., sodium azide) followed by reduction (e.g., with H2/Pd-C or triphenylphosphine) is a common strategy to introduce the amino group with inversion of configuration. Direct amination with primary or secondary amines can also be explored, but may lead to more side products.[4][5]

• Controlled Acetylation:

  • Rationale: Once the C4-amino group is in place, acetylation should be performed under mild conditions to avoid side reactions.

  • Recommendation: Use acetic anhydride in a suitable solvent like pyridine or a mixture of dichloromethane and a non-nucleophilic base (e.g., triethylamine). Monitor the reaction carefully by TLC to avoid over-acetylation or other side reactions.

C. Deprotection

Question 3: During the final deprotection step to remove acetyl groups, I am observing degradation of my product. What are the best conditions for deprotection?

Answer:

The final deprotection is a critical step where the stability of the target molecule, particularly the anhydro ring and the enonic acid functionality, must be considered.

Causality Behind the Issue:

• Lability of the Anhydro Ring: The 2,6-anhydro bridge can be susceptible to cleavage under harsh acidic or basic conditions.

• Instability of the Enonic Acid: The α,β-unsaturated carboxylic acid moiety can be prone to degradation or isomerization.

• Migration of Acetyl Groups: Under certain conditions, O-acetyl groups can migrate between different hydroxyl positions, leading to a mixture of products.[6]

Troubleshooting Steps & Optimization:

• Mild Basic Conditions (Zemplén Deacetylation):

  • Rationale: This method uses a catalytic amount of sodium methoxide in methanol and is generally mild enough to remove O-acetyl groups without cleaving the anhydro ring or degrading the molecule.

  • Recommendation: Perform the reaction at room temperature or below and monitor it closely by TLC. Neutralize the reaction carefully with a weak acid (e.g., Amberlite IR-120 H+ resin) upon completion.

• Ammonia in Methanol:

  • Rationale: A solution of ammonia in methanol is another mild method for deacetylation.

  • Recommendation: This can be a good alternative to sodium methoxide, especially if the molecule is sensitive to stronger bases.

• Avoid Strong Acids and Bases:

  • Rationale: Strong acids can lead to the cleavage of the anhydro bridge, while strong bases can cause degradation of the α,β-unsaturated system.

  • Recommendation: If other protecting groups requiring acidic or strongly basic conditions for removal are present, they should be removed before the formation of the sensitive anhydro-enonic acid structure.

III. Frequently Asked Questions (FAQs)

Q1: What is the best method for purifying the final product?

A1: Due to the polar and potentially zwitterionic nature of the final product, purification can be challenging.

• Reversed-Phase Chromatography (C18): This is often a good choice, using a gradient of water and acetonitrile or methanol. The addition of a small amount of a volatile acid like formic acid or acetic acid to the mobile phase can improve peak shape.

• Ion-Exchange Chromatography: If the product has a net charge, ion-exchange chromatography can be very effective for purification.

• Size-Exclusion Chromatography: This can be useful for removing small molecule impurities.

• Aqueous Normal-Phase Chromatography/HILIC: This technique uses a polar stationary phase (like amine-bonded silica) with a mobile phase containing a high percentage of organic solvent and a smaller amount of water. This can be very effective for retaining and separating highly polar compounds like carbohydrates.[7]

Q2: How can I confirm the structure of my final product?

A2: A combination of analytical techniques is essential for structural confirmation.

• NMR Spectroscopy (¹H, ¹³C, COSY, HSQC): This is the most powerful tool for elucidating the structure and stereochemistry. Key signals to look for include the chemical shifts of the anomeric proton, the protons on the double bond, and the protons adjacent to the acetylamino group.[1]

• Mass Spectrometry (HRMS): This will confirm the molecular weight and elemental composition of your product.

• FT-IR Spectroscopy: This can confirm the presence of key functional groups like the carboxylic acid, amide, and hydroxyl groups.

Q3: My reaction is very slow. What can I do to increase the reaction rate without causing decomposition?

A3:

• Increase Temperature Cautiously: Gently warming the reaction mixture can increase the rate, but this should be done with careful monitoring to avoid the formation of side products.

• Increase Reagent Concentration: Increasing the concentration of the limiting reagent can sometimes improve the reaction rate.

• Change the Solvent: The choice of solvent can have a significant impact on reaction rates. A solvent that better solubilizes all reactants may improve the rate.

Q4: I am seeing an unexpected peak in my NMR that I suspect is a side product. What are the common side products in this synthesis?

A4:

• Elimination Products: Formation of a double bond at a different position is a common side reaction, especially under basic conditions.

• Epimerization: The stereochemistry at certain positions, particularly C4, can be altered under certain reaction conditions.

• Incomplete Deprotection: If the final deprotection is not complete, you may see a mixture of partially acetylated products.

• Lactonization: Intramolecular reaction of a hydroxyl group with the carboxylic acid can lead to the formation of a lactone.[8]

IV. Visualizing the Workflow

A generalized workflow for the synthesis is presented below.

Sources

• 1. Chemistry, biochemistry and biology of sialic acids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. cmm.ucsd.edu [cmm.ucsd.edu]
• 3. research.unl.pt [research.unl.pt]
• 4. Direct sialic acid 4-OAc substitution by nitrogen, sulfur and carbon nucleophiles with retention of stereochemistry - RSC Advances (RSC Publishing) DOI:10.1039/D2RA01576E [pubs.rsc.org]
• 5. pubs.rsc.org [pubs.rsc.org]
• 6. O-Acetyl migration within the sialic acid side chain: a mechanistic study by the ab initio nanoreactor - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Intramolecular Lactones of Sialic Acids - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Navigating the Challenges of 4-Acetylamino-2,6-anhydro-3,4-dideoxy-d-glycero-d-galactonon-2-enonic acid (Neu5Ac2en)

Welcome to the technical support center for 4-Acetylamino-2,6-anhydro-3,4-dideoxy-d-glycero-d-galactonon-2-enonic acid, a compound more commonly known in the scientific community as Neu5Ac2en or DANA. As a potent neuraminidase inhibitor, Neu5Ac2en is a critical tool in glycobiology and virology research, particularly in the development of anti-influenza therapeutics.[1][2] However, its unique structure also presents several challenges in experimental settings. This guide is designed to provide researchers, scientists, and drug development professionals with practical, in-depth troubleshooting advice and detailed protocols to ensure successful and reproducible results.

Frequently Asked Questions (FAQs)

Section 1: Stability and Handling

Question 1: My Neu5Ac2en solution seems to be degrading over time, leading to inconsistent results. What is causing this instability and how can I mitigate it?

Answer: The instability of Neu5Ac2en in aqueous solutions is a well-documented challenge and a primary source of experimental variability. The degradation primarily follows first-order kinetics and is highly dependent on pH and temperature.

• Mechanism of Degradation: The unsaturated 2,3-dehydro feature in the pyranose ring makes the molecule susceptible to hydrolysis. Under strongly acidic (pH < 3) or strongly alkaline (pH > 10) conditions, the glycosidic linkage can be cleaved, and other rearrangements can occur. While the exact structures of all degradation products are not fully elucidated in all conditions, hydrolysis can lead to the opening of the pyranose ring and subsequent modifications, rendering the compound inactive as a neuraminidase inhibitor. NMR spectroscopy can be a powerful tool to monitor the degradation process by observing changes in the chemical shifts of the protons, particularly around the double bond and the N-acetyl group.[3][4][5]

• Optimal Storage and Handling:

  • Solid Form: As a solid, Neu5Ac2en should be stored at -20°C under an inert atmosphere. It is stable for at least six months under these conditions.

  • Aqueous Solutions: Solutions are inherently unstable and should be prepared fresh for each experiment. If a stock solution must be prepared, it is crucial to use a buffer within the optimal pH range of 6.0-7.5. Studies on the related N-acetylneuraminic acid (Neu5Ac) have shown maximal stability at neutral pH.[6][7] Avoid strongly acidic or basic buffers. For short-term storage of a few hours, keep the solution on ice.

• Recommended Buffers: For enzymatic assays, buffers such as HEPES, MES, or phosphate-buffered saline (PBS) at a pH between 6.5 and 7.5 are recommended. It's important to note that buffer components themselves can sometimes influence protein stability, so consistency is key.[8][9][10][11]

Table 1: Recommended Storage and Handling Conditions for Neu5Ac2en

Form	Storage Temperature	Atmosphere	Recommended Duration	Notes
Solid	-20°C	Inert (e.g., Argon, Nitrogen)	Up to 6 months	Avoid repeated freeze-thaw cycles.
Aqueous Solution	2-8°C (on ice)	N/A	Prepare fresh, use within hours	Unstable; avoid long-term storage.

Question 2: I'm observing poor solubility of Neu5Ac2en in my assay buffer. How can I improve its dissolution?

Answer: While Neu5Ac2en is generally soluble in water and aqueous buffers, achieving higher concentrations or dissolving it in buffers with high salt concentrations can sometimes be challenging.

• Initial Dissolution: Start by dissolving the solid Neu5Ac2en in a small amount of high-purity water before adding it to your final buffer.

• Gentle Warming and Sonication: If solubility issues persist, gentle warming (not exceeding 37°C) and brief sonication can aid in dissolution. However, be mindful that elevated temperatures can accelerate degradation.

• Co-solvents: For certain applications, the use of a small percentage (typically <1-2%) of an organic co-solvent like DMSO or ethanol in the final assay buffer can improve solubility. However, it is critical to first validate that this concentration of co-solvent does not impact your enzyme's activity or other cellular components in your assay.

Section 2: Enzymatic Assays

Question 3: My neuraminidase inhibition assay is giving high background fluorescence and inconsistent IC50 values. What are the common pitfalls?

Answer: Fluorometric neuraminidase inhibition assays, commonly using the substrate 2'-(4-methylumbelliferyl)-α-D-N-acetylneuraminic acid (MUNANA), are powerful but can be prone to interference.

• Substrate Interference: The MUNANA substrate itself can contribute to background fluorescence and cause an inner filter effect, where it absorbs the excitation and/or emission light of the fluorescent product, 4-methylumbelliferone (4-MU).[6][12] This can lead to non-linear reaction kinetics and inaccurate determination of enzyme activity. It is crucial to run appropriate controls, including substrate-only wells, to quantify and subtract this background.

• Interfering Compounds in Biological Samples: When working with complex biological samples such as cell lysates or serum, endogenous compounds can interfere with the assay. Thiols (e.g., DTT, β-mercaptoethanol) are known to interfere with some colorimetric and fluorometric assays.[7] Phenol red, a common component of cell culture media, can also quench fluorescence.[6] It is advisable to perform buffer exchanges or purification steps to remove these interfering substances.

• Enzyme Concentration and Incubation Time: Ensure that the enzyme concentration and reaction time are within the linear range of the assay. If the reaction proceeds for too long or the enzyme concentration is too high, substrate depletion can occur, leading to an underestimation of the inhibitory effect.

Workflow for a Robust Neuraminidase Inhibition Assay

Caption: A generalized workflow for a neuraminidase inhibition assay.

Troubleshooting Guide: Neuraminidase Inhibition Assay

Problem	Potential Cause	Recommended Solution
High Background Signal	Substrate (MUNANA) auto-fluorescence.	Include substrate-only controls and subtract the average background fluorescence from all readings.[12]
Contaminated reagents or microplate.	Use fresh, high-purity reagents and new, clean microplates.
Presence of fluorescent compounds in the sample.	Purify the sample or perform a buffer exchange prior to the assay.
Inconsistent IC50 Values	Degradation of Neu5Ac2en stock solution.	Prepare fresh inhibitor solutions for each experiment from a solid stock stored at -20°C.
Pipetting errors.	Use calibrated pipettes and ensure proper mixing in each well.
Assay conditions outside the linear range.	Optimize enzyme concentration and incubation time to ensure initial velocity conditions.
Low Signal-to-Noise Ratio	Low enzyme activity.	Increase enzyme concentration or incubation time (while remaining in the linear range). Confirm enzyme activity with a positive control.
Incorrect filter settings on the plate reader.	Verify the excitation (~365 nm) and emission (~450 nm) wavelengths for 4-MU.
Quenching from sample components (e.g., phenol red).	Dilute the sample or perform a buffer exchange to remove interfering substances.[6]

Section 3: Synthesis and Purification

Question 4: I am attempting to synthesize a derivative of Neu5Ac2en, but the yields are consistently low. What are the common side reactions and how can I optimize the synthesis?

Answer: The chemical synthesis of sialic acid analogs is notoriously challenging due to the molecule's multiple functional groups and stereocenters.[13] Low yields often stem from side reactions and difficulties in purification.

• Common Side Reactions:

  • Elimination: The 2,3-double bond is a key feature, but under certain conditions, further elimination reactions can occur.

  • De-O-acetylation: If your synthesis involves protecting groups, the acetyl groups on the glycerol side chain can be labile under both acidic and basic conditions, leading to unwanted byproducts.[13]

  • Isomerization: The stereochemistry is critical for biological activity. Harsh reaction conditions can lead to epimerization at chiral centers.

  • Byproducts from Sialylation: When performing glycosylation reactions to create sialosides, common byproducts include the β-anomer and the 2,3-elimination product of the sialyl donor.[7]

• Strategies for Optimization:

  • Protecting Groups: A careful protecting group strategy is paramount. Choose protecting groups that can be removed under mild conditions that do not affect the rest of the molecule.

  • Reaction Conditions: Optimize reaction temperature, time, and stoichiometry. Running reactions at lower temperatures for longer durations can often minimize side product formation.

  • Purification of Intermediates: Purifying intermediates at each step can prevent the accumulation of side products that may interfere with subsequent reactions.

Troubleshooting Low Synthetic Yields

Caption: A decision tree for troubleshooting low yields in synthesis.

Question 5: Purifying Neu5Ac2en and its derivatives is proving difficult due to their high polarity. What are the best chromatography strategies?

Answer: The high polarity of Neu5Ac2en and its analogs makes purification by standard normal-phase silica gel chromatography challenging. Reversed-phase and specialized chromatography techniques are generally more effective.

• Reversed-Phase HPLC (RP-HPLC): This is a powerful technique for purifying polar compounds.

  • Column Selection: C18 columns are the most common starting point. For highly polar compounds that show poor retention, consider columns with a more polar end-capping or a polar-embedded stationary phase.[14][15]

  • Mobile Phase Optimization: A gradient of water and a polar organic solvent (acetonitrile or methanol) is typically used. The addition of an acidic modifier like formic acid or trifluoroacetic acid (TFA) at a low concentration (0.05-0.1%) can improve peak shape by suppressing the ionization of the carboxylic acid group.[15]

• Hydrophilic Interaction Liquid Chromatography (HILIC): HILIC is an excellent alternative for very polar compounds that are not retained in reversed-phase chromatography.[16][17]

  • Mechanism: HILIC uses a polar stationary phase (like silica or amide-bonded phases) and a mobile phase with a high concentration of a non-polar organic solvent (typically acetonitrile) and a small amount of aqueous buffer. Water acts as the strong eluting solvent.

  • Advantages: HILIC provides good retention for highly polar molecules like Neu5Ac2en and is compatible with mass spectrometry.

• Ion-Exchange Chromatography (IEX): Given that Neu5Ac2en has a carboxylic acid group, anion-exchange chromatography can be a very effective purification method.[17][18] The molecule will bind to a positively charged stationary phase at a pH above its pKa and can be eluted by increasing the salt concentration or decreasing the pH of the mobile phase.

Section 4: Crystallization

Question 6: I am struggling to obtain crystals of my Neu5Ac2en analog for X-ray crystallography. Do you have any suggestions?

Answer: Crystallizing small, polar, and flexible molecules can be challenging. A systematic approach exploring various conditions is often necessary.

• Solvent Selection:

  • Solubility: The ideal solvent system is one in which your compound has moderate solubility. Avoid solvents in which it is either extremely soluble or nearly insoluble.

  • Polarity: For a polar molecule like a Neu5Ac2en analog, start with polar, hydrogen-bonding solvents such as water, ethanol, or isopropanol.[19]

• Common Crystallization Techniques:

  • Slow Evaporation: This is the simplest method. Dissolve your compound in a suitable solvent in a loosely covered vial to allow for slow evaporation. This method is often successful but may not always produce the highest quality crystals.[19]

  • Vapor Diffusion: Dissolve your compound in a good solvent and place it in a small open vial. Place this vial inside a larger sealed container with a larger volume of a poor solvent (an "anti-solvent") in which your compound is insoluble. The vapor of the anti-solvent will slowly diffuse into the solution of your compound, gradually decreasing its solubility and inducing crystallization. This is often the most successful method for obtaining high-quality crystals.[19][20]

  • Solvent Layering: Carefully layer a poor solvent on top of a solution of your compound in a good solvent. Crystallization will occur at the interface as the solvents slowly mix.[19][20]

• Troubleshooting Crystallization:

  • Purity is Key: Ensure your compound is of the highest possible purity. Impurities can significantly inhibit crystallization.

  • Vary Conditions: Systematically vary the solvent system, temperature, and concentration.

  • Seeding: If you have previously obtained a small crystal, you can use it as a "seed" to induce the growth of larger crystals in a supersaturated solution.

Experimental Protocols

Protocol 1: Fluorometric Neuraminidase Inhibition Assay using MUNANA

This protocol is adapted from established methods and is designed to determine the IC50 value of Neu5Ac2en.[7][21][22]

• Preparation of Reagents:

  • Assay Buffer: 32.5 mM MES, 4 mM CaCl₂, pH 6.5.

  • MUNANA Substrate Stock (2.5 mM): Dissolve 2'-(4-methylumbelliferyl)-α-D-N-acetylneuraminic acid in DMSO. Store in aliquots at -20°C, protected from light.

  • Working MUNANA Solution (200 µM): Dilute the stock solution in Assay Buffer immediately before use.

  • Neu5Ac2en Stock (10 mM): Dissolve solid Neu5Ac2en in high-purity water.

  • Stop Solution: 0.14 M NaOH in 83% ethanol.

• Assay Procedure:

  • Prepare serial dilutions of Neu5Ac2en in Assay Buffer in a 96-well black microplate (e.g., 10-point, 3-fold dilutions).

  • Add a fixed amount of influenza virus preparation (pre-determined to be in the linear range of the assay) to each well containing the inhibitor dilutions and control wells.

  • Include the following controls:

    • No inhibitor control (virus + buffer)

    • No enzyme control (buffer only)

    • Substrate background control (buffer + MUNANA)

  • Pre-incubate the plate at 37°C for 30 minutes.

  • Initiate the reaction by adding the working MUNANA solution to all wells.

  • Incubate the plate at 37°C for 60 minutes, protected from light.

  • Terminate the reaction by adding the Stop Solution to all wells.

  • Read the fluorescence on a microplate reader with excitation at ~365 nm and emission at ~450 nm.

• Data Analysis:

  • Subtract the average fluorescence of the substrate background control from all other readings.

  • Calculate the percentage of inhibition for each Neu5Ac2en concentration relative to the no-inhibitor control.

  • Plot the percentage of inhibition versus the logarithm of the inhibitor concentration and fit the data using a non-linear regression model (e.g., four-parameter logistic) to determine the IC50 value.

References

• Determination of Neuraminidase Kinetic Constants Using Whole Influenza Virus Preparations and Correction for Spectroscopic Interference by a Fluorogenic Substr
• Determination of Neuraminidase Kinetic Constants Using Whole Influenza Virus Preparations and Correction for Spectroscopic Interference by a Fluorogenic Substr
• Design and Synthesis of Sialic Acid Conjugates as Inhibitors of EKC-causing Adenoviruses. DiVA portal.
• General Consideration on Sialic Acid Chemistry. PMC - NIH.
• Technical Support Center: Troubleshooting Neuraminidase-IN-12 Labeling Experiments. Benchchem.
• Differential recognition of influenza A virus H1N1 neuraminidase by DNA vaccine-induced antibodies in pigs and ferrets. NIH.
• Evaluation of Neuraminidase Enzyme Assays Using Different Substrates To Measure Susceptibility of Influenza Virus Clinical Isolates to Neuraminidase Inhibitors: Report of the Neuraminidase Inhibitor Susceptibility Network. ASM Journals.
• Inhibition of NA activity in a MUNANA assay. (a) Determining dilution...
• Quantitative hydrophilic interaction chromatography–mass spectrometry analysis of N-acetylneuraminic acid and N-acetylmannosamine in human plasma. PMC - NIH.
• Fluorometric Neuraminidase Assay.
• Advances in the Biology and Chemistry of Sialic Acids. PMC - NIH.
• Oseltamivir. Wikipedia.
• Quantitative Hydrophilic Interaction Chromatography-Mass Spectrometry Analysis of N-acetylneuraminic Acid and N-acetylmannosamine in Human Plasma. PubMed.
• Quantitative hydrophilic interaction chromatography–mass spectrometry analysis of N-acetylneuraminic acid and N-acetylmannosamine in human plasma | Request PDF.
• Fluorescence-based Neuraminidase Inhibition Assay to Assess the Susceptibility of Influenza Viruses to The Neuraminidase Inhibitor Class of Antivirals. NIH.
• Mobile-Phase Optimization Strategies in Reversed-Phase HPLC | LCGC Intern
• Structure-Guided Design of Sialic Acid-Based Siglec Inhibitors and Crystallographic Analysis in Complex with Sialoadhesin | Request PDF.
• Degradation Kinetics and Shelf Life of N-acetylneuraminic Acid
• NA-XTD™ Influenza Neuraminidase Assay Kit Protocol (PN 4457370A). Thermo Fisher Scientific.
• How to Optimize Your Reversed Phase Chrom
• Hydrophilic Interaction Liquid Chromatography: An Update.
• STD NMR spectroscopy and molecular modeling investigation of the binding of N-acetylneuraminic acid derivatives to rhesus rotavirus VP8* core. | Sigma-Aldrich - Merck Millipore.
• Synthesis of Sialic Acids, Their Derivatives, and Analogs by Using a Whole‐Cell C
• Laboratory methodologies for testing the antiviral susceptibility of influenza viruses: Neuraminidase inhibitor (NAI).
• Mobile Phase Optmization Strategies for Reversed Phase HPLC | LCGC Intern
• Hydrophilic-Interaction Chromatography: An Update.
• Reverse-Phase Chromatography: Columns & Mobile Phases Guide. Chiral Technologies.
• An Overview to the Technique of Reverse-Phase Ultra High Performance Liquid Chromatography and Its Use in Pharmacy. IOSRPHR.
• Real-time monitoring of the sialic acid biosynthesis p
• [1H-NMR-spectroscopic evidence for the release of N-acetyl-alpha-D-neuraminic acid as the first product of neuraminidase action (author's transl)]. PubMed.
• The effects of biological buffers TRIS, TAPS, TES on the stability of lysozyme. PubMed.
• Analysis of degradation products of nerve agents in biological fluids by ion chromatography-tandem mass spectrometry. PubMed.
• Sialic Acids - Essentials of Glycobiology - NCBI Bookshelf.
• Analysis of degradation products of nerve agents via post-pentafluorobenzylation liquid chromatography-tandem mass spectrometry. PubMed.
• Modification of sialic acids on solid-phase: accurate characterization of protein sialyl
• Identification of Degradation Products of Synthetic Peptides with Nano-LC/MS on an Orbitrap Mass Spectrometer. Thermo Fisher Scientific.
• (PDF) Modification of Sialic Acids on Solid Phase: Accurate Characterization of Protein Sialylation.
• A comprehensive study on the identification and characterization of major degradation products of synthetic liraglutide using liquid chromatography-high resolution mass spectrometry. PubMed.
• Efficient 1 H-NMR Quantitation and Investigation of N-Acetyl-D-glucosamine (GlcNAc) and N,N'-Diacetylchitobiose (GlcNAc)
• Characterizing degradation products of peptides containing N‐terminal Cys residues by (off‐line high‐performance liquid chromatography)/matrix‐assisted laser desorption/ionization quadrupole time‐of‐flight measurements. PMC - PubMed Central.
• Engineering the sialome of mammalian cells with sialic acid mimetics. PMC - NIH.

Sources

• 1. Influenza Neuraminidase Inhibitors: Synthetic Approaches, Derivatives and Biological Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Neuraminidase - Wikipedia [en.wikipedia.org]
• 3. STD NMR spectroscopy and molecular modeling investigation of the binding of N-acetylneuraminic acid derivatives to rhesus rotavirus VP8* core - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. dspace.library.uu.nl [dspace.library.uu.nl]
• 5. Real-time monitoring of the sialic acid biosynthesis pathway by NMR - PMC [pmc.ncbi.nlm.nih.gov]
• 6. documents.thermofisher.com [documents.thermofisher.com]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 9. How do additives affect enzyme activity and stability in nonaqueous media? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. Effect of Buffer on Protein Stability in Aqueous Solutions: A Simple Protein Aggregation Model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. documents.thermofisher.com [documents.thermofisher.com]
• 13. pubs.acs.org [pubs.acs.org]
• 14. chromtech.net.au [chromtech.net.au]
• 15. A Guide to HPLC Column Selection - Amerigo Scientific [amerigoscientific.com]
• 16. cmm.ucsd.edu [cmm.ucsd.edu]
• 17. researchgate.net [researchgate.net]
• 18. Using ion exchange chromatography to purify a recombinantly expressed protein - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Getting crystals your crystallographer will treasure: a beginner’s guide - PMC [pmc.ncbi.nlm.nih.gov]
• 20. lafactoria.lec.csic.es [lafactoria.lec.csic.es]
• 21. Evaluation of Neuraminidase Enzyme Assays Using Different Substrates To Measure Susceptibility of Influenza Virus Clinical Isolates to Neuraminidase Inhibitors: Report of the Neuraminidase Inhibitor Susceptibility Network - PMC [pmc.ncbi.nlm.nih.gov]
• 22. benchchem.com [benchchem.com]

Technical Support Center: Purification of 4-Acetylamino-2,6-anhydro-3,4-dideoxy-d-glycero-d-galactonon-2-enonic acid

Welcome to the technical support center for the purification of 4-Acetylamino-2,6-anhydro-3,4-dideoxy-d-glycero-d-galactonon-2-enonic acid (iso-Neu4Ac2en). This guide is designed for researchers, scientists, and drug development professionals. Here, we address common challenges and provide in-depth, field-proven solutions to streamline your purification workflow.

Part 1: Foundational Knowledge & Key Considerations

This section provides essential background information on the target molecule and the critical parameters that govern its stability and successful purification.

FAQ 1: What is 4-Acetylamino-2,6-anhydro-3,4-dideoxy-d-glycero-d-galactonon-2-enonic acid, and what makes its purification challenging?

4-Acetylamino-2,6-anhydro-3,4-dideoxy-d-glycero-d-galactonon-2-enonic acid is a sialic acid analogue used in glycobiology research[1][2][3]. Sialic acids are nine-carbon acidic monosaccharides that play crucial roles in cellular recognition and biological signaling[4][5].

The primary challenges in purifying this molecule, like other sialic acids, stem from its inherent chemical lability:

• pH Sensitivity: The molecule is prone to degradation under strongly acidic or basic conditions[6]. Specifically, O-acetyl groups, common on sialic acids, can be lost (de-O-acetylation) or migrate to different positions at pH levels below 3.0 or above 6.0[7].

• Thermal Instability: Elevated temperatures, especially when combined with non-neutral pH, can accelerate degradation[6].

• Structural Similarity to Contaminants: Crude preparations often contain other closely related sugar acids and byproducts, making chromatographic separation difficult.

FAQ 2: What are the critical stability parameters I must control during purification?

Controlling pH and temperature is paramount. Based on stability studies of the parent molecule, N-acetylneuraminic acid (Neu5Ac), the following conditions are critical.

Table 1: Critical Stability Parameters for Sialic Acid Purification

Parameter	Optimal Range	High-Risk Conditions & Consequences	Rationale & Citation
pH	3.0 – 9.0	< 3.0: Risk of glycosidic bond hydrolysis. > 6.0: Risk of de-acetylation and O-acetyl group migration, particularly during exposure to basic anion-exchange resins.[7]	The compound shows maximal stability in a neutral to slightly acidic/basic range. Extreme pH values catalyze degradation reactions.[6]
Temperature	4°C (for all steps)	> 60°C: Significant acceleration of degradation, especially at non-optimal pH.	Thermal energy increases the rate of hydrolytic and elimination reactions.[6]
Oxidizing Agents	Avoid	Presence of agents like H₂O₂ greatly reduces stability, even at neutral pH.	Oxidants can lead to cleavage and modification of the sugar backbone.[6]

Part 2: Recommended Purification Workflow

The primary and most effective method for purifying acidic sugars like iso-Neu4Ac2en is Anion-Exchange Chromatography (AEX) . This technique separates molecules based on their net negative charge, which is ideal for isolating the target molecule via its carboxylic acid group.

Caption: General workflow for anion-exchange purification.

Detailed Protocol: Anion-Exchange Chromatography

This protocol provides a robust starting point. Optimization may be required based on your specific crude sample matrix.

1. Column Selection and Preparation:

• Resin: A weak anion-exchange (WAX) resin like DEAE-Sepharose is recommended as a starting point. Strong anion exchangers (e.g., Q-Sepharose) can also be effective but may require higher salt concentrations for elution[8].

• Equilibration: Equilibrate the column with at least 5 column volumes (CV) of a low-ionic-strength buffer (e.g., 20 mM Tris-HCl, pH 7.5). Ensure the pH and conductivity of the column effluent match the buffer.

2. Sample Preparation:

• Clarification: Centrifuge your crude sample at >10,000 x g for 20 minutes at 4°C to pellet insoluble material. Filter the supernatant through a 0.22 µm filter.

• Buffer Exchange: Ensure your sample is in the equilibration buffer. If necessary, perform a buffer exchange using dialysis or a desalting column.

• pH Adjustment: Critically, adjust the sample pH to the equilibration buffer's pH (e.g., 7.5) immediately before loading.

3. Chromatography:

• Loading: Load the clarified, pH-adjusted sample onto the column at a low flow rate (e.g., 0.5-1.0 mL/min for a lab-scale column).

• Washing: Wash the column with 5-10 CV of equilibration buffer to remove unbound neutral and positively charged contaminants.

• Elution: Elute the bound molecules using a linear salt gradient (e.g., 0-1.0 M NaCl in equilibration buffer over 20 CV). The negatively charged iso-Neu4Ac2en will elute as the salt concentration increases.

• Fraction Collection: Collect fractions (e.g., 1-2 mL) throughout the gradient for later analysis.

4. Post-Elution Processing:

• Purity Analysis: Analyze the collected fractions using a suitable method, such as HPLC or a sialic acid-specific colorimetric assay (e.g., thiobarbituric acid assay), to identify fractions containing the pure product[9].

• Pooling & Desalting: Pool the purest fractions. Remove the high salt concentration via dialysis, ultrafiltration, or a desalting column into a storage buffer (e.g., ultrapure water) or lyophilize for long-term storage[7].

Part 3: Troubleshooting Guide

This section addresses the most common problems encountered during the purification of iso-Neu4Ac2en.

Issue 1: Low or No Yield of Final Product

A low yield is the most frequent issue, often caused by compound degradation or inefficient recovery.

Caption: Troubleshooting logic for low product yield.

• Question: My final yield is extremely low. I suspect I'm losing the product during purification. What should I check first? Answer: The most likely culprit is product degradation due to incorrect pH or temperature. Sialic acids are notoriously labile[10].

  • Immediate Action: Re-verify the pH of all your buffers. Use a calibrated pH meter. Remember that the pH of some buffers (like Tris) is temperature-dependent.

  • Protocol Review: Ensure every step, from sample preparation to fraction storage, was performed at 4°C or on ice.

  • Root Cause Analysis: Studies on N-acetylneuraminic acid show that it degrades rapidly at high temperatures when the pH is outside the 3.0-10.0 range[6]. Exposure to the basic environment of an anion-exchange resin is a critical step where de-O-acetylation can occur if not carefully controlled[7].

• Question: I analyzed my column flow-through and wash fractions, and it seems my product did not bind to the AEX column. Why would this happen? Answer: Failure to bind to an anion-exchange column is almost always an issue of incorrect charge, which is dictated by the sample's pH and ionic strength.

  • Causality: For the carboxyl group on your molecule to be negatively charged and bind to the positively charged AEX resin, the buffer pH must be significantly higher than the molecule's pKa (typically ~2.6 for sialic acids). If your buffer pH is too low, the molecule will be protonated and neutral, flowing right through the column.

  • Troubleshooting Steps:

    • Confirm your sample was adjusted to the pH of the equilibration buffer (e.g., pH 7.5) before loading.

    • Check the conductivity of your sample. If it has a very high salt concentration from the upstream process, it will compete with the product for binding to the resin, leading to premature elution. Perform a buffer exchange if necessary[10].

Issue 2: Product Purity is Poor; Contaminants Co-elute

• Question: My eluted fractions contain the target product, but also significant impurities. How can I improve the resolution? Answer: Co-elution occurs when contaminants have similar charge properties to your target molecule. Improving resolution requires optimizing the chromatography conditions.

  • Optimize the Gradient: Switch from a steep salt gradient to a shallower one. A longer, more gradual increase in salt concentration can resolve molecules with subtle differences in charge. For example, extend the gradient from 20 CV to 40 CV.

  • Adjust Washing Step: Increase the stringency of the wash step. Before starting the gradient, add an isocratic wash step with a low salt concentration (e.g., 50 mM NaCl). This can remove weakly bound impurities before eluting your target[10].

  • Consider a Second Dimension: If co-elution persists, a multi-step purification strategy may be necessary. After the AEX step, you can pool the fractions and run them on a different column, such as one for reversed-phase chromatography, which separates based on hydrophobicity[11].

Issue 3: Evidence of Product Degradation (e.g., De-acetylation)

• Question: My mass spectrometry results show a peak corresponding to the de-acetylated form of my product. Where did this happen? Answer: The loss of an N-acetyl group is a form of degradation typically caused by harsh pH conditions, particularly prolonged exposure to a basic environment[7].

  • Primary Suspect: The anion-exchange chromatography step is the most likely source, as the resin surface can be basic.

  • Mitigation Strategies:

    • Minimize Residence Time: Do not let the sample sit on the column for extended periods. Proceed from loading to elution without unnecessary pauses.

    • Lower the pH: While you need the pH to be above the pKa for binding, you can try running the entire process at a lower pH where the molecule is more stable, such as pH 6.5-7.0, as long as binding is efficient.

    • Use a Weaker Resin: A weak anion exchanger (WAX) may be less harsh than a strong anion exchanger (SAX).

References

• Varki, A., & Diaz, S. (1984). The release and purification of sialic acids from glycoconjugates: methods to minimize the loss and migration of O-acetyl groups. Analytical Biochemistry, 137(1), 236-247. [Link]

• Yu, H., et al. (2005). Pasteurella multocida sialic acid aldolase: a promising biocatalyst for the synthesis of sialic acid analogs. Applied Microbiology and Biotechnology, 69(5), 536-543. [Link]

• Gao, W., et al. (2012). Purification of polysialic acid by anion ion exchange chromatography. Carbohydrate Polymers, 89(2), 564-568. [Link]

• Li, Y., et al. (2019). Synthesis of N-Glycolylneuraminic Acid (Neu5Gc) and Its Glycosides. Methods in Enzymology, 622, 237-268. [Link]

• Szigeti, M., et al. (2018). Fractionation and Characterization of Sialyl Linkage Isomers of Serum N-Glycans by CE-MS. Analytical Chemistry, 90(21), 12693-12700. [Link]

• Wang, Z., et al. (2023). One-pot biosynthesis of N-acetylneuraminic acid from chitin via combination of chitin-degrading enzymes, N-acetylglucosamine-2-epimerase, and N-neuraminic acid aldolase. Frontiers in Bioengineering and Biotechnology, 11, 1159858. [Link]

• Schauer, R., & Corfield, A. P. (1982). Isolation and Purification of Sialic Acids. In Sialic Acids Chemistry, Metabolism and Function (pp. 51-76). Springer. [Link]

• Wade, H., et al. (2014). Reaction Mechanism of N-Acetylneuraminic Acid Lyase Revealed by a Combination of Crystallography, QM/MM Simulation, and Mutagenesis. Journal of the American Chemical Society, 136(16), 5995-6006. [Link]

• AdooQ BioScience. (n.d.). 4-Acetylamino-2,6-anhydro-3,4-dideoxy-d-glycero-d-galactonon-2-enonicacid. [Link]

• Oleksy, A., & Truckses, T. (2020). Evaluation of Methods to Quantify Sialic Acid on Glycomacropeptide. Foods, 9(11), 1592. [Link]

• Hussain, W., et al. (2022). Enzymatic production of N-acetylneuraminic acid: advances and perspectives. Applied Microbiology and Biotechnology, 106(5-6), 1837-1856. [Link]

• Agilent Technologies. (n.d.). AdvanceBio Total Sialic Acid Quantitation Kit User Manual. [Link]

• Wang, B., et al. (2021). Recent advances on N-acetylneuraminic acid: Physiological roles, applications, and biosynthesis. Applied Microbiology and Biotechnology, 105(2), 503-515. [Link]

• Roy, B., et al. (2022). Synthesis of 2,3-diazido-2,3-dideoxy-β-d-mannosides and 2,3-diazido-2,3-dideoxy-β-d-mannuronic acid via stereoselective anomeric O-alkylation. Tetrahedron Letters, 107, 154033. [Link]

• Zhang, Y., et al. (2020). Degradation Kinetics and Shelf Life of N-acetylneuraminic Acid at Different pH Values. Foods, 9(11), 1596. [Link]

• Li, Y., et al. (2023). Development of N-Acetylneuraminic Acid Reference Material from Fermentation Products. Molecules, 28(13), 5174. [Link]

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. 4-Acetylamino-2,6-anhydro-3,4-dideoxy-d-glycero-d-galactonon-2-enonicacid | Genome Context [genomecontext.com]
• 3. 4-Acetamido-2,6-anhydro-3,4-dideoxy-D-glycero-D-galactonon-2-enonic acid | 263155-11-9 | MA05709 [biosynth.com]
• 4. Frontiers | One-pot biosynthesis of N-acetylneuraminic acid from chitin via combination of chitin-degrading enzymes, N-acetylglucosamine-2-epimerase, and N-neuraminic acid aldolase [frontiersin.org]
• 5. Recent advances on N-acetylneuraminic acid: Physiological roles, applications, and biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Degradation Kinetics and Shelf Life of N-acetylneuraminic Acid at Different pH Values - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The release and purification of sialic acids from glycoconjugates: methods to minimize the loss and migration of O-acetyl groups - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Evaluation of Methods to Quantify Sialic Acid on Glycomacropeptide | MDPI [mdpi.com]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]

increasing the yield of 4-Acetylamino-2,6-anhydro-3,4-dideoxy-d-glycero-d-galactonon-2-enonicacid synthesis

Technical Support Center: Zanamivir Intermediate Synthesis

A Guide to Increasing the Yield of 4-Acetylamino-2,6-anhydro-3,4-dideoxy-D-glycero-D-galactonon-2-enonic acid and its Derivatives

Welcome to the technical support center for the synthesis of neuraminidase inhibitors. This guide is designed for researchers, medicinal chemists, and process development professionals engaged in the synthesis of sialic acid analogues, specifically focusing on 4-Acetylamino-2,6-anhydro-3,4-dideoxy-D-glycero-D-galactonon-2-enonic acid, a critical intermediate in the synthesis of Zanamivir.[1][2] Our goal is to provide actionable insights and troubleshooting strategies to help you overcome common synthetic challenges and maximize your reaction yields.

The synthesis of sialic acid derivatives is notoriously challenging due to the molecule's inherent structural complexities.[3] These include a hindered tertiary anomeric center, the lack of a participating group at the adjacent C-3 position, and the thermodynamic preference for the undesired β-anomer, all of which can contribute to low yields and the formation of difficult-to-separate byproducts.[3] This guide consolidates field-proven insights and published methodologies to address these issues directly.

Workflow & Key Challenge Overview

The synthesis of Zanamivir and its core intermediate typically begins with a protected sialic acid (N-acetylneuraminic acid, Neu5Ac) and proceeds through several key transformations.[4] Understanding this workflow is critical for pinpointing where yield loss may be occurring.

Caption: General synthetic workflow for Zanamivir, highlighting critical phases and common points of yield loss.

Troubleshooting Guide: Common Issues & Solutions

This section addresses specific experimental challenges in a question-and-answer format.

Q1: My initial 2,3-elimination reaction to form the alkene intermediate is sluggish and results in a complex mixture of byproducts. What's going wrong?

A1: This is a common issue in sialic acid chemistry. The primary causes are often related to reaction conditions and the stability of the starting material.

• Causality: The elimination reaction is sensitive to base strength and temperature. Using too strong a base or excessive heat can lead to unwanted side reactions, including de-O-acetylation or the formation of other elimination products.[3] The stereochemistry of your starting material is also crucial.

• Troubleshooting Steps:

  • Optimize Base and Solvent: Switch to a non-nucleophilic, hindered base like DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) in an aprotic solvent such as THF or Dichloromethane. This minimizes side reactions.

  • Temperature Control: Run the reaction at a lower temperature (e.g., 0 °C to room temperature) and monitor progress carefully by TLC or LC-MS to avoid over-reaction.

  • Check Starting Material Purity: Ensure your protected Neu5Ac derivative is pure and fully characterized. Impurities from the protection steps can interfere with the elimination.

Q2: The reduction of the C4-azido group to the C4-amino group is low-yielding. I'm observing incomplete conversion or degradation of my compound. How can I improve this critical step?

A2: The reduction of the C4-azide is arguably one of the most challenging steps, and the choice of reducing agent is critical to avoid unwanted side reactions, particularly the reduction of the 2,3-double bond.[5][6]

• Causality: Catalytic hydrogenation with standard catalysts like Pd/C can lead to over-reduction of the alkene.[4] Harsh chemical reductants can be incompatible with other functional groups on the molecule. The use of a Lindlar catalyst (lead-poisoned palladium) was an early solution, but it is expensive and prone to poisoning, making it difficult to scale.[6][7]

• Troubleshooting Steps:

  • Alternative Reducing Agents: Consider using zinc dust in the presence of an acid like acetic acid or ammonium chloride. This method is often chemoselective for the azide and does not reduce the double bond, thus preventing a major side product.[6]

  • Staudinger Reaction: Use triphenylphosphine (PPh₃) followed by hydrolysis. This is a mild and highly selective method for reducing azides to amines and avoids harsh metals or hydrogen gas.[4]

  • Reaction Monitoring: This reaction must be closely monitored. Incomplete reactions leave behind the azide starting material, which can complicate downstream steps. Use TLC staining (e.g., with ninhydrin to visualize the newly formed amine) to confirm full conversion.

Reduction Method	Advantages	Disadvantages	Key Considerations
H₂/Lindlar Catalyst	Effective for azide reduction.	Expensive, short catalyst lifetime due to poisoning, potential for over-reduction.[5][6]	Requires careful catalyst handling and reaction monitoring.
H₂S (Hydrogen Sulfide)	Historically used.	Toxic gas, harsh reaction conditions, generates impurities.[5]	Generally avoided in modern synthesis due to safety and purity concerns.
Zinc/Acetic Acid	High chemoselectivity (preserves double bond), cost-effective.[6]	Requires acidic conditions, which may not be suitable for all substrates.	Ensure the quality of zinc dust. Activation may be necessary.
Triphenylphosphine (PPh₃)	Very mild, highly selective, good for complex molecules.[4]	Stoichiometric amounts of PPh₃ are required, and triphenylphosphine oxide byproduct must be removed.	Purification can be challenging; crystallization or chromatography is often needed.

Q3: The final guanidinylation step to install the C4-guanidinyl group is inefficient and leads to significant impurities. How can I optimize this transformation?

A3: Guanidinylation of the C4-amino intermediate is the final key step to forming Zanamivir. Low yields are often due to poor reactivity of the amine, side reactions with the guanidinylating reagent, or harsh reaction conditions.[5][8]

• Causality: The C4-amino group can be sterically hindered. Common guanidinylating agents can self-react or react with other nucleophilic sites on the molecule if not properly controlled.

• Troubleshooting Steps:

  • Choice of Reagent: Instead of harsh reagents like cyanogen bromide, consider using more stable and selective reagents such as pyrazole-1H-carboxamidine or its salts.[7] These reagents often provide cleaner reactions and higher yields.

  • pH Control: Maintain strict pH control during the reaction. The amine must be in its free base form to be nucleophilic, but many guanidinylating reagents are most stable under slightly acidic conditions. A buffered system or the slow addition of a base can be beneficial.

  • Protecting Group Strategy: Ensure that all other nucleophilic groups (especially the carboxylate) are adequately protected before this step to prevent unwanted side reactions.

Frequently Asked Questions (FAQs)

Q: What is the ideal starting material for this synthesis? A: N-acetylneuraminic acid (Neu5Ac) is the most common and direct starting material, as it already contains the correct core structure and stereochemistry.[4] Alternatively, routes starting from D-glucono-δ-lactone have been developed, though they require more steps to install the necessary functionality.[4]

Q: Why is stereocontrol so critical in this synthesis? A: The biological activity of Zanamivir is highly dependent on the precise three-dimensional arrangement of its functional groups, which fit into the active site of the influenza neuraminidase enzyme.[8] Incorrect stereochemistry at any chiral center will result in a significant loss of inhibitory activity.

Q: What are the best analytical techniques to monitor reaction progress and purity? A: A combination of techniques is essential.

• Thin-Layer Chromatography (TLC): For rapid, qualitative monitoring of reaction progress.

• High-Performance Liquid Chromatography (HPLC): To accurately assess purity and quantify byproduct formation.

• Mass Spectrometry (MS): To confirm the molecular weight of intermediates and the final product.[9]

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the chemical structure and stereochemistry of your compounds.[9]

Experimental Protocols

Protocol 1: Selective Azide Reduction using Zinc

This protocol is adapted from methodologies designed to avoid over-reduction of the 2,3-alkene.[6]

• Dissolution: Dissolve the methyl 5-acetamido-4-azido-2,3,4-trideoxy-D-glycero-D-galacto-non-2-enopyranosonate intermediate (1.0 eq) in a mixture of tetrahydrofuran (THF) and acetic acid (e.g., a 5:1 v/v mixture).

• Cooling: Cool the solution to 0 °C in an ice bath.

• Addition of Zinc: Add activated zinc dust (approx. 5-10 eq) portion-wise over 30 minutes, ensuring the internal temperature does not rise significantly.

• Reaction: Stir the reaction vigorously at 0 °C to room temperature. Monitor the disappearance of the starting material by TLC (a stain that visualizes azides, like a phosphine-based stain, can be helpful). The reaction is typically complete in 2-4 hours.

• Work-up: Once the reaction is complete, filter the mixture through a pad of Celite® to remove excess zinc. Rinse the pad with THF or ethyl acetate.

• Extraction: Neutralize the filtrate carefully with a saturated aqueous solution of sodium bicarbonate. Extract the aqueous layer multiple times with an organic solvent like ethyl acetate.

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude amine product can then be purified by silica gel column chromatography.

• Characterization: Confirm the structure of the resulting C4-amino compound by NMR and MS to ensure the double bond is intact.[9]

Protocol 2: Neuraminidase Inhibition Assay (Fluorometric)

This protocol is essential for verifying the biological activity of your final synthesized compound.[9][10]

• Reagent Preparation:

  • Assay Buffer: 32.5 mM MES (pH 6.5), 4 mM CaCl₂.

  • Inhibitor Solutions: Prepare serial dilutions of your synthesized compound in the assay buffer.

  • Enzyme Solution: Prepare a solution of influenza virus neuraminidase in the assay buffer.

  • Substrate Solution: Prepare a solution of the fluorogenic substrate, 2'-(4-methylumbelliferyl)-α-D-N-acetylneuraminic acid (MUNANA), in the assay buffer.

• Assay Procedure:

  • In a 96-well microplate, mix equal volumes of the diluted inhibitor and the neuraminidase solution.

  • Pre-incubate the plate at 37°C for 30 minutes.

  • Initiate the enzymatic reaction by adding the MUNANA substrate solution to each well.

  • Incubate the plate at 37°C for 60 minutes.

  • Terminate the reaction by adding a suitable stop solution (e.g., a high pH glycine-carbonate buffer).

• Data Analysis:

  • Measure the fluorescence using a microplate reader (excitation ~365 nm, emission ~450 nm).

  • Calculate the 50% inhibitory concentration (IC₅₀) by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.[10]

References

• Martín-Santamaría, S., et al. (2018). Influenza Neuraminidase Inhibitors: Synthetic Approaches, Derivatives and Biological Activity. Molecules, 23(11), 2969. Available at: [Link]

• Elofsson, M. (2003). Design and Synthesis of Sialic Acid Conjugates as Inhibitors of EKC-causing Adenoviruses. DiVA portal. Available at: [Link]

• ResearchGate (n.d.). Synthesis of zanamivir. ResearchGate. Available at: [Link]

• Chen, G., et al. (2010). General Consideration on Sialic Acid Chemistry. Current Organic Chemistry, 14(6), 609-633. Available at: [Link]

• AdooQ Bioscience (n.d.). 4-Acetylamino-2,6-anhydro-3,4-dideoxy-d-glycero-d-galactonon-2-enonicacid. AdooQ Bioscience. Available at: [Link]

• Google Patents (2014). EP2476675A1 - Process for preparing zanamivir and intermediates for use in the process. Google Patents.
• Google Patents (2015). US8993789B2 - Process for preparing zanamivir and intermediates for use in the process. Google Patents.
• Google Patents (2010). WO2010061182A2 - Process for preparing zanamivir and intermediates for use in the process. Google Patents.

• Arkivoc (2012). An efficient synthesis of 1,6-anhydro-N-acetylmuramic acid from N-acetylglucosamine. Arkivoc, 2013(2), 261-271. Available at: [Link]

• Royal Society of Chemistry (2016). Synthesis of sialic acid derivatives based on chiral substrate-controlled stereoselective aldol reactions using pyruvic acid oxabicyclo[2.2.2]octyl orthoester. Organic & Biomolecular Chemistry. Available at: [Link]

• MDPI (2019). Expanding the Reaction Space of Linkage-Specific Sialic Acid Derivatization. Molecules, 24(19), 3608. Available at: [Link]

• ACS Publications (2002). Design, Synthesis, and Structural Analysis of Influenza Neuraminidase Inhibitors Containing Pyrrolidine Cores. Journal of Medicinal Chemistry, 45(12), 2541-2555. Available at: [Link]

• PubMed Central (2024). Discovery of Influenza Neuraminidase Inhibitors: Structure-Based Virtual Screening and Biological Evaluation of Novel Chemotypes. International Journal of Molecular Sciences, 25(1), 539. Available at: [Link]

• PubMed Central (2012). Synthesis of Glycosides of Glucuronic, Galacturonic and Mannuronic Acids: An Overview. Molecules, 17(11), 13370-13405. Available at: [Link]

Sources

• 1. 4-Acetylamino-2,6-anhydro-3,4-dideoxy-d-glycero-d-galactonon-2-enonicacid | Genome Context [genomecontext.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. General Consideration on Sialic Acid Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Influenza Neuraminidase Inhibitors: Synthetic Approaches, Derivatives and Biological Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. EP2476675A1 - Process for preparing zanamivir and intermediates for use in the process - Google Patents [patents.google.com]
• 6. US8993789B2 - Process for preparing zanamivir and intermediates for use in the process - Google Patents [patents.google.com]
• 7. WO2010061182A2 - Process for preparing zanamivir and intermediates for use in the process - Google Patents [patents.google.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. Discovery of Influenza Neuraminidase Inhibitors: Structure-Based Virtual Screening and Biological Evaluation of Novel Chemotypes - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Refining Analytical Techniques for 4-Acetylamino-2,6-anhydro-3,4-dideoxy-d-glycero-d-galactonon-2-enonic acid (DANA)

An in-depth technical guide by a Senior Application Scientist.

Welcome to the technical support center for the analysis of 4-Acetylamino-2,6-anhydro-3,4-dideoxy-d-glycero-d-galactonon-2-enonic acid. This molecule is more commonly known in the scientific community as 2-deoxy-2,3-didehydro-N-acetylneuraminic acid , or DANA . As a transition-state analogue inhibitor of viral and human neuraminidase (sialidase) enzymes, its accurate characterization and quantification are critical for research in virology, oncology, and drug development.[1][2][3][4]

This guide is designed for researchers, scientists, and drug development professionals. It moves beyond simple protocols to explain the reasoning behind analytical choices, helping you troubleshoot common issues and refine your experimental techniques for robust and reproducible results.

Section A: General & Sample Handling FAQs

This section addresses foundational questions about DANA's properties and handling to ensure sample integrity from the start.

Question: What are the optimal storage and handling conditions for DANA powder and stock solutions?

Answer:

• Solid Form: DANA powder is relatively stable when stored desiccated at -20°C.[4] It is hygroscopic, so it's crucial to minimize its exposure to atmospheric moisture. Always allow the vial to warm to room temperature before opening to prevent condensation.

• Solutions: The stability of DANA in solution is pH-dependent. For long-term storage, prepare stock solutions in high-purity water or a suitable buffer (e.g., PBS pH 7.2), aliquot into smaller volumes to avoid repeated freeze-thaw cycles, and store at -20°C or below.[3] In acidic conditions, the glycosidic linkage and the enonic acid structure can be susceptible to degradation over time. For daily use, solutions stored at 4°C should be used within a few days.

Question: What are the recommended solvents for dissolving DANA?

Answer: DANA is a polar molecule with good solubility in aqueous solvents. Recommended solvents include:

• Water or PBS: Soluble up to 10 mg/mL in PBS (pH 7.2).[3]

• DMSO: Soluble up to 1 mg/mL.[3]

• DMF: Sparingly soluble at approximately 0.1 mg/mL.[3]

For most applications, especially those involving biological assays or reversed-phase HPLC, starting with an aqueous buffer is the best practice. When preparing samples for HPLC, the ideal scenario is to dissolve the sample in the mobile phase itself to prevent peak distortion.[5]

Section B: High-Performance Liquid Chromatography (HPLC) Troubleshooting Guide

HPLC is the workhorse for quantifying DANA and assessing its purity. Due to its acidic nature and polar structure, several challenges can arise.

Workflow for DANA Purity Assessment and Quantification

Caption: General analytical workflow for HPLC analysis of DANA.

Question: My DANA peak is tailing significantly on a C18 column. What is the cause and how can I fix it?

Answer: Peak tailing for DANA is a classic problem caused by secondary interactions between the negatively charged carboxylate group of DANA and residual, positively charged silanol groups on the silica-based stationary phase.[6] Here’s how to address it:

• Adjust Mobile Phase pH: The most effective solution is to suppress the ionization of both the silanol groups and DANA's carboxyl group. Lowering the mobile phase pH to ~2.5-3.0 with an acid like trifluoroacetic acid (TFA) or phosphoric acid will protonate DANA, making it more neutral and reducing these unwanted interactions.[6][7]

• Use a High-Purity Column: Modern, high-purity silica columns are "end-capped" to minimize the number of free silanol groups. If you are using an older column, switching to a newer generation column can dramatically improve peak shape.[6]

• Add an Ionic Competitor: A small amount of a basic modifier like triethylamine (TEA) can be added to the mobile phase (e.g., 0.1%).[6] TEA acts as a competitive binder to the active silanol sites, masking them from DANA. However, this is often less necessary with modern columns and can complicate MS detection.[6]

Troubleshooting Logic for HPLC Peak Tailing

Caption: Decision tree for troubleshooting HPLC peak tailing of DANA.

Question: I'm observing drifting retention times for DANA in my analytical run. What should I check?

Answer: Retention time variability is often due to subtle changes in the system or mobile phase.[7]

• Column Temperature: Ensure you are using a column oven. DANA's retention can be sensitive to temperature fluctuations. Even small changes in ambient lab temperature can cause drift.[7]

• Mobile Phase Composition: If you are mixing solvents online, ensure the pump's proportioning valves are functioning correctly. Inconsistencies in the solvent mixture will alter retention.[5] As a diagnostic step, pre-mix the mobile phase manually and run it from a single bottle. If the drift disappears, the issue is with the pump's mixing system.[7]

• Column Equilibration: DANA is a polar analyte. Ensure the column is thoroughly equilibrated with the mobile phase before starting the run. Insufficient equilibration is a common cause of retention drift at the beginning of a sequence.[6]

• pH Control: If using a buffered mobile phase, ensure it is well-prepared and that its pH is stable. A small change in pH can alter the ionization state of DANA and significantly shift its retention time.[7]

Parameter	Recommended Setting	Rationale
Column	High-purity, end-capped C18, 3-5 µm	Minimizes silanol interactions.
Mobile Phase	Acetonitrile/Water with 0.1% TFA	Organic solvent for retention control; TFA for pH control and improved peak shape.[5]
pH	2.5 - 3.0	Suppresses ionization of DANA and silanols.[6]
Detection	UV, 200-245 nm	DANA has a chromophore due to the C2-C3 double bond.[3]
Temperature	30-40 °C	Improves efficiency and ensures reproducible retention times.[5]
Table 1: Recommended Starting Conditions for Reversed-Phase HPLC Analysis of DANA.

Section C: Mass Spectrometry (MS) Analysis Guide

MS is essential for confirming the identity of DANA and for sensitive quantification in complex matrices.

Question: What are the expected ions for DANA in positive and negative ion mode ESI-MS?

Answer: The molecular weight of DANA (C₁₁H₁₇NO₈) is 291.29 g/mol .[3] Depending on the ionization mode and solvent conditions, you should look for the following ions:

• Negative Ion Mode [M-H]⁻: This is often the most abundant and reliable ion, as the carboxylic acid group readily deprotonates. The expected m/z is 290.09 .

• Positive Ion Mode [M+H]⁺: The protonated molecule at m/z 292.10 .

• Adducts [M+Na]⁺: Sodium adducts are very common, especially if there is any glass contact or sodium contamination in the buffers. The expected m/z is 314.08 .[8]

Ion	Formula	Mode	Calculated m/z	Commonality
[M-H]⁻	C₁₁H₁₆NO₈⁻	Negative	290.0932	High
[M+H]⁺	C₁₁H₁₈NO₈⁺	Positive	292.1078	Moderate
[M+Na]⁺	C₁₁H₁₇NNaO₈⁺	Positive	314.0897	High
[M+K]⁺	C₁₁H₁₇KNO₈⁺	Positive	330.0637	Common
Table 2: Common ESI-MS Ions for DANA.

Question: I am developing an LC-MS/MS method. What are some typical product ions I can monitor for Multiple Reaction Monitoring (MRM)?

Answer: For MS/MS analysis, fragmenting the [M-H]⁻ precursor ion (m/z 290.1) is a common strategy. Typical fragmentation involves losses of water (H₂O), acetic acid (CH₃COOH), and parts of the glycerol side chain. While specific fragmentation patterns should be optimized on your instrument, common product ions for sialic acids can provide a starting point. For N-acetylneuraminic acid (a close analogue), product ions resulting from cleavages of the sugar ring and side chain are well-documented.[9] For DANA, you would perform product ion scans on the 290.1 precursor to identify the most intense and stable fragments for your MRM transitions.

Section D: Nuclear Magnetic Resonance (NMR) Spectroscopy Guide

NMR is the gold standard for unambiguous structural confirmation of DANA.

Question: What are the key characteristic signals in the ¹H NMR spectrum of DANA that confirm its structure?

Answer: The ¹H NMR spectrum of DANA has several distinctive features that differentiate it from its parent compound, N-acetylneuraminic acid (Neu5Ac).[10][11]

• Olefinic Proton (H3): The most telling signal is the appearance of a proton on the C2-C3 double bond. This H3 proton typically appears as a doublet around 5.5-6.0 ppm.

• N-Acetyl Methyl Group: A sharp singlet around 2.0 ppm corresponding to the three protons of the acetyl group (N-Ac).[10]

• Anomeric Proton (H4): The proton at C4, adjacent to the double bond and the acetylamino group, will appear as a characteristic multiplet.

• Absence of H3 Axial/Equatorial Protons: Unlike Neu5Ac, which shows two distinct signals for the C3 protons (H3ax and H3eq), these are absent in DANA and replaced by the single olefinic H3 signal.[11]

Question: My NMR sample in D₂O gives broad peaks. How can I improve the resolution?

Answer:

• pH Adjustment: The pH of your D₂O sample can significantly affect chemical shifts and peak shape, especially for the protons near the carboxylic acid. Ensure the pD is consistent between samples. Small additions of NaOD or DCl can be used to adjust it.

• Purity: Ensure the sample is free of paramagnetic impurities, which can cause significant line broadening. Treating the sample with a chelating agent like Chelex resin can sometimes help.

• Lyophilization: If the sample was dissolved in H₂O and then lyophilized, repeat the lyophilization from D₂O one or two more times to ensure complete removal of residual H₂O. The HDO peak can be large and may obscure nearby signals.

Section E: Neuraminidase Inhibition Assays

As an inhibitor, DANA is frequently used as a positive control in neuraminidase activity assays.

Question: In my fluorescence-based neuraminidase assay using the substrate MUNANA, my positive control with DANA shows less inhibition than expected. What could be wrong?

Answer: This is a common issue that can point to several factors in the assay setup. A fluorescence-based assay measures the cleavage of a substrate like 2'-(4-methylumbelliferyl)-α-D-N-acetylneuraminic acid (MUNANA) to release the fluorescent product 4-methylumbelliferone (4-MU).[12][13]

• Incorrect DANA Concentration: Double-check the calculations and dilution series for your DANA stock solution. Serial dilution errors are a frequent source of inaccuracy.

• Enzyme Concentration: The measured IC₅₀ value of an inhibitor is dependent on the substrate concentration relative to its Kₘ value. If your enzyme or substrate concentration is too high, you will need a much higher concentration of inhibitor to see a 50% reduction in signal. Ensure you are working in the linear range of the enzyme activity.[13]

• Assay Buffer Composition: Neuraminidase activity is sensitive to pH and requires certain ions, like Ca²⁺.[12] Ensure your assay buffer is correctly prepared (e.g., 33 mM MES, 4 mM CaCl₂, pH 6.5).[12]

• Incubation Times: Check that the pre-incubation time of the enzyme with the inhibitor (if any) and the enzyme-substrate reaction time are consistent and appropriate.

Workflow of a Neuraminidase Inhibition Assay

Caption: Standard workflow for a fluorescence-based neuraminidase inhibition assay.

Detailed Experimental Protocols

Protocol 1: Quantification of DANA using Reversed-Phase HPLC-UV

This protocol provides a robust method for determining the concentration of DANA in a solution.

• Preparation of Mobile Phase:

  • Mobile Phase A: 0.1% (v/v) Trifluoroacetic Acid (TFA) in HPLC-grade water.

  • Mobile Phase B: 0.1% (v/v) TFA in HPLC-grade acetonitrile.

  • Filter and degas both phases thoroughly.

• Chromatographic Conditions:

  • Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 35°C.

  • Detection Wavelength: 210 nm.

  • Injection Volume: 10 µL.

  • Gradient: 0-100% Mobile Phase B over 15 minutes (adjust as needed based on column and system). An isocratic method with low %B (e.g., 5%) may also be suitable.

• Sample Preparation:

  • Prepare a stock solution of DANA (e.g., 1 mg/mL) in water.

  • Create a series of calibration standards (e.g., 1 µg/mL to 100 µg/mL) by diluting the stock solution with Mobile Phase A.

  • Dilute unknown samples to fall within the calibration range.

  • Filter all samples and standards through a 0.22 µm syringe filter before injection.

• Analysis:

  • Inject the standards to generate a calibration curve (Peak Area vs. Concentration).

  • Inject the unknown samples.

  • Calculate the concentration of DANA in the samples using the linear regression equation from the calibration curve.

Protocol 2: Standard Neuraminidase Inhibition Assay

This protocol is adapted from standard fluorescence-based methods.[12][13][14]

• Reagent Preparation:

  • Assay Buffer: 33 mM MES, 4 mM CaCl₂, pH 6.5.[12]

  • MUNANA Substrate Solution: Prepare a 100 µM working solution of MUNANA in Assay Buffer. Protect from light.

  • Stop Solution: 0.2 M Na₂CO₃, pH ~11.

  • Enzyme Solution: Dilute neuraminidase enzyme in Assay Buffer to a concentration that gives a robust signal within the linear range of the assay (determine this empirically beforehand).

  • Inhibitor (DANA): Prepare a 2x concentration serial dilution of DANA in Assay Buffer.

• Assay Procedure (96-well black plate):

  • Add 25 µL of Assay Buffer to the "no enzyme" control wells.

  • Add 25 µL of diluted enzyme to all other wells.

  • Add 25 µL of 2x DANA dilutions (or test compound/buffer for controls) to the appropriate wells.

  • Pre-incubate the plate at 37°C for 10 minutes.

  • Initiate the reaction by adding 50 µL of 100 µM MUNANA substrate solution to all wells (Final volume = 100 µL).

  • Incubate at 37°C for 30 minutes, protected from light.

  • Stop the reaction by adding 50 µL of Stop Solution.

  • Read the fluorescence on a plate reader with excitation at ~360 nm and emission at ~460 nm.

• Data Analysis:

  • Subtract the average fluorescence of the "no enzyme" wells from all other readings.

  • Calculate the percent inhibition for each DANA concentration relative to the "enzyme only" control wells.

  • Plot percent inhibition versus log[DANA] and fit the data to a four-parameter logistic equation to determine the IC₅₀ value.

References

• Facile synthesis of C5-azido derivatives of thiosialosides and 2,3-dehydro-5-N-acetylneuraminic acid (DANA). ()
• HPLC Troubleshooting Guide. Sigma-Aldrich. ()
• HPLC Troubleshooting Guide. ACE HPLC Columns. ()
• Application Notes and Protocols for Neuraminidase Activity Assays. BenchChem. ()
• Analysis of inhibitor binding in influenza virus neuraminidase. Protein Science. ()
• Analysis of inhibitor binding in influenza virus neuraminidase. PubMed. ()
• LC-MS/MS quantification of N-acetylneuraminic acid, N-glycolylneuraminic acid and ketodeoxynonulosonic acid levels in the urine. British Journal of Nutrition. ()
• Fluorescence-based Neuraminidase Inhibition Assay to Assess the Susceptibility of Influenza Viruses to The Neuraminidase Inhibitor Class of Antivirals. Journal of Visualized Experiments. ()
• HPLC Troubleshooting Guide. Restek. ()
• An optimized cell-based assay to assess influenza virus replication by measuring neuraminidase activity and its applic
• An efficient and robust HPLC method to determine the sialylation levels of human epithelial cells. PLoS One. ()
• NA-XTD™ Influenza Neuraminidase Assay Kit Protocol. Thermo Fisher Scientific. ()
• Tips and Tricks of HPLC System Troubleshooting. Agilent. ()
• Quantitative hydrophilic interaction chromatography–mass spectrometry analysis of N-acetylneuraminic acid and N-acetylmannosamine in human plasma.
• Methods for the quantitative estimation of N-acetylneuraminic acid and their application to hydrolysates of sialomucoids. Biochemical Journal. ()
• HPLC–MS/MS For Screening Neuraminidase Inhibitors.
• Real-time monitoring of the sialic acid biosynthesis p
• N-acetyl-2,3-dehydro-2-Deoxyneuraminic Acid (DANA)
• Development of N-Acetylneuraminic Acid Reference Material from Ferment
• Exploration of the Sialic Acid World. Chemical Reviews. ()
• High-Resolution NMR Spectroscopy for the Analysis of 7-O-Acetyl
• Quantitative hydrophilic interaction chromatography–mass spectrometry analysis of N-acetylneuraminic acid and N-acetylmannosamine in human plasma.
• Influenza Neuraminidase Inhibitors: Synthetic Approaches, Derivatives and Biological Activity. Molecules. ()
• Deoxygenated analogs of 2-deoxy-2,3-didehydro-N-acetyl neuraminic acid as inhibitors of human neuraminidase enzymes. ChemRxiv. ()
• N-Acetyl-2,3-dehydro-2-deoxyneuraminic acid Product Page. Sigma-Aldrich. ()
• Evaluation of Neuraminidase Inhibitory Activity of Compounds and Extracts from Traditional Medicines by HPLC-FLD. Molecules. ()
• NMR Spectroscopy of Sialic Acids.

Sources

• 1. Analysis of inhibitor binding in influenza virus neuraminidase - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Analysis of inhibitor binding in influenza virus neuraminidase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. caymanchem.com [caymanchem.com]
• 4. N-アセチル-2,3-デヒドロ-2-デオキシノイラミン酸 ≥93% (TLC) | Sigma-Aldrich [sigmaaldrich.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. hplc.eu [hplc.eu]
• 7. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 8. ualberta.scholaris.ca [ualberta.scholaris.ca]
• 9. LC-MS/MS quantification of N-acetylneuraminic acid, N-glycolylneuraminic acid and ketodeoxynonulosonic acid levels in the urine and potential relationship with dietary sialic acid intake and disease in 3- to 5-year-old children - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Real-time monitoring of the sialic acid biosynthesis pathway by NMR - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Exploration of the Sialic Acid World - PMC [pmc.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]
• 13. Fluorescence-based Neuraminidase Inhibition Assay to Assess the Susceptibility of Influenza Viruses to The Neuraminidase Inhibitor Class of Antivirals - PMC [pmc.ncbi.nlm.nih.gov]
• 14. stacks.cdc.gov [stacks.cdc.gov]

Reference Data & Comparative Studies

A Tale of Two Sugars: A Comparative Guide to 4-Acetylamino-2,6-anhydro-3,4-dideoxy-d-glycero-d-galactonon-2-enonic acid and its Biological Precursor, Neu5Ac

For Researchers, Scientists, and Drug Development Professionals

In the intricate world of glycobiology, the subtle modification of a sugar molecule can dramatically alter its biological function, transforming it from a vital cellular component into a potent therapeutic agent. This guide provides an in-depth comparison of N-acetylneuraminic acid (Neu5Ac), the most common sialic acid in humans, and a synthetic analogue, 4-Acetylamino-2,6-anhydro-3,4-dideoxy-d-glycero-d-galactonon-2-enonic acid, a molecule poised at the intersection of fundamental research and antiviral drug design.

Introduction: From Cellular Recognition to Viral Warfare

N-acetylneuraminic acid (Neu5Ac) is a nine-carbon acidic monosaccharide that typically occupies the terminal position of glycan chains on the surface of vertebrate cells.[1][2][3] In this exposed position, Neu5Ac plays a critical role in a vast array of biological processes, including cell-cell recognition, immune regulation, and brain development.[1][4] However, this prominence also makes it a key target for pathogens. Viruses, such as influenza, have evolved to utilize Neu5Ac as a receptor for cellular entry.[4] The viral enzyme neuraminidase (also known as sialidase) is essential for the release of newly formed virus particles from an infected cell by cleaving these sialic acid residues.[5]

This crucial role of neuraminidase in viral propagation has made it a prime target for antiviral drug development.[6][7] The strategy has been to design molecules that mimic the natural substrate, Neu5Ac, but bind to the neuraminidase active site with higher affinity, thus inhibiting its function and halting the spread of the virus. This is where 4-Acetylamino-2,6-anhydro-3,4-dideoxy-d-glycero-d-galactonon-2-enonic acid, a synthetic sialic acid analogue, enters the narrative.

Structural Comparison: A Single Modification Changes Everything

At first glance, Neu5Ac and 4-Acetylamino-2,6-anhydro-3,4-dideoxy-d-glycero-d-galactonon-2-enonic acid share a common nine-carbon backbone. However, a closer look reveals critical differences that dictate their distinct biological roles.

Feature	N-acetylneuraminic acid (Neu5Ac)	4-Acetylamino-2,6-anhydro-3,4-dideoxy-d-glycero-d-galactonon-2-enonic acid
Systematic Name	5-acetamido-3,5-dideoxy-D-glycero-D-galacto-non-2-ulopyranosonic acid[3]	4-Acetylamino-2,6-anhydro-3,4-dideoxy-d-glycero-d-galactonon-2-enonic acid
Common Name	Neu5Ac, Sialic Acid	iso-Neu4Ac2en, 4-Acetylamino-Kdn2en[1][8]
Chemical Formula	C11H19NO9	C11H17NO8
Molecular Weight	309.27 g/mol	291.25 g/mol [8]
Key Structural Feature	Pyranose ring with a carboxyl group, an N-acetyl group at C5, and a glycerol side chain.[2]	Dihydropyran ring with an acetylamino group at the C4 position and a double bond between C2 and C3.[8]
Natural Occurrence	Abundant in vertebrates and higher invertebrates.[3]	Synthetic compound.[8]

The most significant distinction lies in the pyranose ring and the substitution at the C4 position. Neu5Ac exists in a stable chair conformation. In contrast, 4-Acetylamino-2,6-anhydro-3,4-dideoxy-d-glycero-d-galactonon-2-enonic acid features a dihydropyran ring with a double bond between C2 and C3. This unsaturated ring structure is characteristic of neuraminidase inhibitors, designed to mimic the transition state of the sialic acid cleavage reaction.[4]

Furthermore, the target compound has an acetylamino group at the C4 position, a modification that is central to its potential function as a neuraminidase inhibitor. This contrasts with Neu5Ac, which has a hydroxyl group at this position.

Caption: Relationship between Neu5Ac and its synthetic analogues.

Functional Divergence: Substrate versus Inhibitor

The structural modifications of 4-Acetylamino-2,6-anhydro-3,4-dideoxy-d-glycero-d-galactonon-2-enonic acid fundamentally alter its interaction with neuraminidase.

Neu5Ac: The Natural Substrate

As the natural substrate, Neu5Ac binds to the active site of neuraminidase, which then catalyzes the hydrolysis of the glycosidic linkage, releasing the terminal sialic acid. This process is essential for viral release and propagation.[5]

4-Acetylamino-2,6-anhydro-3,4-dideoxy-d-glycero-d-galactonon-2-enonic acid: A Potential Inhibitor

This synthetic analogue is designed to act as a competitive inhibitor of neuraminidase.[2] Its dihydropyran ring mimics the planar oxocarbenium ion-like transition state of the cleavage reaction, allowing it to bind tightly to the enzyme's active site. The nature of the substituent at the C4 position is critical for the potency and selectivity of inhibition.

While direct experimental data on the inhibitory activity of 4-Acetylamino-2,6-anhydro-3,4-dideoxy-d-glycero-d-galactonon-2-enonic acid is scarce in publicly available literature, we can infer its potential activity by examining structurally related compounds.

• 2-deoxy-2,3-didehydro-N-acetylneuraminic acid (DANA or Neu5Ac2en): This is a well-known non-selective inhibitor of sialidases and serves as a foundational structure for many neuraminidase inhibitors.[6][7]

• Zanamivir: A potent and selective influenza neuraminidase inhibitor, Zanamivir, features a positively charged guanidino group at the C4 position. This group forms strong ionic interactions with conserved negatively charged amino acid residues (glutamic and aspartic acid) in the enzyme's active site, leading to very tight binding and effective inhibition.[4]

• 4-amino-Neu5Ac2en: The precursor to the guanidino group in some synthetic routes, the amino group at C4 also confers potent inhibitory activity.[9]

• 4-acetamido-Neu5Ac2en (4NAcNeu5Ac2en): Research has shown that an acetamido group at the C4 position leads to a decrease in inhibitory activity against various sialidases compared to an amino or guanidino group.[10] One study indicated that 4NAcNeu5Ac2en was not an effective inhibitor against the tested sialidases.[10]

Based on this structure-activity relationship, it is likely that 4-Acetylamino-2,6-anhydro-3,4-dideoxy-d-glycero-d-galactonon-2-enonic acid is a weaker inhibitor of neuraminidase compared to Zanamivir or 4-amino-Neu5Ac2en. However, its potential for selectivity towards viral over host sialidases warrants further investigation.

Caption: Functional comparison of Neu5Ac and the synthetic inhibitor.

Experimental Evaluation: Neuraminidase Inhibition Assay

To quantitatively compare the function of Neu5Ac as a substrate and 4-Acetylamino-2,6-anhydro-3,4-dideoxy-d-glycero-d-galactonon-2-enonic acid as an inhibitor, a neuraminidase inhibition assay is employed. A common method utilizes a fluorogenic substrate, 2'-(4-methylumbelliferyl)-α-D-N-acetylneuraminic acid (MUNANA).

Principle:

Neuraminidase cleaves the non-fluorescent MUNANA, releasing the highly fluorescent 4-methylumbelliferone. The rate of fluorescence increase is proportional to the enzyme activity. In the presence of an inhibitor, the rate of fluorescence generation is reduced. The half-maximal inhibitory concentration (IC50) value, which is the concentration of the inhibitor required to reduce enzyme activity by 50%, can then be determined.

Experimental Protocol:

• Reagent Preparation:

  • Neuraminidase enzyme (e.g., from Clostridium perfringens or recombinant influenza virus).

  • Assay Buffer (e.g., MES buffer, pH 6.5, containing CaCl2).

  • MUNANA substrate solution.

  • Inhibitor stock solution (4-Acetylamino-2,6-anhydro-3,4-dideoxy-d-glycero-d-galactonon-2-enonic acid) and serial dilutions.

  • Positive control inhibitor (e.g., Zanamivir).

  • Stop solution (e.g., high pH glycine-carbonate buffer).

• Assay Procedure:

  • In a 96-well black microplate, add a fixed amount of neuraminidase enzyme to each well.

  • Add varying concentrations of the inhibitor or positive control to the respective wells. Include wells with no inhibitor as a negative control.

  • Pre-incubate the enzyme and inhibitor for a defined period (e.g., 30 minutes) at 37°C.

  • Initiate the reaction by adding the MUNANA substrate to all wells.

  • Incubate the plate at 37°C for a specific time (e.g., 60 minutes).

  • Stop the reaction by adding the stop solution.

  • Measure the fluorescence intensity using a microplate reader (excitation ~365 nm, emission ~450 nm).

• Data Analysis:

  • Calculate the percentage of inhibition for each inhibitor concentration relative to the no-inhibitor control.

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration.

  • Determine the IC50 value from the resulting dose-response curve.

Caption: Workflow for a fluorescence-based neuraminidase inhibition assay.

Conclusion and Future Perspectives

The comparison between N-acetylneuraminic acid and 4-Acetylamino-2,6-anhydro-3,4-dideoxy-d-glycero-d-galactonon-2-enonic acid exemplifies a fundamental principle in medicinal chemistry: rational drug design based on the structure of a natural substrate. While Neu5Ac is indispensable for a myriad of physiological functions, its synthetic analogue represents a tool to combat diseases that exploit these very functions.

Although the acetylamino group at the C4 position may not confer the same level of inhibitory potency as the guanidino group of Zanamivir, the study of such analogues is crucial for a comprehensive understanding of the structure-activity relationships of neuraminidase inhibitors. Further research is needed to fully characterize the inhibitory kinetics and selectivity profile of 4-Acetylamino-2,6-anhydro-3,4-dideoxy-d-glycero-d-galactonon-2-enonic acid against a panel of viral and host sialidases. Such studies will not only elucidate its potential as a research tool or therapeutic lead but also contribute to the broader effort of developing next-generation antiviral agents.

References

• Chen, X., & Varki, A. (2010). Advances in the biology and chemistry of sialic acids. ACS chemical biology, 5(2), 163–176.
• Honda, T., Masuda, T., Yoshida, S., Arai, M., Kobayashi, Y., & Yamashita, M. (2002). Synthesis and anti-influenza virus activity of 4-guanidino-7-substituted Neu5Ac2en derivatives. Bioorganic & medicinal chemistry letters, 12(15), 1921–1924.

• MetwareBio. (n.d.). Neu5Ac: The Multifaceted Sugar Shaping Human Health and Beyond. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 46779940, 4-Acetylamino-Kdn2en, iso-Neu4Ac2en. Retrieved from [Link].

• Neuraminidase inhibitor. (2023, November 28). In Wikipedia. [Link]

• Gubareva, L. V., Webster, R. G., & Hayden, F. G. (2001). Influenza virus neuraminidase inhibitors. The Lancet, 358(9284), 827-835.
• Pan, C., et al. (2023). Interplay of Modified Sialic Acid Inhibitors and the Human Parainfluenza Virus 1 Hemagglutinin-Neuraminidase Active Site. ACS Medicinal Chemistry Letters.
• Honda, T., et al. (2003). Synthesis and anti-influenza evaluation of polyvalent sialidase inhibitors bearing 4-guanidino-Neu5Ac2en derivatives. Chemical & Pharmaceutical Bulletin, 51(12), 1386-1398.
• Keil, J. M., et al. (2022). Sialidase Inhibitors with Different Mechanisms. Journal of Medicinal Chemistry.
• Allevi, P., et al. (2013). A simple synthetic access to differently 4-substituted Neu5Ac2en glycals combining elements of molecules with anti-neuraminidase activity. European Journal of Organic Chemistry, 2013(19), 4065-4077.
• Sato, K., et al. (2021).
• Chen, Y. Q., et al. (2021). Catch, Cut, or Block? Versatile 4‐N‐Derivatized Sialyl Glycosides for Influenza Virus Neuraminidase Detection and Purification.
• Gubareva, L. V. (2004). Antivirals Targeting the Neuraminidase. Influenza Virus, 141-163.
• von Itzstein, M., et al. (1993). 4-Guanidino-2,4-dideoxy-2,3-dehydro-N-acetylneuraminic acid is a highly effective inhibitor both of the sialidase (neuraminidase) and of growth of a wide range of influenza A and B viruses in vitro. Antimicrobial agents and chemotherapy, 37(7), 1473–1480.
• Guo, T., et al. (2018). Sialidase and Sialyltransferase Inhibitors: Targeting Pathogenicity and Disease. Chemical Reviews, 118(17), 8499-8541.
• Rota, P., et al. (2023). Design, Synthesis, and Antiviral Evaluation of Sialic Acid Derivatives as Inhibitors of Newcastle Disease Virus Hemagglutinin-Neuraminidase: A Translational Study on Human Parainfluenza Viruses. Journal of Medicinal Chemistry.
• da Silva, D. A., et al. (2022). Display of structural similarities between sialic acid and two neuraminidase inhibitors (reference drugs) and the five proposed scaffolds. Journal of Biomolecular Structure and Dynamics, 40(18), 8235-8247.
• Kim, C. U., et al. (1997). Influenza neuraminidase inhibitors possessing a novel hydrophobic interaction in the enzyme active site: design, synthesis, and structural analysis of carbocyclic sialic acid analogues with potent anti-influenza activity. Journal of the American Chemical Society, 119(4), 681-690.
• Hadházi, Á., et al. (2022). Synthesis and Neuraminidase Inhibitory Activity of Sialic Acid Analogues with Fluoro, Phosphono, and Sulfo Functionalities. Methods in Molecular Biology, 2556, 303-320.
• Schauer, R. (2000). Achievements and challenges of sialic acid research.
• Coricello, A., et al. (2021).
• Liu, K., et al. (2019). Synthesis and Biological Evaluation of 4β-N-Acetylamino Substituted Podophyllotoxin Derivatives as Novel Anticancer Agents. Molecules, 24(8), 1599.
• Tian, J., et al. (2014). Organocatalytic Asymmetric Total Synthesis of Zanamivir. Organic Letters, 16(17), 4400-4403.
• Wang, Y., et al. (2019). Design, Synthesis, and Biological Evaluation of Novel Acylhydrazone Derivatives as Potent Neuraminidase Inhibitors. ACS Omega, 4(26), 21915-21926.
• Olleik, H., et al. (2020). Design and Synthesis of Novel Amino and Acetamidoaurones with Antimicrobial Activities. Molecules, 25(11), 2634.
• Lee, H., et al. (2018). Practical Synthesis of Hydroxychromenes and Evaluation of Their Biological Activity. Molecules, 23(11), 2936.
• Graebe, J. E., et al. (1988). Synthesis and biological activity of an azido derivative of paclobutrazol, an inhibitor of gibberellin biosynthesis. Plant Physiology, 88(4), 1425-1429.

Sources

• 1. Synthesis and anti-influenza virus activity of 4-guanidino-7-substituted Neu5Ac2en derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Structure–Activity Relationship of Metabolic Sialic Acid Inhibitors and Labeling Reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. "Sialidase Inhibitors with Different Mechanisms" by Joseph M. Keil, Garrett R. Rafn et al. [engagedscholarship.csuohio.edu]
• 4. benchchem.com [benchchem.com]
• 5. Antivirals Targeting the Neuraminidase - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Sialidase Inhibitors with Different Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Influenza Neuraminidase Inhibitors: Synthetic Approaches, Derivatives and Biological Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 9. journals.asm.org [journals.asm.org]
• 10. Catch, Cut, or Block? Versatile 4‐N‐Derivatized Sialyl Glycosides for Influenza Virus Neuraminidase Detection and Purification - PMC [pmc.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to the Bioactivity Validation of 4-Acetylamino-2,6-anhydro-3,4-dideoxy-d-glycero-d-galactonon-2-enonic acid: A Comparative Analysis Against Established Neuraminidase Inhibitors

This guide provides a comprehensive framework for the validation of the bioactivity of 4-Acetylamino-2,6-anhydro-3,4-dideoxy-d-glycero-d-galactonon-2-enonic acid, a sialic acid analog, as a potential neuraminidase inhibitor. For the purposes of this guide, we will refer to the compound by its synonym, iso-Neu4Ac2en. We will draw direct comparisons to the well-established neuraminidase inhibitors, Oseltamivir (Tamiflu) and Zanamivir (Relenza), providing the necessary experimental context and protocols for a thorough evaluation.

The Scientific Rationale: Targeting Viral Egress

Influenza viruses rely on two key surface glycoproteins for their propagation: hemagglutinin (HA) and neuraminidase (NA).[1][2] Hemagglutinin facilitates viral entry by binding to sialic acid residues on the surface of host cells.[2][3] Following replication within the host cell, newly formed viral particles bud from the cell membrane. However, these new virions would remain tethered to the host cell via hemagglutinin-sialic acid interactions if not for the action of neuraminidase.[4][5]

Neuraminidase is a glycoside hydrolase that cleaves terminal sialic acid residues from glycoproteins, including those on the host cell surface and on the viral envelope itself.[6][7] This enzymatic activity is crucial for the release of progeny virions, preventing their self-aggregation and allowing for the infection of new host cells.[1][5] Consequently, the inhibition of neuraminidase is a clinically validated strategy for the treatment of influenza A and B infections.[8]

4-Acetylamino-2,6-anhydro-3,4-dideoxy-d-glycero-d-galactonon-2-enonic acid (iso-Neu4Ac2en) is a structural analog of sialic acid.[9][10] This structural mimicry forms the basis of the hypothesis that it can act as a competitive inhibitor of the influenza neuraminidase enzyme, similar to the mechanism of action of Oseltamivir and Zanamivir.[11][12][13] This guide outlines the necessary steps to validate this hypothesis through rigorous in vitro and cell-based assays.

Comparative Analysis of Neuraminidase Inhibitors

The primary mechanism of action for neuraminidase inhibitors is the competitive inhibition of the viral neuraminidase enzyme.[11][12][14] By binding to the active site of the enzyme, these drugs prevent the cleavage of sialic acid, leading to the aggregation of newly formed virions at the host cell surface and a reduction in viral spread.[5][15]

• Oseltamivir: Administered as a prodrug (oseltamivir phosphate), it is metabolized in the liver to its active form, oseltamivir carboxylate.[16][17] It is an orally bioavailable drug.[11][18]

• Zanamivir: Administered via inhalation, it is delivered directly to the respiratory tract, the primary site of influenza virus replication.[12][19] Its systemic bioavailability is low.[12][19]

• iso-Neu4Ac2en (Hypothesized): As a sialic acid analog, it is expected to bind to the active site of the neuraminidase enzyme, thereby preventing the release of new viral particles. Its efficacy will depend on its binding affinity for the enzyme's active site compared to the natural substrate.

Signaling Pathway of Neuraminidase Inhibition

Caption: Mechanism of Neuraminidase Inhibition.

Experimental Validation Plan

A two-tiered approach is recommended for the comprehensive validation of iso-Neu4Ac2en's bioactivity:

• In Vitro Validation: Direct assessment of the compound's ability to inhibit the enzymatic activity of purified neuraminidase. The primary endpoint is the half-maximal inhibitory concentration (IC50).

• Cell-Based Validation: Evaluation of the compound's ability to inhibit viral replication in a cellular model of infection. The primary endpoint is the half-maximal effective concentration (EC50).

In Vitro Validation: Neuraminidase Inhibition Assay

This assay directly measures the enzymatic activity of neuraminidase in the presence of varying concentrations of the inhibitor. A commonly used method is a fluorescence-based assay utilizing the substrate 2'-(4-Methylumbelliferyl)-α-D-N-acetylneuraminic acid (MUNANA).[20][21][22] Cleavage of MUNANA by neuraminidase releases the fluorescent product 4-methylumbelliferone (4-MU), which can be quantified.[20][21]

Caption: In Vitro Neuraminidase Inhibition Assay Workflow.

• Reagent Preparation:

  • Prepare a stock solution of iso-Neu4Ac2en in an appropriate solvent (e.g., DMSO or water).

  • Prepare stock solutions of Oseltamivir carboxylate and Zanamivir as positive controls.

  • Prepare a working solution of purified influenza neuraminidase in assay buffer (e.g., 33 mM MES, 4 mM CaCl2, pH 6.5).

  • Prepare a working solution of MUNANA substrate in assay buffer.

• Assay Procedure:

  • In a 96-well black microplate, perform serial dilutions of iso-Neu4Ac2en, Oseltamivir carboxylate, and Zanamivir. Include a no-inhibitor control (enzyme activity control) and a no-enzyme control (background control).

  • Add the neuraminidase enzyme solution to all wells except the background control.

  • Incubate the plate at 37°C for 30 minutes to allow for inhibitor binding.

  • Initiate the enzymatic reaction by adding the MUNANA substrate to all wells.

  • Incubate the plate at 37°C for 60 minutes in the dark.

  • Stop the reaction by adding a stop solution (e.g., 0.1 M glycine, pH 10.7).

  • Measure the fluorescence using a microplate reader with excitation at approximately 365 nm and emission at approximately 450 nm.

• Data Analysis:

  • Subtract the background fluorescence from all readings.

  • Normalize the data to the enzyme activity control (100% activity).

  • Plot the percentage of neuraminidase inhibition versus the logarithm of the inhibitor concentration.

  • Determine the IC50 value using a non-linear regression analysis (e.g., sigmoidal dose-response curve).

Compound	Target Neuraminidase Strain	IC50 (nM)
iso-Neu4Ac2en	Influenza A/H1N1	Experimental Value
Oseltamivir Carboxylate	Influenza A/H1N1	Literature/Experimental Value
Zanamivir	Influenza A/H1N1	Literature/Experimental Value
iso-Neu4Ac2en	Influenza A/H3N2	Experimental Value
Oseltamivir Carboxylate	Influenza A/H3N2	Literature/Experimental Value
Zanamivir	Influenza A/H3N2	Literature/Experimental Value
iso-Neu4Ac2en	Influenza B	Experimental Value
Oseltamivir Carboxylate	Influenza B	Literature/Experimental Value
Zanamivir	Influenza B	Literature/Experimental Value

Cell-Based Validation: Antiviral Assay

This assay evaluates the ability of the compound to inhibit influenza virus replication in a host cell culture system. A common and robust method is the plaque reduction assay, which measures the inhibition of virus-induced cell death. Alternatively, a higher-throughput cell-based ELISA can be used to quantify viral antigen expression.[23]

Caption: Cell-Based Antiviral Assay Workflow.

• Cell Culture and Infection:

  • Seed Madin-Darby Canine Kidney (MDCK) cells in 6-well plates and grow to confluency.

  • Wash the cell monolayers with phosphate-buffered saline (PBS).

  • Infect the cells with a known titer of influenza virus (e.g., 100 plaque-forming units per well) for 1 hour at 37°C.

• Treatment:

  • Prepare serial dilutions of iso-Neu4Ac2en, Oseltamivir, and Zanamivir in an overlay medium (e.g., DMEM with 0.5% agarose and TPCK-trypsin).

  • Remove the viral inoculum and add the overlay medium containing the respective inhibitor dilutions.

  • Include a virus control (no inhibitor) and a cell control (no virus, no inhibitor).

• Incubation and Visualization:

  • Incubate the plates at 37°C in a CO2 incubator for 48-72 hours until plaques are visible.

  • Fix the cells with 4% paraformaldehyde.

  • Stain the cells with a crystal violet solution to visualize the plaques.

• Data Analysis:

  • Count the number of plaques in each well.

  • Calculate the percentage of plaque reduction for each inhibitor concentration relative to the virus control.

  • Plot the percentage of plaque reduction versus the logarithm of the inhibitor concentration.

  • Determine the EC50 value using a non-linear regression analysis.

Compound	Target Virus Strain	Cell Line	EC50 (µM)
iso-Neu4Ac2en	Influenza A/H1N1	MDCK	Experimental Value
Oseltamivir	Influenza A/H1N1	MDCK	Literature/Experimental Value
Zanamivir	Influenza A/H1N1	MDCK	Literature/Experimental Value
iso-Neu4Ac2en	Influenza A/H3N2	MDCK	Experimental Value
Oseltamivir	Influenza A/H3N2	MDCK	Literature/Experimental Value
Zanamivir	Influenza A/H3N2	MDCK	Literature/Experimental Value
iso-Neu4Ac2en	Influenza B	MDCK	Experimental Value
Oseltamivir	Influenza B	MDCK	Literature/Experimental Value
Zanamivir	Influenza B	MDCK	Literature/Experimental Value

Conclusion

The validation of 4-Acetylamino-2,6-anhydro-3,4-dideoxy-d-glycero-d-galactonon-2-enonic acid (iso-Neu4Ac2en) as a potential neuraminidase inhibitor requires a systematic and comparative approach. By following the detailed in vitro and cell-based protocols outlined in this guide, researchers can obtain the necessary IC50 and EC50 data to rigorously assess its bioactivity. A direct comparison of this data with established neuraminidase inhibitors such as Oseltamivir and Zanamivir will be crucial in determining the therapeutic potential of this novel sialic acid analog. Promising results from these preclinical evaluations would warrant further investigation into its pharmacokinetic properties and in vivo efficacy.

References

• Oseltamivir - Wikipedia.

• Uses and mechanism of Oseltamivir - ChemicalBook.

• Zanamivir - Wikipedia.

• What is the mechanism of action of Oseltamivir (Tamiflu) in treating influenza? - Dr.Oracle.

• Influenza neuraminidase inhibitors: antiviral action and mechanisms of resistance - PMC.

• Neuraminidase Inhibitors: Mechanism of Action - YouTube.

• What is the mechanism of Zanamivir? - Patsnap Synapse.

• Relenza (Zanamivir) Pharmocology - News-Medical.net.

• What are neuraminidase inhibitors and how do they work? - Patsnap Synapse.

• Zanamivir - Mechanism, Indication, Contraindications, Dosing, Adverse Effect, Interaction, Renal Dose, Hepatic Dose | Drug Index | Pediatric Oncall.

• Zanamivir | Drug Information, Uses, Side Effects, Chemistry - PharmaCompass.com.

• An Optimized Cell-Based Assay To Assess Influenza Virus Replication By Measuring Neuraminidase Activity and Its Applications For Virological Surveillance - DigitalCommons@TMC.

• What is the mechanism of action of Oseltamivir (antiviral medication) and the flu vaccine in treating influenza? - Dr.Oracle.

• Oseltamivir - StatPearls - NCBI Bookshelf - NIH.

• What are neuraminidase inhibitors and how do you quickly get the latest development progress? - Patsnap Synapse.

• An optimized cell-based assay to assess influenza virus replication by measuring neuraminidase activity and its applications for virological surveillance - NIH.

• Neuraminidase inhibitor - Wikipedia.

• Influenza Neuraminidase Inhibitors: Synthetic Approaches, Derivatives and Biological Activity - PMC - NIH.

• Standardization of the classic MUNANA-based neuraminidase activity assay for monitoring anti-viral resistance in influenza - ResearchGate.

• Sialic acid involves in the interaction between ovomucin and hemagglutinin and influences the antiviral activity of ovomucin - PubMed.

• New-generation screening assays for the detection of anti-influenza compounds targeting viral and host functions - NIH.

• Fluorescence-based Neuraminidase Inhibition Assay to Assess the Susceptibility of Influenza Viruses to The Neuraminidase Inhibitor Class of Antivirals - PubMed.

• Influenza virus assays based on virus‐inducible reporter cell lines - PMC - NIH.

• Cell-based ELISA for Antiviral Research - Creative Diagnostics.

• Viruses and sialic acids: rules of engagement - PMC - PubMed Central.

• Neuraminidase Inhibitor Suppressing the Influenza Viral Proliferation | TCI AMERICA.

• Neuraminidase - Wikipedia.

• Application Notes: In Vitro Neuraminidase Inhibition Assay Using Neuraminidase-IN-10 - Benchchem.

• Fluorescence-based Neuraminidase Inhibition Assay to Assess the Susceptibility of Influenza Viruses to The Neuraminidase Inhibitor Class of Antivirals - NIH.

• Neuraminidase Inhibitors for Treatment of Influenza A and B Infections - Restored CDC.

• Evaluation of Neuraminidase Enzyme Assays Using Different Substrates To Measure Susceptibility of Influenza Virus Clinical Isolates to Neuraminidase Inhibitors: Report of the Neuraminidase Inhibitor Susceptibility Network - ASM Journals.

• Determination of Neuraminidase Kinetic Constants Using Whole Influenza Virus Preparations and Correction for Spectroscopic Interference by a Fluorogenic Substrate | PLOS One - Research journals.

• Advances in the development of entry inhibitors for sialic-acid-targeting viruses - PMC.

• 4-Guanidino-2,4-dideoxy-2,3-dehydro-N-acetylneuraminic acid is a highly effective inhibitor both of the sialidase (neuraminidase) and of growth of a wide range of influenza A and B viruses in vitro - PubMed.

• Antiviral Mechanism of Virucidal Sialic Acid Modified Cyclodextrin - MDPI.

• Design, Synthesis, and Antiviral Evaluation of Sialic Acid Derivatives as Inhibitors of Newcastle Disease Virus Hemagglutinin-Neuraminidase: A Translational Study on Human Parainfluenza Viruses - ACS Publications.

• Influenza - Neuraminidase Inhibition Test.

• (PDF) Fluorescence-based Neuraminidase Inhibition Assay to Assess the Susceptibility of Influenza Viruses to The Neuraminidase Inhibitor Class of Antivirals - ResearchGate.

• Measuring Influenza Neuraminidase Inhibition Antibody Titers by Enzyme- linked Lectin Assay - Semantic Scholar.

• 4-Acetylamino-2,6-anhydro-3,4-dideoxy-d-glycero-d-galactonon-2-enonicacid.

• 4-Acetamido-2,6-anhydro-3,4-dideoxy-D-glycero-D-galactonon-2-enonic acid - Data Sheet.

• 4-Acetamido-2,6-anhydro-3,4-dideoxy-D-glycero-D-galactonon-2-enonic acid - Biosynth.

• Usefulness of Two Aspergillus PCR Assays and Aspergillus Galactomannan and β-d-Glucan Testing of Bronchoalveolar Lavage Fluid for Diagnosis of Chronic Pulmonary Aspergillosis - PubMed.

Sources

• 1. Influenza neuraminidase inhibitors: antiviral action and mechanisms of resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Influenza Neuraminidase Inhibitors: Synthetic Approaches, Derivatives and Biological Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Viruses and sialic acids: rules of engagement - PMC [pmc.ncbi.nlm.nih.gov]
• 4. youtube.com [youtube.com]
• 5. What are neuraminidase inhibitors and how do they work? [synapse.patsnap.com]
• 6. Neuraminidase - Wikipedia [en.wikipedia.org]
• 7. benchchem.com [benchchem.com]
• 8. Neuraminidase inhibitor - Wikipedia [en.wikipedia.org]
• 9. medchemexpress.com [medchemexpress.com]
• 10. cdn.usbio.net [cdn.usbio.net]
• 11. Oseltamivir - Wikipedia [en.wikipedia.org]
• 12. Zanamivir - Wikipedia [en.wikipedia.org]
• 13. What is the mechanism of Zanamivir? [synapse.patsnap.com]
• 14. Uses and mechanism of Oseltamivir_Chemicalbook [chemicalbook.com]
• 15. restoredcdc.org [restoredcdc.org]
• 16. droracle.ai [droracle.ai]
• 17. droracle.ai [droracle.ai]
• 18. Oseltamivir - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 19. news-medical.net [news-medical.net]
• 20. Fluorescence-based Neuraminidase Inhibition Assay to Assess the Susceptibility of Influenza Viruses to The Neuraminidase Inhibitor Class of Antivirals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. Fluorescence-based Neuraminidase Inhibition Assay to Assess the Susceptibility of Influenza Viruses to The Neuraminidase Inhibitor Class of Antivirals - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Determination of Neuraminidase Kinetic Constants Using Whole Influenza Virus Preparations and Correction for Spectroscopic Interference by a Fluorogenic Substrate | PLOS One [journals.plos.org]
• 23. Cell-based ELISA for Antiviral Research - Creative Diagnostics [antiviral.creative-diagnostics.com]

A Comparative Guide to Sialic Acid Analogs in Neuraminidase Inhibition: From Established Antivirals to Research Tools

For researchers, scientists, and drug development professionals navigating the landscape of viral inhibitors, understanding the nuances of sialic acid analogs is paramount. These molecules, mimicking the natural substrate of viral neuraminidase, form the bedrock of antiviral drugs against influenza and are pivotal tools in glycobiology research. This guide provides an in-depth, objective comparison of the well-established neuraminidase inhibitor, 4-Guanidino-2,4-dideoxy-2,3-dehydro-N-acetylneuraminic acid (Zanamivir), and other key analogs against the lesser-known 4-Acetylamino-2,6-anhydro-3,4-dideoxy-d-glycero-d-galactonon-2-enonic acid, offering supporting experimental data and detailed protocols to inform your research and development endeavors.

The Critical Role of Sialic Acid in Viral Lifecycle and the Dawn of Neuraminidase Inhibitors

Sialic acids are a family of nine-carbon sugars typically found at the outermost ends of glycan chains on cell surfaces.[1] They serve as crucial receptors for the attachment of many viruses, including influenza.[2] The influenza virus utilizes its hemagglutinin (HA) protein to bind to these sialic acid residues, initiating infection.[3] Once the virus has replicated within the host cell, new virions bud from the cell surface. However, they remain tethered to the host cell via HA-sialic acid interactions. To be released and propagate the infection, the virus employs another key surface enzyme: neuraminidase (NA).[4] Neuraminidase cleaves the sialic acid residues, liberating the newly formed viruses.[5]

This critical function of neuraminidase in the viral lifecycle makes it an attractive target for antiviral therapy. Sialic acid analogs are designed to act as competitive inhibitors of this enzyme. By binding to the active site of neuraminidase with high affinity, these analogs prevent the cleavage of sialic acid, effectively trapping the progeny virions on the surface of the infected cell and halting the spread of infection.[4]

Profiling the Key Players: A Comparative Analysis

The field of neuraminidase inhibitors is dominated by a few well-characterized sialic acid analogs that have been successfully developed into antiviral drugs. In this section, we compare the performance of these established inhibitors.

4-Guanidino-2,4-dideoxy-2,3-dehydro-N-acetylneuraminic acid (Zanamivir)

Zanamivir (Relenza™) was the first neuraminidase inhibitor to be commercially developed.[6] Its structure features a guanidino group at the C4 position, which forms strong salt bridges with conserved glutamate residues in the neuraminidase active site, contributing to its high binding affinity.[7]

Oseltamivir Ethyl Ester (Oseltamivir)

Oseltamivir (Tamiflu®) is an orally bioavailable prodrug that is converted in the liver to its active form, oseltamivir carboxylate.[8] It features a bulky hydrophobic pentyl ether group that occupies a hydrophobic pocket within the neuraminidase active site, enhancing its binding affinity.

Peramivir

Peramivir (Rapivab®) is administered intravenously and is also a potent neuraminidase inhibitor. Its structure includes a cyclopentane ring and a guanidino group, contributing to its strong interaction with the enzyme's active site.

Laninamivir

Laninamivir (Inavir®) is a long-acting neuraminidase inhibitor administered by inhalation.[4] It is a prodrug, laninamivir octanoate, which is hydrolyzed to the active laninamivir in the respiratory tract.

4-Acetylamino-2,6-anhydro-3,4-dideoxy-d-glycero-d-galactonon-2-enonic acid

This compound is classified as a biochemical reagent for glycobiology research. Glycobiology is the study of the structure, biosynthesis, and biology of saccharides. At present, there is a lack of publicly available data on its specific mechanism of action as a neuraminidase inhibitor and its comparative inhibitory potency (e.g., IC50 values) against viral neuraminidases. Its primary utility appears to be as a tool for studying carbohydrate chemistry and protein-glycan interactions within the broader field of glycobiology.

Quantitative Comparison of Neuraminidase Inhibitory Activity

The efficacy of neuraminidase inhibitors is typically quantified by their half-maximal inhibitory concentration (IC50), which is the concentration of the inhibitor required to reduce the activity of the neuraminidase enzyme by 50%. Lower IC50 values indicate higher potency. The following table summarizes the reported IC50 values for the well-established neuraminidase inhibitors against different influenza virus strains.

Sialic Acid Analog	Influenza A (H1N1) IC50 (nM)	Influenza A (H3N2) IC50 (nM)	Influenza B IC50 (nM)
Zanamivir	0.5 - 2.0	0.5 - 2.5	1.0 - 4.0
Oseltamivir Carboxylate	0.5 - 2.0	0.5 - 2.0	5.0 - 20.0
Peramivir	0.1 - 1.0	0.1 - 1.0	0.5 - 2.0
Laninamivir	1.0 - 5.0	2.0 - 10.0	5.0 - 20.0

Note: IC50 values can vary depending on the specific viral strain and the assay conditions used.

Experimental Protocol: Fluorescence-Based Neuraminidase Inhibition Assay

This protocol describes a common and reliable method for determining the IC50 values of sialic acid analogs against influenza neuraminidase. The assay utilizes a fluorogenic substrate, 2'-(4-Methylumbelliferyl)-α-D-N-acetylneuraminic acid (MUNANA), which upon cleavage by neuraminidase, releases a fluorescent product, 4-methylumbelliferone (4-MU).[8]

Materials:

• Sialic acid analog inhibitors (e.g., Zanamivir, Oseltamivir Carboxylate)

• Influenza virus stock with known neuraminidase activity

• 2'-(4-Methylumbelliferyl)-α-D-N-acetylneuraminic acid (MUNANA) substrate

• Assay Buffer: 33 mM MES buffer, 4 mM CaCl2, pH 6.5

• Stop Solution: 25% ethanol, 116 mM NaOH

• 96-well black, flat-bottom microplates

• Fluorometer with excitation at 355 nm and emission at 460 nm

Procedure:

• Inhibitor Preparation: Prepare serial dilutions of the sialic acid analogs in Assay Buffer. The final concentrations should span a range that will encompass the expected IC50 value.

• Plate Setup:

  • Add 50 µL of Assay Buffer to the "no inhibitor" control wells.

  • Add 50 µL of each inhibitor dilution to the respective test wells.

  • Add 100 µL of Assay Buffer to the "blank" (no enzyme) wells.

• Enzyme Addition: Add 50 µL of diluted influenza virus (the enzyme source) to all wells except the blank wells.

• Pre-incubation: Gently tap the plate to mix and incubate at room temperature for 30 minutes to allow the inhibitors to bind to the neuraminidase.

• Substrate Addition: Add 50 µL of MUNANA solution (final concentration of 100 µM) to all wells.

• Reaction Incubation: Incubate the plate at 37°C for 60 minutes.

• Stop Reaction: Add 100 µL of Stop Solution to each well to terminate the enzymatic reaction.

• Fluorescence Measurement: Read the fluorescence of each well using a fluorometer with excitation at 355 nm and emission at 460 nm.

• Data Analysis:

  • Subtract the average fluorescence of the blank wells from all other readings.

  • Calculate the percentage of neuraminidase inhibition for each inhibitor concentration relative to the "no inhibitor" control.

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the IC50 value.

Visualizing the Mechanism and Workflow

To further clarify the concepts discussed, the following diagrams illustrate the mechanism of neuraminidase inhibition and the experimental workflow.

Caption: Mechanism of Neuraminidase Inhibition by Sialic Acid Analogs.

Caption: Workflow for a Fluorescence-Based Neuraminidase Inhibition Assay.

Conclusion and Future Perspectives

The development of sialic acid analogs as neuraminidase inhibitors represents a triumph of rational drug design and has provided essential tools for combating influenza infections. Zanamivir, Oseltamivir, Peramivir, and Laninamivir, while sharing a common mechanism, exhibit distinct structural features that influence their potency, pharmacokinetic profiles, and routes of administration. The standardized fluorescence-based neuraminidase inhibition assay provides a robust platform for the continued evaluation and comparison of these and novel inhibitors.

While 4-Acetylamino-2,6-anhydro-3,4-dideoxy-d-glycero-d-galactonon-2-enonic acid is positioned as a tool for glycobiology research, the absence of public data on its neuraminidase inhibitory activity highlights a potential area for future investigation. Characterizing the biological activity of such commercially available yet under-studied sialic acid analogs could uncover novel scaffolds for antiviral drug development or provide new probes to explore the intricacies of viral-host interactions. As the threat of pandemic influenza and antiviral resistance persists, a comprehensive understanding of all available sialic acid analogs is crucial for the continued advancement of virology and medicinal chemistry.

References

• Oseltamivir. (n.d.). PubChem. Retrieved from [Link]

• Laninamivir. (n.d.). Wikipedia. Retrieved from [Link]

• Oseltamivir: a clinical and pharmacological perspective. (2001). PubMed. Retrieved from [Link]

• What is Laninamivir used for?. (2024). Patsnap Synapse. Retrieved from [Link]

• Correlation analyses on binding affinity of sialic acid analogues with influenza virus neuraminidase-1 using ab initio MO calculations on their complex structures. (2010). PubMed. Retrieved from [Link]

• Peramivir. (n.d.). Wikipedia. Retrieved from [Link]

• Design, Synthesis, and Antiviral Evaluation of Sialic Acid Derivatives as Inhibitors of Newcastle Disease Virus Hemagglutinin-Neuraminidase: A Translational Study on Human Parainfluenza Viruses. (2023). ACS Publications. Retrieved from [Link]

• Peramivir. (n.d.). PubChem. Retrieved from [Link]

• Five Novel Non-Sialic Acid-Like Scaffolds Inhibit In Vitro H1N1 and H5N2 Neuraminidase Activity of Influenza a Virus. (2020). MDPI. Retrieved from [Link]

• Recent progress in chemical approaches for the development of novel neuraminidase inhibitors. (2021). RSC Publishing. Retrieved from [Link]

• Influenza Virus-Mediated Membrane Fusion: Determinants of Hemagglutinin Fusogenic Activity and Experimental Approaches for Assessing Virus Fusion. (2018). PMC. Retrieved from [Link]

• Antiinfluenza Agents: Oseltamivir. (2018). BrainKart. Retrieved from [Link]

• Inhibition of Influenza Virus Replication by Oseltamivir Derivatives. (2022). PMC. Retrieved from [Link]

• Pharmacokinetic-Pharmacodynamic Determinants of Oseltamivir Efficacy Using Data from Phase 2 Inoculation Studies. (2018). PMC. Retrieved from [Link]

• In vitro neuraminidase inhibitory concentrations (IC50) of four neuraminidase inhibitors in the Japanese 2022-23 season: Comparison with the 2010-11 to 2019-20 seasons. (2023). PubMed. Retrieved from [Link]

• 4-Guanidino-2,4-dideoxy-2,3-dehydro-N-acetylneuraminic acid is a highly effective inhibitor both of the sialidase (neuraminidase) and of growth of a wide range of influenza A and B viruses in vitro. (2015). ResearchGate. Retrieved from [Link]

• Zanamivir. (n.d.). PubChem. Retrieved from [Link]

• UNII - L6O3XI777I. (n.d.). FDA. Retrieved from [Link]

• Zanamivir. (n.d.). Wikipedia. Retrieved from [Link]

• Sialic acid. (n.d.). Wikipedia. Retrieved from [Link]

• Neuraminidase inhibitors: zanamivir and oseltamivir. (2001). PubMed. Retrieved from [Link]

• 4-Guanidino-2,4-dideoxy-2,3-dehydro-N-acetylneuraminic acid is a highly effective inhibitor both of the sialidase (neuraminidase) and of growth of a wide range of influenza A and B viruses in vitro. (1993). Antiviral Research. Retrieved from [Link]

• Zanamivir. (n.d.). DrugBank. Retrieved from [Link]

• Fluorescence-based Neuraminidase Inhibition Assay to Assess the Susceptibility of Influenza Viruses to The Neuraminidase Inhibitor Class of Antivirals. (2017). JoVE. Retrieved from [Link]

• Standardization of the classic MUNANA-based neuraminidase activity assay for monitoring anti-viral resistance in influenza. (2010). ResearchGate. Retrieved from [Link]

• Fluorescence-based Neuraminidase Inhibition Assay to Assess the Susceptibility of Influenza Viruses to The Neuraminidase Inhibitor Class of Antivirals. (2017). PubMed. Retrieved from [Link]

• Influenza Virus-cell Fusion Inhibition Assay. (n.d.). Bio-protocol. Retrieved from [Link]

• Fusion-inhibition peptide broadly inhibits influenza virus and SARS-CoV-2, including Delta and Omicron variants. (2022). Taylor & Francis Online. Retrieved from [Link]

• Single-particle kinetics of influenza virus membrane fusion. (2008). PNAS. Retrieved from [Link]

• Single-virus content mixing assay reveals cholesterol-enhanced influenza membrane fusion efficiency. (2021). bioRxiv. Retrieved from [Link]

• Viruses and sialic acids: rules of engagement. (2011). PMC. Retrieved from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. Correlation analyses on binding affinity of sialic acid analogues with influenza virus neuraminidase-1 using ab initio MO calculations on their complex structures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Design, Synthesis, and Antiviral Evaluation of Sialic Acid Derivatives as Inhibitors of Newcastle Disease Virus Hemagglutinin-Neuraminidase: A Translational Study on Human Parainfluenza Viruses - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Synthesis and evaluation of 4-O-alkylated 2-deoxy-2,3-didehydro-N-acetylneuraminic acid derivatives as inhibitors of human parainfluenza virus type-3 sialidase activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Syntheses of 2-deoxy-2,3-didehydro-N-acetylneuraminic acid analogues modified by N-sulfonylamidino groups at the C-4 position and biological evaluation as inhibitors of human parainfluenza virus type 1 - PubMed [pubmed.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to Antibody Cross-Reactivity for the Sialic Acid Analog Neu5Ac2en

Prepared for: Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth analysis of antibody cross-reactivity for the sialic acid analog 4-Acetylamino-2,6-anhydro-3,4-dideoxy-d-glycero-d-galacto-non-2-enonic acid, more commonly known as 2-Deoxy-2,3-didehydro-N-acetylneuraminic acid (Neu5Ac2en or DANA) . As a transition-state analog inhibitor of viral and bacterial neuraminidases, Neu5Ac2en is a critical tool in glycobiology and virology research. Understanding the specificity and potential off-target binding of antibodies targeting this molecule is paramount for generating reliable experimental data and for the development of targeted diagnostics and therapeutics.

This document moves beyond a simple cataloging of reagents. It is designed to provide you, a fellow scientist, with the foundational knowledge, comparative data, and detailed protocols necessary to critically evaluate and select the appropriate antibody for your research needs, ensuring the integrity and validity of your results.

The Target Antigen: Understanding Neu5Ac2en

Neu5Ac2en is a synthetic analog of N-acetylneuraminic acid (Neu5Ac), the most common sialic acid in humans. Its key structural feature is the double bond between carbons 2 and 3 of the pyranose ring, which flattens the ring into a half-chair conformation. This conformation mimics the transition state of the sialic acid substrate as it is cleaved by the neuraminidase (sialidase) enzyme. This mimicry is the basis of its potent inhibitory activity.

Antibodies raised against Neu5Ac2en are intended to recognize this specific conformation, which can be present in various biological contexts, including as a hapten in immunogens or potentially at sites of high enzymatic activity. However, due to its structural similarity to native sialic acids and other glycans, the potential for cross-reactivity is a significant experimental hurdle.

The Challenge of Cross-Reactivity: Why It Matters

Antibody cross-reactivity occurs when an antibody binds to molecules other than its intended target. In the context of Neu5Ac2en, this can lead to:

• False-Positive Signals: An antibody may bind to native sialic acids (e.g., Neu5Ac or Neu5Gc) on cell surfaces or glycoproteins, leading to an incorrect assessment of the presence or localization of Neu5Ac2en.

• Inaccurate Quantification: Off-target binding makes it impossible to accurately quantify the target antigen in complex biological samples.

Therefore, a rigorous validation of antibody specificity is not just a preliminary step but a core component of any experiment.

Comparative Analysis of Anti-Neu5Ac2en Antibody Specificity

To assess the cross-reactivity of commercially available monoclonal antibodies against Neu5Ac2en, we will compare their binding profiles against a panel of related sialic acid structures and glycans. The primary method for this initial screening is a direct Enzyme-Linked Immunosorbent Assay (ELISA), which provides a quantitative measure of binding affinity.

Experimental Design: Direct ELISA for Specificity Screening

The core principle of this assay is to immobilize various antigens onto a microplate and then detect binding of the primary antibody using a secondary antibody conjugated to an enzyme (e.g., Horseradish Peroxidase, HRP). The subsequent addition of a substrate produces a measurable colorimetric signal proportional to the amount of bound primary antibody.

Antigen Panel for Screening:

• Target Antigen: Neu5Ac2en-BSA (Bovine Serum Albumin conjugate)

• Primary Sialic Acid: Neu5Ac-BSA

• Non-Human Sialic Acid: Neu5Gc-BSA (N-Glycolylneuraminic acid)

• Related Sugar: GlcNAc-BSA (N-Acetylglucosamine)

• Negative Control: Unconjugated BSA

Comparative Binding Data

The table below summarizes the binding data from a hypothetical direct ELISA experiment comparing three representative monoclonal antibodies (mAb-A, mAb-B, mAb-C) against the antigen panel. Data is presented as the percentage of binding relative to the target antigen, Neu5Ac2en-BSA.

Antigen	mAb-A (% Binding)	mAb-B (% Binding)	mAb-C (% Binding)	Interpretation
Neu5Ac2en-BSA	100%	100%	100%	Target Antigen (Reference)
Neu5Ac-BSA	45%	8%	15%	mAb-A shows significant cross-reactivity with the common native sialic acid.
Neu5Gc-BSA	5%	2%	3%	All antibodies show minimal cross-reactivity with the non-human Neu5Gc.
GlcNAc-BSA	<1%	<1%	<1%	All antibodies are specific and do not bind to the underlying acetylated sugar.
BSA	<0.5%	<0.5%	<0.5%	No significant binding to the carrier protein.

Analysis and Recommendations:

• mAb-A: Exhibits high affinity for the target antigen but also shows unacceptable cross-reactivity (45%) with the native Neu5Ac. This antibody would be unsuitable for most applications in biological systems where Neu5Ac is abundant, as it would generate a high background signal and potential false positives.

• mAb-B: Demonstrates excellent specificity. With only 8% cross-reactivity for Neu5Ac, it is the superior candidate for applications requiring precise detection of Neu5Ac2en in the presence of native sialic acids. Its low off-target binding makes it trustworthy for quantitative and localization studies.

• mAb-C: Shows a good specificity profile, significantly better than mAb-A, but its 15% cross-reactivity with Neu5Ac could still be problematic in sensitive applications. It may be a viable, cost-effective alternative to mAb-B if the signal-to-noise ratio is carefully validated for the specific experimental system.

Advanced Validation: Glycan Array and Surface Plasmon Resonance (SPR)

While ELISA is an excellent screening tool, more sophisticated methods are required for a comprehensive understanding of cross-reactivity.

• Glycan Array: This high-throughput method involves screening the antibody against hundreds of different immobilized natural and synthetic glycans. This provides a detailed "fingerprint" of the antibody's binding profile, potentially revealing unexpected off-target interactions that would be missed by a small-panel ELISA.

• Surface Plasmon Resonance (SPR): SPR provides real-time, label-free analysis of binding kinetics (association and dissociation rates) and affinity. By immobilizing the antibody and flowing different antigens over the surface, one can obtain precise KD (dissociation constant) values. A significantly lower KD for Neu5Ac2en compared to other sialic acids would provide definitive proof of specificity.

Experimental Protocols: A Self-Validating Workflow

Trustworthy results are built on robust and well-controlled protocols. The following section provides a detailed, step-by-step methodology for performing a direct ELISA to validate the specificity of your chosen anti-Neu5Ac2en antibody.

Protocol: Direct ELISA for Antibody Specificity Screening

This protocol is designed as a self-validating system, with internal controls to ensure the reliability of the results.

Materials:

• 96-well high-binding polystyrene microplate

• Antigens: Neu5Ac2en-BSA, Neu5Ac-BSA, Neu5Gc-BSA, GlcNAc-BSA, BSA (all at 1 mg/mL stock)

• Primary Antibodies: mAb-A, mAb-B, mAb-C (at 1 mg/mL stock)

• Secondary Antibody: HRP-conjugated Goat anti-Mouse IgG

• Coating Buffer: 1x PBS, pH 7.4

• Blocking Buffer: 5% (w/v) non-fat dry milk in PBS with 0.05% Tween-20 (PBST)

• Wash Buffer: 1x PBST

• Substrate: TMB (3,3’,5,5’-Tetramethylbenzidine)

• Stop Solution: 2M H2SO4

• Microplate reader (450 nm)

Workflow Diagram:

Caption: Workflow for Direct ELISA to screen antibody specificity.

Procedure:

• Antigen Coating:

  • Dilute each antigen (Neu5Ac2en-BSA, Neu5Ac-BSA, etc.) to a final concentration of 5 µg/mL in Coating Buffer.

  • Add 100 µL of each diluted antigen to separate wells of the 96-well plate. Include "buffer only" wells as a background control.

  • Seal the plate and incubate overnight at 4°C.

  • Causality Note: Overnight incubation at 4°C allows for passive, stable adsorption of the protein-conjugated antigens to the polystyrene plate surface.

• Washing and Blocking:

  • Discard the coating solution. Wash the plate three times with 200 µL/well of Wash Buffer.

  • Add 200 µL of Blocking Buffer to each well to saturate any remaining protein-binding sites on the plastic.

  • Incubate for 2 hours at room temperature.

  • Causality Note: Blocking is critical to prevent non-specific binding of the primary and secondary antibodies to the well surface, which would result in high background and invalid data.

• Primary Antibody Incubation:

  • Wash the plate three times as described above.

  • Prepare serial dilutions of your primary antibodies in Blocking Buffer. A good starting range is 1 µg/mL down to 0.01 µg/mL to determine the optimal concentration.

  • Add 100 µL of each diluted primary antibody to the appropriate wells (e.g., columns 1-4 for mAb-A, 5-8 for mAb-B, etc.).

  • Incubate for 1 hour at room temperature.

• Secondary Antibody Incubation:

  • Wash the plate three times.

  • Dilute the HRP-conjugated secondary antibody in Blocking Buffer according to the manufacturer's recommendation (e.g., 1:5,000).

  • Add 100 µL of the diluted secondary antibody to every well.

  • Incubate for 1 hour at room temperature, protected from light.

• Development and Measurement:

  • Perform a final, more stringent wash (five times with Wash Buffer).

  • Add 100 µL of TMB Substrate to each well.

  • Incubate in the dark at room temperature for 5-15 minutes. Monitor for blue color development.

  • Stop the reaction by adding 50 µL of Stop Solution to each well. The color will change from blue to yellow.

  • Immediately read the absorbance at 450 nm using a microplate reader.

• Data Analysis:

  • Subtract the average absorbance of the "buffer only" wells from all other readings.

  • For each antibody, normalize the data by setting the signal from the Neu5Ac2en-BSA wells as 100%.

  • Calculate the relative binding to the other antigens as a percentage of the Neu5Ac2en-BSA signal.

Final Recommendations for Researchers

• Never Trust, Always Verify: Do not rely solely on the specificity data provided on a manufacturer's datasheet. Perform your own in-house validation using the key cross-reactive antigens relevant to your biological system (at a minimum, Neu5Ac).

• Choose the Right Tool for the Job: For applications in complex biological matrices (e.g., immunohistochemistry on tissue, flow cytometry on cells), an antibody with the highest possible specificity (like mAb-B in our comparison) is essential, even if it is more expensive. The cost of generating and troubleshooting artifactual data far outweighs the initial reagent cost.

• Incorporate Proper Controls: Every experiment should include negative controls (e.g., isotype control antibody) and positive controls to ensure the validity of the results. For cell-based assays, consider using neuraminidase-treated cells as a negative control to confirm the signal is sialic acid-dependent.

References

This section would be populated with links to actual scientific papers, manufacturer datasheets for the compared antibodies, and protocols from authoritative sources if this were a real-world document. The references would substantiate the claims made about the function of Neu5Ac2en and the standard methodologies for antibody validation.

A Senior Application Scientist's Guide to the Structural Confirmation of Synthesized 4-Acetylamino-2,6-anhydro-3,4-dideoxy-d-glycero-d-galactonon-2-enonicacid and its Comparison with Marketed Neuraminidase Inhibitors

For researchers, medicinal chemists, and drug development professionals, the unambiguous structural confirmation of a newly synthesized molecule is a cornerstone of scientific rigor. This guide provides an in-depth technical comparison of analytical methodologies for verifying the structure of the synthesized sialic acid analog, 4-Acetylamino-2,6-anhydro-3,4-dideoxy-d-glycero-d-galactonon-2-enonicacid. To provide a comprehensive and practical perspective, we will compare its expected analytical data with the established data of four commercially successful neuraminidase inhibitors: Zanamivir, Oseltamivir, Peramivir, and Laninamivir.

This guide is structured to provide not just protocols, but the underlying scientific rationale for experimental choices, ensuring a self-validating approach to structural elucidation.

The Imperative of Structural Integrity in Drug Discovery

Sialic acid and its analogs are pivotal in numerous biological processes, and their derivatives are at the forefront of antiviral drug discovery, most notably as neuraminidase inhibitors for influenza. The precise arrangement of functional groups and stereocenters in these molecules dictates their biological activity. Therefore, confirming the exact structure of a synthesized compound like 4-Acetylamino-2,6-anhydro-3,4-dideoxy-d-glycero-d-galactonon-2-enonicacid is not merely a procedural step but a critical determinant of its potential as a therapeutic agent.

A Multi-Modal Approach to Structural Confirmation

A single analytical technique is rarely sufficient for the complete and unambiguous structural determination of a complex organic molecule. A synergistic approach, leveraging the strengths of multiple spectroscopic and analytical methods, is the gold standard. This guide will focus on a powerful triad of techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: To determine the carbon-hydrogen framework and stereochemical relationships.

• Mass Spectrometry (MS): To establish the molecular weight and elemental composition, and to gain insights into the molecular structure through fragmentation patterns.

• X-ray Crystallography: To provide the definitive three-dimensional atomic arrangement in the solid state.

Part 1: Nuclear Magnetic Resonance (NMR) Spectroscopy - Mapping the Molecular Skeleton

NMR spectroscopy is arguably the most powerful tool for elucidating the structure of organic molecules in solution. For sialic acid analogs, ¹H and ¹³C NMR, along with two-dimensional (2D) techniques, provide a detailed picture of the molecular connectivity and stereochemistry.

Causality Behind Experimental Choices in NMR

The choice of NMR experiments is dictated by the need to answer specific structural questions. A standard suite of experiments for a novel sialic acid analog would include:

• ¹H NMR: To identify the number and types of protons, their chemical environment, and their scalar couplings, which reveal connectivity and dihedral angles.

• ¹³C NMR: To determine the number and types of carbon atoms.

• COSY (Correlation Spectroscopy): To identify proton-proton couplings and thus trace out the proton spin systems within the molecule.

• HSQC (Heteronuclear Single Quantum Coherence): To correlate each proton with its directly attached carbon atom.

• HMBC (Heteronuclear Multiple Bond Correlation): To identify longer-range (2-3 bond) correlations between protons and carbons, which is crucial for connecting different spin systems and confirming the overall carbon skeleton.

• NOESY (Nuclear Overhauser Effect Spectroscopy): To determine the spatial proximity of protons, which is vital for assigning stereochemistry.

Experimental Protocol: 1D and 2D NMR of Sialic Acid Analogs

• Sample Preparation:

  • Dissolve 5-10 mg of the purified synthesized compound in 0.5-0.7 mL of a suitable deuterated solvent (e.g., D₂O, MeOD, or DMSO-d₆). The choice of solvent is critical to ensure solubility and to avoid exchange of labile protons (e.g., -OH, -NH) if their observation is desired. For sialic acids, D₂O is a common choice.

  • Add a small amount of an internal standard (e.g., TSP or TMS) for chemical shift referencing if required.

  • Transfer the solution to a high-quality 5 mm NMR tube.

• Data Acquisition:

  • Acquire a ¹H NMR spectrum to assess sample purity and to optimize acquisition parameters.

  • Acquire a ¹³C NMR spectrum.

  • Acquire a suite of 2D NMR spectra (COSY, HSQC, HMBC, and NOESY) using standard pulse programs on a high-field NMR spectrometer (≥400 MHz).

Data Interpretation and Comparison

The interpretation of the NMR data for 4-Acetylamino-2,6-anhydro-3,4-dideoxy-d-glycero-d-galactonon-2-enonicacid would be compared against the known data for established neuraminidase inhibitors.

Compound	Key ¹H NMR Signals (ppm)	Key ¹³C NMR Signals (ppm)
4-Acetylamino-2,6-anhydro-3,4-dideoxy-d-glycero-d-galactonon-2-enonicacid (Expected)	Acetyl (CH₃) ~2.0 ppm; Protons on the pyranose ring and glycerol side chain in the 3.5-4.5 ppm region.	Carboxyl (C=O) ~170-175 ppm; Acetyl (C=O) ~175 ppm; Anomeric-like carbon ~95-105 ppm; Acetyl (CH₃) ~23 ppm.
Zanamivir [1][2]	Acetyl (CH₃) ~2.0 ppm; Protons on the dihydropyran ring and glycerol side chain.	Carboxyl (C=O); Guanidinium carbon; Acetyl (C=O and CH₃).
Oseltamivir Carboxylate [3]	Ethyl ester protons; Acetyl (CH₃); Protons on the cyclohexene ring.	Carboxyl (C=O); Ester (C=O); Various carbons of the cyclohexene ring and side chains.
Peramivir [4]	Acetyl (CH₃); Protons on the cyclopentane ring and side chains.	Carboxyl (C=O); Guanidinium carbon; Carbons of the cyclopentane ring.
Laninamivir [5][6]	Methoxy (OCH₃); Acetyl (CH₃); Protons on the dihydropyran ring and glycerol side chain.	Carboxyl (C=O); Guanidinium carbon; Methoxy (OCH₃); Acetyl (C=O and CH₃).

Note: Specific chemical shifts are highly dependent on the solvent and experimental conditions. The values above are approximate and for comparative purposes.

NMR Analysis Workflow

Caption: Workflow for NMR-based structural confirmation.

Part 2: Mass Spectrometry (MS) - Confirming Molecular Weight and Connectivity

Mass spectrometry is an indispensable tool for determining the molecular weight and elemental formula of a synthesized compound with high accuracy. High-resolution mass spectrometry (HRMS) is particularly powerful in this regard. Furthermore, tandem mass spectrometry (MS/MS) provides valuable structural information through controlled fragmentation of the molecule.

Causality Behind Experimental Choices in MS

For sialic acid analogs, which can be thermally labile and polar, electrospray ionization (ESI) is a commonly employed soft ionization technique that allows for the analysis of intact molecules. The choice of derivatization is often critical for sialic acids, as their carboxyl group can lead to poor ionization efficiency in positive ion mode and instability. Amidation is a common derivatization strategy to neutralize the charge and improve stability.

Experimental Protocol: HRMS Analysis of Sialic Acid Analogs

• Sample Preparation (with Derivatization):

  • Dissolve a small amount of the purified compound in a suitable solvent (e.g., methanol/water).

  • For amidation, add a carbodiimide coupling agent (e.g., EDC) and an amine (e.g., p-toluidine) to the solution.

  • Allow the reaction to proceed to completion.

  • Dilute the sample to a low concentration (e.g., 1-10 µM) in a solvent compatible with ESI-MS (e.g., 50:50 acetonitrile:water with 0.1% formic acid).

• Data Acquisition:

  • Infuse the sample into an ESI-MS instrument.

  • Acquire a full scan mass spectrum in positive ion mode to determine the [M+H]⁺ or [M+Na]⁺ ion.

  • Perform tandem MS (MS/MS) on the parent ion to obtain a fragmentation spectrum.

Data Interpretation and Comparison

The accurate mass measurement from HRMS should confirm the elemental formula of the synthesized compound. The fragmentation pattern from MS/MS can be used to piece together the molecular structure.

Compound	Molecular Formula	Monoisotopic Mass (Da)	Expected Key MS/MS Fragments
4-Acetylamino-2,6-anhydro-3,4-dideoxy-d-glycero-d-galactonon-2-enonicacid	C₁₁H₁₇NO₈	291.0954	Loss of water, loss of the glycerol side chain, fragmentation of the pyranose ring.
Zanamivir [1][2]	C₁₂H₂₀N₄O₇	332.1332	Fragmentation of the dihydropyran ring and loss of the guanidino and glycerol side chains.
Oseltamivir Carboxylate [3]	C₁₄H₂₄N₂O₄	284.1736	Fragmentation of the cyclohexene ring and loss of the pentyl ether and amino-acetyl side chains.
Peramivir [7][8]	C₁₅H₂₈N₄O₄	328.2111	Fragmentation of the cyclopentane ring and loss of the guanidino and ethyl-butyl side chains.
Laninamivir [5][6]	C₁₃H₂₂N₄O₇	346.1488	Similar fragmentation to Zanamivir with additional fragments related to the methoxy group.

MS Analysis Workflow

Caption: Workflow for MS-based structural verification.

Part 3: X-ray Crystallography - The Definitive 3D Structure

While NMR and MS provide a wealth of information about a molecule's structure, single-crystal X-ray diffraction provides the ultimate, unambiguous three-dimensional arrangement of atoms in the solid state. This technique is the gold standard for absolute structure determination.

Causality Behind Experimental Choices in X-ray Crystallography

The primary challenge in X-ray crystallography is obtaining a high-quality single crystal of the compound. The choice of crystallization conditions (solvent, temperature, etc.) is crucial and often requires extensive screening. Once a suitable crystal is obtained, the diffraction data can be collected and the structure solved.

Experimental Protocol: Single-Crystal X-ray Diffraction

• Crystallization:

  • Dissolve the purified compound in a minimal amount of a suitable solvent.

  • Slowly introduce a less polar solvent (an anti-solvent) until the solution is slightly turbid.

  • Allow the solution to stand undisturbed, or use other techniques such as slow evaporation or vapor diffusion, to promote slow crystal growth.

  • Screen a wide range of solvent systems and conditions to find those that yield diffraction-quality crystals.

• Data Collection and Structure Refinement:

  • Mount a suitable single crystal on a goniometer.

  • Collect X-ray diffraction data using a diffractometer.

  • Process the diffraction data and solve the crystal structure using specialized software.

  • Refine the structural model to obtain the final atomic coordinates and molecular structure.

Data Interpretation and Comparison

The output of an X-ray crystallography experiment is a detailed 3D model of the molecule, including bond lengths, bond angles, and stereochemistry. This can be directly compared to the structures of the known neuraminidase inhibitors.

Compound	Key Structural Features from X-ray Crystallography
4-Acetylamino-2,6-anhydro-3,4-dideoxy-d-glycero-d-galactonon-2-enonicacid (Hypothetical)	Conformation of the pyranose ring; Orientation of the acetylamino and glycerol side chains; Intermolecular interactions in the crystal lattice.
Zanamivir [9][10]	The dihydropyran ring adopts a distorted boat or sofa conformation. The guanidinium group is involved in key interactions with the neuraminidase active site.
Oseltamivir Carboxylate [3][11]	The cyclohexene ring is in a half-chair conformation. The orientation of the pentyl ether side chain is crucial for binding to a hydrophobic pocket in the neuraminidase active site.
Peramivir [7][8]	The cyclopentane ring conformation and the orientation of its substituents are key to its high affinity for the neuraminidase active site.
Laninamivir [5][6]	Similar to Zanamivir, with the 7-methoxy group providing additional interactions within the enzyme active site.

X-ray Crystallography Workflow

Caption: Workflow for X-ray crystallography-based structure determination.

Comparative Summary and Conclusion

The structural confirmation of a synthesized compound is a multifaceted process that relies on the convergence of data from several analytical techniques. The table below provides a summary of the key analytical data for the topic compound and its comparators.

Analytical Technique	4-Acetylamino-2,6-anhydro-3,4-dideoxy-d-glycero-d-galactonon-2-enonicacid	Zanamivir	Oseltamivir Carboxylate	Peramivir	Laninamivir
NMR	Expected to show characteristic signals for the acetyl group and pyranose ring protons.	Confirms the dihydropyran ring structure and the presence of the guanidino group.	Reveals the cyclohexene ring and the ethyl ester and pentyl ether side chains.	Establishes the cyclopentane core and its substituents.	Similar to Zanamivir with an additional methoxy signal.
MS	HRMS to confirm C₁₁H₁₇NO₈. MS/MS to show fragmentation of the pyranose ring.	HRMS confirms C₁₂H₂₀N₄O₇. MS/MS shows characteristic losses of side chains.	HRMS confirms C₁₄H₂₄N₂O₄. MS/MS reveals fragmentation of the cyclohexene ring.	HRMS confirms C₁₅H₂₈N₄O₄. MS/MS shows fragmentation of the cyclopentane ring.	HRMS confirms C₁₃H₂₂N₄O₇. MS/MS is similar to Zanamivir with methoxy-related fragments.
X-ray Crystallography	Would provide the absolute 3D structure and stereochemistry.	Shows a distorted boat/sofa conformation of the dihydropyran ring.	Confirms the half-chair conformation of the cyclohexene ring.	Defines the conformation of the cyclopentane ring.	Similar to Zanamivir, with the 7-methoxy group orientation defined.

References

• Peramivir - Wikipedia. [Link]

• Influenza Neuraminidase Inhibitors: Synthetic Approaches, Derivatives and Biological Activity - MDPI. [Link]

• Peramivir - LiverTox - NCBI Bookshelf - NIH. [Link]

• ZANAMIVIR Synthesis, SAR, MCQ,Structure,Chemical Properties and Therapeutic Uses - Gpatindia. [Link]

• Peramivir Monograph for Professionals - Drugs.com. [Link]

• Structural and Functional Analysis of Laninamivir and its Octanoate Prodrug Reveals Group Specific Mechanisms for Influenza NA Inhibition - PMC - NIH. [Link]

• A Synthesis of Oseltamivir (Tamiflu) Starting from d-Mannitol - ACS Publications. [Link]

• PERAMIVIR FACT SHEET FOR HEALTH CARE PROVIDERS - FDA. [Link]

• Oseltamivir total synthesis - Wikipedia. [Link]

• RAPIVAB™ (peramivir injection) - accessdata.fda.gov. [Link]

• Development of A Concise Synthesis of (−)-Oseltamivir (Tamiflu®) - PMC - NIH. [Link]

• Synthesis and characterization of 4(R)‐epimer impurities of zanamivir and laninamivir octanoate - ResearchGate. [Link]

• Structural Elucidation of the Neuraminidase Inhibitor Zanamivir (Relenza): Creeping and Diffusion for Polymorph Separation | Crystal Growth & Design - ACS Publications. [Link]

• Zanamivir - Wikipedia. [Link]

• Oseltamivir total synthesis - bionity.com. [Link]

• Design, synthesis and biological evaluation of novel zanamivir derivatives as potent neuraminidase inhibitors - PubMed. [Link]

• Pharmaffiliates Laninamivir-impurities | Pharmaffiliates En - Intermediates. [Link]

• Total Synthesis of Oseltamivir (Tamiflu) by Hayashi - Organic Chemistry Portal. [Link]

• Supplementary Information for: Conformational Analysis of Peramivir Reveals Critical Differences Between Free and Enzyme-Bound S - The Royal Society of Chemistry. [Link]

• Identification of bioactivating enzymes involved in the hydrolysis of laninamivir octanoate, a long-acting neuraminidase inhibitor, in human pulmonary tissue - PubMed. [Link]

• 4-Acetylamino-2,6-anhydro-3,4-dideoxy-d-glycero-d-galactonon-2-enonicacid 263155-11-9 - MCE. [Link]-enonicacid.html)

Sources

• 1. mdpi.com [mdpi.com]
• 2. ZANAMIVIR Synthesis, SAR, MCQ,Structure,Chemical Properties and Therapeutic Uses - Gpatindia: Pharmacy Jobs, Admissions, Scholarships, Conference,Grants, Exam Alerts [gpatindia.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. rsc.org [rsc.org]
• 5. Structural and Functional Analysis of Laninamivir and its Octanoate Prodrug Reveals Group Specific Mechanisms for Influenza NA Inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Peramivir - Wikipedia [en.wikipedia.org]
• 8. drugs.com [drugs.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Zanamivir - Wikipedia [en.wikipedia.org]
• 11. Oseltamivir total synthesis - Wikipedia [en.wikipedia.org]

comparative analysis of 4-Acetylamino-2,6-anhydro-3,4-dideoxy-d-glycero-d-galactonon-2-enonicacid inhibitors

For researchers, scientists, and drug development professionals, this guide provides an in-depth comparative analysis of prominent neuraminidase inhibitors. The objective is to offer a clear, data-driven overview of their performance, supported by experimental evidence, to aid in research and development efforts. While this guide aims to be comprehensive, the availability of public data for direct, head-to-head comparisons under identical experimental conditions can be limited.

Introduction: The Crucial Role of Neuraminidase in Influenza Virus Propagation

Influenza viruses, belonging to the Orthomyxoviridae family, are enveloped RNA viruses responsible for seasonal epidemics and occasional pandemics.[1][2] Two key glycoproteins on the viral surface, hemagglutinin (HA) and neuraminidase (NA), are critical for the viral life cycle.[3][4] While HA facilitates viral entry into host cells by binding to sialic acid receptors, NA is essential for the release of newly formed viral particles from infected cells.[5][6][7] NA achieves this by cleaving terminal sialic acid residues from the host cell surface and from the newly formed virions, preventing their aggregation and facilitating their spread to uninfected cells.[5][6][7] The enzymatic active site of NA is highly conserved across both influenza A and B viruses, making it an attractive target for antiviral drug development.[2]

Neuraminidase inhibitors (NAIs) are a class of antiviral drugs designed to competitively bind to the active site of the NA enzyme, mimicking its natural substrate, sialic acid.[5] This binding blocks the enzymatic activity of NA, leading to the aggregation of progeny viruses on the host cell surface and preventing their release, thereby halting the spread of the infection.[5][6] Currently, four major NAIs are in clinical use worldwide: Zanamivir, Oseltamivir, Peramivir, and Laninamivir.[1][3][8]

Mechanism of Action of Neuraminidase Inhibitors

The fundamental mechanism of action for all neuraminidase inhibitors is the competitive inhibition of the viral neuraminidase enzyme.[5][7] By binding to the active site, these drugs prevent the cleavage of sialic acid residues, which is a crucial step for the release of new virions from the host cell.[6][7] This results in a reduction of the viral load in the respiratory tract, leading to milder symptoms and a shorter duration of illness.[5]

Caption: Influenza virus life cycle and the inhibitory action of Neuraminidase Inhibitors.

Comparative In Vitro Efficacy of Neuraminidase Inhibitors

The in vitro efficacy of neuraminidase inhibitors is primarily evaluated through their 50% inhibitory concentration (IC50) in enzymatic assays. Lower IC50 values indicate higher potency. The susceptibility of different influenza virus strains to NAIs can vary.

Inhibitor	Influenza A (H1N1) IC50 (nM)	Influenza A (H3N2) IC50 (nM)	Influenza B IC50 (nM)
Zanamivir	0.76	1.82	2.28
Oseltamivir	1.2	0.5	8.8
Peramivir	~0.34 (Comparable to Oseltamivir)	~0.34 (Comparable to Oseltamivir)	More potent than Zanamivir
Laninamivir	Potent (Data varies)	Potent (Data varies)	Twice as high as Zanamivir

Note: IC50 values are approximate and can vary based on the specific viral strain and assay conditions. Data is compiled from multiple sources.[9][10][11]

Zanamivir generally shows potent activity against both influenza A and B viruses.[9] Oseltamivir is highly effective against H3N2 strains but can be less potent against some influenza B strains.[9] Peramivir demonstrates comparable potency to oseltamivir against influenza A viruses and is more potent than zanamivir against influenza B.[10] Laninamivir exhibits potent inhibitory activity, with some studies indicating it is twice as active as zanamivir against influenza B.[1]

Comparative Clinical Efficacy

Clinical efficacy is often measured by the time to alleviation of influenza symptoms. Network meta-analyses and clinical trials provide valuable comparative data.

A systematic review and network meta-analysis of 58 studies found that peramivir, zanamivir, and oseltamivir were the top three drugs for reducing the time to alleviation of symptoms.[12] Peramivir was suggested as potentially the best choice in this regard.[12] Another meta-analysis indicated that peramivir was superior to other NAIs in reducing the time to alleviation of symptoms.[13]

In a Japanese study during the 2012-2013 influenza season, alleviation of fever occurred significantly sooner with peramivir compared to zanamivir and oseltamivir.[14]

Inhibitor	Time to Alleviation of Symptoms	Administration Route
Peramivir	May be superior to other NAIs[12][13]	Intravenous[7][13]
Zanamivir	Reduces time by ~0.60 days[15]	Inhalation[7]
Oseltamivir	Reduces time by ~16.8 hours[15]	Oral[7]
Laninamivir	Single inhalation dose[7]	Inhalation[7]

Mechanisms and Profiles of Resistance

Resistance to neuraminidase inhibitors can emerge through mutations in the neuraminidase enzyme that reduce the binding affinity of the inhibitor.[3] The resistance profiles of the four main NAIs differ due to their distinct chemical structures and interactions with the NA active site.[3][16]

• Oseltamivir: The most common resistance-conferring mutation is H274Y (in N1 subtype) and N294S (in N2 subtype).[2][17] The H274Y mutation confers resistance to oseltamivir and peramivir but not to zanamivir in N1 NAs.[3]

• Zanamivir: Resistance to zanamivir is less common in immunocompetent patients.[16][18] This is partly because its structure more closely resembles the natural substrate, sialic acid.[2]

• Peramivir: The H274Y mutation that confers resistance to oseltamivir also affects peramivir.[3]

• Laninamivir: Shows a resistance profile similar to zanamivir.[19]

The emergence of oseltamivir-resistant seasonal H1N1 strains in the past highlights the importance of ongoing surveillance for antiviral resistance.[3][18]

Experimental Protocols for Evaluating Neuraminidase Inhibitors

Fluorescence-Based Neuraminidase Inhibition Assay

This is a widely used method to determine the IC50 of neuraminidase inhibitors.[20] The assay relies on a fluorogenic substrate, 2′-(4-Methylumbelliferyl)-α-D-N-acetylneuraminic acid (MUNANA), which upon cleavage by neuraminidase, releases the fluorescent product 4-methylumbelliferone (4-MU).[20]

Step-by-Step Methodology:

• Preparation of Reagents:

  • Prepare a 2x assay buffer (e.g., 32.5 mM MES, 4 mM CaCl2, pH 6.5).

  • Reconstitute neuraminidase inhibitors to create master stocks (e.g., 300 µM) and prepare serial dilutions.[20]

  • Prepare the MUNANA substrate solution (e.g., 300 µM).[20]

  • Prepare a stop solution (e.g., absolute ethanol and NaOH).[20]

• Virus Dilution:

  • Dilute virus stocks in assay buffer to achieve a suitable level of neuraminidase activity. This is predetermined in a separate NA activity assay.[20]

• Assay Procedure:

  • Add 50 µL of serial dilutions of the neuraminidase inhibitor to a 96-well plate.

  • Add 50 µL of the diluted virus to each well and incubate at 37 °C for 30 minutes.

  • Initiate the enzymatic reaction by adding 50 µL of the MUNANA substrate to each well.

  • Incubate the plate at 37 °C for 30 minutes.[20]

  • Stop the reaction by adding 100 µL of the stop solution.[20]

• Data Acquisition and Analysis:

  • Measure the fluorescence using a fluorometer with an excitation wavelength of ~355 nm and an emission wavelength of ~460 nm.[20]

  • Calculate the percentage of neuraminidase inhibition for each inhibitor concentration.

  • Determine the IC50 value by plotting the percentage of inhibition against the inhibitor concentration and fitting the data to a sigmoidal dose-response curve.

Caption: Workflow for a fluorescence-based neuraminidase inhibition assay.

Cell-Based Antiviral Assays

Cell-based assays measure the ability of a compound to inhibit viral replication in a cellular context, providing a more biologically relevant assessment of antiviral activity.[21][22]

Example: Influenza Replication Inhibition Neuraminidase-based Assay (IRINA)

This optimized cell-based assay measures the enzymatic activity of nascent neuraminidase molecules expressed on the surface of virus-infected cells.[21]

• Cell Seeding: Seed a suitable cell line (e.g., MDCK cells) in 96-well plates.

• Infection and Treatment:

  • Infect the cells with a known titer of influenza virus.

  • Treat the infected cells with serial dilutions of the neuraminidase inhibitor.

• Incubation: Incubate the plates for a period sufficient for viral replication and expression of neuraminidase on the cell surface.

• Neuraminidase Activity Measurement:

  • Wash the cells to remove non-adherent virus.

  • Add a neuraminidase substrate (e.g., MUNANA) directly to the wells.

  • After incubation, measure the product of the enzymatic reaction (e.g., fluorescence).

• Data Analysis:

  • Calculate the 50% effective concentration (EC50), which is the concentration of the inhibitor that reduces viral replication by 50%.

Conclusion and Future Perspectives

The commercially available neuraminidase inhibitors—Zanamivir, Oseltamivir, Peramivir, and Laninamivir—are crucial tools in the management of influenza.[1] While they share a common mechanism of action, they exhibit important differences in their in vitro potency, clinical efficacy, administration routes, and resistance profiles. Peramivir often shows a rapid alleviation of symptoms and is administered intravenously, making it a valuable option for hospitalized patients.[13][23] Oseltamivir, being orally available, is widely used in outpatient settings.[10] Zanamivir and Laninamivir, administered via inhalation, deliver the drug directly to the respiratory tract.[7]

The continuous evolution of influenza viruses and the potential for the emergence of drug-resistant strains necessitate ongoing surveillance and the development of next-generation neuraminidase inhibitors.[24] Novel inhibitors are being designed to target different regions of the neuraminidase active site to enhance potency and overcome existing resistance mechanisms.[25] The comparative data and experimental protocols presented in this guide provide a framework for the evaluation of these future antiviral candidates.

References

• Comparative effectiveness of neuraminidase inhibitors in patients with influenza: A systematic review and network meta-analysis. PubMed. Available at: [Link]

• Neuraminidase inhibitors for influenza: a systematic review and meta-analysis of regulatory and mortality data. NIH. Available at: [Link]

• Influenza Neuraminidase Inhibitors: Synthetic Approaches, Derivatives and Biological Activity. PMC - NIH. Available at: [Link]

• Influenza treatment and prophylaxis with neuraminidase inhibitors: a review. Taylor & Francis Online. Available at: [Link]

• What are neuraminidase inhibitors and how do they work?. Patsnap Synapse. Available at: [Link]

• Systematic review of influenza resistance to the neuraminidase inhibitors. PubMed Central. Available at: [Link]

• Structural basis for oseltamivir resistance of influenza viruses. PubMed. Available at: [Link]

• Structural and Functional Basis of Resistance to Neuraminidase Inhibitors of Influenza B Viruses. PMC - NIH. Available at: [Link]

• Neuraminidase Inhibitors: Mechanism of Action. YouTube. Available at: [Link]

• Structural and Functional Basis of Resistance to Neuraminidase Inhibitors of Influenza B Viruses. ACS Publications. Available at: [Link]

• A review of neuraminidase inhibitor susceptibility in influenza strains. ResearchGate. Available at: [Link]

• Influenza neuraminidase inhibitors: antiviral action and mechanisms of resistance. PMC. Available at: [Link]

• Fluorescence-based Neuraminidase Inhibition Assay to Assess the Susceptibility of Influenza Viruses to The Neuraminidase Inhibitor Class of Antivirals. NIH. Available at: [Link]

• What are the mechanisms of action of the antivirals?. NCBI. Available at: [Link]

• Neuraminidase inhibitor. Wikipedia. Available at: [Link]

• An Assay to Measure Influenza Neuraminidase Inhibition Antibody Titers. JoVE. Available at: [Link]

• Functional and Structural Analysis of Influenza Virus Neuraminidase N3 Offers Further Insight into the Mechanisms of Oseltamivir Resistance. NIH. Available at: [Link]

• Measuring Influenza Neuraminidase Inhibition Antibody Titers by Enzyme-linked Lectin Assay. PMC - NIH. Available at: [Link]

• Neuraminidase Sequence Analysis and Susceptibilities of Influenza Virus Clinical Isolates to Zanamivir and Oseltamivir. PMC - PubMed Central. Available at: [Link]

• An optimized cell-based assay to assess influenza virus replication by measuring neuraminidase activity and its applications for virological surveillance. PubMed. Available at: [Link]

• Influenza - Neuraminidase Inhibition Test. anses. Available at: [Link]

• Structural insight into the mechanism of neuraminidase inhibitor-resistant mutations in human-infecting H10N8 Influenza A virus. bioRxiv. Available at: [Link]

• (PDF) Fluorescence-based Neuraminidase Inhibition Assay to Assess the Susceptibility of Influenza Viruses to The Neuraminidase Inhibitor Class of Antivirals. ResearchGate. Available at: [Link]

• Comparison of the Activities of Zanamivir, Oseltamivir, and RWJ-270201 against Clinical Isolates of Influenza Virus and Neuraminidase Inhibitor-Resistant Variants. Antimicrobial Agents and Chemotherapy - ASM Journals. Available at: [Link]

• A Meta-Analysis Comparing the Efficacy and Safety of Peramivir with Other Neuraminidase Inhibitors for Influenza Treatment. MDPI. Available at: [Link]

• Clinical effects of oseltamivir, zanamivir, laninamivir and peramivir on seasonal influenza infection in outpatients in Japan during the winter of 2012-2013. PubMed. Available at: [Link]

• Evaluation of Neuraminidase Enzyme Assays Using Different Substrates To Measure Susceptibility of Influenza Virus Clinical Isolates to Neuraminidase Inhibitors: Report of the Neuraminidase Inhibitor Susceptibility Network. NIH. Available at: [Link]

• Neuraminidase inhibitor resistance in influenza viruses. PubMed. Available at: [Link]

• Neuraminidase Activity of Influenza Virus Strains that Differ in the Ability to Cause Disease. DigitalCommons@USU. Available at: [Link]

• Evaluation of Three Influenza Neuraminidase Inhibition Assays for Use in a Public Health Laboratory Setting During the 2011–2012 Influenza Season. NIH. Available at: [Link]

• Clinical Effectiveness of Peramivir in Comparison with Other Neuraminidase Inhibitors in Pediatric Influenza Patients. PMC - NIH. Available at: [Link]

• Comparison of the effectiveness of oseltamivir, zanamivir, laninamivir, and peramivir against influenza virus infection.. ResearchGate. Available at: [Link]

• Discovery of Influenza Neuraminidase Inhibitors: Structure-Based Virtual Screening and Biological Evaluation of Novel Chemotypes. MDPI. Available at: [Link]

• Susceptibilities of Antiviral-Resistant Influenza Viruses to Novel Neuraminidase Inhibitors. PMC - NIH. Available at: [Link]

• Resistance profiles for the investigational neuraminidase inhibitor AV5080 in influenza A and B viruses. PMC - NIH. Available at: [Link]

• Comparison of oseltamivir, zanamivir, laninamivir and peramivir energy.... ResearchGate. Available at: [Link]

• Resistance profiles for the investigational neuraminidase inhibitor AV5080 in influenza A and B viruses. ResearchGate. Available at: [Link]

• Impact of the H274Y Substitution on N1, N4, N5, and N8 Neuraminidase Enzymatic Properties and Expression in Reverse Genetic Influenza A Viruses. NIH. Available at: [Link]

• In vitro neuraminidase inhibitory concentration (IC50) of four neuraminidase inhibitors in the Japanese 2016-17 season: Comparison with the 2010-11 to 2015-16 seasons. PubMed. Available at: [Link]

Sources

• 1. Influenza Neuraminidase Inhibitors: Synthetic Approaches, Derivatives and Biological Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. Influenza neuraminidase inhibitors: antiviral action and mechanisms of resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 4. digitalcommons.usu.edu [digitalcommons.usu.edu]
• 5. What are neuraminidase inhibitors and how do they work? [synapse.patsnap.com]
• 6. youtube.com [youtube.com]
• 7. What are the mechanisms of action of the antivirals? - Clinical practice guidelines for influenza - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. Neuraminidase inhibitor - Wikipedia [en.wikipedia.org]
• 9. Neuraminidase Sequence Analysis and Susceptibilities of Influenza Virus Clinical Isolates to Zanamivir and Oseltamivir - PMC [pmc.ncbi.nlm.nih.gov]
• 10. journals.asm.org [journals.asm.org]
• 11. benchchem.com [benchchem.com]
• 12. Comparative effectiveness of neuraminidase inhibitors in patients with influenza: A systematic review and network meta-analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. Clinical effects of oseltamivir, zanamivir, laninamivir and peramivir on seasonal influenza infection in outpatients in Japan during the winter of 2012-2013 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Neuraminidase inhibitors for influenza: a systematic review and meta-analysis of regulatory and mortality data - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Neuraminidase inhibitor resistance in influenza viruses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Structural basis for oseltamivir resistance of influenza viruses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Systematic review of influenza resistance to the neuraminidase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. Fluorescence-based Neuraminidase Inhibition Assay to Assess the Susceptibility of Influenza Viruses to The Neuraminidase Inhibitor Class of Antivirals - PMC [pmc.ncbi.nlm.nih.gov]
• 21. An optimized cell-based assay to assess influenza virus replication by measuring neuraminidase activity and its applications for virological surveillance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. Evaluation of Neuraminidase Enzyme Assays Using Different Substrates To Measure Susceptibility of Influenza Virus Clinical Isolates to Neuraminidase Inhibitors: Report of the Neuraminidase Inhibitor Susceptibility Network - PMC [pmc.ncbi.nlm.nih.gov]
• 23. Clinical Effectiveness of Peramivir in Comparison with Other Neuraminidase Inhibitors in Pediatric Influenza Patients - PMC [pmc.ncbi.nlm.nih.gov]
• 24. researchgate.net [researchgate.net]
• 25. benchchem.com [benchchem.com]

assessing the purity of 4-Acetylamino-2,6-anhydro-3,4-dideoxy-d-glycero-d-galactonon-2-enonicacid samples

For researchers, scientists, and drug development professionals, ensuring the purity of N-Acetylneuraminic acid (Neu5Ac), a crucial sialic acid, is paramount for the validity of experimental results and the safety and efficacy of therapeutic glycoproteins. This guide provides an in-depth comparison of analytical techniques for assessing the purity of 4-Acetylamino-2,6-anhydro-3,4-dideoxy-d-glycero-d-galactonon-2-enonic acid, empowering you to make informed decisions for your specific research needs.

The Criticality of Purity in N-Acetylneuraminic Acid

N-Acetylneuraminic acid (Neu5Ac), the most common sialic acid in humans, plays a vital role in numerous biological processes, including cell signaling, immune responses, and pathogen recognition.[1] In biopharmaceuticals, the sialylation profile, including the presence of Neu5Ac, significantly impacts a drug's serum half-life, biological activity, and potential for immunogenicity.[2] Consequently, the presence of impurities can have profound implications, necessitating rigorous purity assessment.

Common impurities in Neu5Ac samples can include:

• N-glycolylneuraminic acid (Neu5Gc): A structurally similar sialic acid that humans cannot synthesize. Its presence in therapeutic products can trigger an immune response.[2]

• Related monosaccharides and degradation products: Arising from the synthesis or degradation of Neu5Ac.

• Endotoxins and other process-related impurities: Particularly in samples derived from fermentation processes.[3]

This guide will compare the most effective analytical methodologies for detecting and quantifying these impurities: High-Performance Liquid Chromatography (HPLC), Mass Spectrometry (MS), Nuclear Magnetic Resonance (NMR) Spectroscopy, and Capillary Electrophoresis (CE).

Comparative Analysis of Analytical Techniques

The choice of analytical technique depends on the specific purity question being addressed, the required sensitivity, and the available instrumentation.

Technique	Principle	Advantages	Limitations	Ideal For
HPLC	Separation based on differential partitioning between a mobile and stationary phase.	Robust, reproducible, quantitative, and widely available.	May require derivatization for sensitive detection of underivatized sialic acids.	Routine quality control, quantification of known impurities like Neu5Gc.
Mass Spectrometry (MS)	Separation of ions based on their mass-to-charge ratio.	High sensitivity and specificity, provides molecular weight information for impurity identification.	Can be complex to operate, may require derivatization to prevent sialic acid instability.[4][5]	Identification of unknown impurities, confirmation of identity.
NMR Spectroscopy	Exploits the magnetic properties of atomic nuclei to provide detailed structural information.	Non-destructive, provides unambiguous structural elucidation of the main component and impurities.	Relatively low sensitivity compared to MS, requires higher sample concentrations.	Structural confirmation, identification and quantification of major impurities without a reference standard.
Capillary Electrophoresis (CE)	Separation of charged molecules in an electric field.	High separation efficiency, low sample consumption, and rapid analysis times.	Can have lower reproducibility compared to HPLC, may require derivatization for uncharged impurities.	Analysis of charged monosaccharides, separation of closely related isomers.[6]

A Comprehensive Workflow for Purity Assessment

A robust purity assessment strategy often involves a multi-tiered approach, starting with a high-level screening method and progressing to more detailed characterization techniques as needed.

Caption: A logical workflow for the comprehensive purity assessment of N-Acetylneuraminic acid samples.

Experimental Protocols

The following sections provide detailed, step-by-step methodologies for the key analytical techniques discussed.

High-Performance Liquid Chromatography (HPLC) with Fluorescence Detection

This method is highly sensitive for the quantification of sialic acids after derivatization with 1,2-diamino-4,5-methylenedioxybenzene (DMB).[2]

1. Sample Preparation and Hydrolysis:

• Accurately weigh approximately 1-5 mg of the Neu5Ac sample.
• Dissolve the sample in a known volume of 2 M acetic acid.
• Heat the sample at 80°C for 2 hours to release any bound sialic acids.
• Cool the sample to room temperature and centrifuge to pellet any precipitate.

2. Derivatization:

• To 100 µL of the hydrolyzed sample supernatant, add 100 µL of the DMB reagent (7 mg/mL DMB, 1.4 M acetic acid, 0.7 M 2-mercaptoethanol, and 18 mM sodium hydrosulfite).
• Incubate the mixture at 50°C for 2.5 hours in the dark.
• Cool the reaction to room temperature.

3. HPLC Analysis:

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).
• Mobile Phase A: Acetonitrile.
• Mobile Phase B: Methanol.
• Mobile Phase C: Water.
• Gradient: A suitable gradient to separate the DMB-labeled sialic acids. For example, start with a low percentage of organic solvent and gradually increase it.
• Flow Rate: 1.0 mL/min.
• Detection: Fluorescence detector with excitation at 373 nm and emission at 448 nm.
• Injection Volume: 20 µL.

4. Data Analysis:

• Identify and quantify Neu5Ac and any impurities (e.g., Neu5Gc) by comparing their retention times and peak areas to those of certified reference standards.[3]

Liquid Chromatography-Mass Spectrometry (LC-MS)

LC-MS provides a powerful tool for the identification and confirmation of impurities.

1. Sample Preparation:

• Dissolve the Neu5Ac sample in a suitable solvent, such as water or a mixture of water and acetonitrile.
• For complex matrices, a solid-phase extraction (SPE) cleanup step may be necessary to remove interfering substances.[7]

2. LC-MS Analysis:

• Column: A hydrophilic interaction liquid chromatography (HILIC) column is often preferred for retaining polar compounds like sialic acids.[8]
• Mobile Phase A: Acetonitrile with 0.1% formic acid.
• Mobile Phase B: Water with 0.1% formic acid.
• Gradient: A gradient from high to low organic content.
• Flow Rate: 0.2-0.4 mL/min.
• Mass Spectrometer: An electrospray ionization (ESI) source coupled to a triple quadrupole or high-resolution mass spectrometer.[9]
• Ionization Mode: Negative ion mode is typically used for sialic acids.
• Data Acquisition: Full scan mode for impurity profiling and tandem MS (MS/MS) for structural fragmentation and identification.

3. Data Analysis:

• Extract ion chromatograms for the expected m/z of Neu5Ac and potential impurities.
• Analyze the mass spectra of any detected impurities to determine their molecular weight.
• Use MS/MS fragmentation patterns to aid in structural elucidation.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the gold standard for unambiguous structural confirmation and can be used for quantitative analysis of major components.

1. Sample Preparation:

• Dissolve a sufficient amount of the Neu5Ac sample (typically 5-10 mg) in 0.5-0.7 mL of deuterium oxide (D₂O).

2. NMR Analysis:

• Spectrometer: A high-field NMR spectrometer (e.g., 400 MHz or higher).
• Experiments:
• ¹H NMR: Provides information on the number and environment of protons. The anomeric proton signals are particularly informative.[10]
• ¹³C NMR: Provides information on the carbon skeleton.
• 2D NMR (e.g., COSY, HSQC): Used to establish connectivity between protons and carbons, aiding in complete structural assignment.

3. Data Analysis:

• Integrate the signals in the ¹H NMR spectrum to determine the relative molar ratios of Neu5Ac and any impurities with distinct signals.
• Compare the chemical shifts and coupling constants to reference spectra of Neu5Ac and known impurities.[11]

Capillary Electrophoresis (CE)

CE offers high-efficiency separations, particularly for charged species and isomers.

1. Sample Preparation:

• Dissolve the Neu5Ac sample in the background electrolyte (BGE).
• For neutral impurities, derivatization with a charged tag may be necessary.[12]

2. CE Analysis:

• Capillary: Fused-silica capillary.
• Background Electrolyte (BGE): A buffer system that provides good separation of acidic monosaccharides, such as a borate buffer at alkaline pH.[13]
• Voltage: 20-30 kV.
• Detection: Indirect UV detection or, for higher sensitivity with derivatized analytes, laser-induced fluorescence (LIF).
• Injection: Hydrodynamic or electrokinetic injection.

3. Data Analysis:

• Identify and quantify Neu5Ac and impurities by comparing their migration times and peak areas to those of standards. The high resolving power of CE can be particularly useful for separating α2-3 and α2-6 linked sialic acid isomers if they are present as impurities.[6]

Conclusion

The purity assessment of 4-Acetylamino-2,6-anhydro-3,4-dideoxy-d-glycero-d-galactonon-2-enonic acid is a critical step in research and drug development. A thorough understanding of the strengths and limitations of various analytical techniques is essential for selecting the most appropriate method. While HPLC provides a robust platform for routine quality control, orthogonal techniques such as MS, NMR, and CE are invaluable for comprehensive characterization, impurity identification, and structural confirmation. By implementing a well-designed analytical strategy, researchers can ensure the quality and integrity of their Neu5Ac samples, leading to more reliable and reproducible scientific outcomes.

References

• Kanie, O., & Kameyama, A. (2019). Sialic Acid Derivatization for Glycan Analysis by Mass Spectrometry. Proceedings of the Japan Academy, Series B, Physical and Biological Sciences, 95(9), 523–537. [Link]

• Perera, S., et al. (2021). An efficient and robust HPLC method to determine the sialylation levels of human epithelial cells. MethodsX, 8, 101234. [Link]

• Shah, P., et al. (2013). Mass Spectrometric Analysis of Sialylated Glycans Using Solid Phase Labeling of Sialic Acids. Analytical Chemistry, 85(7), 3606–3613. [Link]

• Shah, P., et al. (2013). Mass Spectrometric Analysis of Sialylated Glycans with Use of Solid-Phase Labeling of Sialic Acids. Analytical Chemistry, 85(7), 3606–3613. [Link]

• Bond University. (n.d.). HPLC-based method for the analysis of whole-cell sialic acids. [Link]

• Waters. (n.d.). DMB-Labeled Sialic Acid Analyses Using HPLC-, UHPLC-, and UPLC-Based, BEH C18 Columns. [Link]

• Avcı, B. (2025). Analytical determination of n-acetylneuraminic acid and serotonin using various techniques and computational insights into their selective interaction. Ph.D. Thesis, Middle East Technical University. [Link]

• Kanie, O., & Kameyama, A. (2019). Sialic acid derivatization for glycan analysis by mass spectrometry. Proceedings of the Japan Academy, Series B, 95(9), 523-537. [Link]

• Zhang, Y., et al. (2022). Development of N-Acetylneuraminic Acid Reference Material from Fermentation Products. Molecules, 27(19), 6649. [Link]

• Ludger. (n.d.). Quantitative Sialic Acid Analysis. [Link]

• Domínguez-Vega, E., et al. (2012). Quantitative determination and confirmatory analysis of N-acetylneuraminic and N-glycolylneuraminic acids in serum and urine by solid-phase extraction on-line coupled to liquid chromatography-tandem mass spectrometry. Journal of Chromatography A, 1252, 129-136. [Link]

• Prestegard, J. H., et al. (2011). NMR Detection and Characterization of Sialylated Glycoproteins and Cell Surface Polysaccharides. Journal of Magnetic Resonance, 213(1), 144–153. [Link]

• Soga, T., & Heiger, D. N. (1998). Simultaneous determination of monosaccharides in glycoproteins by capillary electrophoresis. Analytical Biochemistry, 261(1), 73-79. [Link]

• Townsend, R. R., et al. (1996). Analysis of the N-acetylneuraminic acid and N-glycolylneuraminic acid contents of glycoproteins by high-pH anion-exchange chromatography with pulsed amperometric detection (HPAEC/PAD). Glycobiology, 6(6), 665-675. [Link]

• Lee, K. B., et al. (1992). Analysis of monosaccharide composition by capillary electrophoresis. Journal of Chromatography A, 608(1-2), 299-305. [Link]

• Li, W., et al. (2015). Quantitative hydrophilic interaction chromatography–mass spectrometry analysis of N-acetylneuraminic acid and N-acetylmannosamine in human plasma. Journal of Chromatography B, 997, 15-21. [Link]

• Friebolin, H., et al. (1980). [1H-NMR-spectroscopic evidence for the release of N-acetyl-alpha-D-neuraminic acid as the first product of neuraminidase action (author's transl)]. Hoppe-Seyler's Zeitschrift fur physiologische Chemie, 361(5), 697-702. [Link]

• Campa, C., et al. (2016). Capillary Electrophoresis of Mono- and Oligosaccharides. Methods in Molecular Biology, 1503, 261-285. [Link]

• Guttman, A. (2017). Capillary Electrophoresis of Carbohydrates: From Monosaccharides to Complex Polysaccharides. In Capillary Electrophoresis of Biomolecules. IntechOpen. [Link]

• Wang, Y., et al. (2025). Development and validation of a label-free HPLC-CAD method to determine total sialic acid in therapeutic proteins. Journal of Pharmaceutical and Biomedical Analysis, 263, 116937. [Link]

• Edgar, J. A., et al. (2020). and 9‐O‐Acetyl‐N‐Acetylneuraminic Acid for the Analysis of Plasma and Serum. ChemistryOpen, 9(6), 665-669. [Link]

• Schmölzer, K., et al. (2016). Real-time monitoring of the sialic acid biosynthesis pathway by NMR. Chemical Communications, 52(56), 8687-8690. [Link]

• Wang, Y., et al. (2025). Development and Validation of a Label-Free HPLC-CAD Method to Determine Total Sialic Acid in Therapeutic Proteins. Journal of Pharmaceutical and Biomedical Analysis. [Link]

• Guttman, A., & Ulfelder, K. J. (1997). Capillary Electrophoresis Separations of Glycans. Methods in Molecular Biology, 69, 135-146. [Link]

• Zhang, Y., et al. (2022). Development of N-Acetylneuraminic Acid Reference Material from Fermentation Products. ResearchGate. [Link]

Sources

• 1. biosynth.com [biosynth.com]
• 2. waters.com [waters.com]
• 3. mdpi.com [mdpi.com]
• 4. Sialic acid derivatization for glycan analysis by mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Sialic acid derivatization for glycan analysis by mass spectrometry [jstage.jst.go.jp]
• 6. Capillary Electrophoresis Separations of Glycans - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Quantitative determination and confirmatory analysis of N-acetylneuraminic and N-glycolylneuraminic acids in serum and urine by solid-phase extraction on-line coupled to liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Siliac Acid Analysis - Creative Proteomics [creative-proteomics.com]
• 10. [1H-NMR-spectroscopic evidence for the release of N-acetyl-alpha-D-neuraminic acid as the first product of neuraminidase action (author's transl)] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. N-Acetylneuraminic acid(131-48-6) 1H NMR spectrum [chemicalbook.com]
• 12. Analysis of monosaccharide composition by capillary electrophoresis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Simultaneous determination of monosaccharides in glycoproteins by capillary electrophoresis - PubMed [pubmed.ncbi.nlm.nih.gov]

biological efficacy of 4-Acetylamino-2,6-anhydro-3,4-dideoxy-d-glycero-d-galactonon-2-enonicacid vs zanamivir

A Deep Dive into the Biological Efficacy of Sialic Acid-Based Antivirals

Prepared for: Researchers, Scientists, and Drug Development Professionals

In the landscape of antiviral therapeutics, neuraminidase inhibitors stand as a cornerstone in the management of influenza A and B virus infections.[1][2] Their targeted mechanism of action, which disrupts the viral life cycle, has prompted extensive research into the structure-activity relationships that govern their efficacy.[3][4] This guide provides a comprehensive comparison of the well-established neuraminidase inhibitor, Zanamivir, with a closely related structural analog, 4-Acetylamino-2,6-anhydro-3,4-dideoxy-d-glycero-d-galactonon-2-enonic acid.

While Zanamivir's biological efficacy is extensively documented, its analog serves as a crucial point of comparison to underscore the molecular interactions pivotal for potent neuraminidase inhibition. This analysis will delve into the mechanistic underpinnings of these compounds, supported by experimental data and protocols, to provide a clear, data-driven overview for research and development efforts.

The Critical Role of the Guanidino Group: A Structural and Functional Comparison

At the heart of this comparison lies a key structural difference that profoundly impacts biological activity. Zanamivir, chemically known as 5-(Acetylamino)-4-[(aminoiminomethyl)amino]-2,6-anhydro-3,4,5-trideoxy-D-glycero-D-galacto-non-2-enonic acid or 4-Guanidino-Neu5Ac2en, is a sialic acid analog distinguished by a positively charged guanidino group at the C4 position.[3][5][6] This feature is absent in 4-Acetylamino-2,6-anhydro-3,4-dideoxy-d-glycero-d-galactonon-2-enonic acid, which is primarily a biochemical reagent used in glycobiology research.[7]

The guanidino group of Zanamivir forms a salt bridge with a conserved glutamic acid residue (Glu119) in the active site of the neuraminidase enzyme.[8] This interaction, along with hydrogen bonds and other van der Waals forces, anchors the inhibitor tightly within the active site, leading to potent inhibition of the enzyme's function.[9] The absence of this critical guanidino group in its analog suggests a significantly lower binding affinity and, consequently, reduced antiviral efficacy.

Zanamivir: A Profile of a Potent Neuraminidase Inhibitor

Zanamivir is a first-in-class neuraminidase inhibitor approved for the treatment and prophylaxis of influenza A and B viruses.[1] Its mechanism of action involves binding to the active site of the viral neuraminidase enzyme, preventing the cleavage of sialic acid residues from the surface of infected cells and newly formed viral particles.[9][10][11] This inhibition blocks the release of progeny virions, thereby halting the spread of infection.[2]

In Vitro Efficacy

The in vitro potency of Zanamivir has been extensively evaluated against a wide range of influenza A and B strains. The half-maximal inhibitory concentration (IC50), a measure of the drug's potency in inhibiting the neuraminidase enzyme, is a key metric.

Metric	Value Range	Significance
IC50 (Neuraminidase Inhibition)	0.005 - 0.014 µM	Demonstrates high potency against various influenza A and B strains in plaque formation assays.[6]
EC50 (Cell Culture)	Varies by strain	Indicates the concentration required to inhibit viral replication in cell culture by 50%.

Note: IC50 and EC50 values can vary depending on the specific viral strain and the experimental conditions used.[12]

In Vivo Efficacy

Preclinical studies in animal models and clinical trials in humans have established the in vivo efficacy of Zanamivir.

• Animal Models: In mouse and ferret models of influenza infection, Zanamivir has been shown to reduce viral titers in the lungs, alleviate clinical symptoms such as weight loss and fever, and improve survival rates.[4][13] Ferrets are considered a particularly relevant model as they exhibit clinical symptoms similar to humans.[14][15]

• Clinical Trials: In human clinical trials, early administration of inhaled Zanamivir (within 48 hours of symptom onset) has been shown to reduce the duration of symptoms by approximately 1.5 days.[1] It is also approved for the prevention of influenza.[1]

Resistance Profile

Resistance to Zanamivir is relatively rare and is often associated with prolonged treatment in immunocompromised patients.[8][16] Mutations in the neuraminidase or hemagglutinin proteins can confer resistance. For example, a mutation in the neuraminidase active site (Arg152Lys) has been shown to reduce sensitivity to Zanamivir.[8][17] However, some resistance mutations can also compromise viral fitness, making the resistant strains less transmissible.[18]

Experimental Protocols for Assessing Biological Efficacy

The evaluation of neuraminidase inhibitors relies on a standardized set of in vitro and in vivo assays.

In Vitro: Neuraminidase Inhibition Assay (Fluorometric)

This assay is a fundamental tool for determining the IC50 of a neuraminidase inhibitor.

Principle: The assay utilizes a fluorogenic substrate, 2'-(4-methylumbelliferyl)-α-D-N-acetylneuraminic acid (MUNANA).[19][20][21] Cleavage of MUNANA by the neuraminidase enzyme releases a fluorescent product, 4-methylumbelliferone (4-MU), which can be quantified. The presence of an inhibitor reduces the rate of this reaction.[19]

Step-by-Step Methodology:

• Reagent Preparation:

  • Prepare a stock solution of the test compound (e.g., Zanamivir or its analog) and the reference inhibitor (e.g., Zanamivir) in an appropriate solvent (e.g., DMSO).

  • Prepare a working solution of MUNANA substrate.

  • Prepare a solution of purified neuraminidase enzyme from a relevant influenza virus strain.

• Assay Setup:

  • In a 96-well black microplate, add serial dilutions of the test compound and the reference inhibitor.

  • Include control wells with no inhibitor (100% enzyme activity) and no enzyme (background fluorescence).

• Enzymatic Reaction:

  • Add the neuraminidase enzyme solution to all wells except the background control.

  • Incubate at 37°C for a specified period (e.g., 30-60 minutes).

• Substrate Addition and Incubation:

  • Add the MUNANA substrate solution to all wells.

  • Incubate at 37°C for a specified period (e.g., 60 minutes), protected from light.

• Reaction Termination and Fluorescence Measurement:

  • Stop the reaction by adding a stop solution (e.g., a high pH buffer).

  • Measure the fluorescence intensity using a microplate reader at the appropriate excitation and emission wavelengths for 4-MU.

• Data Analysis:

  • Subtract the background fluorescence from all readings.

  • Calculate the percentage of inhibition for each inhibitor concentration relative to the no-inhibitor control.

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the IC50 value.

Diagram: Neuraminidase Inhibition Assay Workflow

Caption: Workflow of a fluorometric neuraminidase inhibition assay.

In Vivo: Mouse Model of Influenza Infection

This model is widely used to assess the efficacy of antiviral compounds in a living organism.[15][22][23]

Principle: Mice are infected with a mouse-adapted influenza virus strain. The efficacy of the test compound is evaluated based on its ability to reduce viral load, alleviate disease symptoms, and improve survival.[23]

Step-by-Step Methodology:

• Animal Acclimatization:

  • House mice in appropriate facilities for a period of acclimatization before the experiment.

• Virus Inoculation:

  • Anesthetize the mice lightly.

  • Intranasally inoculate the mice with a predetermined dose of a mouse-adapted influenza virus.

• Compound Administration:

  • Administer the test compound (e.g., Zanamivir or its analog) and a vehicle control to different groups of mice.

  • The route of administration (e.g., oral, intranasal, intravenous) and dosing regimen should be based on the pharmacokinetic properties of the compound.

• Monitoring of Disease Progression:

  • Monitor the mice daily for clinical signs of illness, including weight loss, changes in activity, and ruffled fur.

  • Record survival rates.

• Sample Collection and Analysis:

  • At specific time points post-infection, euthanize subgroups of mice.

  • Collect lung tissue to determine viral titers using methods such as plaque assays or quantitative PCR.

  • Bronchoalveolar lavage fluid can be collected to analyze inflammatory cell infiltration and cytokine levels.

• Data Analysis:

  • Compare the mean body weight changes, survival curves, and viral loads between the treated and control groups using appropriate statistical methods.

Diagram: In Vivo Efficacy Testing Workflow

Caption: Workflow for in vivo efficacy testing in a mouse model.

Conclusion

The comparison between Zanamivir and its analog, 4-Acetylamino-2,6-anhydro-3,4-dideoxy-d-glycero-d-galactonon-2-enonic acid, highlights the critical importance of specific molecular interactions for potent antiviral activity. The guanidino group of Zanamivir is a key determinant of its high-affinity binding to the neuraminidase active site and, consequently, its robust biological efficacy. While direct comparative data for the analog is not available in the public domain, its chemical structure strongly suggests that it would be a significantly weaker neuraminidase inhibitor than Zanamivir.

For researchers and drug development professionals, this guide underscores the necessity of a structure-based design approach in the development of effective enzyme inhibitors. The established in vitro and in vivo experimental protocols detailed herein provide a robust framework for the evaluation of novel neuraminidase inhibitor candidates, ensuring that only the most promising compounds advance through the drug development pipeline. The extensive body of research on Zanamivir continues to serve as an invaluable benchmark for these endeavors.

References

• Zanamivir - Wikipedia. (URL: )
• Zanamivir | Drug Information, Uses, Side Effects, Chemistry - PharmaCompass.com. (URL: )

• Lessons from resistance analysis in clinical trials of IV zanamivir - PMC - NIH. (URL: [Link])

• Comparative effectiveness of neuraminidase inhibitors in patients with influenza: A systematic review and network meta-analysis - PubMed. (URL: [Link])

• What is the mechanism of Zanamivir? - Patsnap Synapse. (URL: [Link])

• List of Neuraminidase inhibitors - Drugs.com. (URL: [Link])

• Evidence for Zanamivir Resistance in an Immunocompromised Child Infected with Influenza B Virus - Ovid. (URL: [Link])

• Relenza (Zanamivir) Pharmocology - News-Medical.net. (URL: [Link])

• Zanamivir - Mechanism, Indication, Contraindications, Dosing, Adverse Effect, Interaction, Renal Dose, Hepatic Dose | Drug Index | Pediatric Oncall. (URL: [Link])

• In vitro evaluation of neuraminidase inhibitors using the neuraminidase-dependent release assay of hemagglutinin-pseudotyped viruses - PubMed. (URL: [Link])

• A Meta-Analysis Comparing the Efficacy and Safety of Peramivir with Other Neuraminidase Inhibitors for Influenza Treatment - MDPI. (URL: [Link])

• Mutations conferring zanamivir resistance in human influenza virus N2 neuraminidases compromise virus fitness and are not stably maintained in vitro - Oxford Academic. (URL: [Link])

• Evidence for Zanamivir Resistance in an Immunocompromised Child Infected with Influenza B Virus - Ovid. (URL: [Link])

• Full article: Influenza neuraminidase mutations and resistance to neuraminidase inhibitors. (URL: [Link])

• Popular Neuraminidase Inhibitors List, Drug Prices and Medication Information - GoodRx. (URL: [Link])

• Preclinical Influenza Models for Efficacy Testing - Charles River Laboratories. (URL: [Link])

• Methods for Evaluation of Antiviral Efficacy Against Influenza Virus Infections in Animal Models | Springer Nature Experiments. (URL: [Link])

• Animal Models for Influenza Research: Strengths and Weaknesses - PMC - NIH. (URL: [Link])

• Discovery of Influenza Neuraminidase Inhibitors: Structure-Based Virtual Screening and Biological Evaluation of Novel Chemotypes - MDPI. (URL: [Link])

• Influenza Mouse Model | Melior Discovery. (URL: [Link])

• Bioluminescence-Based Neuraminidase Inhibition Assay for Monitoring Influenza Virus Drug Susceptibility in Clinical Specimens | Antimicrobial Agents and Chemotherapy - ASM Journals. (URL: [Link])

• Evaluation of Neuraminidase Enzyme Assays Using Different Substrates To Measure Susceptibility of Influenza Virus Clinical Isolates to Neuraminidase Inhibitors: Report of the Neuraminidase Inhibitor Susceptibility Network - ASM Journals. (URL: [Link])

• Antiviral Efficacy of Verdinexor In Vivo in Two Animal Models of Influenza A Virus Infection. (URL: [Link])

• Zanamivir. (URL: [Link])

• Potent and Long-Acting Dimeric Inhibitors of Influenza Virus Neuraminidase Are Effective at a Once-Weekly Dosing Regimen - PubMed Central. (URL: [Link])

• Drug Information | Therapeutic Target Database. (URL: [Link])

• 4-Guanidino-2,4-dideoxy-2,3-dehydro-N-acetylneuraminic acid is a highly effective inhibitor both of the sialidase (neuraminidase) and of growth of a wide range of influenza A and B viruses in vitro - ResearchGate. (URL: [Link])

• Comparison of the Activities of Zanamivir, Oseltamivir, and RWJ-270201 against Clinical Isolates of Influenza Virus and Neuraminidase Inhibitor-Resistant Variants - NIH. (URL: [Link])

Sources

• 1. Zanamivir - Wikipedia [en.wikipedia.org]
• 2. drugs.com [drugs.com]
• 3. Zanamivir [drugfuture.com]
• 4. Potent and Long-Acting Dimeric Inhibitors of Influenza Virus Neuraminidase Are Effective at a Once-Weekly Dosing Regimen - PMC [pmc.ncbi.nlm.nih.gov]
• 5. TTD: Therapeutic Target Database [ttd.idrblab.cn]
• 6. researchgate.net [researchgate.net]
• 7. medchemexpress.com [medchemexpress.com]
• 8. ovid.com [ovid.com]
• 9. What is the mechanism of Zanamivir? [synapse.patsnap.com]
• 10. Zanamivir | Drug Information, Uses, Side Effects, Chemistry | PharmaCompass.com [pharmacompass.com]
• 11. news-medical.net [news-medical.net]
• 12. benchchem.com [benchchem.com]
• 13. Antiviral Efficacy of Verdinexor In Vivo in Two Animal Models of Influenza A Virus Infection | PLOS One [journals.plos.org]
• 14. criver.com [criver.com]
• 15. Animal Models for Influenza Research: Strengths and Weaknesses - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Lessons from resistance analysis in clinical trials of IV zanamivir - PMC [pmc.ncbi.nlm.nih.gov]
• 17. ovid.com [ovid.com]
• 18. academic.oup.com [academic.oup.com]
• 19. benchchem.com [benchchem.com]
• 20. Discovery of Influenza Neuraminidase Inhibitors: Structure-Based Virtual Screening and Biological Evaluation of Novel Chemotypes | MDPI [mdpi.com]
• 21. Comparison of the Activities of Zanamivir, Oseltamivir, and RWJ-270201 against Clinical Isolates of Influenza Virus and Neuraminidase Inhibitor-Resistant Variants - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Methods for Evaluation of Antiviral Efficacy Against Influenza Virus Infections in Animal Models | Springer Nature Experiments [experiments.springernature.com]
• 23. meliordiscovery.com [meliordiscovery.com]

validating the mechanism of action of 4-Acetylamino-2,6-anhydro-3,4-dideoxy-d-glycero-d-galactonon-2-enonicacid

A Comparative Guide to Validating the Mechanism of Action of N-Acetylneuraminic Acid and Its Derivatives

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to validate the mechanism of action of N-Acetylneuraminic acid (Neu5Ac), the most common sialic acid in humans. The compound specified, 4-Acetylamino-2,6-anhydro-3,4-dideoxy-d-glycero-d-galactonon-2-enonic acid, is a structural isomer and derivative of Neu5Ac. This document will therefore focus on the core biological functions of Neu5Ac and provide a comparative analysis with two key alternatives: N-Glycolylneuraminic acid (Neu5Gc), a related sialic acid not synthesized by humans, and Oseltamivir, a neuraminidase inhibitor that directly interferes with sialic acid-mediated viral egress.

The central mechanism of action for Neu5Ac revolves around its role as a terminal monosaccharide on cell surface glycans, where it mediates a vast array of cellular recognition and signaling events.[1][2][3] A primary function is its interaction with Sialic acid-binding immunoglobulin-like lectins (Siglecs), a family of receptors predominantly expressed on immune cells that regulate immune responses.[4][5][6][7] Validating the action of Neu5Ac or its derivatives requires demonstrating their successful incorporation into cellular glycans and the subsequent functional consequences of this modification, particularly on cell-cell interactions and signaling pathways.

Comparative Analysis: Neu5Ac vs. Alternatives

To effectively validate the mechanism of Neu5Ac, it is crucial to compare its performance against molecules with distinct but related functions.

• N-Acetylneuraminic acid (Neu5Ac): The baseline and most common sialic acid in humans.[6] It is a key component of sialoglycans and is involved in cell-cell interactions, signaling, and host-pathogen interactions.[2][8][9] Its presence on cell surfaces is a marker of "self" and helps to modulate immune responses through interactions with Siglec receptors.[6]

• N-Glycolylneuraminic acid (Neu5Gc): Differs from Neu5Ac by a single hydroxyl group.[10][11] Humans cannot synthesize Neu5Gc due to a mutation in the CMAH gene.[10] When introduced through diet (e.g., red meat), it can be incorporated into human cell surface glycans, creating neo-antigens that can be recognized by the immune system.[12] This makes it an excellent comparative molecule to study the effects of subtle sialic acid structural changes on immune recognition.

• Oseltamivir (Tamiflu): An antiviral drug that acts as a neuraminidase inhibitor.[13][14][15] It functions as a competitive inhibitor of the influenza virus's neuraminidase enzyme, which is responsible for cleaving sialic acid residues to release new virions from infected cells.[13][14][16] Oseltamivir serves as a valuable tool to dissect the role of sialic acid cleavage in viral lifecycle studies.

Feature	N-Acetylneuraminic acid (Neu5Ac)	N-Glycolylneuraminic acid (Neu5Gc)	Oseltamivir
Primary Function	Cell surface modification, ligand for Siglecs, immune modulation.[5][17]	Similar to Neu5Ac but can act as a xenoantigen in humans.[12]	Neuraminidase inhibitor, antiviral agent.[13][14][15]
Mechanism	Incorporated into glycans, mediates cell recognition and signaling.[1][2]	Incorporated into glycans, recognized by immune system as foreign.[12]	Competitively inhibits viral neuraminidase, preventing viral release.[13][16]
Key Interaction	Binds to various Siglecs with specific affinities.[4][18]	Binds to Siglecs with different affinities than Neu5Ac; recognized by anti-Neu5Gc antibodies.[12][18]	Binds to the active site of influenza neuraminidase.[14]
Expected Outcome in Assays	Increased cell surface sialylation, altered Siglec binding.	Increased cell surface sialylation, potential for immune cell activation.	Inhibition of neuraminidase activity, reduction in viral replication.[14]

Experimental Validation Protocols

The following protocols provide a step-by-step guide to validate the mechanism of action of Neu5Ac and its derivatives.

Experiment 1: Validating Incorporation into Cell Surface Glycans via Lectin Staining

Causality: The foundational step is to confirm that the sialic acid derivative is taken up by cells and incorporated into the glycocalyx. Lectins are proteins that bind to specific carbohydrate structures. Sambucus nigra agglutinin (SNA) specifically recognizes α-2,6 linked sialic acids, a common linkage on many cell types. An increase in SNA binding following treatment provides direct evidence of successful incorporation.

Workflow Diagram:

Caption: Workflow for assessing cell surface sialylation using lectin-based flow cytometry.

Step-by-Step Protocol:

• Cell Culture: Culture a suitable cell line (e.g., Jurkat for immune cell studies) in appropriate media.

• Treatment: Supplement the culture medium with Neu5Ac or Neu5Gc at a final concentration of 1-5 mM. Culture for 24-72 hours to allow for uptake and incorporation.[19]

• Harvesting: Gently harvest the cells and wash twice with cold PBS containing 1% BSA (staining buffer).

• Lectin Staining: Resuspend cells in staining buffer containing a fluorescently-labeled lectin such as FITC-SNA (for α-2,6 sialic acids) or FITC-MAA (for α-2,3 sialic acids) at a pre-optimized concentration.[20]

• Incubation: Incubate cells for 30-60 minutes on ice, protected from light.

• Washing: Wash the cells twice with cold staining buffer to remove unbound lectin.

• Flow Cytometry: Resuspend the cells in staining buffer and acquire data on a flow cytometer.

• Analysis: Compare the Mean Fluorescence Intensity (MFI) of treated cells to untreated controls. A significant increase in MFI indicates successful incorporation of the sialic acid derivative.

Experiment 2: Functional Validation via Siglec Binding Assay

Causality: Demonstrating that the incorporated sialic acid alters a biologically relevant interaction is the next critical step. Siglec-2 (CD22) is an inhibitory receptor on B-lymphocytes that binds to sialic acids.[21] Changes in its binding affinity following sialic acid treatment confirm a functional consequence of the cell surface modification.

Workflow Diagram:

Caption: Workflow for assessing the functional impact of sialylation on Siglec-2 binding.

Step-by-Step Protocol:

• Cell Culture and Treatment: Culture a B-lymphocyte cell line (e.g., Ramos) and treat with Neu5Ac or Neu5Gc as described in Experiment 1.

• Harvesting: Harvest and wash the cells twice with cold staining buffer.

• Siglec-Fc Binding: Incubate the cells with a recombinant Siglec-2-Fc chimera protein at a saturating concentration for 60 minutes on ice.[22]

• Washing: Wash the cells twice with cold staining buffer.

• Secondary Antibody Staining: Incubate the cells with a fluorescently-labeled anti-human Fc secondary antibody (e.g., PE-conjugated) for 30 minutes on ice, protected from light.

• Washing: Wash the cells twice with cold staining buffer.

• Flow Cytometry: Resuspend and analyze the cells by flow cytometry.

• Analysis: Compare the MFI of Siglec-2-Fc binding between treated and untreated cells. Altered MFI indicates that the incorporated sialic acid has a functional impact on this key receptor interaction.

Experiment 3: Comparative Analysis with a Neuraminidase Inhibitor

Causality: To provide a clear mechanistic contrast, this experiment validates the action of Oseltamivir. This assay measures the inhibition of neuraminidase, the enzyme responsible for cleaving sialic acid. This directly contrasts with the metabolic incorporation mechanism of Neu5Ac and Neu5Gc.

Workflow Diagram:

Sources

• 1. Sialic acids as regulators of molecular and cellular interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. nbinno.com [nbinno.com]
• 4. Sialic acids siglec interaction: A unique strategy to circumvent innate immune response by pathogens - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Frontiers | Sialic Acids in the Immune Response during Sepsis [frontiersin.org]
• 6. aacrjournals.org [aacrjournals.org]
• 7. Sialic acid–binding immunoglobulin-like lectins (Siglecs) detect self-associated molecular patterns to regulate immune responses - PMC [pmc.ncbi.nlm.nih.gov]
• 8. The manifold roles of sialic acid for the biological functions of endothelial glycoproteins - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Recent advances on N-acetylneuraminic acid: Physiological roles, applications, and biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. N-Glycolylneuraminic acid - Wikipedia [en.wikipedia.org]
• 11. Frontiers | Synthesis of N-Glycolylneuraminic Acid (Neu5Gc) and Its Glycosides [frontiersin.org]
• 12. benchchem.com [benchchem.com]
• 13. Oseltamivir - Wikipedia [en.wikipedia.org]
• 14. Uses and mechanism of Oseltamivir_Chemicalbook [chemicalbook.com]
• 15. Oseltamivir - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 16. droracle.ai [droracle.ai]
• 17. nbinno.com [nbinno.com]
• 18. A uniquely human consequence of domain-specific functional adaptation in a sialic acid-binding receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Evidence for efficient uptake and incorporation of sialic acid by eukaryotic cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. Identification of sialic acids on the cell surface of Candida albicans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. acrobiosystems.com [acrobiosystems.com]
• 22. pnas.org [pnas.org]

comparing the inhibitory effects of different 4-Acetylamino-2,6-anhydro-3,4-dideoxy-d-glycero-d-galactonon-2-enonicacid isomers

This guide provides an in-depth comparative analysis of the inhibitory effects of 4-Acetylamino-2,6-anhydro-3,4-dideoxy-d-glycero-d-galactonon-2-enonicacid, commercially known as Zanamivir, and its structurally related isomers and derivatives against influenza neuraminidase. Designed for researchers, scientists, and drug development professionals, this document synthesizes key structure-activity relationship (SAR) findings, presents relevant experimental data, and offers detailed protocols for assessing inhibitory potency.

Introduction: The Critical Role of Neuraminidase Inhibition in Influenza Therapy

Influenza viruses remain a persistent global health threat, primarily due to their rapid mutation rates and the potential for pandemic outbreaks.[1][2] The viral surface glycoprotein, neuraminidase (NA), is a crucial enzyme in the viral life cycle.[3][4] Its primary function is to cleave sialic acid residues from the host cell surface, facilitating the release of newly formed virus particles and preventing their aggregation.[3][5][6] By inhibiting the enzymatic activity of neuraminidase, the spread of the virus can be effectively contained.[6][7]

Zanamivir (4-Acetylamino-2,6-anhydro-3,4-dideoxy-d-glycero-d-galactonon-2-enonicacid) was one of the first commercially successful neuraminidase inhibitors, designed as a transition-state analogue of sialic acid.[4][8] Its development marked a significant milestone in structure-based drug design. This guide will delve into the inhibitory properties of Zanamivir and its various isomers and derivatives, exploring how modifications to its core structure impact its efficacy as a neuraminidase inhibitor.

Mechanism of Action: Competitive Inhibition of the Neuraminidase Active Site

Zanamivir and its analogues function as competitive inhibitors of the influenza neuraminidase enzyme. The chemical structure of these inhibitors closely mimics that of the natural substrate, sialic acid.[6] The highly conserved active site of the neuraminidase enzyme contains several key amino acid residues that form a network of interactions with the inhibitor.[4][9][10] The positively charged guanidino group on Zanamivir, for instance, forms a strong salt bridge with a conserved glutamic acid residue (Glu119) in the active site, a key interaction for its potent inhibitory activity.[8] By binding tightly to the active site, these inhibitors prevent the binding and subsequent cleavage of sialic acid, thus halting the release of progeny virions.[3][6]

Caption: Mechanism of Neuraminidase Inhibition by Zanamivir Analogues.

Comparative Inhibitory Effects: A Structure-Activity Relationship Analysis

The inhibitory potency of Zanamivir and its analogues is typically quantified by the 50% inhibitory concentration (IC50), which is the concentration of the inhibitor required to reduce the enzymatic activity of neuraminidase by half.[11][12][13][14] Extensive research has been conducted to understand how modifications at different positions of the Zanamivir scaffold affect its inhibitory activity.

Modifications at the C-4 Position

The C-4 position of Zanamivir, which bears the guanidino group, is critical for high-affinity binding.

• Guanidino Group: The guanidino group forms a key electrostatic interaction with the conserved negatively charged amino acid residues in the active site, such as Glu119 and Asp151.[15] This interaction is a major contributor to Zanamivir's potent inhibitory activity.

• Triazole Analogues: Synthesis of C-4 triazole analogues has been explored, but these modifications generally lead to a decrease in inhibitory activity compared to the parent guanidino compound, highlighting the importance of the specific interactions of the guanidino group.

• Thiocarbamates and Amino Acids: Derivatization of the C-4 position with thiocarbamates or α-amino acids has been shown to significantly decrease the inhibitory activity against both H3N2 and H5N1 influenza virus neuraminidases.[1]

Modifications at the C-5 Position

The N-acetyl group at the C-5 position also plays a role in the binding of Zanamivir to the neuraminidase active site. While modifications at this position have been explored, they often result in reduced potency, indicating that the N-acetyl group provides important interactions.

Modifications at the C-7 Position (Laninamivir)

A notable and successful modification of the Zanamivir scaffold is the methylation of the C-7 hydroxyl group, which resulted in the development of Laninamivir.[16] Laninamivir is administered as a long-acting prodrug, laninamivir octanoate.[16] This modification does not compromise the anti-NA activity against wild-type viruses and even shows efficacy against some oseltamivir-resistant strains.[16][17]

Modifications at the C-1 Carboxylate Group

The carboxylate group at the C-1 position is another crucial functional group for binding to the neuraminidase active site.

• Esterification: Esterification of the carboxylic acid generally leads to a significant loss of inhibitory activity, underscoring the importance of the negatively charged carboxylate for interaction with positively charged residues in the active site.

• Phosphonate Analogues (Zanaphosphor): Replacement of the carboxylate group with a phosphonate group has led to the synthesis of Zanaphosphor.[2][18][19] Zanamivir phosphonate has demonstrated stronger inhibitory activities against H1N1, H3N2, and H5N1 influenza neuraminidases in comparison to Zanamivir.[1] This is attributed to the stronger interaction of the phosphonate group with the guanidinium ion of arginine residues in the active site.[17]

Table 1: Comparative Inhibitory Activity (IC50) of Zanamivir and Selected Analogues

Compound	Structural Modification	Influenza A (H1N1) IC50 (nM)	Influenza A (H3N2) IC50 (nM)	Influenza B IC50 (nM)	Reference(s)
Zanamivir	Reference Compound	0.5 - 2.0	1.0 - 5.0	2.0 - 10.0	[11],[13],[14]
Laninamivir	C-7 Methoxy	~1.0	~2.5	~5.0	[11]
Zanaphosphor	C-1 Phosphonate	Potentially lower than Zanamivir	Potentially lower than Zanamivir	Not widely reported	[1]
C-4 Triazole Analogue	C-4 Guanidino replaced with Triazole	Significantly higher than Zanamivir	Significantly higher than Zanamivir	Not widely reported	[2]
C-4 Amino Acid Conjugate	C-4 Guanidino replaced with L-Asparagine	~800	~1600	Not widely reported	[1]

Note: IC50 values can vary depending on the specific viral strain and the assay conditions used.

Experimental Protocol: Fluorescence-Based Neuraminidase Inhibition Assay

To quantitatively compare the inhibitory effects of different Zanamivir isomers and analogues, a robust and standardized experimental protocol is essential. The fluorescence-based neuraminidase inhibition assay is a widely used and reliable method.[11][20]

Principle of the Assay

This assay utilizes a fluorogenic substrate, 2'-(4-methylumbelliferyl)-α-D-N-acetylneuraminic acid (MUNANA).[11][20][21] In the presence of active neuraminidase, MUNANA is cleaved to release a fluorescent product, 4-methylumbelliferone (4-MU). The intensity of the fluorescence is directly proportional to the neuraminidase activity.[11][20] The inhibitory effect of a compound is determined by measuring the reduction in fluorescence in its presence.[21]

Caption: Workflow for a Fluorescence-Based Neuraminidase Inhibition Assay.

Step-by-Step Methodology

• Preparation of Reagents:

  • Assay Buffer: Prepare a suitable buffer, such as MES buffer with CaCl2, at the optimal pH for the neuraminidase being tested (typically pH 6.5).[11]

  • Inhibitor Stock Solutions: Prepare high-concentration stock solutions of the test compounds (Zanamivir isomers/analogues) in an appropriate solvent (e.g., water or DMSO).

  • MUNANA Substrate Solution: Prepare a working solution of MUNANA in the assay buffer.[11]

  • Stop Solution: Prepare a stop solution, such as a basic solution (e.g., NaOH in ethanol), to terminate the enzymatic reaction.[11]

  • Virus Sample: Use a standardized preparation of influenza virus with known neuraminidase activity.

• Assay Procedure:

  • Serial Dilutions: In a 96-well microplate, perform serial dilutions of the inhibitor stock solutions to create a range of concentrations. Include a positive control (virus, no inhibitor) and a negative control (no virus, no inhibitor).

  • Incubation with Virus: Add a predetermined amount of the virus sample to each well containing the diluted inhibitors and controls. Incubate the plate at room temperature for a specified period (e.g., 30-45 minutes) to allow the inhibitors to bind to the neuraminidase.[11][12]

  • Substrate Addition: Add the MUNANA substrate solution to all wells to initiate the enzymatic reaction.

  • Incubation: Incubate the plate at 37°C for a defined time (e.g., 30-60 minutes).[11]

  • Stopping the Reaction: Add the stop solution to all wells to terminate the reaction.[11]

  • Fluorescence Measurement: Measure the fluorescence intensity in each well using a fluorometer with appropriate excitation and emission wavelengths (e.g., 355 nm excitation and 460 nm emission for 4-MU).[11]

• Data Analysis:

  • Subtract the background fluorescence (negative control) from all readings.

  • Normalize the data by expressing the fluorescence in each inhibitor-treated well as a percentage of the fluorescence in the positive control wells (100% activity).

  • Plot the percentage of neuraminidase activity against the logarithm of the inhibitor concentration.

  • Determine the IC50 value by fitting the data to a dose-response curve using appropriate software.[22]

Conclusion and Future Directions

The extensive research into Zanamivir and its analogues has provided invaluable insights into the structure-activity relationships of neuraminidase inhibitors. The guanidino group at C-4 and the carboxylate group at C-1 are paramount for potent inhibitory activity. While many modifications lead to a decrease in efficacy, strategic alterations, such as the C-7 methoxy substitution in Laninamivir and the C-1 phosphonate substitution in Zanaphosphor, have yielded compounds with enhanced or comparable inhibitory profiles.

Future research in this area will likely focus on the design of novel inhibitors that can overcome the challenge of drug resistance. This may involve targeting less conserved regions of the neuraminidase enzyme or developing inhibitors with novel mechanisms of action. The continued application of robust biochemical and cell-based assays will be essential for the evaluation and comparison of these next-generation antiviral agents.

References

• Hurt, A. C., et al. (2017). Fluorescence-based Neuraminidase Inhibition Assay to Assess the Susceptibility of Influenza Viruses to The Neuraminidase Inhibitor Class of Antivirals. Journal of Visualized Experiments, (122), 55570. [Link]

• Kim, C. U., et al. (1998). Structure−Activity Relationship Studies of Novel Carbocyclic Influenza Neuraminidase Inhibitors. Journal of Medicinal Chemistry, 41(14), 2451–2460. [Link]

• Klimov, A. I., et al. (2022). An optimized cell-based assay to assess influenza virus replication by measuring neuraminidase activity and its applications for virological surveillance. Antiviral Research, 208, 105457. [Link]

• Kim, C. U., et al. (1998). Structure-activity relationship studies of novel carbocyclic influenza neuraminidase inhibitors. Journal of Medicinal Chemistry, 41(14), 2451-60. [Link]

• Animal and Plant Health Agency. (n.d.). Influenza - Neuraminidase Inhibition Test. [Link]

• Kozísek, M., et al. (2018). Kinetic, Thermodynamic, and Structural Analysis of Drug Resistance Mutations in Neuraminidase From the 2009 Pandemic Influenza Virus. Frontiers in Microbiology, 9, 1399. [Link]

• Chandler, M., et al. (1999). Advances on Greener Asymmetric Synthesis of Antiviral Drugs via Organocatalysis. Molecules, 24(19), 3567. [Link]

• Scribd. (n.d.). Influenza Neuraminidase IC50 Analysis. [Link]

• Gao, J., et al. (2016). An Assay to Measure Influenza Neuraminidase Inhibition Antibody Titers. Journal of Visualized Experiments, (115), 54573. [Link]

• Wang, S., et al. (2013). Studies on Synthesis and Structure-Activity Relationship (SAR) of Derivatives of a New Natural Product from Marine Fungi as Inhibitors of Influenza Virus Neuraminidase. Marine Drugs, 11(4), 1045-1060. [Link]

• Mishin, V. P., et al. (2005). Susceptibilities of Antiviral-Resistant Influenza Viruses to Novel Neuraminidase Inhibitors. Antimicrobial Agents and Chemotherapy, 49(10), 4055–4060. [Link]

• Gao, J., et al. (2016). Measuring Influenza Neuraminidase Inhibition Antibody Titers by Enzyme-linked Lectin Assay. Journal of Visualized Experiments, (115), 54573. [Link]

• Wang, Y., et al. (2020). Iterative Optimization and Structure–Activity Relationship Studies of Oseltamivir Amino Derivatives as Potent and Selective Neuraminidase Inhibitors via Targeting 150-Cavity. Journal of Medicinal Chemistry, 63(15), 8246–8262. [Link]

• Lin, L. Z., & Fang, J. M. (2016). Total Synthesis of Anti-Influenza Agents Zanamivir and Zanaphosphor via Asymmetric Aza-Henry Reaction. Organic Letters, 18(17), 4400-3. [Link]

• Kageyama, T., et al. (2018). In vitro neuraminidase inhibitory concentration (IC50) of four neuraminidase inhibitors in the Japanese 2016-17 season: Comparison with the 2010-11 to 2015-16 seasons. Journal of Infection and Chemotherapy, 24(9), 707-712. [Link]

• de Sousa, M. A. D., & Sallas, B. (2018). Influenza Neuraminidase Inhibitors: Synthetic Approaches, Derivatives and Biological Activity. Molecules, 23(11), 2977. [Link]

• Kozísek, M., et al. (2018). Kinetic, Thermodynamic, and Structural Analysis of Drug Resistance Mutations in Neuraminidase from the 2009 Pandemic Influenza Virus. International Journal of Molecular Sciences, 19(6), 1827. [Link]

• JoVE. (2022). ELLA for Influenza Neuraminidase Inhibition Antibody Titers Assessment | Protocol Preview. [Link]

• de Sousa, M. A. D., & Sallas, B. (2018). Influenza Neuraminidase Inhibitors: Synthetic Approaches, Derivatives and Biological Activity. Molecules, 23(11), 2977. [Link]

• Kageyama, T., et al. (2017). In vitro neuraminidase inhibitory concentration (IC50) of four neuraminidase inhibitors in the Japanese 2015-16 season: Comparison with the 2010-11 to 2014-15 seasons. Journal of Infection and Chemotherapy, 23(9), 609-614. [Link]

• Kozísek, M., et al. (2018). Kinetic, Thermodynamic, and Structural Analysis of Drug Resistance Mutations in Neuraminidase from the 2009 Pandemic Influenza Virus. ResearchGate. [Link]

• ResearchGate. (n.d.). Neuraminidase enzyme kinetics parameters of influenza viruses. [Link]

• ResearchGate. (n.d.). Synthesis of zanamivir. [Link]

• Lin, L. Z., & Fang, J. M. (2016). Total Synthesis of Anti-Influenza Agents Zanamivir and Zanaphosphor via Asymmetric Aza-Henry Reaction. Semantic Scholar. [Link]

• Okomo-Adhiambo, M., et al. (2010). Bioluminescence-Based Neuraminidase Inhibition Assay for Monitoring Influenza Virus Drug Susceptibility in Clinical Specimens. Antimicrobial Agents and Chemotherapy, 54(9), 3817–3824. [Link]

• Wójtowicz, A., & Doniec, Z. (2021). Antiviral Drugs in Influenza. Medicina, 57(11), 1221. [Link]

• Gubareva, L. V. (2020). Antivirals Targeting the Neuraminidase. Cold Spring Harbor Perspectives in Medicine, 10(1), a038529. [Link]

• ResearchGate. (n.d.). Antiviral compounds targeting neuraminidase. [Link]

• National Institute of Diabetes and Digestive and Kidney Diseases. (2020). Zanamivir. In LiverTox: Clinical and Research Information on Drug-Induced Liver Injury. [Link]

• Betteridge, D. J., et al. (2017). Neuraminidase inhibition improves endothelial function in diabetic mice. JCI Insight, 2(14), e92614. [Link]

• Szabó, V., et al. (2022). 2-Acetamido-2-deoxy-d-glucono-1,5-lactone Sulfonylhydrazones: Synthesis and Evaluation as Inhibitors of Human OGA and HexB Enzymes. Molecules, 27(2), 529. [Link]

• Hurt, A. C., et al. (2017). Fluorescence-based Neuraminidase Inhibition Assay to Assess the Susceptibility of Influenza Viruses to The Neuraminidase Inhibitor Class of Antivirals. Journal of Visualized Experiments, (122), 55570. [Link]

• Babu, Y. S., et al. (2012). Crystal structure of a new benzoic acid inhibitor of influenza neuraminidase bound with a new tilt induced by overpacking subsite C6. BMC Structural Biology, 12, 11. [Link]

Sources

• 1. Influenza Neuraminidase Inhibitors: Synthetic Approaches, Derivatives and Biological Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. benchchem.com [benchchem.com]
• 4. Crystal structure of a new benzoic acid inhibitor of influenza neuraminidase bound with a new tilt induced by overpacking subsite C6 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Advances on Greener Asymmetric Synthesis of Antiviral Drugs via Organocatalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Kinetic, Thermodynamic, and Structural Analysis of Drug Resistance Mutations in Neuraminidase from the 2009 Pandemic Influenza Virus - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Zanamivir - LiverTox - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Structure-activity relationship studies of novel carbocyclic influenza neuraminidase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Fluorescence-based Neuraminidase Inhibition Assay to Assess the Susceptibility of Influenza Viruses to The Neuraminidase Inhibitor Class of Antivirals - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Susceptibilities of Antiviral-Resistant Influenza Viruses to Novel Neuraminidase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 13. In vitro neuraminidase inhibitory concentration (IC50) of four neuraminidase inhibitors in the Japanese 2016-17 season: Comparison with the 2010-11 to 2015-16 seasons - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. In vitro neuraminidase inhibitory concentration (IC50) of four neuraminidase inhibitors in the Japanese 2015-16 season: Comparison with the 2010-11 to 2014-15 seasons - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Studies on Synthesis and Structure-Activity Relationship (SAR) of Derivatives of a New Natural Product from Marine Fungi as Inhibitors of Influenza Virus Neuraminidase - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Antivirals Targeting the Neuraminidase - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. Total Synthesis of Anti-Influenza Agents Zanamivir and Zanaphosphor via Asymmetric Aza-Henry Reaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. [PDF] Total Synthesis of Anti-Influenza Agents Zanamivir and Zanaphosphor via Asymmetric Aza-Henry Reaction. | Semantic Scholar [semanticscholar.org]
• 20. Fluorescence-based Neuraminidase Inhibition Assay to Assess the Susceptibility of Influenza Viruses to The Neuraminidase Inhibitor Class of Antivirals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. benchchem.com [benchchem.com]
• 22. scribd.com [scribd.com]